5-ROX

• CAS: 216699-35-3

Core Science & Biosynthesis

5-ROX Dye: A Comprehensive Technical Guide to the Principle of Fluorescence and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Carboxy-X-rhodamine (5-ROX) is a highly versatile and widely utilized fluorescent dye belonging to the rhodamine family. Renowned for its photostability and bright red fluorescence, 5-ROX has become an indispensable tool in a multitude of life science applications, ranging from nucleic acid quantification in real-time polymerase chain reaction (qPCR) to the intricate analysis of molecular interactions through fluorescence resonance energy transfer (FRET). This in-depth technical guide elucidates the core principles of 5-ROX fluorescence, provides detailed experimental protocols for its key applications, and presents quantitative data to facilitate its effective implementation in research and drug development.

The Core Principle of 5-ROX Fluorescence

The fluorescence of 5-ROX, like other rhodamine dyes, is governed by the fundamental principles of electronic excitation and subsequent relaxation. The molecule possesses a rigid xanthene core structure, which is crucial for its high quantum yield of fluorescence.

The process begins with the absorption of a photon of light by the 5-ROX molecule. This absorption event excites a π-electron from its highest occupied molecular orbital (HOMO) in the ground state (S₀) to a higher energy level in the lowest unoccupied molecular orbital (LUMO), transitioning the molecule to an excited singlet state (S₁). The wavelength of light that is most efficiently absorbed is known as the excitation maximum (λex).

Following excitation, the molecule rapidly undergoes vibrational relaxation, losing some energy as heat to its surroundings and relaxing to the lowest vibrational level of the S₁ state. From this relaxed excited state, the molecule can return to the ground state through several pathways. For 5-ROX, the predominant and most important pathway is fluorescence emission. This involves the release of a photon of light as the electron transitions from the S₁ state back to the S₀ state. Due to the energy lost during vibrational relaxation, the emitted photon has lower energy and consequently a longer wavelength than the absorbed photon. This difference in wavelength between the excitation and emission maxima is known as the Stokes shift.

The high quantum yield of 5-ROX indicates that a large fraction of the absorbed photons are re-emitted as fluorescent light, contributing to its bright signal.[1][2] The photostability of the rhodamine core structure ensures that the dye can withstand multiple cycles of excitation and emission before undergoing photobleaching, making it suitable for applications requiring prolonged or intense illumination.[3]

Caption: Experimental workflow for using 5-ROX as a passive reference dye in qPCR.

Labeling of Proteins with 5-ROX NHS Ester

5-ROX is commonly available as an N-hydroxysuccinimide (NHS) ester derivative, which is an amine-reactive form of the dye. This allows for the covalent labeling of proteins and other biomolecules containing primary amines, such as the N-terminus of a polypeptide chain and the side chain of lysine (B10760008) residues.

[4][5][6]Methodology:

• Protein Preparation:

  • The protein to be labeled should be in an amine-free buffer (e.g., PBS, HEPES) at a pH of 8.0-8.5. Buffers containing primary amines, such as Tris or glycine, will compete with the protein for reaction with the NHS ester and must be removed, for example, by dialysis or buffer exchange.

  • The protein concentration should ideally be 1-10 mg/mL.

• 5-ROX NHS Ester Solution Preparation:

  • Immediately before use, dissolve the 5-ROX NHS ester in anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (B87167) (DMSO) to a concentration of 10 mg/mL.

• Labeling Reaction:

  • The optimal molar ratio of dye to protein will need to be determined empirically but a starting point of a 10- to 20-fold molar excess of the dye is recommended.

  • While gently vortexing, add the calculated volume of the 5-ROX NHS ester solution to the protein solution.

  • Incubate the reaction for 1-2 hours at room temperature, protected from light.

• Purification of the Labeled Protein:

  • Remove the unreacted dye by size-exclusion chromatography (e.g., using a Sephadex G-25 column) or dialysis.

  • The purified, labeled protein conjugate can be stored at 4°C for short-term storage or at -20°C for long-term storage, protected from light.

• Determination of Degree of Labeling (DOL):

  • The DOL, which is the average number of dye molecules per protein molecule, can be determined spectrophotometrically by measuring the absorbance of the conjugate at 280 nm (for protein) and at the excitation maximum of 5-ROX (~575 nm).

  • The concentration of the protein can be calculated using the following formula: Protein Concentration (M) = [A₂₈₀ - (A₅₇₅ x CF)] / ε_protein where CF is the correction factor (A₂₈₀ of the free dye / A₅₇₅ of the free dye) and ε_protein is the molar extinction coefficient of the protein at 280 nm.

  • The concentration of the dye can be calculated using: Dye Concentration (M) = A₅₇₅ / ε_dye where ε_dye is the molar extinction coefficient of 5-ROX at its λex.

  • DOL = Dye Concentration / Protein Concentration

dot

Caption: Experimental workflow for labeling proteins with 5-ROX NHS ester.

Labeling of Amino-Modified Oligonucleotides with 5-ROX NHS Ester

Similar to proteins, oligonucleotides synthesized with a primary amine modification (e.g., at the 5' or 3' end) can be readily labeled with 5-ROX NHS ester.

[7][8]Methodology:

• Oligonucleotide Preparation:

  • Dissolve the amino-modified oligonucleotide in an amine-free buffer with a pH of 8.5 (e.g., 0.1 M sodium bicarbonate).

• 5-ROX NHS Ester Solution Preparation:

  • Prepare a fresh solution of 5-ROX NHS ester in anhydrous DMF or DMSO.

• Labeling Reaction:

  • Add a 5- to 10-fold molar excess of the 5-ROX NHS ester solution to the oligonucleotide solution.

  • Incubate the reaction for 2-4 hours at room temperature in the dark.

• Purification of the Labeled Oligonucleotide:

  • The labeled oligonucleotide can be purified from unreacted dye by ethanol (B145695) precipitation, followed by purification using high-performance liquid chromatography (HPLC) or polyacrylamide gel electrophoresis (PAGE).

Applications in Signaling Pathways and Cellular Assays

Receptor Internalization Assay

A key application of fluorescently labeled molecules is in the study of cellular signaling pathways, such as receptor-mediated endocytosis. A ligand labeled with 5-ROX can be used to visualize and quantify the internalization of its corresponding receptor.

[9][10]Principle:

A ligand for a cell surface receptor is labeled with 5-ROX. Upon binding to its receptor, the ligand-receptor complex is internalized by the cell. The amount of internalized fluorescence can be quantified using techniques like flow cytometry or fluorescence microscopy, providing a measure of receptor internalization.

dot

Caption: Signaling pathway of receptor internalization visualized with a 5-ROX labeled ligand.

Brief Protocol for Receptor Internalization Assay using Flow Cytometry:

• Cell Preparation: Culture cells expressing the receptor of interest to an appropriate density.

• Labeling: Incubate the cells with the 5-ROX labeled ligand at 37°C for various time points to allow for internalization.

• Removal of Surface-Bound Ligand: Wash the cells with a low pH buffer (e.g., glycine-HCl, pH 2.5) to strip any ligand that is still bound to the cell surface but not yet internalized.

• Flow Cytometry Analysis: Resuspend the cells in a suitable buffer and analyze them on a flow cytometer. The fluorescence intensity of the cells will be proportional to the amount of internalized 5-ROX labeled ligand.

Troubleshooting

Low Fluorescence Signal in Labeling Reactions:

• Cause: Suboptimal pH of the reaction buffer.

• Solution: Ensure the pH of the protein or oligonucleotide solution is between 8.0 and 8.5 for efficient reaction with the NHS ester. *[11] Cause: Presence of primary amines in the buffer.

• Solution: Use an amine-free buffer for the labeling reaction.

• Cause: Hydrolysis of the NHS ester.

• Solution: Prepare the 5-ROX NHS ester solution immediately before use. *[11] Cause: Insufficient molar excess of the dye.

• Solution: Increase the molar ratio of the dye to the biomolecule.

Anomalous Data in qPCR with 5-ROX Normalization:

• Cause: Incorrect ROX concentration for the qPCR instrument.

• Solution: Consult the instrument manufacturer's guidelines for the recommended ROX concentration.

• Cause: Degradation of the ROX dye.

• Solution: Store the ROX dye protected from light and at the recommended temperature.

• Cause: Air bubbles in the reaction wells.

• Solution: Centrifuge the qPCR plate before running the reaction to remove any bubbles. *[12] Cause: Evaporation from wells.

• Solution: Ensure the plate is properly sealed. A gradual increase in ROX fluorescence during the run can indicate evaporation.

5-ROX is a powerful and versatile fluorescent dye with a well-characterized fluorescence principle. Its bright and photostable signal makes it an excellent choice for a wide range of applications in molecular and cellular biology. By understanding the fundamental principles of its fluorescence and following optimized experimental protocols, researchers can effectively utilize 5-ROX to obtain high-quality, reproducible data in their investigations of nucleic acids, proteins, and cellular signaling pathways.

References

• 1. Separating the isomers—Efficient synthesis of the N-hydroxysuccinimide esters of 5 and 6-carboxyfluorescein diacetate and 5 and 6-carboxyrhodamine B - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. vectorlabs.com [vectorlabs.com]
• 5. ROX Protein Labeling Kit, Fluorescent Amine Protein Labeling - Jena Bioscience [jenabioscience.com]
• 6. lumiprobe.com [lumiprobe.com]
• 7. sg.idtdna.com [sg.idtdna.com]
• 8. Protocol for Conjugating NHS-Ester Modifications to Amino-Labeled Oligonucleotides [sigmaaldrich.com]
• 9. neb.com [neb.com]
• 10. Internalization & Phagocytosis Assays: Detection Methods | Revvity [revvity.com]
• 11. Labeling Chemistry Support—Troubleshooting | Thermo Fisher Scientific - HK [thermofisher.com]
• 12. documents.thermofisher.com [documents.thermofisher.com]

An In-depth Technical Guide to the Structure and Synthesis of 5-Carboxy-X-rhodamine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure and a detailed protocol for the synthesis of 5-Carboxy-X-rhodamine (5-ROX), a vital fluorescent dye in various biomedical and biotechnological applications.

Chemical Structure and Properties

5-Carboxy-X-rhodamine is a derivative of rhodamine, characterized by a xanthene core with a carboxylic acid group at the 5-position of the bottom phenyl ring. This carboxylic acid moiety allows for covalent conjugation to biomolecules.

Table 1: Chemical and Physical Properties of 5-Carboxy-X-rhodamine

Property	Value
IUPAC Name	9-(2,4-dicarboxyphenyl)-2,3,6,7,12,13,16,17-octahydro-1H,5H,11H,15H-xantheno[2,3,4-ij:5,6,7-i'j']diquinolizin-18-ium
Molecular Formula	C₃₃H₃₀N₂O₅
Molecular Weight	534.61 g/mol
CAS Number	216699-35-3
Appearance	Dark solid
Solubility	Soluble in DMSO, DMF, and Methanol.[1]
Excitation Maximum (λex)	~570-580 nm
Emission Maximum (λem)	~600-605 nm
Molar Extinction Coefficient (ε)	~93,000 cm⁻¹M⁻¹
Fluorescence Quantum Yield (Φ)	High

Synthesis of 5-Carboxy-X-rhodamine

The synthesis of 5-Carboxy-X-rhodamine is a multi-step process that involves the preparation of a key intermediate, 8-hydroxyjulolidine (B559601), followed by its condensation with 4-carboxyphthalic anhydride (B1165640). This condensation reaction typically yields a mixture of 5- and 6-isomers, which then require separation. An efficient route for this synthesis has been reported by Uddin and Marnett.[1][2]

Synthesis Workflow

The overall synthetic pathway is depicted below.

Caption: Synthesis workflow for 5-Carboxy-X-rhodamine.

Experimental Protocols

The following protocols are based on the work of Uddin and Marnett and other reported procedures.

Step 1: Synthesis of 8-methoxyjulolidine

• A mixture of 3-methoxyaniline and an excess of 1-bromo-3-chloropropane is heated.

• An inorganic base, such as sodium bicarbonate, is added to the reaction mixture.

• The reaction is heated to around 95 °C and then the temperature is raised to approximately 150 °C and maintained until the 3-methoxyaniline is completely consumed.[3]

• After cooling, water is added, and the organic layer is separated.

• The crude product is extracted and purified to yield 8-methoxyjulolidine.

Step 2: Synthesis of 8-hydroxyjulolidine (Demethylation)

• The 8-methoxyjulolidine obtained in the previous step is treated with a demethylating agent, such as 40% hydroiodic acid.[3]

• The reaction mixture is heated at reflux for several hours.

• After cooling, the product is precipitated, filtered, and washed to give 8-hydroxyjulolidine.

Step 3: Condensation of 8-hydroxyjulolidine with 4-carboxyphthalic anhydride

• A mixture of 8-hydroxyjulolidine (2 equivalents) and 4-carboxyphthalic anhydride (1 equivalent) is prepared in a high-boiling, weakly acidic solvent like propionic acid.[2]

• A catalytic amount of a strong acid, such as sulfuric acid, is added.

• The reaction mixture is heated at reflux for several hours.

• The solvent is removed under reduced pressure to yield a crude mixture of 5- and 6-Carboxy-X-rhodamine.

Step 4: Separation of 5- and 6-Carboxy-X-rhodamine Isomers

• The crude mixture of isomers is separated using flash column chromatography on silica (B1680970) gel.[2]

• A solvent gradient, typically a mixture of chloroform (B151607) and methanol, is used for elution.[2]

• Fractions are collected and analyzed (e.g., by TLC or HPLC) to isolate the pure 5-Carboxy-X-rhodamine and 6-Carboxy-X-rhodamine. The isomeric purity should be greater than 99%.[2]

Quantitative Data

The following table summarizes the reported yields for the key steps in the synthesis of 5-Carboxy-X-rhodamine.

Table 2: Reaction Yields for the Synthesis of 5-Carboxy-X-rhodamine

Reaction Step	Product	Reported Yield (%)
Cyclization of m-anisidine	8-methoxyjulolidine	-
Demethylation	8-hydroxyjulolidine	-
Condensation and Separation	5-Carboxy-X-rhodamine	34%[2]
Condensation and Separation	6-Carboxy-X-rhodamine	32%[2]

Note: Yields can vary depending on the specific reaction conditions and purification methods.

Conclusion

This guide provides a detailed technical overview of the structure and synthesis of 5-Carboxy-X-rhodamine. The provided experimental protocols and quantitative data serve as a valuable resource for researchers and professionals in the fields of chemistry, biology, and drug development, enabling the efficient synthesis and application of this important fluorescent probe.

References

• 1. Synthesis of 5- and 6-carboxy-X-rhodamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis of 5- and 6-Carboxy-X-rhodamines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Method for synthesizing 8-hydroxyjulolidine - Eureka | Patsnap [eureka.patsnap.com]

An In-Depth Technical Guide to the Excitation and Emission Spectra of 5-ROX

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the spectral properties of 5-Carboxy-X-rhodamine (5-ROX), a widely used fluorophore in biological research. It details the excitation and emission characteristics, experimental protocols for its use, and its application in studying cellular signaling pathways.

Core Spectral Properties of 5-ROX

5-ROX is a bright, red-orange fluorescent dye belonging to the rhodamine family. It is favored for its high fluorescence quantum yield and good photostability. The spectral properties of 5-ROX can vary slightly depending on its chemical form (e.g., free acid, succinimidyl ester) and the local environment, such as the solvent and pH. The data presented below is a summary of typical values for 5-ROX and its derivatives.

Property	Value	Notes
Excitation Maximum (λex)	~570 - 578 nm	The peak wavelength at which the fluorophore absorbs light most efficiently.
Emission Maximum (λem)	~591 - 604 nm	The peak wavelength of the emitted fluorescence.
Molar Extinction Coefficient (ε)	~82,000 - 93,000 M⁻¹cm⁻¹	A measure of how strongly the dye absorbs light at its excitation maximum.
Fluorescence Quantum Yield (Φ)	~0.94	The ratio of photons emitted to photons absorbed, indicating the efficiency of the fluorescence process.

Experimental Protocols

Measuring the Excitation and Emission Spectra of 5-ROX

A detailed protocol for accurately measuring the spectral characteristics of 5-ROX is crucial for ensuring reproducible experimental results.

1. Sample Preparation:

• Solvent Selection: 5-ROX is soluble in polar organic solvents such as dimethyl sulfoxide (B87167) (DMSO), dimethylformamide (DMF), and methanol. For biological applications, it is often used in aqueous buffers (e.g., phosphate-buffered saline, PBS) at a physiological pH (typically 7.2-7.4).

• Concentration: Prepare a stock solution of 5-ROX in an appropriate solvent (e.g., 1 mM in DMSO). For spectral measurements, dilute the stock solution in the desired experimental buffer to a concentration that results in an absorbance of approximately 0.05 at the excitation maximum in a 1 cm path length cuvette. This low concentration helps to avoid inner filter effects.

2. Instrumentation and Settings:

• Spectrofluorometer: Use a calibrated spectrofluorometer for all measurements.

• Excitation Scan: To measure the excitation spectrum, set the emission monochromator to the expected emission maximum (e.g., 604 nm) and scan a range of excitation wavelengths (e.g., 450-590 nm).

• Emission Scan: To measure the emission spectrum, set the excitation monochromator to the determined excitation maximum (e.g., 578 nm) and scan a range of emission wavelengths (e.g., 585-700 nm).

• Slit Widths: Use narrow slit widths (e.g., 2-5 nm) for both excitation and emission to obtain high-resolution spectra.

• Blank Subtraction: Always measure the spectrum of the buffer/solvent alone and subtract it from the sample spectrum to correct for background fluorescence and Raman scattering.

Protocol for Determining the Relative Fluorescence Quantum Yield of 5-ROX

The quantum yield of a fluorophore is often determined relative to a well-characterized standard. For 5-ROX, a suitable standard would be a dye with a similar excitation and emission range, such as Rhodamine 6G in ethanol (B145695) (Φ = 0.95).

1. Prepare Solutions:

• Prepare a series of dilutions of both the 5-ROX sample and the Rhodamine 6G standard in the same solvent (if possible) with absorbances ranging from 0.01 to 0.1 at the excitation wavelength.

2. Measure Absorbance:

• Using a spectrophotometer, measure the absorbance of each solution at the chosen excitation wavelength.

3. Measure Fluorescence Emission:

• Using a spectrofluorometer, record the fluorescence emission spectrum for each solution, ensuring identical excitation wavelength, slit widths, and other instrument settings for both the sample and the standard.

4. Calculate Integrated Fluorescence Intensity:

• Calculate the integrated area under the emission curve for each spectrum.

5. Plot Data and Calculate Quantum Yield:

• Plot the integrated fluorescence intensity versus absorbance for both the 5-ROX sample and the Rhodamine 6G standard.
• The slope of the resulting linear fits is proportional to the quantum yield.
• The quantum yield of 5-ROX (Φ_sample) can be calculated using the following equation: Φ_sample = Φ_standard * (Slope_sample / Slope_standard) * (n_sample² / n_standard²) where Φ is the quantum yield, Slope is the gradient from the plot of integrated fluorescence intensity versus absorbance, and n is the refractive index of the solvent.

Labeling Proteins with 5-ROX Succinimidyl Ester

5-ROX succinimidyl ester (SE) is an amine-reactive derivative commonly used to label proteins and peptides.

1. Reagent Preparation:

• Protein Solution: Dissolve the protein to be labeled in an amine-free buffer at a pH of 8.0-9.0 (e.g., 0.1 M sodium bicarbonate buffer). The optimal protein concentration is typically 2-10 mg/mL.
• 5-ROX SE Solution: Immediately before use, dissolve the 5-ROX SE in anhydrous DMSO to a concentration of 10 mg/mL.

2. Labeling Reaction:

• Add the 5-ROX SE solution to the protein solution. The molar ratio of dye to protein will need to be optimized for each specific protein but a starting point of 10-20 moles of dye per mole of protein is common.
• Incubate the reaction mixture for 1-2 hours at room temperature with gentle stirring, protected from light.

3. Purification of the Labeled Protein:

• Separate the labeled protein from unreacted dye using size exclusion chromatography (e.g., a Sephadex G-25 column) or dialysis against an appropriate buffer (e.g., PBS).

4. Determination of Degree of Labeling (DOL):

• Measure the absorbance of the purified conjugate at 280 nm (for protein) and at the excitation maximum of 5-ROX (e.g., 578 nm).
• The DOL can be calculated using the Beer-Lambert law, correcting for the absorbance of the dye at 280 nm.

Application in Signaling Pathways

5-ROX and its derivatives are valuable tools for studying a variety of cellular signaling pathways. Below are examples of experimental workflows and the corresponding signaling pathways visualized using Graphviz.

FRET-Based Caspase-3 Activity Assay

Fluorescence Resonance Energy Transfer (FRET) is a powerful technique to monitor protease activity in real-time. A peptide substrate containing the caspase-3 cleavage sequence (DEVD) can be labeled with a FRET pair, such as a donor fluorophore and 5-ROX as the acceptor. In the intact peptide, the close proximity of the two fluorophores allows for FRET to occur. Upon cleavage by active caspase-3, the donor and acceptor are separated, leading to a decrease in FRET.

Experimental Workflow:

Caption: Workflow for a FRET-based caspase-3 activity assay.

Signaling Pathway:

Caption: Caspase-3 activation pathway leading to FRET signal change.

Immunofluorescence Staining of the Actin Cytoskeleton

5-ROX can be conjugated to phalloidin, a toxin that specifically binds to filamentous actin (F-actin). This allows for the visualization of the actin cytoskeleton, which is involved in numerous signaling pathways that regulate cell shape, motility, and division.

Experimental Workflow:

Caption: Workflow for immunofluorescence staining of F-actin.[1]

Signaling Pathway Example: Rho GTPase Signaling to the Actin Cytoskeleton

Caption: Rho GTPase signaling pathway regulating actin dynamics.

This guide provides a foundational understanding of the spectral properties of 5-ROX and its application in biological research. For specific applications, further optimization of the provided protocols may be necessary.

References

• 1. biocompare.com [biocompare.com]

5-Carboxy-X-Rhodamine (5-ROX): A Technical Guide to its Photophysical Properties and Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core photophysical properties of 5-Carboxy-X-rhodamine (5-ROX), a widely utilized fluorescent dye in biological research and drug development. This document outlines its quantum yield and extinction coefficient, details the experimental protocols for their determination, and visualizes its application in key experimental workflows.

Core Photophysical Properties of 5-ROX

5-ROX is a bright, photostable orange-red fluorophore valued for its high fluorescence quantum yield and strong light absorption.[1] These characteristics make it an excellent candidate for a variety of fluorescence-based assays. The specific values for its quantum yield and extinction coefficient can vary slightly depending on the measurement conditions and the supplier. Below is a summary of reported values.

Parameter	Value	Source
Quantum Yield (Φ)	0.94	AAT Bioquest[2], MedchemExpress
1.0	Lumiprobe[3]
Molar Extinction Coefficient (ε)	93,000 cm⁻¹M⁻¹	Vector Labs[4][5]
82,000 cm⁻¹M⁻¹	AAT Bioquest[2]
>85,000 cm⁻¹M⁻¹	emp BIOTECH[1]
36,000 cm⁻¹M⁻¹	MedchemExpress, PMC[6]
Excitation Maximum (λex)	570 nm	Vector Labs[4][5]
576 nm	emp BIOTECH[1]
578 nm	AAT Bioquest[2]
580 nm	MedchemExpress, PMC[6]
Emission Maximum (λem)	591 nm	Vector Labs[4][5]
601 nm	emp BIOTECH[1]
604 nm	AAT Bioquest[2], MedchemExpress, PMC[6]

Note: The variability in these values underscores the importance of consistent experimental conditions and careful calibration for quantitative applications.

Experimental Protocols

Accurate determination of the quantum yield and extinction coefficient is crucial for quantitative fluorescence studies. The following sections provide detailed methodologies for these measurements.

Determination of Molar Extinction Coefficient

The molar extinction coefficient is determined by applying the Beer-Lambert law, which relates absorbance to the concentration of the absorbing species, the path length of the light, and the extinction coefficient itself.[7]

Methodology:

• Preparation of a Stock Solution: Accurately weigh a small amount of 5-ROX and dissolve it in a suitable solvent (e.g., DMSO, DMF, or methanol) to create a concentrated stock solution.[4][5]

• Preparation of Serial Dilutions: Prepare a series of dilutions from the stock solution in the desired experimental buffer (e.g., TE buffer, pH 8.0).[1] The concentrations should be chosen to yield absorbance values within the linear range of the spectrophotometer, typically between 0.1 and 1.0.

• Absorbance Measurement:

  • Use a calibrated spectrophotometer.

  • Measure the absorbance of each dilution at the absorption maximum of 5-ROX (approximately 570-580 nm).[1][4]

  • Use the same buffer as a blank reference to zero the spectrophotometer.

• Data Analysis:

  • Plot the measured absorbance at the λmax versus the molar concentration of 5-ROX for each dilution.

  • Perform a linear regression on the data points.

  • According to the Beer-Lambert Law (A = εcl), the slope of the resulting line is the molar extinction coefficient (ε) when the path length (l) is 1 cm.[7][8]

Determination of Fluorescence Quantum Yield

The fluorescence quantum yield (Φ) is typically determined using the comparative method, which involves comparing the fluorescence intensity of the sample to that of a standard with a known quantum yield.[9][10]

Methodology:

• Selection of a Standard: Choose a suitable fluorescence standard with a known quantum yield and spectral properties that overlap with 5-ROX. Rhodamine 101 is a common choice for this spectral region.

• Preparation of Solutions:

  • Prepare a series of dilutions for both the 5-ROX sample and the quantum yield standard in the same solvent.

  • The absorbance of these solutions at the excitation wavelength should be kept low (typically < 0.1) to avoid inner filter effects.[11]

• Absorbance and Fluorescence Measurements:

  • Record the absorbance spectra for all solutions and determine the absorbance at the chosen excitation wavelength.

  • Record the corrected fluorescence emission spectra for all solutions using a spectrofluorometer, ensuring identical excitation wavelength, slit widths, and other instrument settings for both the sample and the standard.

• Data Analysis:

  • Integrate the area under the fluorescence emission spectrum for each solution.

  • Plot the integrated fluorescence intensity versus the absorbance at the excitation wavelength for both the 5-ROX sample and the standard.

  • The quantum yield of the 5-ROX sample (Φ_s) can be calculated using the following equation:

    Φ_s = Φ_std * (m_s / m_std) * (η_s² / η_std²)

    where:

    • Φ_std is the quantum yield of the standard.

    • m_s and m_std are the slopes of the linear fits for the sample and standard, respectively.

    • η_s and η_std are the refractive indices of the sample and standard solutions (if different).

Applications and Workflows

5-ROX is a versatile fluorescent label used in various biochemical and molecular biology applications.[1] Its carboxylic acid group allows for covalent attachment to primary amines on biomolecules like proteins and oligonucleotides.[4]

Oligonucleotide Labeling Workflow

5-ROX is frequently used for labeling oligonucleotides for applications such as real-time PCR and DNA sequencing.[4][12] The following diagram illustrates a typical workflow for labeling an amino-modified oligonucleotide.

Workflow for 5-ROX labeling of oligonucleotides.

Förster Resonance Energy Transfer (FRET)

5-ROX can serve as an acceptor dye in Förster Resonance Energy Transfer (FRET) experiments due to its spectral overlap with common donor fluorophores.[4] FRET is a mechanism describing energy transfer between two light-sensitive molecules.

References

• 1. empbiotech.com [empbiotech.com]
• 2. 5(6)-ROX [5-(and 6)-Carboxy-X-rhodamine] *CAS 198978-94-8* | AAT Bioquest [aatbio.com]
• 3. lumiprobe.com [lumiprobe.com]
• 4. vectorlabs.com [vectorlabs.com]
• 5. vectorlabs.com [vectorlabs.com]
• 6. Synthesis of 5- and 6-Carboxy-X-rhodamines - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Extinction Coefficient Measurement Method | MtoZ Biolabs [mtoz-biolabs.com]
• 8. Experimental Steps to Determine Protein Extinction Coefficient | MtoZ Biolabs [mtoz-biolabs.com]
• 9. chem.uci.edu [chem.uci.edu]
• 10. agilent.com [agilent.com]
• 11. iss.com [iss.com]
• 12. Rox (carboxy-X-rhodamine) Dye | AxisPharm [axispharm.com]

An In-depth Technical Guide to the Photophysical and Photochemical Properties of Rhodamine Dyes

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the essential photophysical and photochemical properties of rhodamine dyes. These versatile fluorophores are widely used in various scientific disciplines, including biomedical research and drug development, owing to their high fluorescence quantum yields, excellent photostability, and tunable spectroscopic characteristics. This document offers a detailed examination of their spectral properties, experimental protocols for their characterization, and insights into their applications in cellular imaging and therapy.

Core Photophysical and Photochemical Properties

Rhodamine dyes are a class of xanthene dyes characterized by a common tricyclic aromatic structure. Variations in the substituents on this core structure give rise to a family of dyes with a wide range of absorption and emission wavelengths, spanning the visible to near-infrared regions of the electromagnetic spectrum.[] Their fluorescence is typically bright and robust, making them ideal candidates for a multitude of fluorescence-based applications.[]

The photophysical behavior of rhodamine dyes is governed by the transitions between electronic energy states, as depicted in a Jablonski diagram. Upon absorption of a photon, the molecule is excited from its ground electronic state (S₀) to a higher singlet excited state (S₁ or S₂). The molecule then rapidly relaxes to the lowest vibrational level of the S₁ state through internal conversion and vibrational relaxation. From the S₁ state, the molecule can return to the ground state via several pathways:

• Fluorescence: Radiative decay from the S₁ to the S₀ state, resulting in the emission of a photon at a longer wavelength than the absorbed photon (Stokes shift). This is the primary process of interest in most applications of rhodamine dyes.

• Internal Conversion (IC): A non-radiative decay pathway from S₁ to S₀.

• Intersystem Crossing (ISC): A non-radiative transition from the singlet excited state (S₁) to a triplet excited state (T₁). From the T₁ state, the molecule can undergo phosphorescence (radiative decay to S₀) or participate in photochemical reactions.

The efficiency of fluorescence is quantified by the fluorescence quantum yield (Φ_F) , which is the ratio of the number of photons emitted to the number of photons absorbed. Rhodamine dyes are known for their high quantum yields.[2] The fluorescence lifetime (τ_F) is the average time the molecule spends in the excited state before returning to the ground state.

Photochemical Properties and Applications

The ability of rhodamine dyes to generate reactive oxygen species (ROS) upon excitation makes them suitable for use as photosensitizers in photodynamic therapy (PDT) .[3] In PDT, the dye is administered to the target tissue and then irradiated with light of a specific wavelength. The excited dye can then transfer its energy to molecular oxygen, generating singlet oxygen (¹O₂), a highly reactive species that can induce cell death. This process is known as a Type II photochemical reaction. Alternatively, the excited dye can react directly with a substrate to produce radical ions, a Type I reaction.[4][5]

In drug delivery , rhodamine dyes are frequently used as fluorescent tracers to monitor the uptake, distribution, and release of drug-loaded nanoparticles or conjugates.[6][7] Their high brightness allows for sensitive detection even at low concentrations.

Quantitative Photophysical Data

The following tables summarize key photophysical parameters for several common rhodamine dyes in various solvents. These values are essential for selecting the appropriate dye and experimental conditions for a specific application.

Table 1: Photophysical Properties of Common Rhodamine Dyes

Dye	Solvent	Absorption Max (λ_abs, nm)	Emission Max (λ_em, nm)	Molar Extinction Coefficient (ε, M⁻¹cm⁻¹)	Quantum Yield (Φ_F)	Lifetime (τ_F, ns)
Rhodamine B	Ethanol	550	572	106,000	0.39	-
Methanol	548	570	-	0.39	-
Water	555	572	-	-	-
Rhodamine 6G	Ethanol	530	552	116,000	0.95	4.1
Methanol	528	549	-	0.94	-
Water	525	548	-	-	-
Rhodamine 123	Methanol	505	534	97,000	0.90	4.2
HBSS (1% MeOH)	505	525	-	-	-
Rhodamine 110	-	498-500	521-522	-	-	-
TMRM	-	-	-	-	-	2.4
TMRE	-	-	-	-	-	-

Data compiled from various sources.[8][9][10][11][12][13][14][15] Note that values can vary depending on the specific experimental conditions (e.g., temperature, pH, purity of dye and solvent).

Experimental Protocols

Accurate characterization of the photophysical properties of rhodamine dyes is crucial for their effective application. The following sections provide detailed methodologies for two key experiments: the determination of relative fluorescence quantum yield and the measurement of fluorescence lifetime.

Protocol 1: Determination of Relative Fluorescence Quantum Yield

This protocol describes the comparative method for determining the fluorescence quantum yield of a sample relative to a standard with a known quantum yield.[16][17][18][19]

Materials:

• Spectrofluorometer with a corrected emission spectrum feature.

• UV-Vis spectrophotometer.

• Quartz cuvettes (1 cm path length).

• Volumetric flasks and pipettes.

• Standard fluorophore with a known quantum yield (e.g., Rhodamine 6G in ethanol, Φ_F = 0.95).

• Test sample (the rhodamine dye of interest).

• Spectroscopic grade solvent.

Procedure:

• Prepare Stock Solutions: Prepare stock solutions of the standard and the test sample in the chosen solvent.

• Prepare a Series of Dilutions: From the stock solutions, prepare a series of dilutions for both the standard and the test sample. The concentrations should be chosen such that the absorbance at the excitation wavelength is in the range of 0.01 to 0.1 to avoid inner filter effects.[16][18]

• Measure Absorbance: Using the UV-Vis spectrophotometer, measure the absorbance of each solution at the chosen excitation wavelength. The excitation wavelength should be a wavelength at which both the standard and the sample absorb.

• Measure Fluorescence Spectra:

  • Set the excitation wavelength on the spectrofluorometer to the same wavelength used for the absorbance measurements.

  • Record the fluorescence emission spectrum for each solution. Ensure that the experimental parameters (e.g., excitation and emission slit widths) are kept constant for all measurements.

• Integrate Fluorescence Intensity: Calculate the integrated fluorescence intensity (the area under the emission curve) for each spectrum.

• Plot Data: For both the standard and the test sample, plot the integrated fluorescence intensity versus the absorbance at the excitation wavelength.

• Determine the Gradients: Perform a linear regression for each plot to determine the gradient (slope) of the line.

• Calculate the Quantum Yield: The quantum yield of the test sample (Φ_X) can be calculated using the following equation:[16]

  Φ_X = Φ_ST * (Grad_X / Grad_ST) * (η_X² / η_ST²)

  Where:

  • Φ_ST is the quantum yield of the standard.

  • Grad_X and Grad_ST are the gradients of the plots for the test sample and the standard, respectively.

  • η_X and η_ST are the refractive indices of the solvents used for the test sample and the standard, respectively (if the same solvent is used, this term becomes 1).

Protocol 2: Measurement of Fluorescence Lifetime using Time-Correlated Single Photon Counting (TCSPC)

TCSPC is a highly sensitive technique for measuring fluorescence lifetimes in the picosecond to microsecond range.[20][21][22][23][24]

Materials:

• TCSPC system, including:

  • Pulsed light source (e.g., picosecond laser diode or LED).

  • Sample holder.

  • Fast and sensitive single-photon detector (e.g., photomultiplier tube (PMT) or single-photon avalanche diode (SPAD)).

  • TCSPC electronics (e.g., constant fraction discriminator (CFD), time-to-amplitude converter (TAC), and multichannel analyzer (MCA)).

• Computer with data acquisition and analysis software.

• Sample solution in a suitable cuvette.

Procedure:

• Instrument Setup and Calibration:

  • Set up the TCSPC system according to the manufacturer's instructions.

  • Select a pulsed light source with a wavelength that is strongly absorbed by the sample. The pulse duration should be significantly shorter than the expected fluorescence lifetime.

  • Calibrate the system by measuring the instrument response function (IRF). This is typically done using a scattering solution (e.g., a dilute solution of non-dairy creamer or Ludox) that has a negligible lifetime.

• Sample Preparation: Prepare a dilute solution of the rhodamine dye. The concentration should be low enough to avoid aggregation and re-absorption effects.

• Data Acquisition:

  • Place the sample cuvette in the sample holder.

  • Set the data acquisition parameters, such as the collection time and the time window (the time range over which photons are counted).

  • Start the data acquisition. The TCSPC system will build a histogram of the arrival times of the emitted photons relative to the excitation pulses. The resulting curve represents the fluorescence decay.

• Data Analysis:

  • The collected fluorescence decay data is then analyzed by fitting it to a mathematical model, typically a sum of exponential decay functions.

  • The analysis software will perform a deconvolution of the measured decay with the IRF to extract the true fluorescence lifetime(s) of the sample. For a single fluorescent species, the decay is typically fitted to a single exponential function:

    I(t) = I₀ * exp(-t/τ_F)

    Where:

    • I(t) is the intensity at time t.

    • I₀ is the initial intensity.

    • τ_F is the fluorescence lifetime.

Signaling Pathways and Experimental Workflows

The unique properties of rhodamine dyes make them invaluable tools for visualizing and quantifying dynamic processes in biological systems.

Monitoring Mitochondrial Membrane Potential

Rhodamine dyes such as Rhodamine 123, TMRM (tetramethylrhodamine, methyl ester), and TMRE (tetramethylrhodamine, ethyl ester) are lipophilic cations that accumulate in the mitochondria of living cells in response to the mitochondrial membrane potential (ΔΨm).[25][26][27] A higher ΔΨm leads to greater accumulation and, in some cases, fluorescence quenching. This property allows researchers to monitor changes in mitochondrial health and activity.

References

• 2. Rhodamine 123 as a probe of transmembrane potential in isolated rat-liver mitochondria: spectral and metabolic properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Rhodamine/Nanodiamond as a System Model for Drug Carrier - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. "Study the spectroscopic characteristics of Rhodamine B Dye in Ethanol " by Rafed A. Ali, Oday Mazin Abdul-Munem et al. [bsj.uobaghdad.edu.iq]
• 9. Solvent effect on two-photon absorption and fluorescence of rhodamine dyes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. medchemexpress.com [medchemexpress.com]
• 11. Rhodamine 123 - Wikipedia [en.wikipedia.org]
• 12. researchgate.net [researchgate.net]
• 13. biotium.com [biotium.com]
• 14. researchgate.net [researchgate.net]
• 15. Spectrum [Rhodamine 110] | AAT Bioquest [aatbio.com]
• 16. chem.uci.edu [chem.uci.edu]
• 17. Tutorial: measurement of fluorescence spectra and determination of relative fluorescence quantum yields of transparent samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. agilent.com [agilent.com]
• 19. edinst.com [edinst.com]
• 20. Time-correlated single photon counting (TCSPC) [uniklinikum-jena.de]
• 21. bhu.ac.in [bhu.ac.in]
• 22. photon-force.com [photon-force.com]
• 23. Time-Correlated Single Photon Counting (TCSPC) | Swabian Instruments [swabianinstruments.com]
• 24. becker-hickl.com [becker-hickl.com]
• 25. Measurement of mitochondrial membrane potential using fluorescent rhodamine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 26. Rhodamine 123 as a probe of mitochondrial membrane potential: evaluation of proton flux through F(0) during ATP synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 27. Mitochondrial Inner Membrane Electrophysiology Assessed by Rhodamine-123 Transport and Fluorescence - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to 5-ROX and 6-ROX Isomers: Key Differences and Applications

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the key differences between 5-ROX (5-carboxy-X-rhodamine) and 6-ROX (6-carboxy-X-rhodamine) isomers. This document will delve into their chemical structures, comparative spectroscopic properties, and detailed protocols for their application in biomolecule labeling and purification, with a focus on oligonucleotides. The information presented is intended to assist researchers in making informed decisions for their experimental designs.

Chemical Structure: The Subtle Distinction

The primary difference between 5-ROX and 6-ROX lies in the substitution pattern of the carboxylic acid group on the benzoic acid ring of the rhodamine core. In 5-ROX, the carboxyl group is at the 5-position, whereas in 6-ROX, it is at the 6-position. This seemingly minor positional difference can have implications for the reactivity and potentially the biological properties of the resulting conjugates, making the choice of a single, pure isomer critical for applications demanding high reproducibility.[1][2]

Below is a visualization of the chemical structures of 5-carboxy-X-rhodamine and 6-carboxy-X-rhodamine.

Caption: Chemical structures of 5-ROX and 6-ROX isomers.

Spectroscopic Properties: A Tale of Two Similar Dyes

Despite the structural difference, 5-ROX and 6-ROX exhibit nearly identical spectroscopic properties.[3] The position of the carboxyl group is remote from the core fluorophore, resulting in a minimal impact on the electronic structure and, consequently, the absorption and emission spectra.[2] This similarity allows them to be used interchangeably in many applications. However, for highly sensitive assays, subtle differences might be observed.

The following table summarizes the key spectroscopic properties of 5-ROX. It is important to note that the exact values can vary slightly depending on the solvent and measurement conditions. Data for 6-ROX is often not reported separately due to its spectral similarity to the 5-isomer.

Property	5-ROX	Source
Excitation Maximum (λex)	578 - 580 nm	[1][4]
Emission Maximum (λem)	604 nm	[1][4]
Molar Extinction Coefficient (ε)	82,000 - 93,000 cm⁻¹M⁻¹	[1][5]
Quantum Yield (Φ)	~0.94	[1][4]

Applications in Biomolecule Labeling

Both 5-ROX and 6-ROX are widely used for labeling biomolecules, particularly oligonucleotides, peptides, and proteins.[1][6] They are commonly supplied as amine-reactive N-hydroxysuccinimide (NHS) esters, which readily couple with primary amino groups to form stable amide bonds.

A key application of ROX-labeled oligonucleotides is their use as a passive reference dye in quantitative real-time PCR (qPCR).[6][7] The ROX dye provides a stable fluorescent signal that is used to normalize for variations in signal intensity between wells, which can arise from pipetting inaccuracies or instrument fluctuations.

The following diagram illustrates the general workflow for labeling an amino-modified oligonucleotide with a ROX NHS ester.

Caption: General workflow for labeling amino-modified oligonucleotides with ROX NHS ester.

Experimental Protocols

Labeling of Amino-Modified Oligonucleotides with 5-ROX or 6-ROX NHS Ester

This protocol provides a general guideline for the conjugation of 5-ROX or 6-ROX NHS ester to an amino-modified oligonucleotide. Optimization may be required depending on the specific oligonucleotide and desired degree of labeling.

Materials:

• 5-ROX NHS ester or 6-ROX NHS ester

• Amino-modified oligonucleotide

• Anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)

• Conjugation Buffer: 0.1 M sodium bicarbonate or sodium borate (B1201080) buffer, pH 8.3-9.0

• Quenching solution (optional): 1.5 M hydroxylamine, pH 8.5 or 1 M Tris-HCl, pH 8.0

• Nuclease-free water

Procedure:

• Prepare the Oligonucleotide: Dissolve the amino-modified oligonucleotide in the conjugation buffer to a final concentration of 1-5 mM.

• Prepare the ROX NHS Ester Stock Solution: Immediately before use, dissolve the 5-ROX or 6-ROX NHS ester in anhydrous DMSO or DMF to a concentration of 10 mg/mL.

• Conjugation Reaction:

  • Add a 5- to 20-fold molar excess of the dissolved ROX NHS ester to the oligonucleotide solution.

  • Vortex the mixture gently and incubate for 1-2 hours at room temperature in the dark.

• Quench the Reaction (Optional): To stop the reaction, add a quenching solution to a final concentration of 10-50 mM and incubate for 15-30 minutes at room temperature.

• Purification: Proceed immediately to the purification of the labeled oligonucleotide.

Purification of ROX-Labeled Oligonucleotides by HPLC

High-performance liquid chromatography (HPLC) is the recommended method for purifying ROX-labeled oligonucleotides to separate the labeled product from unlabeled oligonucleotides and free dye.[8][9] Reverse-phase HPLC (RP-HPLC) is commonly used for this purpose.

Instrumentation and Columns:

• HPLC system with a UV-Vis detector

• C8 or C18 reverse-phase column

Mobile Phases:

• Buffer A: 0.1 M Triethylammonium Acetate (TEAA) in nuclease-free water

• Buffer B: Acetonitrile

Procedure:

• Sample Preparation: Dilute the conjugation reaction mixture with Buffer A.

• HPLC Separation:

  • Equilibrate the column with a low percentage of Buffer B.

  • Inject the sample onto the column.

  • Elute the oligonucleotide using a linear gradient of increasing Buffer B concentration. A typical gradient might be from 5% to 65% Buffer B over 30-40 minutes.

  • Monitor the elution at 260 nm (for the oligonucleotide) and at the absorption maximum of ROX (~580 nm).

• Fraction Collection: Collect the fractions corresponding to the peak that absorbs at both 260 nm and ~580 nm. This peak represents the ROX-labeled oligonucleotide.

• Desalting: The collected fractions containing TEAA should be desalted, for example, by ethanol (B145695) precipitation or using a desalting column.

• Quantification: Determine the concentration of the purified ROX-labeled oligonucleotide by measuring the absorbance at 260 nm.

The following diagram illustrates the logical flow of the HPLC purification process.

Caption: Logical workflow for the HPLC purification of ROX-labeled oligonucleotides.

Conclusion

References

• 1. 5-ROX [5-Carboxy-X-rhodamine] *CAS 216699-35-3* | AAT Bioquest [aatbio.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. vectorlabs.com [vectorlabs.com]
• 6. Oligonucleotide labeling and dyes for test kits [blog.interchim.com]
• 7. metabion.com [metabion.com]
• 8. Oligonucleotide Purification [sigmaaldrich.com]
• 9. labcluster.com [labcluster.com]

5-ROX: A Technical Guide to its Applications in Molecular Biology

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Carboxy-X-rhodamine (5-ROX) is a fluorescent dye belonging to the rhodamine family, characterized by its bright orange-red fluorescence and high photostability. These properties have made it an invaluable tool in a wide array of molecular biology applications. This technical guide provides an in-depth overview of the core applications of 5-ROX, complete with quantitative data, detailed experimental protocols, and visual workflows to aid researchers in its effective implementation.

Core Properties of 5-ROX

5-ROX exhibits favorable photophysical properties, including a long wavelength absorption maximum, high molar absorptivity, and a high quantum yield, making it a robust fluorophore for various detection systems.[1] Its carboxylic acid group allows for covalent attachment to biomolecules, such as oligonucleotides and proteins, through the formation of an amide bond with a primary amine.[2] This is typically achieved by activating the carboxylic acid as an N-hydroxysuccinimidyl (NHS) ester.

Quantitative Data Summary

The following table summarizes the key quantitative properties of 5-ROX, providing a quick reference for experimental setup and instrumentation.

Property	Value	Reference(s)
Excitation Maximum (λex)	570 - 586 nm	[1][3][4]
Emission Maximum (λem)	591 - 610 nm	[1][3][4]
Molar Extinction Coefficient (ε)	>85,000 M⁻¹cm⁻¹	[5]
Quantum Yield (Φ)	~0.94	[1]
Molecular Weight	534.61 g/mol	[6]
Solubility	DMSO, DMF, Methanol	[5][7]

Key Applications and Experimental Protocols

Quantitative PCR (qPCR) as a Passive Reference Dye

In quantitative PCR, 5-ROX is widely used as a passive reference dye to normalize the fluorescent signal of reporter dyes (e.g., FAM, SYBR Green).[8][9] The ROX signal remains constant throughout the PCR reaction, allowing for the correction of well-to-well variations caused by pipetting inaccuracies, evaporation, or instrument optics.[6][9] This normalization leads to more precise and reproducible quantification of nucleic acids.

Caption: Workflow for a typical qPCR experiment utilizing 5-ROX as a passive reference dye.

Materials:

• qPCR Master Mix containing or compatible with ROX

• Forward and reverse primers (10 µM stock)

• Reporter probe (e.g., TaqMan probe, 10 µM stock)

• DNA or cDNA template

• Nuclease-free water

• qPCR plate and seals

• Real-time PCR instrument capable of detecting ROX

Procedure:

• Reaction Setup:

  • On ice, prepare a master mix for the desired number of reactions, including a no-template control (NTC). For a typical 20 µL reaction, combine the following:

    • 10 µL of 2x qPCR Master Mix with ROX (or add ROX separately to the final concentration recommended by the instrument manufacturer, typically 25-500 nM).

    • 0.8 µL of Forward Primer (final concentration 400 nM).

    • 0.8 µL of Reverse Primer (final concentration 400 nM).

    • 0.4 µL of Reporter Probe (final concentration 200 nM).

    • Nuclease-free water to a final volume of 18 µL per reaction.

  • Mix the master mix gently by pipetting and spin down briefly.

  • Aliquot 18 µL of the master mix into each well of the qPCR plate.

  • Add 2 µL of DNA/cDNA template or nuclease-free water (for NTC) to the respective wells.

  • Seal the plate securely with an optical seal.

  • Centrifuge the plate briefly to collect the contents at the bottom of the wells.

• qPCR Run:

  • Place the plate in the real-time PCR instrument.

  • Set up the thermal cycling protocol. A typical protocol is:

    • Initial Denaturation: 95°C for 10 minutes.

    • 40 Cycles:

      • Denaturation: 95°C for 15 seconds.

      • Annealing/Extension: 60°C for 60 seconds.

  • Ensure that the instrument is set to collect fluorescence data from the appropriate channels for your reporter dye (e.g., FAM) and ROX.

• Data Analysis:

  • After the run is complete, the instrument software will generate amplification plots.

  • The software will automatically use the ROX signal to normalize the reporter dye's fluorescence signal.

  • Analyze the normalized data to determine the quantification cycle (Cq) values for each sample.

Sanger Sequencing

In automated Sanger sequencing, 5-ROX is utilized in two primary ways: as a fluorescent label for primers or as a label for dideoxynucleotide triphosphates (ddNTPs) in dye-terminator sequencing.[10][11] This allows for the detection of DNA fragments that are separated by size during capillary electrophoresis, enabling the determination of the DNA sequence.

Caption: General workflow for dye-terminator Sanger sequencing using 5-ROX labeled ddNTPs.

Materials:

• Purified PCR product or plasmid DNA template

• Sequencing primer

• Cycle sequencing kit with 5-ROX labeled ddNTPs (e.g., BigDye™ Terminator v3.1)

• Sequencing dilution buffer

• Nuclease-free water

• Ethanol (B145695)/EDTA for precipitation

• Hi-Di™ Formamide

• Capillary electrophoresis instrument

Procedure:

• Cycle Sequencing Reaction Setup:

  • In a PCR tube, prepare the following reaction mix (for a 10 µL reaction):

    • 1 µL of Sequencing Premix (containing polymerase, dNTPs, and 5-ROX labeled ddNTPs).

    • 1.5 µL of 5x Sequencing Buffer.

    • 3.2 pmol of sequencing primer.

    • Template DNA (e.g., 20-40 ng of a PCR product or 150-300 ng of a plasmid).

    • Nuclease-free water to a final volume of 10 µL.

  • Mix gently by pipetting.

• Cycle Sequencing:

  • Perform cycle sequencing using a thermal cycler with the following program:

    • Initial Denaturation: 96°C for 1 minute.

    • 25-35 Cycles:

      • Denaturation: 96°C for 10 seconds.

      • Annealing: 50°C for 5 seconds.

      • Extension: 60°C for 4 minutes.

    • Hold at 4°C.

• Purification of Sequencing Products:

  • To precipitate the sequencing products, add 2.5 µL of 125 mM EDTA and 25 µL of 100% ethanol to each reaction.

  • Incubate at room temperature for 15 minutes.

  • Centrifuge at 4,000 x g for 30 minutes at 4°C.

  • Carefully aspirate the supernatant.

  • Wash the pellet with 35 µL of 70% ethanol and centrifuge at 1,650 x g for 15 minutes at 4°C.

  • Remove the supernatant and air-dry the pellet for 10-15 minutes.

• Capillary Electrophoresis:

  • Resuspend the dried pellet in 10-12 µL of Hi-Di™ Formamide.

  • Denature the samples at 95°C for 5 minutes and then immediately place on ice.

  • Load the samples onto the capillary electrophoresis instrument.

  • Run the electrophoresis according to the manufacturer's instructions.

• Data Analysis:

  • The sequencing software will generate a chromatogram based on the fluorescence detection of the 5-ROX labeled fragments.

  • Analyze the chromatogram to determine the DNA sequence.

Fluorescence Microscopy

5-ROX can be conjugated to probes, such as oligonucleotides, for use in fluorescence microscopy applications like Fluorescence In Situ Hybridization (FISH). This allows for the visualization and localization of specific nucleic acid sequences within cells or tissues.

Caption: A generalized workflow for Fluorescence In Situ Hybridization (FISH) using a 5-ROX labeled probe.

Materials:

• Cells grown on coverslips

• 4% Paraformaldehyde (PFA) in PBS

• Phosphate Buffered Saline (PBS)

• 0.5% Triton X-100 in PBS

• Hybridization Buffer (e.g., 50% formamide, 2x SSC, 10% dextran (B179266) sulfate)

• 5-ROX labeled oligonucleotide probe (working concentration typically 1-10 ng/µL)

• Wash Buffer (e.g., 50% formamide, 2x SSC)

• DAPI solution

• Antifade mounting medium

• Fluorescence microscope with appropriate filter sets for ROX and DAPI

Procedure:

• Sample Preparation:

  • Wash cells on coverslips twice with PBS.

  • Fix the cells with 4% PFA in PBS for 15 minutes at room temperature.

  • Wash the cells three times with PBS.

  • Permeabilize the cells with 0.5% Triton X-100 in PBS for 10 minutes at room temperature.

  • Wash the cells twice with PBS.

• Hybridization:

  • Pre-warm the hybridization buffer to 37°C.

  • Dilute the 5-ROX labeled probe in the hybridization buffer to the desired working concentration (e.g., 5 ng/µL).

  • Denature the probe solution at 75°C for 5 minutes, then place on ice.

  • Apply the probe solution to the coverslips and incubate in a humidified chamber at 37°C overnight.

• Washing:

  • Pre-warm the wash buffer to 42°C.

  • Carefully remove the coverslips from the hybridization chamber and wash them three times for 5 minutes each in the pre-warmed wash buffer.

  • Wash the coverslips once with PBS at room temperature.

• Counterstaining and Mounting:

  • Incubate the coverslips with DAPI solution for 5 minutes at room temperature to stain the nuclei.

  • Wash the coverslips twice with PBS.

  • Mount the coverslips onto microscope slides using an antifade mounting medium.

• Imaging:

  • Visualize the samples using a fluorescence microscope equipped with appropriate filters for 5-ROX (red channel) and DAPI (blue channel).

Labeling of Biomolecules

The carboxylic acid moiety of 5-ROX can be activated, most commonly as an NHS ester, to react with primary amines on biomolecules such as proteins, antibodies, and amine-modified oligonucleotides.[12][13] This allows for the fluorescent labeling of these molecules for various downstream applications, including fluorescence microscopy, flow cytometry, and immunoassays.

Caption: General workflow for the covalent labeling of a biomolecule with 5-ROX NHS ester.

Materials:

• Protein to be labeled (in an amine-free buffer, e.g., PBS)

• 5-ROX NHS ester

• Anhydrous Dimethylsulfoxide (DMSO) or Dimethylformamide (DMF)

• 1 M Sodium Bicarbonate buffer, pH 8.3

• Purification column (e.g., gel filtration or dialysis cassette)

Procedure:

• Preparation:

  • Prepare the protein solution at a concentration of 2-10 mg/mL in an amine-free buffer.

  • Add 1/10th volume of 1 M sodium bicarbonate buffer to the protein solution to adjust the pH to ~8.3.

  • Immediately before use, dissolve the 5-ROX NHS ester in DMSO or DMF to a concentration of 10 mg/mL.

• Conjugation Reaction:

  • While gently stirring, slowly add the dissolved 5-ROX NHS ester to the protein solution. A molar ratio of 10-20 moles of dye per mole of protein is a good starting point, but may require optimization.

  • Incubate the reaction for 1 hour at room temperature, protected from light.

• Purification:

  • Separate the labeled protein from the unreacted dye using a gel filtration column (e.g., Sephadex G-25) or by dialysis against an appropriate buffer (e.g., PBS).

• Determination of Degree of Labeling (DOL):

  • Measure the absorbance of the purified conjugate at 280 nm (for protein) and ~575 nm (for 5-ROX).

  • Calculate the protein concentration and the dye concentration using the Beer-Lambert law and the respective extinction coefficients.

  • The DOL is the molar ratio of the dye to the protein.

Conclusion

5-ROX is a versatile and robust fluorescent dye with significant applications in molecular biology. Its utility as a passive reference dye in qPCR, a fluorescent label in Sanger sequencing, and a probe conjugate in fluorescence microscopy makes it an indispensable tool for researchers. The detailed protocols and workflows provided in this guide are intended to facilitate the successful implementation of 5-ROX in a variety of experimental contexts, ultimately contributing to the generation of high-quality, reliable data.

References

• 1. A quick and simple FISH protocol with hybridization-sensitive fluorescent linear oligodeoxynucleotide probes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Optimization of Protocol for Sequencing of Difficult Templates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. FISH-Flow, a protocol for the concurrent detection of mRNA and protein in single cells using fluorescence in situ hybridization and flow cytometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. abyntek.com [abyntek.com]
• 6. illumina.com [illumina.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. genaxxon.com [genaxxon.com]
• 9. ROX Passive Reference Dye | Thermo Fisher Scientific - HK [thermofisher.com]
• 10. creative-diagnostics.com [creative-diagnostics.com]
• 11. PCR for Sanger Sequencing | Thermo Fisher Scientific - SG [thermofisher.com]
• 12. researchgate.net [researchgate.net]
• 13. Sanger Sequencing: primer design | Cornell Institute of Biotechnology | Cornell University [biotech.cornell.edu]

5-Carboxy-X-rhodamine (5-ROX): A Technical Guide to Safe Handling and Precautions

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth guide to the safe handling of 5-Carboxy-X-rhodamine (5-ROX), a fluorescent dye widely utilized in biological research for labeling peptides, proteins, and nucleic acids.[1][2] Adherence to these safety protocols is crucial to ensure a safe laboratory environment and minimize potential exposure risks.

Chemical and Physical Properties

5-ROX is a rhodamine dye known for its strong fluorescence and photostability.[1] It is typically supplied as a dark violet or purple solid.[1][3] Understanding its physical and chemical properties is the first step in safe handling.

Property	Value	Source
Synonyms	5-Carboxy-X-rhodamine	[3][4]
CAS Number	216699-35-3	[1][3]
Molecular Formula	C₃₃H₃₀N₂O₅ (for free acid)	[5][6]
Molecular Weight	534.6 g/mol (for free acid)	[5][6]
Appearance	Dark violet solid (powder)	[1][3]
Solubility	Soluble in Methanol, DMF, DMSO	[1][5]
Excitation Maximum (λex)	~570-580 nm	[4][7]
Emission Maximum (λem)	~591-604 nm	[1][4]

Hazard Identification and GHS Classification

According to available Safety Data Sheets (SDS), 5-ROX and its derivatives are classified as hazardous. The primary routes of exposure are inhalation, ingestion, and skin or eye contact.

GHS Hazard Classification: [3][8]

• Skin Irritation (Category 2): H315 - Causes skin irritation.[8]

• Serious Eye Irritation (Category 2A): H319 - Causes serious eye irritation.[8]

• Specific Target Organ Toxicity – Single Exposure (Category 3), Respiratory System: H335 - May cause respiratory irritation.[8]

GHS Signal Word: Warning[8]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling 5-ROX. The following diagram illustrates the necessary PPE.

Figure 1: Personal Protective Equipment (PPE) for handling 5-ROX.

Handling and Storage

Proper handling and storage procedures are critical to maintain the integrity of 5-ROX and prevent accidental exposure.

Handling:

• Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of dust.[9]

• Avoid contact with skin and eyes.[3][9]

• Prevent the formation of dust and aerosols.[3]

• Wash hands thoroughly after handling.[3]

Storage:

• Store in a tightly closed container in a dry and well-ventilated place.[3]

• Recommended storage temperature is -20°C.[5][8][10][11]

• Protect from light, especially when in solution.[1][4][8]

• Store away from oxidizing agents.[8]

Emergency Procedures

In the event of exposure or a spill, immediate and appropriate action is necessary.

First-Aid Measures

Exposure Route	First-Aid Protocol	Source
Inhalation	Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek medical attention.	[3][8]
Skin Contact	Immediately wash off with soap and plenty of water. Remove contaminated clothing. Consult a physician.	[3]
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing for at least 15 minutes and consult a physician.	[1][3][8]
Ingestion	Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water and consult a physician.	[3][8]

Accidental Release Measures

The following workflow outlines the steps to be taken in case of a spill.

Figure 2: Workflow for responding to a 5-ROX spill.

For small spills, sweep up the solid material, avoiding dust generation, and place it in a suitable container for disposal.[3] For larger spills, the same procedure should be followed, and care should be taken to prevent the product from entering drains.[3]

Fire-Fighting Measures

• Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[8]

• Hazardous Combustion Products: Emits toxic fumes under fire conditions, including oxides of carbon and nitrogen.[3]

• Special Fire-Fighting Procedures: Firefighters should wear self-contained breathing apparatus and full protective gear.[3]

Disposal Considerations

Dispose of 5-ROX and any contaminated materials as hazardous chemical waste in accordance with local, state, and federal regulations. Do not allow the chemical to enter drains or waterways.[3] Contaminated consumables such as pipette tips, tubes, and gloves should be collected in a designated, sealed container labeled as hazardous chemical waste.[9]

Experimental Protocols

While specific safety-related experimental protocols for 5-ROX are not detailed in the provided search results, the general principles of chemical safety and handling as outlined in this guide should be applied to all experimental work involving this compound. All laboratory procedures should be conducted in accordance with the institution's established safety protocols and a thorough risk assessment should be performed before beginning any new experiment.

The following logical workflow should be followed when planning and executing experiments with 5-ROX.

Figure 3: Logical workflow for experiments involving 5-ROX.

References

• 1. empbiotech.com [empbiotech.com]
• 2. vectorlabs.com [vectorlabs.com]
• 3. peptide.com [peptide.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. 5-ROX (5-Carboxy-X-Rhodamine), 216699-35-3 | BroadPharm [broadpharm.com]
• 6. 5(6)-Carboxy-X-rhodamine BioReagent, fluorescence 198978-94-8 [sigmaaldrich.com]
• 7. selleckchem.com [selleckchem.com]
• 8. eurogentec.com [eurogentec.com]
• 9. benchchem.com [benchchem.com]
• 10. 5-ROX [5-Carboxy-X-rhodamine] *CAS 216699-35-3* | AAT Bioquest [aatbio.com]
• 11. lumiprobe.com [lumiprobe.com]

Stability of 5-Carboxy-X-rhodamine (5-ROX) in Various Buffer Conditions: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the stability of 5-Carboxy-X-rhodamine (5-ROX), a widely used red-emitting fluorescent dye, under various buffer conditions. Understanding the factors that influence the photophysical and chemical stability of 5-ROX is critical for its effective use in applications such as quantitative PCR (qPCR), fluorescence microscopy, and single-molecule detection. This document summarizes key stability parameters, provides detailed experimental protocols for stability assessment, and offers visual representations of experimental workflows and influencing factors.

Core Concepts of 5-ROX Stability

5-ROX, like other rhodamine dyes, is known for its high photostability and strong fluorescence.[1] Its fluorescence properties, however, are not entirely independent of its chemical environment. Factors such as pH, the composition of the buffer system, temperature, and the presence of ions can significantly impact its performance. The structural rigidity provided by the n-propylene bridges in its xanthene core contributes to its high quantum yield by preventing non-radiative decay processes.[2]

Impact of Buffer Conditions on 5-ROX Stability

The stability of 5-ROX in aqueous solutions is a multifaceted issue. The following sections detail the influence of key buffer parameters on the dye's performance.

pH Dependence

The fluorescence of many rhodamine dyes is independent of pH in the range of 4 to 10.[2] However, extreme pH values can affect the stability of 5-ROX. While specific quantitative data for 5-ROX across a wide pH range is not extensively published, studies on similar dyes indicate that acidic conditions can lead to protonation of the xanthene ring system, potentially altering its spectral properties. Conversely, highly alkaline conditions may increase the susceptibility of the molecule to hydrolysis. For most biological applications, maintaining a pH between 7.0 and 8.0 is recommended to ensure optimal and stable fluorescence.

Buffer Composition: PBS vs. Tris

The choice of buffering agent can influence the stability of fluorescent dyes. The two most common buffers in biological research are Phosphate-Buffered Saline (PBS) and Tris-Buffered Saline (TBS).

• Phosphate-Buffered Saline (PBS): PBS is an isotonic and non-toxic buffer that provides excellent pH stability, making it suitable for preserving cell and tissue morphology.[3] It is a common choice for experiments involving live cells.

• Tris-Buffered Saline (TBS): TBS has a higher buffering capacity than PBS, which can be advantageous for longer incubation times or experiments with fluctuating temperatures.[3] Tris buffers are also preferred in applications involving phosphorylation detection, as phosphate (B84403) ions in PBS can interfere with the activity of phosphatases and kinases.[4]

While direct comparative studies on 5-ROX stability in PBS versus Tris are limited, for general applications, both buffers are considered suitable. However, for enzymatic reactions or long-term storage, the specific requirements of the biological system should be the primary consideration. It is crucial to avoid buffers containing components that can react with the dye or the labeled molecule. For instance, primary amine-containing buffers like Tris can react with NHS esters of 5-ROX if used during the conjugation step.

Temperature Effects

Temperature can influence the fluorescence quantum yield and the rate of photobleaching of fluorophores.[5][6] Generally, an increase in temperature leads to a decrease in fluorescence intensity due to increased molecular motion and non-radiative decay pathways.[5]

One study on a 5-ROX labeled oligonucleotide (dT25-ROX) showed a temperature-dependent fluorescence lifetime.[7] This suggests that for applications requiring high quantitative accuracy, temperature control is crucial. For long-term storage, 5-ROX stock solutions are typically kept at -20°C or -80°C to minimize degradation.[8]

Influence of Ions

The presence of certain ions, particularly heavy metal cations, can affect the fluorescence of rhodamine-based sensors.[9][10] While 5-ROX is not primarily designed as an ion sensor, high concentrations of certain metal ions could potentially lead to quenching or enhancement of its fluorescence. For instance, some rhodamine derivatives have been shown to interact with Fe³⁺, Hg²⁺, and Pb²⁺.[9] Therefore, it is advisable to use high-purity water and reagents to prepare buffers for sensitive fluorescence-based assays.

Quantitative Stability Data

Parameter	Condition	Value/Observation	Reference
Storage (Stock Solution)	-80°C	Stable for up to 6 months (protected from light)	[8]
-20°C	Stable for up to 1 month (protected from light)	[8]
pH Range (Fluorescence)	pH 4 - 10	Fluorescence is generally stable for rhodamine dyes.	[2]
Excitation Maximum (λex)	Aqueous Buffer	580 nm	[8]
Emission Maximum (λem)	Aqueous Buffer	604 nm	[8]
Molar Extinction Coefficient (ε)	Aqueous Buffer	3.6 x 10⁴ M⁻¹ cm⁻¹	[8]
Fluorescence Quantum Yield (Φ)	Aqueous Buffer	0.94	[8]
Temperature Dependence	Increasing Temperature	Generally leads to decreased fluorescence quantum yield.	[5][6]
dT25-ROX conjugate	Fluorescence lifetime is temperature-dependent.	[7]

Experimental Protocols for Stability Assessment

This section provides detailed methodologies for key experiments to evaluate the stability of 5-ROX.

Protocol 1: Photobleaching Rate Measurement

Objective: To quantify the rate of photobleaching of 5-ROX under specific illumination conditions.

Materials:

• 5-ROX solution in the buffer of interest

• Fluorescence microscope with a suitable filter set for 5-ROX (e.g., Ex: 560/40 nm, Em: 630/75 nm)

• High-sensitivity camera (e.g., EMCCD or sCMOS)

• Microscope slides and coverslips

• Image analysis software (e.g., ImageJ/Fiji)

Procedure:

• Sample Preparation: Prepare a dilute solution of 5-ROX in the desired buffer. The concentration should be low enough to allow for the observation of a fluorescence decay but high enough to provide a good signal-to-noise ratio. Mount a small volume of the solution on a microscope slide and cover with a coverslip.

• Image Acquisition: a. Place the slide on the microscope stage and bring the sample into focus. b. Select a region of interest (ROI). c. Set the illumination intensity to the desired level. It is crucial to keep this constant throughout the experiment. d. Acquire a time-lapse series of images of the ROI. The time interval and total duration of the acquisition will depend on the photostability of the dye and the illumination intensity. Aim to capture the fluorescence decay until it reaches a plateau or background level.

• Data Analysis: a. Open the image series in an image analysis software. b. Measure the mean fluorescence intensity within the ROI for each time point. c. Correct for background fluorescence by measuring the intensity of a region with no fluorophores and subtracting it from the ROI intensity at each time point. d. Plot the background-corrected fluorescence intensity as a function of time. e. Fit the decay curve to an exponential function (e.g., a single or double exponential decay model) to determine the photobleaching time constant (τ). The photobleaching half-life (t₁/₂) can be calculated as ln(2) * τ.

Protocol 2: pH and Buffer Stability Assessment

Objective: To evaluate the long-term stability of 5-ROX fluorescence in different buffers and at various pH values.

Materials:

• 5-ROX stock solution

• A series of buffers at different pH values (e.g., citrate, phosphate, Tris, borate (B1201080) buffers)

• Fluorometer or plate reader with fluorescence capabilities

• pH meter

• Incubator or water bath for temperature control

Procedure:

• Sample Preparation: Prepare solutions of 5-ROX at a fixed concentration in each of the different buffers and pH values to be tested.

• Initial Measurement: a. Measure the fluorescence intensity and absorbance spectrum of each sample immediately after preparation. This will serve as the time-zero measurement.

• Incubation: a. Store the samples under controlled conditions (e.g., at a specific temperature, protected from light).

• Time-Point Measurements: a. At regular intervals (e.g., every 24 hours for a week), take an aliquot of each sample and measure its fluorescence intensity and absorbance spectrum.

• Data Analysis: a. For each buffer and pH condition, plot the normalized fluorescence intensity (Intensity at time t / Intensity at time 0) against time. b. Analyze the absorbance spectra for any changes in the peak shape or position, which could indicate chemical degradation of the dye. c. Compare the stability profiles across the different buffer and pH conditions to determine the optimal conditions for 5-ROX stability.

Visualizing Experimental Workflows and Influencing Factors

The following diagrams, created using the DOT language, illustrate a typical photobleaching experiment and the key factors that influence the stability of 5-ROX.

Caption: Workflow for a typical photobleaching experiment to assess fluorophore stability.

Caption: Key factors influencing the stability of 5-ROX in solution.

Conclusion

5-Carboxy-X-rhodamine is a robust and highly fluorescent dye essential for numerous biological applications. Its stability is influenced by a combination of environmental and chemical factors. For optimal performance and reproducibility, it is critical to maintain the pH of the buffer within the neutral to slightly alkaline range, control the temperature, and minimize exposure to high-intensity light. The choice of buffer system should be guided by the specific experimental requirements, with both PBS and Tris being suitable for many applications. By following the detailed protocols provided in this guide, researchers can effectively assess the stability of 5-ROX under their specific experimental conditions, ensuring the generation of reliable and accurate fluorescence data.

References

• 1. vectorlabs.com [vectorlabs.com]
• 2. Synthesis of 5- and 6-Carboxy-X-rhodamines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. TBS vs PBS in Immunohistochemistry: Navigating the Buffers | [visikol.com]
• 4. bosterbio.com [bosterbio.com]
• 5. Unravelling the effect of temperature on viscosity-sensitive fluorescent molecular rotors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. medchemexpress.com [medchemexpress.com]
• 9. researchgate.net [researchgate.net]
• 10. journals.du.ac.in [journals.du.ac.in]

Isomer-Free 5-ROX: A Technical Guide for Reproducible Biological Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the realm of fluorescence-based biological assays, reproducibility is paramount. The use of well-defined and consistent reagents is a critical factor in achieving reliable and comparable results. Carboxy-X-rhodamine (ROX) is a widely utilized red-emitting fluorophore known for its high photostability and brightness. However, it is typically synthesized as a mixture of two positional isomers, 5-ROX and 6-ROX. While these isomers exhibit nearly identical spectral properties, the minor structural difference can lead to variability in conjugation efficiency and the behavior of the resulting bioconjugates, particularly in sensitive applications. This technical guide provides an in-depth overview of isomer-free 5-ROX, highlighting its advantages and providing detailed protocols for its use in various biological applications to enhance reproducibility.

The Advantage of Isomer-Free 5-ROX

The primary advantage of using a single isomer of 5-ROX lies in the homogeneity of the labeled product.[1] The separation of isomers avoids the potential for duplex products in sensitive analytical techniques like HPLC or electrophoresis, leading to cleaner data and more straightforward interpretation.[1] For complex biological applications where subtle differences in the labeled molecule's properties can significantly impact the outcome, the use of isomer-free 5-ROX is highly recommended to ensure the highest degree of reproducibility.[2]

Data Presentation: Spectroscopic Properties

The selection of a fluorophore is critically dependent on its spectral characteristics. Below is a summary of the key quantitative data for isomer-free 5-ROX. Due to their nearly identical spectral properties, data for the 6-isomer and the 5(6)-mixed isomers are often reported with the same values.[3]

Property	5-ROX (Isomer-Free)	5(6)-ROX (Mixed Isomers)	Reference(s)
Excitation Maximum (λex)	575 nm (in 0.1M Tris pH 8.0)	568 nm (in MeOH)	[4][5]
Emission Maximum (λem)	~600 nm (in 0.1M Tris pH 8.0)	595 nm (in MeOH)	[4][5]
Molar Extinction Coefficient (ε)	92,000 M⁻¹cm⁻¹ (in 0.1M Tris pH 8.0)	85,000 M⁻¹cm⁻¹	[4][6]
Purity	>95% (HPLC)	Not applicable	[4]

Experimental Protocols

Protein Labeling with 5-ROX Succinimidyl Ester (5-ROX-SE)

This protocol describes the conjugation of amine-reactive 5-ROX-SE to proteins, such as antibodies, via primary amines (e.g., lysine (B10760008) residues).

Materials:

• Isomer-free 5-ROX-SE

• Protein of interest (in an amine-free buffer, e.g., PBS)

• Anhydrous dimethyl sulfoxide (B87167) (DMSO)

• Reaction buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3-8.5)

• Quenching solution (e.g., 1 M Tris-HCl, pH 8.0)

• Purification column (e.g., desalting column)

Protocol:

• Protein Preparation:

  • Dissolve the protein in the reaction buffer at a concentration of 2-10 mg/mL. Ensure the buffer is free of primary amines (e.g., Tris) as they will compete with the labeling reaction.[7]

• 5-ROX-SE Preparation:

  • Immediately before use, dissolve 5-ROX-SE in anhydrous DMSO to a concentration of 10 mg/mL.

• Conjugation Reaction:

  • Calculate the required volume of 5-ROX-SE solution. A molar excess of 10-20 fold of dye to protein is a good starting point.

  • Add the 5-ROX-SE solution to the protein solution while gently vortexing.

  • Incubate the reaction for 1-2 hours at room temperature, protected from light.

• Quenching the Reaction:

  • Add the quenching solution to a final concentration of 50-100 mM to stop the reaction.

  • Incubate for 15-30 minutes at room temperature.

• Purification of the Conjugate:

  • Remove unreacted 5-ROX-SE and quenching reagent using a desalting column equilibrated with a suitable storage buffer (e.g., PBS).

• Determination of Degree of Labeling (DOL):

  • Measure the absorbance of the purified conjugate at 280 nm (for protein) and ~575 nm (for 5-ROX).

  • Calculate the protein concentration and the concentration of 5-ROX using their respective extinction coefficients.

  • The DOL is the molar ratio of the dye to the protein. An ideal DOL for antibodies is typically between 2 and 10.[8]

Nucleic Acid Labeling with 5-Carboxy-X-Rhodamine (5-ROX)

This protocol describes the labeling of oligonucleotides with a 5'-phosphate group using 5-ROX and a carbodiimide (B86325) crosslinker (EDC).

Materials:

• Isomer-free 5-carboxy-X-rhodamine (5-ROX)

• Oligonucleotide with a 5'-phosphate group

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• Imidazole

• Ethylenediamine (B42938)

• Reaction Buffer (e.g., 0.1 M Imidazole, pH 6.0)

• Purification supplies (e.g., ethanol (B145695), sodium acetate, spin column)

Protocol:

• Oligonucleotide Preparation:

  • Dissolve the 5'-phosphate oligonucleotide in the reaction buffer.

• Activation and Coupling:

  • Dissolve ethylenediamine to a final concentration of 0.25 M in 0.1 M imidazole, pH 6.0.[9]

  • Add EDC to the oligonucleotide solution.[10]

  • Immediately add the ethylenediamine/imidazole solution to the EDC/oligonucleotide mixture.[10]

  • Add additional 0.1 M imidazole, pH 6.0.[9]

  • Incubate the reaction at 37°C for 3 hours.[9]

• Purification of the Labeled Oligonucleotide:

  • Purify the labeled oligonucleotide from unreacted reagents by ethanol precipitation or using a suitable spin column.

Mandatory Visualizations

Signaling Pathway: GPCR Internalization

G protein-coupled receptor (GPCR) internalization is a crucial mechanism for regulating signal transduction. This process can be visualized and quantified using fluorescently labeled ligands or antibodies. A 5-ROX labeled ligand can be used to track the movement of the receptor from the cell surface to intracellular compartments upon agonist stimulation.[2][4][11]

Caption: GPCR internalization pathway initiated by a 5-ROX labeled agonist.

Experimental Workflow: FRET-Based Protease Assay

Fluorescence Resonance Energy Transfer (FRET) is a powerful technique to monitor enzymatic activity in real-time. A peptide substrate containing a protease cleavage site can be labeled with a FRET donor (e.g., a coumarin (B35378) derivative) and a FRET acceptor (e.g., 5-ROX). In the intact peptide, the proximity of the two fluorophores allows for FRET to occur. Upon cleavage by a specific protease, the donor and acceptor are separated, leading to a decrease in FRET and an increase in donor fluorescence.[12][13]

Caption: Workflow of a FRET-based protease assay using a 5-ROX labeled substrate.

Logical Relationship: Troubleshooting 5-ROX Conjugation Reactions

Successful bioconjugation with 5-ROX requires careful optimization of reaction conditions. This diagram outlines a logical workflow for troubleshooting common issues encountered during the labeling process.[7]

Caption: Troubleshooting workflow for low DOL in 5-ROX protein conjugation.

Conclusion

The use of isomer-free 5-ROX offers a significant advantage in biological applications where reproducibility and data quality are of utmost importance. By eliminating the inherent heterogeneity of mixed isomer preparations, researchers can achieve more consistent labeling and cleaner analytical results. The detailed protocols and workflows provided in this guide serve as a comprehensive resource for scientists and drug development professionals to effectively implement isomer-free 5-ROX in their research, ultimately leading to more robust and reliable scientific outcomes.

References

• 1. A peptide-based fluorescence resonance energy transfer assay for Bacillus anthracis lethal factor protease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. GPCR Internalization Assay - Creative Bioarray [dda.creative-bioarray.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. biotium.com [biotium.com]
• 6. stratech.co.uk [stratech.co.uk]
• 7. benchchem.com [benchchem.com]
• 8. How to Determine the Degree of Labeling | AAT Bioquest [aatbio.com]
• 9. Native purification and labeling of RNA for single molecule fluorescence studies - PMC [pmc.ncbi.nlm.nih.gov]
• 10. info.gbiosciences.com [info.gbiosciences.com]
• 11. G protein-coupled receptor internalization assays in the high-content screening format - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. bachem.com [bachem.com]
• 13. Using Fluorogenic Peptide Substrates to Assay Matrix Metalloproteinases - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Long-Wavelength Absorption Maxima of Rhodamine Dyes

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the long-wavelength absorption maxima (λmax) of commonly used rhodamine dyes. This document summarizes key spectral properties in various solvents, details the experimental protocols for their determination, and provides a visual workflow for this analytical process. The information contained herein is intended to be a valuable resource for researchers and professionals in the fields of chemistry, biology, and drug development who utilize these versatile fluorophores.

Introduction to Rhodamine Dyes

Rhodamine dyes are a class of xanthene-based fluorescent compounds renowned for their bright fluorescence, high quantum yields, and excellent photostability.[1] These characteristics make them indispensable tools in a wide array of applications, including fluorescence microscopy, flow cytometry, immunofluorescence, and as probes in drug delivery systems.[1][2] The absorption and emission properties of rhodamine dyes are intrinsically linked to their molecular structure, and these properties can be significantly influenced by the surrounding environment, such as the solvent polarity and pH.[3][4] A thorough understanding of their long-wavelength absorption maxima is therefore critical for the rational design of experiments and the development of novel applications.

Long-Wavelength Absorption Maxima of Common Rhodamine Dyes

The long-wavelength absorption maximum (λmax) is a critical parameter for any fluorescent dye, as it dictates the optimal wavelength of light for excitation. The following tables summarize the λmax values for a selection of widely used rhodamine dyes in various solvents. It is important to note that these values can be influenced by factors such as dye concentration, temperature, and the presence of aggregates.[5]

Dye	Solvent	Absorption Maximum (λmax) (nm)
Rhodamine 6G	Ethanol	529.8 - 530[6][7]
Methanol	528[8]
Water	528[8]
Dichloromethane (DCM)	521[8]
Chloroform (B151607) (CHCl3)	530[8]
N,N-Dimethylformamide (DMF)	535[8]
Rhodamine B	Ethanol	542.8[8]
Methanol	545[8]
Water	553[8]
Dichloromethane (DCM)	555[8]
Chloroform (CHCl3)	550[8]
N,N-Dimethylformamide (DMF)	560[9]
Rhodamine 110	Methanol	498[10]
General	497 - 500[2][11]
Rhodamine 123	Ethanol	511.8[12][13]
General	505 - 508[1][14][15]
Tetramethylrhodamine (TMR) & Derivatives
5-TAMRA	General	550
TRITC	General	~555
Sulforhodamine 101 (Texas Red)	General	578 - 589[16][17]
Carboxyrhodamine 6G (CR6G)	Methanol	520 - 522[18][19][20]
Rhodamine Green	General	497[21][22]
Rhodamine 800	Ethanol	682[23][24]
Plasma/Blood	~680[25]

Factors Influencing Absorption Maxima

Several environmental and intrinsic factors can alter the absorption properties of rhodamine dyes:

• Solvent Polarity: The polarity of the solvent can significantly impact the electronic ground and excited states of the dye molecule, leading to shifts in the absorption maximum. Generally, an increase in solvent polarity can lead to either a hypsochromic (blue) or bathochromic (red) shift, depending on the specific dye's electronic structure. For instance, the absorption maximum of Rhodamine B shifts from 550 nm in the less polar chloroform to 560 nm in the more polar DMF.[9]

• pH: The pH of the solution can influence the protonation state of the functional groups on the rhodamine molecule, particularly those with acidic or basic moieties. This can alter the electronic structure and, consequently, the absorption spectrum. For example, the absorption of Rhodamine B is known to be pH-dependent, with changes observed below pH 5.[4]

• Aggregation: At high concentrations, rhodamine dyes have a tendency to form aggregates, such as dimers and higher-order structures.[5] This aggregation can lead to significant changes in the absorption spectrum, often resulting in the appearance of new bands or a shift in the primary absorption peak.[5]

Experimental Protocols for Determining Absorption Maxima

The following is a generalized protocol for measuring the long-wavelength absorption maximum of a rhodamine dye using a UV-Vis spectrophotometer.

I. Materials and Equipment

• Rhodamine dye of interest

• High-purity solvent (e.g., ethanol, methanol, deionized water)

• Volumetric flasks and pipettes for accurate dilutions

• Cuvettes (quartz for UV-Vis measurements)

• UV-Vis spectrophotometer

II. Experimental Workflow

The process of determining the absorption maximum of a rhodamine dye can be systematically broken down into several key steps, as illustrated in the workflow diagram below.

A generalized workflow for determining the absorption maximum of a rhodamine dye.

III. Step-by-Step Procedure

• Prepare a Stock Solution: Accurately weigh a small amount of the rhodamine dye and dissolve it in a known volume of the chosen solvent to create a concentrated stock solution. Ensure the dye is completely dissolved.

• Perform Serial Dilutions: From the stock solution, prepare a series of dilutions to obtain solutions with concentrations that will yield absorbance values within the linear range of the spectrophotometer (typically 0.1 to 1.0 absorbance units).

• Instrument Setup: Turn on the spectrophotometer and allow the lamp to warm up for the manufacturer-recommended time to ensure stable output. Set the instrument to scan a wavelength range that encompasses the expected absorption maximum of the dye. For most rhodamine dyes, a range of 400 nm to 700 nm is appropriate.

• Blank Measurement: Fill a clean cuvette with the pure solvent that was used to prepare the dye solutions. Place the cuvette in the spectrophotometer and perform a blank measurement. This will subtract the absorbance of the solvent and the cuvette from the subsequent sample measurements.

• Sample Measurement: Rinse a clean cuvette with a small amount of the most dilute dye solution and then fill it. Place the cuvette in the spectrophotometer and measure the absorbance spectrum. Repeat this step for each of the prepared dilutions.

• Data Analysis: Plot the absorbance values as a function of wavelength for each concentration. The wavelength at which the highest absorbance is recorded is the long-wavelength absorption maximum (λmax).

Visualization of a Generic Signaling Pathway Application

Rhodamine dyes are frequently conjugated to molecules to visualize specific signaling events within cells. The following diagram illustrates a simplified, hypothetical signaling pathway where a rhodamine-labeled ligand binds to a cell surface receptor, initiating a downstream cascade.

A simplified diagram of a signaling pathway initiated by a rhodamine-labeled ligand.

Conclusion

This technical guide provides essential information on the long-wavelength absorption maxima of a variety of rhodamine dyes, factors that influence these properties, and a detailed protocol for their experimental determination. The provided data and methodologies are intended to serve as a valuable resource for researchers and professionals, facilitating the effective use of these powerful fluorescent tools in their scientific endeavors. Accurate characterization of the spectral properties of rhodamine dyes is a fundamental step in ensuring the success and reproducibility of a wide range of biological and chemical assays.

References

• 1. Absorption [Rhodamine 123] | AAT Bioquest [aatbio.com]
• 2. FluoroFinder [app.fluorofinder.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Reviewing the effect of aggregates in Rhodamine 6G aqueous solution on fluorescence quantum efficiency - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Absorption [Rhodamine 6G] | AAT Bioquest [aatbio.com]
• 7. omlc.org [omlc.org]
• 8. files.core.ac.uk [files.core.ac.uk]
• 9. researchgate.net [researchgate.net]
• 10. 氯化罗丹明 110 suitable for fluorescence, BioReagent, ≥99.0% (UV) | Sigma-Aldrich [sigmaaldrich.com]
• 11. Spectrum [Rhodamine 110] | AAT Bioquest [aatbio.com]
• 12. omlc.org [omlc.org]
• 13. PhotochemCAD | Rhodamine 123 [photochemcad.com]
• 14. Rhodamine 123 - Wikipedia [en.wikipedia.org]
• 15. Spectrum [Rhodamine 123] | AAT Bioquest [aatbio.com]
• 16. Absorption [Sulforhodamine 101] | AAT Bioquest [aatbio.com]
• 17. Texas Red - Wikipedia [en.wikipedia.org]
• 18. Spectrum [CR6G (Carboxyrhodamine 6G)] | AAT Bioquest [aatbio.com]
• 19. biotium.com [biotium.com]
• 20. docs.aatbio.com [docs.aatbio.com]
• 21. Spectrum [Rhodamine Green] | AAT Bioquest [aatbio.com]
• 22. FluoroFinder [app.fluorofinder.com]
• 23. Spectrum [Rhodamine 800] | AAT Bioquest [aatbio.com]
• 24. researchgate.net [researchgate.net]
• 25. Fluorescence Properties of Rhodamine 800 in Whole Blood and Plasma - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for Labeling Oligonucleotides with 5-ROX

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Carboxy-X-rhodamine (5-ROX) is a fluorescent dye commonly used for labeling oligonucleotides. Its bright fluorescence and distinct spectral properties make it a valuable tool in various molecular biology applications, including quantitative PCR (qPCR), fluorescence resonance energy transfer (FRET), and DNA sequencing.[1][2] This document provides a detailed protocol for the covalent labeling of amino-modified oligonucleotides with 5-ROX using an N-hydroxysuccinimide (NHS) ester derivative. The 5-ROX NHS ester reacts specifically with primary amines to form a stable amide bond, ensuring a robustly labeled final product.[3][4][5]

Principle of the Reaction

The labeling strategy involves the reaction of a 5-ROX NHS ester with an oligonucleotide that has been synthesized to contain a primary amine group. This amine is typically introduced at the 5' or 3' terminus, or internally, via a modified phosphoramidite (B1245037) during oligonucleotide synthesis.[6] The NHS ester is a highly reactive group that readily couples with the primary amine in a slightly alkaline environment (pH 8.5-9.0), leading to the formation of a stable amide linkage and the release of N-hydroxysuccinimide.[3][7]

Quantitative Data Summary

The efficiency of the labeling reaction and the final yield of the purified 5-ROX labeled oligonucleotide can be influenced by several factors, including the purity of the starting materials, reaction conditions, and the purification method employed. Below is a summary of typical quantitative data associated with this protocol.

Parameter	Typical Value	Notes
Oligonucleotide Scale	0.2 µmol	Starting amount of amino-modified oligonucleotide.
5-ROX NHS Ester	10-20 fold molar excess	A surplus of the dye ensures efficient labeling of the oligonucleotide.
Reaction Time	2-16 hours	Overnight incubation is often convenient and can lead to higher yields.[7]
Labeling Efficiency	>90%	As determined by HPLC or gel electrophoresis analysis of the crude reaction mixture.
Purification Method	Reverse-Phase HPLC	Recommended for fluorescently labeled oligonucleotides to ensure high purity.[8][9]
Final Yield (Post-Purification)	15-30 nmol	Yields can vary based on oligonucleotide length and purification efficiency.[6]

Experimental Workflow Diagram

Caption: Workflow for labeling oligonucleotides with 5-ROX.

Detailed Experimental Protocol

This protocol is optimized for labeling approximately 100 µg of a 5'-amino-modified oligonucleotide with a length of 18-24 bases.[10][11] The reaction can be scaled up or down, but the concentrations of the components should remain consistent.[11]

Materials and Reagents

• Amino-modified oligonucleotide (desalted or purified)

• 5-ROX NHS Ester

• Anhydrous Dimethylsulfoxide (DMSO) or Dimethylformamide (DMF)[3]

• 0.1 M Sodium Bicarbonate or Sodium Tetraborate buffer, pH 8.5-9.0[7][10]

• Nuclease-free water

• Ethanol (B145695)

• 3 M Sodium Acetate

Equipment

• Microcentrifuge

• Vortex mixer

• Thermomixer or incubator

• HPLC system with a reverse-phase column (C8 or C18)

• UV-Vis spectrophotometer

• Lyophilizer or vacuum concentrator

Procedure

1. Preparation of the Amino-Modified Oligonucleotide

1.1. Dissolve the amino-modified oligonucleotide in nuclease-free water to a final concentration of 1-5 mg/mL. For a 24-mer, 100 µg is approximately 13 nmol. 1.2. If the oligonucleotide was deprotected with AMA, a desalting step is recommended to remove any residual methylamine, which can react with the NHS ester.[7]

2. Preparation of the 5-ROX NHS Ester Solution

2.1. Immediately before use, dissolve the 5-ROX NHS ester in anhydrous DMSO or DMF to a concentration of 10 mg/mL.[7] Reactive dyes are not stable in solution for extended periods.[4] 2.2. Vortex the solution until the dye is completely dissolved.

3. Labeling Reaction

3.1. In a microcentrifuge tube, combine the following:

• 100 µg of amino-modified oligonucleotide solution
• Add 0.1 M sodium bicarbonate buffer (pH 9.0) to a final volume that will result in a 1:9 ratio of buffer to oligo solution.[7] For example, if you have 90 µL of oligo solution, add 10 µL of 1 M sodium bicarbonate buffer (to be diluted to 0.1M final concentration in the reaction). A final pH of 8.5-9.0 is crucial for the reaction.[7] 3.2. Add a 10-20 fold molar excess of the dissolved 5-ROX NHS ester to the oligonucleotide solution. 3.3. Vortex the reaction mixture gently and then incubate at room temperature (20-25°C) for 2-4 hours, or overnight in the dark.[7] Protecting the reaction from light is important to prevent photobleaching of the fluorescent dye.

4. Purification of the 5-ROX Labeled Oligonucleotide

Purification is essential to remove the unreacted 5-ROX NHS ester and any unlabeled oligonucleotide. Reverse-phase HPLC is the recommended method for achieving high purity of fluorescently labeled oligonucleotides.[8][9]

4.1. Ethanol Precipitation (Optional Pre-purification Step)

4.1.1. To the reaction mixture, add 1/10th volume of 3 M sodium acetate. 4.1.2. Add 3 volumes of cold absolute ethanol. 4.1.3. Mix well and incubate at -20°C for at least 30 minutes. 4.1.4. Centrifuge at high speed (e.g., 12,000 x g) for 30 minutes. 4.1.5. Carefully decant the supernatant, which contains the majority of the unreacted dye. 4.1.6. Wash the pellet with cold 70% ethanol and centrifuge again. 4.1.7. Remove the supernatant and dry the pellet under vacuum.

4.2. Reverse-Phase HPLC Purification

4.2.1. Resuspend the dried pellet (or the crude reaction mixture) in 0.1 M Triethylammonium Acetate (TEAA). 4.2.2. Inject the sample onto a reverse-phase HPLC column (e.g., C8 or C18). 4.2.3. Elute the labeled oligonucleotide using a linear gradient of acetonitrile (B52724) in 0.1 M TEAA. A typical gradient is 5-65% acetonitrile over 30 minutes.[11] 4.2.4. Monitor the elution at 260 nm (for the oligonucleotide) and ~570 nm (for 5-ROX). The labeled oligonucleotide will elute later than the unlabeled oligonucleotide due to the hydrophobicity of the dye. 4.2.5. Collect the fractions corresponding to the dual-absorbance peak of the 5-ROX labeled oligonucleotide. 4.2.6. Lyophilize or vacuum concentrate the purified fractions.

5. Quality Control and Quantification

5.1. Resuspend the purified, labeled oligonucleotide in nuclease-free water or a suitable buffer. 5.2. Measure the absorbance at 260 nm and the excitation maximum of 5-ROX (~570 nm) to determine the concentration of the oligonucleotide and the dye. 5.3. The degree of labeling (dye-to-oligo ratio) can be calculated from these absorbance values. 5.4. Purity can be assessed by analytical HPLC or denaturing polyacrylamide gel electrophoresis (PAGE). The labeled oligonucleotide will migrate differently than the unlabeled species.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low Labeling Efficiency	Incorrect pH of the reaction buffer.	Ensure the pH of the labeling buffer is between 8.5 and 9.0.[12]
Inactive 5-ROX NHS ester.	Use freshly prepared 5-ROX NHS ester solution. Store the solid dye desiccated and protected from light at -20°C.[3]
Presence of primary amines in the oligonucleotide solution.	If the oligonucleotide was deprotected with AMA, perform a desalting step prior to labeling.[7]
Multiple Peaks in HPLC	Incomplete reaction or side reactions.	Optimize reaction time and temperature. Ensure the purity of the starting amino-modified oligonucleotide.
Degradation of the oligonucleotide or dye.	Protect the reaction from light and avoid harsh conditions.
Difficulty in Purification	Co-elution of unreacted dye and labeled oligonucleotide.	Optimize the HPLC gradient to achieve better separation. An initial ethanol precipitation can help remove a significant portion of the free dye.

Conclusion

This protocol provides a reliable method for the synthesis of 5-ROX labeled oligonucleotides. The resulting fluorescently labeled probes are suitable for a wide range of applications in molecular biology and diagnostics. Adherence to the outlined steps, particularly regarding buffer pH, reagent freshness, and purification, is critical for obtaining a high-quality product.

References

• 1. vectorlabs.com [vectorlabs.com]
• 2. Oligonucleotide labeling and dyes for test kits [blog.interchim.com]
• 3. ROX NHS ester, 5-isomer, 344402-35-3 | BroadPharm [broadpharm.com]
• 4. josephgroup.ucsd.edu [josephgroup.ucsd.edu]
• 5. atdbio.com [atdbio.com]
• 6. ROX N Oligo Modifications from Gene Link [genelink.com]
• 7. glenresearch.com [glenresearch.com]
• 8. labcluster.com [labcluster.com]
• 9. Oligonucleotide Purification [sigmaaldrich.com]
• 10. Amine-Reactive Probe Labeling Protocol | Thermo Fisher Scientific - SG [thermofisher.com]
• 11. Amine-Reactive Probe Labeling Protocol | Thermo Fisher Scientific - KR [thermofisher.com]
• 12. ROX Protein Labeling Kit, Fluorescent Amine Protein Labeling - Jena Bioscience [jenabioscience.com]

Application Notes: 5-ROX NHS Ester Protein Labeling Protocol

For Researchers, Scientists, and Drug Development Professionals

Introduction

The covalent labeling of proteins with fluorescent dyes is a cornerstone technique in biological research and drug development, enabling the study of protein localization, interaction, function, and quantification.[1][2] N-hydroxysuccinimidyl (NHS) esters are among the most common amine-reactive chemical groups used for labeling proteins.[2][3][4] They readily react with primary amines, such as the side chain of lysine (B10760008) residues and the N-terminus of polypeptides, to form stable, covalent amide bonds.[1][4][5]

5-Carboxy-X-rhodamine (5-ROX) is a bright rhodamine-based fluorophore that emits in the orange-red region of the visible spectrum. Its NHS ester derivative is an effective tool for conjugating this dye to biomolecules. This protocol provides a detailed methodology for the successful labeling of proteins with 5-ROX NHS ester, purification of the conjugate, and determination of the final degree of labeling.

Quantitative Data Summary

The following table summarizes the key quantitative parameters for 5-ROX and the labeling reaction.

Parameter	Value	Reference
Excitation Maximum (λex)	578 - 584 nm	[1][2][6]
Emission Maximum (λem)	599 - 604 nm	[1][2][6][7]
Molar Extinction Coefficient (ε)	~52,000 M⁻¹cm⁻¹	[1]
Optimal Reaction pH	8.2 - 8.5	[1][8][9]
Recommended Protein Concentration	≥ 2 mg/mL (Optimal: 10 mg/mL)	[1]
Recommended Molar Ratio (Dye:Protein)	5:1 to 10:1	[10]
Incubation Time	1 hour	[1][3][10]
Incubation Temperature	Room Temperature	[1][10]

Experimental Workflow Diagram

Caption: Experimental workflow for 5-ROX NHS ester protein labeling.

Chemical Reaction Diagram

Caption: Reaction of 5-ROX NHS ester with a primary amine on a protein.

Detailed Experimental Protocol

This protocol is optimized for labeling 1 mg of a typical IgG antibody but can be scaled accordingly.

Materials and Reagents

• Protein of interest (1-10 mg/mL in amine-free buffer)

• 5-ROX NHS Ester

• Anhydrous (amine-free) Dimethylformamide (DMF) or Dimethyl sulfoxide (B87167) (DMSO)[9]

• Labeling Buffer: 100 mM Sodium Bicarbonate, pH 8.3. (Prepare by dissolving 84 mg of NaHCO₃ in 10 mL of ultrapure water and adjusting pH if necessary)[1]

• Quenching Buffer (Optional): 1 M Tris-HCl, pH 7.5

• Purification: Gel filtration column (e.g., Sephadex G-25) or dialysis cassettes[1][10]

• Phosphate-Buffered Saline (PBS), pH 7.4

• Spectrophotometer

Critical: Ensure all buffers used for the labeling reaction are free of primary amines, such as Tris or glycine, as these will compete with the protein for reaction with the NHS ester.[1]

Reagent Preparation

• Protein Solution:

  • Prepare the protein in an amine-free buffer like PBS, MES, or HEPES.[1] If the protein is in a buffer containing primary amines, it must be exchanged. Dialysis against PBS is a common method.

  • Adjust the protein concentration to at least 2 mg/mL, with 10 mg/mL being optimal for high efficiency.[1]

  • For 1 mg of protein at 10 mg/mL, you will have a 100 µL volume.

  • Add 1/10th volume of 1 M Sodium Bicarbonate solution to the protein solution to raise the pH to ~8.3. For 100 µL of protein, add 10 µL of 1 M NaHCO₃. Verify the final pH.[1]

• 5-ROX NHS Ester Stock Solution:

  • Shortly before use, prepare a 10 mg/mL stock solution of 5-ROX NHS ester by dissolving it in anhydrous DMSO or DMF.[1][3][10] For example, add 100 µL of solvent to 1 mg of the dye.

  • Vortex thoroughly until the dye is completely dissolved.[1]

  • This stock solution can be stored at -20°C for up to two weeks, protected from light and moisture.[1]

Labeling Reaction

• Under low-light conditions, add the 5-ROX NHS ester stock solution to the protein solution. A molar ratio of 5-10 moles of dye per mole of protein is a good starting point.[10] For a typical 150 kDa antibody, adding ~5-10 µL of 10 mg/mL dye solution to 1 mg of antibody achieves an appropriate molar excess.

• Mix gently by pipetting or brief vortexing.

• Incubate the reaction for 1 hour at room temperature, protected from light (e.g., by wrapping the tube in aluminum foil).[1][3][10]

Purification of Labeled Protein

It is crucial to remove any unreacted, free 5-ROX dye from the protein-dye conjugate.

• Gel Filtration (Recommended):

  • Equilibrate a desalting column (e.g., Sephadex G-25) with PBS according to the manufacturer's instructions.

  • Apply the entire reaction mixture to the top of the column.

  • Elute the labeled protein with PBS. The colored, labeled protein will elute first, while the smaller, free dye molecules will be retained longer and elute later.

  • Collect the colored fractions containing the purified protein conjugate.

• Dialysis:

  • Transfer the reaction mixture to a dialysis cassette with an appropriate molecular weight cutoff (MWCO).

  • Dialyze against PBS at 4°C with several buffer changes over 24-48 hours, ensuring the setup is protected from light.

Quantification and Degree of Labeling (DOL)

The DOL, or the average number of dye molecules conjugated to each protein molecule, is a critical parameter.[1]

• Measure the absorbance of the purified protein conjugate solution at 280 nm (A₂₈₀) and at the absorbance maximum for 5-ROX, ~584 nm (Aₘₐₓ). Dilute the sample with PBS if necessary to keep readings within the linear range of the spectrophotometer (typically < 2.0).[11]

• Calculate the concentration of the protein using the following formula:

  • Protein Conc. (M) = [A₂₈₀ - (Aₘₐₓ × CF)] / ε_protein

    • A₂₈₀: Absorbance of the conjugate at 280 nm.

    • Aₘₐₓ: Absorbance of the conjugate at ~584 nm.

    • CF: Correction factor for the dye's absorbance at 280 nm (A₂₈₀ of dye / Aₘₐₓ of dye). For rhodamine derivatives, this is often ~0.34.[11]

    • ε_protein: Molar extinction coefficient of the specific protein at 280 nm (e.g., for IgG, ~210,000 M⁻¹cm⁻¹).

• Calculate the Degree of Labeling (DOL) using the following formula:

  • DOL = Aₘₐₓ / (ε_dye × Protein Conc. (M))

    • ε_dye: Molar extinction coefficient of 5-ROX at its Aₘₐₓ (~52,000 M⁻¹cm⁻¹).[1]

An ideal DOL is often between 2 and 7 for antibodies, but may need to be optimized for different proteins and applications.

Storage

• Store the purified, labeled protein in a suitable buffer (e.g., PBS) at 4°C for short-term use or in aliquots at -20°C or -80°C for long-term storage.[1][10]

• Always protect the conjugate from light to prevent photobleaching.[10]

• Avoid repeated freeze-thaw cycles.[1]

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
Low Degree of Labeling (DOL)	1. Presence of primary amines (Tris, glycine) in the protein buffer.	1. Dialyze or buffer-exchange the protein into an amine-free buffer (PBS, HEPES) before labeling.[1]
2. Incorrect pH of the reaction buffer (too low).	2. Ensure the final pH of the protein solution is between 8.2 and 8.5.[1][8]
3. Low protein concentration.	3. Concentrate the protein to at least 2 mg/mL, optimally 10 mg/mL.[1]
4. Hydrolyzed/inactive 5-ROX NHS ester.	4. Use freshly prepared dye stock solution. Store solid dye and stock solutions properly (protected from moisture and light).[1]
Precipitation of Protein	1. Addition of too much organic solvent (DMSO/DMF).	1. Keep the volume of added dye stock solution to less than 10% of the total reaction volume.
2. Protein instability at the reaction pH or temperature.	2. Reduce the incubation time or perform the reaction at 4°C for a longer duration (e.g., 4-6 hours).
High Background/Free Dye in Final Product	1. Inefficient purification.	1. Increase the length of the gel filtration column or perform additional dialysis steps. Ensure complete separation of the two colored bands on the column.
Inconsistent Results	1. Repeated freeze-thaw cycles of the conjugate.	1. Aliquot the final conjugate into single-use volumes before freezing.[1]
2. Photobleaching of the dye.	2. Protect the dye, reaction mixture, and final conjugate from light at all stages.[1][10]

References

• 1. ROX Protein Labeling Kit, Fluorescent Amine Protein Labeling - Jena Bioscience [jenabioscience.com]
• 2. Protein Labeling Reagents | Thermo Fisher Scientific - US [thermofisher.com]
• 3. NHS ester protocol for labeling proteins [abberior.rocks]
• 4. glenresearch.com [glenresearch.com]
• 5. N-terminal protein labeling with N-hydroxysuccinimide esters and microscale thermophoresis measurements of protein-protein interactions using labeled protein - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. researchgate.net [researchgate.net]
• 8. fluidic.com [fluidic.com]
• 9. lumiprobe.com [lumiprobe.com]
• 10. youdobio.com [youdobio.com]
• 11. info.gbiosciences.com [info.gbiosciences.com]

Utilizing 5-ROX as a Passive Reference Dye in TaqMan® qPCR Assays: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction to 5-ROX and TaqMan® qPCR

Quantitative Polymerase Chain Reaction (qPCR) is a powerful technique for the sensitive and specific quantification of nucleic acids. The TaqMan® assay is a widely used qPCR method that employs a fluorogenic probe to enable the detection of a specific PCR product as it accumulates.[1][2] To enhance the precision and reliability of TaqMan® qPCR assays, a passive reference dye, such as 5-Carboxy-X-rhodamine (5-ROX), is often included in the reaction mixture. 5-ROX is an inert fluorescent dye that does not participate in the PCR reaction.[3][4] Its stable fluorescent signal throughout the reaction serves as an internal control to normalize for non-PCR related variations in fluorescence, thereby improving the accuracy of quantification.[5][6]

This document provides detailed application notes and protocols for the effective use of 5-ROX as a passive reference dye in TaqMan® qPCR assays.

Principle of TaqMan® qPCR Chemistry with 5-ROX Normalization

The TaqMan® assay utilizes a dual-labeled probe with a reporter dye (e.g., FAM) at the 5' end and a quencher dye at the 3' end.[7] When the probe is intact, the quencher suppresses the reporter's fluorescence.[7] During the PCR extension phase, the 5' to 3' exonuclease activity of Taq polymerase degrades the probe, separating the reporter from the quencher and leading to an increase in fluorescence proportional to the amount of amplified product.[7]

5-ROX is added to the master mix to provide a constant fluorescent signal. The qPCR instrument measures the emission of both the reporter dye and 5-ROX. Normalization is achieved by dividing the reporter's fluorescence intensity (R) by the 5-ROX fluorescence intensity (P) to obtain the normalized reporter signal (Rn).[3][5] This normalization corrects for well-to-well variations such as pipetting inaccuracies, differences in optical path length, and signal fluctuations due to bubbles or condensation.[3][4][6]

TaqMan® qPCR Signaling Pathway

Caption: Workflow of TaqMan® qPCR with 5-ROX normalization.

Benefits of Using 5-ROX Passive Reference Dye

The inclusion of 5-ROX as a passive reference dye offers several advantages, leading to more robust and reliable qPCR data.

• Correction for Pipetting Inaccuracies: Minor variations in reaction volume due to pipetting errors can be normalized, as the 5-ROX signal will vary proportionally with the volume of the master mix.[6]

• Normalization of Optical Path Variations: qPCR instruments may have slight differences in the light path to each well, leading to variability in fluorescence detection. 5-ROX corrects for these well-to-well optical variations.[6][8]

• Compensation for Signal Fluctuations: Transient events such as the formation of bubbles or condensation can cause fluctuations in the fluorescent signal. Normalization with 5-ROX can mitigate the impact of these artifacts.[3][4]

• Improved Data Precision: By reducing non-PCR related variability, 5-ROX normalization leads to tighter replicate groups and a lower coefficient of variation (CV), increasing the statistical power of the experiment.[4]

• Troubleshooting Tool: The stability of the 5-ROX signal can be used to diagnose issues within a qPCR run. An unstable 5-ROX signal may indicate problems such as evaporation or instrument malfunction.[4]

Quantitative Data Summary

The use of 5-ROX significantly improves the precision of qPCR data by reducing the standard deviation of quantification cycle (Cq) values among technical replicates.

Parameter	Without 5-ROX Normalization	With 5-ROX Normalization	Reference
Average Cq Value	No significant impact	No significant impact	[5]
Standard Deviation of Cq Values	Higher	Lower	[5]
Data Precision	Lower	Higher	[4]
Robustness to Pipetting Variations	Lower	Higher	[6]

Experimental Protocols

Protocol 1: Preparation of 5-ROX Stock Solution

Commercially available 5-ROX is often supplied as a concentrated stock solution. If you need to prepare a stock solution from a lyophilized powder, follow these steps.

• Reconstitution: Briefly centrifuge the vial to collect the lyophilized powder at the bottom. Reconstitute the 5-ROX in a high-quality, nuclease-free solvent such as DMSO to a final concentration of 25 µM.

• Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C, protected from light. The dye is stable for at least 6 months when stored correctly.[9]

Protocol 2: TaqMan® qPCR Assay with 5-ROX

This protocol provides a general guideline for setting up a TaqMan® qPCR reaction using a master mix that requires the addition of 5-ROX. Many commercial master mixes are available with 5-ROX pre-added.

1. Reaction Setup:

• Work on ice to maintain the integrity of the reagents.

• Thaw all components (master mix, primers, probe, 5-ROX, and template DNA) completely, vortex briefly, and centrifuge to collect the contents.

• Prepare a master mix for the total number of reactions plus a 10% overage to account for pipetting losses.

Reaction Mixture Composition (20 µL Reaction):

Component	Volume	Final Concentration
2x TaqMan® Master Mix	10 µL	1x
Forward Primer (10 µM)	0.4 µL	200 nM
Reverse Primer (10 µM)	0.4 µL	200 nM
TaqMan® Probe (10 µM)	0.2 µL	100 nM
5-ROX Passive Reference Dye	Variable	See Table Below
Template DNA	Variable	< 100 ng
Nuclease-Free Water	To 20 µL	-

5-ROX Concentration Guide for Different qPCR Instruments:

The optimal concentration of 5-ROX depends on the specific qPCR instrument being used. Refer to the manufacturer's instructions for your instrument.

ROX Level	Final Concentration	Example Instruments	Reference
High ROX	500 nM	ABI 7000, 7300, 7700, 7900HT, StepOne™, StepOnePlus™
Low ROX	50 nM	ABI 7500, ViiA™ 7, QuantStudio™; Stratagene Mx3000P™, Mx3005P™, Mx4000™
No ROX	0 nM	Bio-Rad CFX96™, CFX384™, iQ™5; Roche LightCycler® 480; Qiagen Rotor-Gene® Q

2. Plate Setup:

• Dispense the master mix into the wells of a qPCR plate.

• Add the template DNA to the respective wells.

• Seal the plate securely with an optical adhesive film or caps.

• Centrifuge the plate briefly to collect the reaction components at the bottom of the wells and to eliminate any bubbles.

3. qPCR Cycling Protocol:

The following is a typical cycling protocol. Optimal temperatures and times may vary depending on the primers, probe, and target sequence.

Step	Temperature	Time	Cycles
UNG Incubation (optional)	50°C	2 min	1
Polymerase Activation	95°C	10 min	1
Denaturation	95°C	15 sec	40
Annealing/Extension	60°C	60 sec

4. Data Analysis:

• Set the analysis settings in the instrument software to use 5-ROX as the passive reference dye.

• The software will automatically calculate the normalized reporter signal (Rn) for each well.

• Determine the Cq values from the amplification plots of the normalized data.

Experimental Workflow Diagram

Caption: General experimental workflow for a TaqMan® qPCR assay.

Troubleshooting

The multicomponent plot, which displays the raw fluorescence data for each dye, is a valuable tool for troubleshooting qPCR experiments when using 5-ROX.

Observation in Multicomponent Plot	Potential Cause	Suggested Solution	Reference
Stable, flat 5-ROX signal	Normal reaction	-	[4]
Gradual increase in 5-ROX signal	Evaporation from wells	Ensure the plate is properly sealed.	[4]
Sudden spike or drop in 5-ROX signal	Air bubble, condensation, or electrical surge	Centrifuge the plate properly before the run. Check for condensation.	[4]
No 5-ROX signal	Master mix not added to the well	Review pipetting technique and reaction setup.	[5]
Erratic or noisy 5-ROX signal	Incorrect 5-ROX concentration for the instrument	Verify the required ROX level for your qPCR machine and adjust the concentration accordingly.

Conclusion

The use of 5-ROX as a passive reference dye is a simple and effective method to improve the precision and reliability of TaqMan® qPCR assays. By normalizing for non-PCR related variations in fluorescence, 5-ROX enables more accurate quantification of nucleic acids, which is critical for researchers, scientists, and drug development professionals who rely on qPCR for robust and reproducible results. Following the detailed protocols and guidelines presented in these application notes will help ensure the successful implementation of 5-ROX in your TaqMan® qPCR experiments.

References

• 1. researchgate.net [researchgate.net]
• 2. yeasenbio.com [yeasenbio.com]
• 3. illumina.com [illumina.com]
• 4. The Purpose of ROX Reference Dye in Real-Time PCR (qPCR) - Behind the Bench [thermofisher.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. Influence of ROX on the Ct value [genaxxon.com]
• 7. bio-rad.com [bio-rad.com]
• 8. takarabio.com [takarabio.com]
• 9. pcrbio.com [pcrbio.com]

Application Notes and Protocols for 5-ROX Concentration in qPCR

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing 5-carboxy-X-rhodamine (5-ROX) as a passive reference dye in quantitative real-time PCR (qPCR). Accurate normalization of fluorescent signals is critical for reliable gene expression analysis and other qPCR applications. This document outlines the recommended 5-ROX concentrations for various qPCR instruments, a detailed protocol for optimizing ROX concentration, and the underlying principles of passive reference dye normalization.

The Role of 5-ROX in qPCR

5-ROX is an inert fluorescent dye used in qPCR to normalize for non-PCR related variations in fluorescence.[1][2] These variations can arise from well-to-well differences in pipetting volumes, instrument optics, or condensation, which can impact the intensity of the reporter dye signal.[2][3] Since the fluorescence of ROX is not affected by the amplification process, it provides a stable baseline to which the reporter dye signal can be normalized.[3][4] This normalization, expressed as the ratio of the reporter dye's emission intensity to the ROX emission intensity (Rn), corrects for signal fluctuations, leading to more precise and reproducible quantification.[5][6]

The optimal concentration of 5-ROX is instrument-dependent, primarily due to differences in their optical systems, including the light source and filters.[1][7] Instruments with optimal excitation and detection for ROX require a lower concentration, while those with suboptimal optics need a higher concentration to generate a stable reference signal.[7]

Recommended 5-ROX Concentrations for qPCR Instruments

The following tables summarize the generally recommended 5-ROX concentrations for a variety of common qPCR instruments. These are categorized into three groups: instruments that do not require ROX, those that require a low ROX concentration, and those that require a high ROX concentration.

Table 1: Instruments Requiring No 5-ROX

Manufacturer	Instrument Model(s)
Bio-Rad	iCycler™, MyiQ™, MiQ™2, iQ™5, CFX96 Touch™, CFX384 Touch™, Chromo4™, MiniOpticon™, DNA Engine Opticon® 2[8][9]
Qiagen	Rotor-Gene® Q, Rotor-Gene® 3000, Rotor-Gene® 6000[8][10]
Roche	LightCycler® 480, LightCycler® 2.0, LightCycler® 96[1][8]
Eppendorf	Mastercycler® Realplex[8]
Illumina	Eco™ RealTime PCR System[8]
Cepheid	SmartCycler®[8]

Table 2: Instruments Requiring Low 5-ROX Concentration (30-50 nM)

Manufacturer	Instrument Model(s)	Recommended Final Concentration
Applied Biosystems (ABI)	7500, 7500 Fast, ViiA 7™, QuantStudio™[8]	50 nM
Agilent/Stratagene	Mx3000P™, Mx3005P™, Mx4000™, AriaMx[8][11]	30 nM - 50 nM

Table 3: Instruments Requiring High 5-ROX Concentration (500 nM)

Manufacturer	Instrument Model(s)	Recommended Final Concentration
Applied Biosystems (ABI)	5700, 7000, 7300, 7700, 7900, 7900HT, 7900HT Fast, StepOne®, StepOnePlus®[8]	500 nM

Experimental Protocol: Optimization of 5-ROX Concentration

For instruments not listed above, or to fine-tune the ROX concentration for your specific assay, an optimization experiment is recommended.

Objective: To determine the optimal 5-ROX concentration that results in a stable baseline and minimal standard deviation across technical replicates without impacting amplification efficiency.

Materials:

• qPCR instrument

• qPCR master mix without ROX

• 5-ROX passive reference dye stock solution (e.g., 25 µM or 50 µM)

• Primers and probe for a well-characterized assay

• Template DNA (e.g., cDNA or genomic DNA)

• Nuclease-free water

• qPCR-grade consumables (plates, seals)

Procedure:

• Prepare a Serial Dilution of 5-ROX:

  • Prepare a working stock of 5-ROX by diluting the concentrated stock in nuclease-free water. For example, diluting a 25 µM stock 1:10 will yield a 2.5 µM working solution.

  • From the working stock, prepare a series of dilutions to test a range of final concentrations (e.g., 10 nM, 30 nM, 50 nM, 100 nM, 200 nM, 500 nM). Calculate the volume of diluted ROX needed for your final reaction volume.

• Set up qPCR Reactions:

  • Prepare a master mix containing all reaction components except for the 5-ROX dye. This should include the qPCR master mix, primers, probe, and template DNA.

  • Aliquot the master mix into separate tubes for each ROX concentration to be tested.

  • Add the appropriate volume of each 5-ROX dilution to the corresponding master mix aliquot. Also, include a "No ROX" control.

  • Dispense the final reaction mixes into a qPCR plate, ensuring at least three technical replicates for each condition.

• Perform the qPCR Run:

  • Run the plate on your qPCR instrument using your standard cycling protocol.

  • Ensure that the instrument is set to collect data for both the reporter dye and the ROX dye.

• Data Analysis:

  • Examine the Raw Fluorescence Plots: For each ROX concentration, inspect the raw fluorescence plot for the ROX channel. The signal should be stable and consistent across all cycles. Look for any significant drifts or noise.

  • Analyze the Normalized Reporter Signal (Rn): The instrument software will normalize the reporter fluorescence using the ROX signal.

  • Evaluate Ct Values and Standard Deviation: Compare the average Ct values and the standard deviation of the Ct values for the technical replicates at each ROX concentration. The optimal concentration should result in the lowest standard deviation without significantly affecting the Ct value.

  • Check the Amplification Plot: Ensure that the amplification curves have a classic sigmoidal shape and that the fluorescence intensity is not compromised by the addition of ROX.

Expected Results:

The optimal 5-ROX concentration will provide a stable passive reference signal, leading to tight clustering of amplification curves for technical replicates and a low standard deviation in Ct values. Excessively high concentrations of ROX may inhibit the PCR reaction, while insufficient concentrations will fail to provide adequate normalization.

Diagrams

Caption: Workflow for 5-ROX Normalization in qPCR.

Caption: Logical Role of 5-ROX in qPCR Data Normalization.

References

• 1. genaxxon.com [genaxxon.com]
• 2. ROX Passive Reference Dye | Thermo Fisher Scientific - SG [thermofisher.com]
• 3. qRT-PCR Master Mixes with ROX, Brilliant II SYBR MM ROX | Agilent [agilent.com]
• 4. agilent.com [agilent.com]
• 5. bio-rad.com [bio-rad.com]
• 6. Normalization of Real-Time PCR Fluorescence Data with ROX Passive Reference Dye | Bio-Rad [bio-rad.com]
• 7. bioradiations.com [bioradiations.com]
• 8. biotium.com [biotium.com]
• 9. bio-rad.com [bio-rad.com]
• 10. Rotor-Gene Q [qiagen.com]
• 11. chem-agilent.com [chem-agilent.com]

Application Notes and Protocols for 5-ROX in Automated DNA Sequencing

For Researchers, Scientists, and Drug Development Professionals

Introduction to 5-ROX

5-Carboxy-X-rhodamine (5-ROX) is a fluorescent dye belonging to the rhodamine family. It is widely utilized in molecular biology, particularly in automated DNA sequencing, due to its favorable photophysical properties. 5-ROX exhibits a strong fluorescence emission in the orange-red region of the spectrum, making it an effective label for oligonucleotides and a component of dye sets for multicolor fluorescence detection. In automated DNA sequencing, 5-ROX is primarily employed in two key methodologies: dye-primer sequencing and dye-terminator sequencing. It also serves as a passive reference dye in quantitative PCR (qPCR) applications to normalize fluorescent signals.

Physicochemical and Spectroscopic Properties of 5-ROX

A comprehensive understanding of the spectral properties of 5-ROX is crucial for its effective application in automated DNA sequencing. The dye's excitation and emission maxima, molar extinction coefficient, and quantum yield determine the optimal instrument settings and its signal intensity.

Property	Value	Reference
Excitation Maximum (λex)	570 - 580 nm	[1]
Emission Maximum (λem)	591 - 604 nm	[1]
Molar Extinction Coefficient (ε)	~93,000 cm⁻¹M⁻¹	[1]
Quantum Yield (Φ)	High	[1]
Color	Orange-Red	[1]

Applications of 5-ROX in Automated DNA Sequencing

Dye-Primer Sequencing

In dye-primer sequencing, the fluorescent dye is covalently attached to the 5' end of the sequencing primer. Four separate sequencing reactions are performed, each containing a primer labeled with a different fluorescent dye corresponding to one of the four DNA bases (A, C, G, T). 5-ROX is typically used to label the primer in the reaction corresponding to the termination with dideoxythymidine triphosphate (ddTTP). The products of the four reactions are then combined and separated by capillary electrophoresis. A laser excites the dyes as the fragments pass a detector, and the sequence is determined by the order of the emitted colors.

Dye-Terminator Sequencing

Dye-terminator sequencing is a more streamlined method where each of the four dideoxynucleotide chain terminators (ddNTPs) is labeled with a different fluorescent dye. This allows the entire sequencing reaction to be performed in a single tube. When a dye-labeled ddNTP is incorporated into the growing DNA strand, synthesis is terminated, and the fragment is labeled with the dye corresponding to that specific base. 5-ROX can be conjugated to one of the ddNTPs, contributing to the four-color detection system. The resulting fragments of varying lengths are then separated by capillary electrophoresis, and the sequence is read by detecting the fluorescence of the terminal dye on each fragment.

Experimental Protocols

Protocol 1: Labeling of Sequencing Primers with 5-ROX NHS Ester

This protocol describes the covalent attachment of 5-ROX to an amino-modified oligonucleotide primer for use in dye-primer sequencing.

Materials:

• 5-ROX N-hydroxysuccinimide (NHS) ester

• Amine-modified oligonucleotide primer

• Anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (B87167) (DMSO)

• 0.1 M Sodium bicarbonate buffer, pH 8.3-8.5

• Nuclease-free water

• Purification column (e.g., gel filtration or HPLC)

Procedure:

• Prepare 5-ROX NHS Ester Stock Solution: Dissolve the 5-ROX NHS ester in a small amount of anhydrous DMF or DMSO to a final concentration of 10 mg/mL. This solution should be prepared fresh.

• Prepare Primer Solution: Dissolve the amine-modified oligonucleotide primer in 0.1 M sodium bicarbonate buffer (pH 8.3-8.5) to a concentration of 1-5 mg/mL. Buffers containing primary amines (like Tris) should be avoided as they will compete for reaction with the NHS ester.

• Labeling Reaction: Add the 5-ROX NHS ester stock solution to the primer solution. A molar excess of the dye (typically 5-10 fold) is recommended to ensure efficient labeling.

• Incubation: Incubate the reaction mixture for 1-2 hours at room temperature in the dark.

• Purification: Purify the 5-ROX labeled primer from the unreacted dye and byproducts using a suitable purification method such as gel filtration, ethanol (B145695) precipitation, or reverse-phase HPLC.

• Quantification and Storage: Determine the concentration and labeling efficiency of the purified 5-ROX primer using UV-Vis spectrophotometry. Store the labeled primer at -20°C, protected from light.

Protocol 2: Dye-Primer Sanger Sequencing using a 5-ROX Labeled Primer

This protocol outlines the cycle sequencing reaction for the "T" lane using a 5-ROX labeled primer.

Materials:

• Purified DNA template (plasmid, PCR product)

• 5-ROX labeled sequencing primer (e.g., M13 forward or a custom primer)

• DNA polymerase (e.g., a thermostable polymerase suitable for sequencing)

• Sequencing reaction buffer

• Deoxynucleotide mix (dATP, dCTP, dGTP, dTTP)

• Dideoxythymidine triphosphate (ddTTP)

• Nuclease-free water

Reaction Setup (for a single "T" reaction):

Component	Volume/Amount
DNA Template	100-500 ng (plasmid) or 10-100 ng (PCR product)
5-ROX Labeled Primer	3-5 pmol
Sequencing Buffer	2 µL (5x)
dNTP/ddTTP Mix	1 µL
DNA Polymerase	0.5 µL
Nuclease-free water	to a final volume of 10 µL

Thermal Cycling Conditions:

Step	Temperature	Time	Cycles
Initial Denaturation	96°C	1 minute	1
Denaturation	96°C	10 seconds	25-30
Annealing	50-55°C	5 seconds	25-30
Extension	60°C	4 minutes	25-30
Final Hold	4°C	Hold	1

Post-Reaction Cleanup:

After thermal cycling, the products from the four separate dye-primer reactions (A, C, G, and T) are combined and purified to remove unincorporated primers, dNTPs, and ddNTPs. This can be achieved by ethanol/EDTA precipitation or by using commercially available cleanup kits. The purified, combined products are then ready for capillary electrophoresis.

Protocol 3: Dye-Terminator Sanger Sequencing (Conceptual)

While specific commercial dye-terminator kits have proprietary formulations, the following provides a conceptual protocol for a single-tube dye-terminator reaction that would include a 5-ROX labeled ddNTP.

Materials:

• Purified DNA template

• Unlabeled sequencing primer

• DNA polymerase

• Sequencing reaction buffer

• Deoxynucleotide mix (dATP, dCTP, dGTP, dTTP)

• A mixture of four fluorescently labeled dideoxynucleotides (e.g., ddATP-Dye1, ddCTP-Dye2, ddGTP-Dye3, and ddTTP-5-ROX)

Reaction Setup (single tube):

Component	Volume/Amount
DNA Template	100-500 ng (plasmid) or 10-100 ng (PCR product)
Unlabeled Primer	3-5 pmol
Sequencing Buffer	2 µL (5x)
dNTP/ddNTP-dye Mix	1 µL
DNA Polymerase	0.5 µL
Nuclease-free water	to a final volume of 10 µL

Thermal Cycling and Cleanup:

The thermal cycling conditions would be similar to those for dye-primer sequencing. Following the reaction, a cleanup step is essential to remove unincorporated dye-terminators, which can interfere with the analysis by creating "dye blobs" in the electropherogram.[2] Purification can be performed using methods such as ethanol/EDTA precipitation or spin columns.

Visualizations

Diagram 1: 5-ROX Labeling of a Sequencing Primer

Caption: Workflow for labeling an amine-modified primer with 5-ROX NHS ester.

Diagram 2: Dye-Primer Sequencing Workflow

Caption: Overview of the dye-primer sequencing workflow using a 5-ROX labeled primer.

Diagram 3: Dye-Terminator Sequencing Workflow

Caption: General workflow for single-tube dye-terminator DNA sequencing.

Troubleshooting

Common issues in automated sequencing that may be related to the fluorescent dye include weak signals, "dye blobs," and incorrect spectral calibration.

• Weak Signal: This can result from inefficient labeling of the primer or terminator, low concentration of the labeled species, or degradation of the dye. Ensure proper storage of 5-ROX labeled reagents in the dark and at low temperatures. Re-optimization of the labeling reaction or increasing the amount of labeled primer/terminator in the sequencing reaction may be necessary.

• Dye Blobs: These are artifacts in the electropherogram caused by unincorporated dye-labeled terminators.[2] Efficient cleanup after the sequencing reaction is crucial to remove these, as they can obscure the true sequencing peaks.[2]

• Spectral Calibration: Automated sequencers require a spectral calibration to differentiate between the different colored dyes. An incorrect or outdated calibration can lead to misinterpretation of the 5-ROX signal and incorrect base calling. Regularly perform a spectral calibration using the appropriate standards for the dye set that includes 5-ROX.

Conclusion

5-ROX is a versatile and reliable fluorescent dye for automated DNA sequencing. Its bright orange-red fluorescence provides a strong signal for the detection of labeled DNA fragments. By following detailed protocols for labeling and sequencing, and by implementing proper troubleshooting measures, researchers can effectively utilize 5-ROX to generate high-quality DNA sequence data. The choice between dye-primer and dye-terminator methodologies will depend on the specific experimental requirements and available resources.

References

• 1. Sanger Sequencing Support—Troubleshooting | Thermo Fisher Scientific - HK [thermofisher.com]
• 2. static1.squarespace.com [static1.squarespace.com]

Application Notes and Protocols for Fluorescence Resonance Energy Transfer (FRET) using 5-ROX

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for utilizing 5-Carboxy-X-rhodamine (5-ROX) as an acceptor fluorophore in Fluorescence Resonance Energy Transfer (FRET) assays. This document is intended for researchers, scientists, and drug development professionals seeking to employ FRET for studying molecular interactions, enzymatic activities, and for high-throughput screening applications.

Introduction to FRET and 5-ROX

Fluorescence Resonance Energy Transfer (FRET) is a non-radiative energy transfer mechanism between two fluorophores, a donor and an acceptor, that are in close proximity (typically 1-10 nm). The efficiency of this energy transfer is exquisitely sensitive to the distance between the donor and acceptor, making FRET a powerful tool for studying molecular interactions and conformational changes in real-time.

5-ROX is a bright and photostable rhodamine dye that serves as an excellent FRET acceptor for various donor fluorophores. Its spectral properties, including a high extinction coefficient and good quantum yield, make it a reliable choice for a wide range of FRET applications.

Photophysical Properties and Suitable Donor Pairs for 5-ROX

The selection of an appropriate donor-acceptor pair is critical for a successful FRET experiment. The donor's emission spectrum must overlap with the acceptor's excitation spectrum. 5-ROX, with its excitation maximum around 575 nm and emission maximum around 600 nm, is compatible with several common donor fluorophores.[1]

Table 1: Photophysical Properties of 5-ROX

Property	Value	Reference
Excitation Maximum (λex)	~575 nm	[1]
Emission Maximum (λem)	~600 nm	[1]
Molar Extinction Coefficient (ε)	>85,000 M⁻¹cm⁻¹	[2]
Quantum Yield (Φ)	High	[3]
Recommended Excitation	540–580 nm	[2]
Recommended Emission	580–620 nm	[2]

Table 2: Common Donor Fluorophores for 5-ROX and their Förster Distances (R₀)

Donor Fluorophore	Excitation Max (nm)	Emission Max (nm)	Förster Distance (R₀) with 5-ROX (Å)
Fluorescein (FITC)	~494	~518	50 - 60 (Estimated)
Cyanine3 (Cy3)	~550	~570	50 - 60
Tetramethylrhodamine (TAMRA)	~555	~580	45 - 60

Note: Förster distances are dependent on the specific labeling chemistry, linker length, and local environment. The values presented are estimates and should be experimentally determined for precise measurements.

Applications and Experimental Protocols

5-ROX-based FRET assays are versatile and can be applied to a variety of research areas, including protein-protein interactions, nucleic acid hybridization, enzyme kinetics, and high-throughput screening for drug discovery.

Protein-Protein Interaction Studies

FRET is a powerful technique to study the dynamics of protein-protein interactions in vitro and in living cells. By labeling two interacting proteins with a suitable donor and 5-ROX as the acceptor, the formation and dissociation of the protein complex can be monitored in real-time.

This protocol describes the general steps for labeling a protein with an amine-reactive derivative of 5-ROX.

Materials:

• Purified protein with accessible primary amines (e.g., lysine (B10760008) residues) in an amine-free buffer (e.g., PBS, pH 7.2-8.0).

• 5-ROX, SE (Succinimidyl Ester).

• Anhydrous Dimethylformamide (DMF) or Dimethylsulfoxide (DMSO).

• Size-exclusion chromatography column (e.g., Sephadex G-25).

• Reaction buffer: 100 mM sodium bicarbonate, pH 8.3.

Procedure:

• Protein Preparation: Ensure the protein is in an appropriate amine-free buffer at a concentration of 2-10 mg/mL.

• Dye Preparation: Immediately before use, dissolve the 5-ROX, SE in a small amount of anhydrous DMF or DMSO to create a 10 mM stock solution.

• Labeling Reaction:

  • Add the 5-ROX stock solution to the protein solution at a molar ratio of 10-20 moles of dye per mole of protein.

  • Incubate the reaction for 1-2 hours at room temperature, protected from light.

• Purification:

  • Separate the labeled protein from the unreacted dye using a size-exclusion chromatography column pre-equilibrated with the desired storage buffer.

  • Collect the fractions containing the labeled protein.

• Determination of Degree of Labeling (DOL):

  • Measure the absorbance of the labeled protein at 280 nm (for protein) and ~575 nm (for 5-ROX).

  • Calculate the protein concentration and the dye concentration to determine the DOL.

Diagram 1: Protein Labeling Workflow

Caption: Workflow for labeling proteins with 5-ROX, SE.

Nucleic Acid Hybridization Assays

FRET is widely used to monitor nucleic acid hybridization in real-time. A common approach involves labeling one oligonucleotide with a donor and a complementary oligonucleotide with 5-ROX. Hybridization brings the two fluorophores into close proximity, resulting in a FRET signal.

Materials:

• Donor-labeled single-stranded DNA (ssDNA) probe.

• 5-ROX-labeled complementary ssDNA target.

• Hybridization buffer (e.g., 20 mM Tris-HCl, pH 7.5, 50 mM NaCl, 5 mM MgCl₂).

• Fluorometer or plate reader capable of FRET measurements.

Procedure:

• Probe and Target Preparation: Resuspend the labeled oligonucleotides in hybridization buffer to the desired concentrations.

• Assay Setup:

  • In a microplate well or cuvette, add the donor-labeled probe.

  • Measure the initial donor fluorescence (Excitation at donor λex, Emission at donor λem).

• Hybridization:

  • Add the 5-ROX-labeled target to the well.

  • Monitor the decrease in donor fluorescence and the increase in acceptor fluorescence (Excitation at donor λex, Emission at acceptor λem) over time at a constant temperature.

• Data Analysis:

  • Calculate the FRET efficiency at different time points or at equilibrium to determine the extent of hybridization.

Diagram 2: Nucleic Acid Hybridization FRET

Caption: Principle of FRET in nucleic acid hybridization.

High-Throughput Screening (HTS) for Drug Discovery

FRET-based assays are well-suited for HTS due to their homogeneous format, sensitivity, and ratiometric nature, which minimizes artifacts from compound fluorescence or quenching. 5-ROX is a valuable acceptor for developing robust HTS assays to screen for inhibitors or activators of enzymes or protein-protein interactions.

This protocol outlines a general procedure for a FRET-based HTS assay to identify protease inhibitors using a substrate peptide labeled with a donor and 5-ROX.

Materials:

• FRET peptide substrate (labeled with a donor and 5-ROX, with a protease cleavage site in between).

• Protease enzyme.

• Assay buffer.

• Compound library.

• 384-well microplates.

• Plate reader with FRET capabilities.

Procedure:

• Assay Miniaturization and Optimization: Optimize enzyme and substrate concentrations, and incubation time in the desired microplate format to achieve a robust assay window and Z' factor > 0.5.

• Compound Screening:

  • Dispense a small volume of each compound from the library into the wells of a 384-well plate.

  • Add the protease enzyme to all wells (except negative controls).

  • Pre-incubate the enzyme with the compounds for a defined period.

• Reaction Initiation and Detection:

  • Add the FRET peptide substrate to all wells to initiate the reaction.

  • Incubate for the optimized time at a controlled temperature.

  • Measure the donor and acceptor fluorescence intensities.

• Data Analysis:

  • Calculate the FRET ratio (Acceptor Emission / Donor Emission) for each well.

  • Identify "hits" as compounds that significantly inhibit the change in FRET ratio compared to control wells.

Diagram 3: HTS Workflow for Protease Inhibitors

Caption: High-throughput screening workflow using a FRET assay.

Data Analysis and Interpretation

Quantitative analysis of FRET data requires careful correction for spectral bleed-through (crosstalk) and direct excitation of the acceptor.

Key Parameters to Calculate:

• FRET Efficiency (E): The fraction of energy transferred from the donor to the acceptor. It can be calculated using the following formula:

  • E = 1 - (F_DA / F_D)

  • Where F_DA is the fluorescence intensity of the donor in the presence of the acceptor, and F_D is the fluorescence intensity of the donor in the absence of the acceptor.

• Apparent FRET (FRET_A): A ratiometric value often used in imaging, calculated as:

  • FRET_A = (I_FRET - BT_D * I_D - BT_A * I_A) / I_D

  • Where I_FRET, I_D, and I_A are the background-corrected intensities in the FRET, donor, and acceptor channels, respectively, and BT_D and BT_A are the bleed-through coefficients.

Troubleshooting

Table 3: Common Issues and Solutions in 5-ROX FRET Assays

Issue	Possible Cause	Suggested Solution
Low or no FRET signal	* Distance between donor and acceptor is >10 nm. * Poor spectral overlap. * Incorrect fluorophore orientation. * Low labeling efficiency.	* Redesign the labeled molecules to bring fluorophores closer. * Select a more suitable donor-acceptor pair. * Use longer, flexible linkers for the fluorophores. * Optimize the labeling protocol and verify the DOL.
High background fluorescence	* Autofluorescence from cells or media. * Direct excitation of the acceptor. * Unbound fluorescent dye.	* Use media with low autofluorescence. * Use a donor excitation wavelength that minimally excites the acceptor. * Ensure thorough purification after labeling.
Photobleaching	* Excessive excitation light intensity or duration.	* Reduce the excitation intensity and/or exposure time. * Use an anti-fade mounting medium for fixed samples. * Acquire images in a time-lapse series with longer intervals.

Signaling Pathway Example: GPCR Dimerization

FRET is a valuable tool for studying the dimerization of G-protein coupled receptors (GPCRs), a process that can influence their signaling properties. By labeling two different GPCRs (or two copies of the same GPCR) with a donor and 5-ROX, the formation of dimers or oligomers can be monitored upon ligand binding.

Diagram 4: GPCR Dimerization Signaling Pathway

Caption: FRET-based monitoring of GPCR dimerization and signaling.

References

• 1. 5-ROX / 5-Carboxy-X-rhodamin, reines Isomer [genaxxon.com]
• 2. empbiotech.com [empbiotech.com]
• 3. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols: 5-ROX as a FRET Acceptor for FAM Donor Dyes

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide for utilizing the Förster Resonance Energy Transfer (FRET) pair of 6-Carboxyfluorescein (6-FAM) as the donor and 5-Carboxy-X-rhodamine (5-ROX) as the acceptor in various biological and drug discovery assays.

Introduction to FAM and 5-ROX as a FRET Pair

Förster Resonance Energy Transfer (FRET) is a non-radiative energy transfer mechanism between two fluorophores, a donor and an acceptor, that are in close proximity (typically 1-10 nm). The efficiency of this energy transfer is exquisitely sensitive to the distance between the donor and acceptor, making FRET a powerful tool for studying molecular interactions, conformational changes, and enzymatic activities.

The pairing of 6-FAM as a donor and 5-ROX as an acceptor is widely used in designing fluorescent probes for a variety of applications, including real-time quantitative PCR (qPCR), nucleic acid hybridization assays, and protease activity assays. The significant spectral overlap between the emission spectrum of FAM and the excitation spectrum of 5-ROX, coupled with their favorable photophysical properties, makes them an effective FRET pair. When the two dyes are in close proximity, excitation of FAM leads to energy transfer to 5-ROX, resulting in quenching of FAM's fluorescence and emission from 5-ROX. When the dyes are separated, FRET is disrupted, and FAM fluorescence is observed.

Data Presentation: Quantitative Properties of FAM and 5-ROX

A thorough understanding of the spectral and physical properties of the donor and acceptor dyes is critical for designing and interpreting FRET experiments. The table below summarizes the key quantitative data for 6-FAM and 5-ROX.

Property	6-Carboxyfluorescein (6-FAM) - Donor	5-Carboxy-X-rhodamine (5-ROX) - Acceptor
Excitation Maximum (λex)	495 nm	578 nm[1][2][3]
Emission Maximum (λem)	519 nm	604 nm[1][2][3]
Molar Extinction Coefficient (ε)	~78,000 M⁻¹cm⁻¹	82,000 - 93,000 M⁻¹cm⁻¹[1][2][4]
Quantum Yield (Φ)	~0.90	~0.94[1][2]
Förster Distance (R₀)	~56 Å (calculated)	-

Experimental Protocols

Here, we provide detailed protocols for three common applications of FAM-ROX FRET probes.

Real-Time Quantitative PCR (qPCR) using a FAM-ROX TaqMan® Probe

Application: Quantification of a specific DNA or RNA target.

Principle: A TaqMan® probe is a dual-labeled oligonucleotide with a 5'-reporter (FAM) and a 3'-quencher (5-ROX). The probe hybridizes to a specific sequence within the PCR amplicon. During the extension phase of PCR, the 5' to 3' exonuclease activity of the DNA polymerase cleaves the probe, separating the FAM donor from the ROX acceptor. This separation leads to an increase in FAM fluorescence, which is proportional to the amount of amplified product.

Protocol:

• Probe and Primer Design:

  • Design PCR primers to amplify a 70-200 bp region of your target sequence.

  • Design a TaqMan® probe with a FAM moiety at the 5' end and a 5-ROX moiety at the 3' end. The probe's melting temperature (Tm) should be 8-10°C higher than the primers' Tm. Avoid a 'G' at the 5' end of the probe, as it can quench FAM fluorescence.[5]

• Reaction Setup: Prepare the following reaction mix on ice. The volumes are for a single 20 µL reaction. For multiple reactions, prepare a master mix.

Component	Final Concentration	Volume
2x qPCR Master Mix	1x	10 µL
Forward Primer (10 µM)	300-900 nM	0.6-1.8 µL
Reverse Primer (10 µM)	300-900 nM	0.6-1.8 µL
FAM-ROX TaqMan® Probe (10 µM)	100-250 nM	0.2-0.5 µL
Template DNA/cDNA	<100 ng	1-5 µL
Nuclease-free water	-	to 20 µL

• Thermal Cycling: Perform the qPCR using a real-time PCR instrument with the following cycling conditions:

Step	Temperature	Time	Cycles
Initial Denaturation	95°C	2-10 min	1
Denaturation	95°C	15 sec	40-50
Annealing/Extension	60°C	60 sec

• Data Analysis: Analyze the amplification plots and determine the cycle threshold (Ct) values for your samples. Use a standard curve for absolute quantification or the ΔΔCt method for relative quantification.

Nucleic Acid Hybridization Assay using a FAM-ROX Molecular Beacon

Application: Detection of specific DNA or RNA sequences in a homogenous solution.

Principle: A molecular beacon is a single-stranded oligonucleotide probe that forms a stem-loop structure. The loop contains the probe sequence complementary to the target, and the stem is formed by complementary arm sequences at the 5' and 3' ends. A FAM fluorophore is attached to one end of the stem, and a 5-ROX quencher to the other. In the absence of the target, the stem keeps the FAM and ROX in close proximity, quenching the fluorescence. Upon hybridization of the loop to the target sequence, the molecular beacon undergoes a conformational change that separates the stem, leading to a significant increase in FAM fluorescence.

Protocol:

• Molecular Beacon Design:

  • Design a loop sequence of 15-30 nucleotides complementary to your target.

  • Design 5-7 nucleotide arm sequences that are complementary to each other to form a stable stem at the assay temperature. The stem Tm should be 7-10°C higher than the annealing temperature of the PCR.

  • Synthesize the molecular beacon with a 5'-FAM and a 3'-5-ROX modification.

• Hybridization Reaction:

  • Prepare a reaction buffer (e.g., 1x PBS with 5 mM MgCl₂).

  • Add the FAM-ROX molecular beacon to a final concentration of 100-500 nM.

  • Add your target nucleic acid sample.

  • Incubate at the optimal hybridization temperature (typically just below the Tm of the probe-target hybrid) for 30-60 minutes.

• Fluorescence Measurement:

  • Measure the fluorescence intensity of FAM (excitation ~495 nm, emission ~519 nm) using a fluorometer or plate reader.

  • A significant increase in fluorescence compared to a no-target control indicates the presence of the target sequence.

Protease Activity Assay using a FAM-ROX FRET Peptide Substrate

Application: Monitoring the activity of a specific protease and screening for inhibitors.

Principle: A short peptide containing the specific cleavage site for the protease of interest is synthesized with a FAM donor at one end and a 5-ROX acceptor at the other. In the intact peptide, FRET occurs, and FAM fluorescence is quenched. Upon cleavage of the peptide by the protease, the FAM and ROX are separated, leading to an increase in FAM fluorescence that is proportional to the protease activity.

Protocol:

• Substrate Design and Synthesis:

  • Identify the specific cleavage sequence for your target protease.

  • Synthesize a peptide (typically 6-10 amino acids) containing this cleavage sequence, flanked by a few additional amino acids for solubility and stability.

  • Label the N-terminus with FAM and the C-terminus with 5-ROX (or vice versa).

• Enzymatic Assay:

  • Prepare an assay buffer optimal for the activity of your protease.

  • In a microplate well, add the FAM-ROX peptide substrate to a final concentration in the low micromolar range (e.g., 1-10 µM).

  • Initiate the reaction by adding the protease to a final concentration in the nanomolar range.

  • For inhibitor screening, pre-incubate the protease with the test compounds before adding the substrate.

• Kinetic Measurement:

  • Immediately begin monitoring the increase in FAM fluorescence (excitation ~495 nm, emission ~519 nm) over time using a fluorescence plate reader.

  • The initial rate of the reaction can be determined from the linear portion of the fluorescence versus time plot.

• Data Analysis:

  • Calculate the initial velocity of the reaction.

  • For inhibitor studies, determine the IC₅₀ values of the compounds.

Mandatory Visualizations

Signaling Pathway: Protease-Activated Receptor (PAR) Signaling

This diagram illustrates a simplified signaling pathway where a protease cleaves a PAR, leading to downstream signaling. A FAM-ROX FRET-based biosensor could be designed to monitor the activity of the activating protease.

Caption: Simplified Protease-Activated Receptor (PAR) signaling pathway.

Experimental Workflow: qPCR using a FAM-ROX TaqMan® Probe

This diagram outlines the key steps in performing a real-time quantitative PCR experiment with a FAM-ROX TaqMan® probe.

Caption: Workflow for qPCR with a FAM-ROX TaqMan® probe.

Logical Relationship: FRET-based Protease Activity Assay

This diagram illustrates the logical relationship between the components of a FRET-based protease assay and the resulting signal.

Caption: Logical flow of a FRET-based protease assay.

References

• 1. 5-ROX [5-Carboxy-X-rhodamine] *CAS 216699-35-3* | AAT Bioquest [aatbio.com]
• 2. 5-ROX N-succinimidyl ester - CAS-Number 209734-74-7 - Order from Chemodex [chemodex.com]
• 3. metabion.com [metabion.com]
• 4. vectorlabs.com [vectorlabs.com]
• 5. 6-FAM [6-Carboxyfluorescein] *CAS 3301-79-9* | AAT Bioquest [aatbio.com]

Amine-Reactive Coupling of 5-ROX Succinimidyl Ester: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Carboxy-X-rhodamine, succinimidyl ester (5-ROX SE) is a bright, amine-reactive fluorescent dye widely utilized for the covalent labeling of biomolecules.[1][2][3] Its succinimidyl ester moiety readily reacts with primary aliphatic amines, such as the ε-amino group of lysine (B10760008) residues in proteins or amine-modified oligonucleotides, to form a stable amide bond.[4][5] This covalent conjugation makes 5-ROX an excellent choice for a variety of applications, including fluorescence microscopy, flow cytometry, immunofluorescence, fluorescence in situ hybridization (FISH), and fluorescence resonance energy transfer (FRET) assays.[5][6][7][8] The single isomer of 5-ROX is often preferred for labeling peptides and nucleotides as it can provide better resolution during HPLC purification of the final conjugate.[9]

This document provides detailed protocols for the amine-reactive coupling of 5-ROX succinimidyl ester to proteins (such as antibodies) and amine-modified oligonucleotides.

Chemical Reaction Mechanism

The fundamental reaction involves the nucleophilic attack of a primary amine on the succinimidyl ester, leading to the formation of a stable amide bond and the release of N-hydroxysuccinimide (NHS).[10] The reaction is highly dependent on the pH of the solution, as the primary amine must be in its deprotonated, nucleophilic state.[11][12]

Caption: Reaction of 5-ROX SE with a primary amine.

Quantitative Data Summary

Successful labeling depends on several factors, including pH, temperature, and the molar ratio of dye to the biomolecule. The following tables summarize key quantitative parameters for the amine-reactive coupling of 5-ROX SE.

Table 1: Spectral Properties of 5-ROX

Parameter	Value	Reference
Excitation Wavelength (λex)	~575-578 nm	[3][13]
Emission Wavelength (λem)	~600-604 nm	[3][13]
Molar Extinction Coefficient (ε)	~82,000 cm⁻¹M⁻¹	[3]
Quantum Yield (Φ)	~0.94	[3]

Table 2: Recommended Reaction Conditions

Parameter	Proteins/Antibodies	Amine-Modified Oligonucleotides
Optimal pH	8.3 - 8.5	8.5 - 9.0
Recommended Buffer	0.1 M Sodium Bicarbonate or 50 mM Sodium Borate	0.1 - 0.3 M Sodium Bicarbonate
Dye:Biomolecule Molar Ratio	10:1 to 20:1 (optimization recommended)	5:1 to 15:1
Biomolecule Concentration	2-10 mg/mL	0.1 - 1 mM
Reaction Time	1 - 4 hours at Room Temperature	2 - 18 hours at Room Temperature
Quenching Agent	50-100 mM Tris-HCl or Glycine, pH 7.4	Not typically required

Experimental Protocols

Preparation of Reagents

• 5-ROX SE Stock Solution: Prepare a 10 mM stock solution of 5-ROX SE in anhydrous dimethyl sulfoxide (B87167) (DMSO) or dimethylformamide (DMF). This solution should be prepared fresh before use, as NHS esters are moisture-sensitive.[13] If storage is necessary, it can be stored at -20°C for up to two weeks.[14]

• Reaction Buffer: Prepare a 0.1 M sodium bicarbonate solution and adjust the pH to 8.3-8.5.[11][15] It is critical to avoid buffers containing primary amines, such as Tris or glycine, as they will compete with the target biomolecule for reaction with the dye.[4]

Protocol 1: Labeling of Proteins (e.g., Antibodies)

This protocol is a general guideline for labeling proteins with 5-ROX SE. The optimal conditions may need to be determined empirically for each specific protein.

Materials:

• Protein solution (2-10 mg/mL in amine-free buffer, e.g., PBS)

• 5-ROX SE stock solution (10 mM in DMSO)

• Reaction Buffer (0.1 M Sodium Bicarbonate, pH 8.3-8.5)

• Quenching Buffer (1 M Tris-HCl, pH 7.4)

• Purification column (e.g., gel filtration, such as Sephadex G-25)

Procedure:

• Prepare the Protein: Dissolve the protein in the reaction buffer at a concentration of 2-10 mg/mL.[14][15] If the protein is in a buffer containing amines, it must be dialyzed against an amine-free buffer (e.g., PBS) prior to labeling.

• Calculate Reagent Volumes: Determine the volume of 5-ROX SE stock solution needed to achieve the desired molar excess. A starting point of a 15:1 molar ratio of dye to protein is recommended.

• Labeling Reaction: Add the calculated volume of 5-ROX SE stock solution to the protein solution while gently vortexing.

• Incubation: Incubate the reaction mixture for 1-2 hours at room temperature, protected from light.

• Quenching (Optional): To stop the reaction, add the quenching buffer to a final concentration of 50-100 mM. Incubate for an additional 15-30 minutes at room temperature.

• Purification: Separate the 5-ROX labeled protein from the unreacted dye and reaction byproducts using a gel filtration column equilibrated with PBS or another suitable storage buffer.[15][16]

Caption: Workflow for labeling proteins with 5-ROX SE.

Protocol 2: Labeling of Amine-Modified Oligonucleotides

This protocol is designed for oligonucleotides that have been synthesized with a primary amine modification, typically at the 5' or 3' terminus.[17]

Materials:

• Amine-modified oligonucleotide solution (in nuclease-free water or TE buffer)

• 5-ROX SE stock solution (10 mM in DMSO)

• Reaction Buffer (0.3 M Sodium Bicarbonate, pH 9.0)

• Purification supplies (e.g., ethanol (B145695) precipitation reagents or HPLC system)

Procedure:

• Prepare the Oligonucleotide: Dissolve the lyophilized amine-modified oligonucleotide in the reaction buffer to a final concentration of 0.1-1 mM.

• Calculate Reagent Volumes: Determine the amount of 5-ROX SE stock solution required. A 10-fold molar excess of the dye over the oligonucleotide is a good starting point.

• Labeling Reaction: Add the 5-ROX SE stock solution to the oligonucleotide solution. Vortex briefly to mix.

• Incubation: Incubate the reaction for 2-4 hours at room temperature in the dark. For higher efficiency, the incubation can be extended up to 18 hours.

• Purification: Purify the 5-ROX labeled oligonucleotide from the excess unreacted dye. This can be achieved by methods such as ethanol precipitation, size-exclusion chromatography, or reverse-phase HPLC for higher purity.

Characterization of Labeled Biomolecules

Degree of Labeling (DOL)

The Degree of Labeling (DOL), which represents the average number of dye molecules conjugated to each biomolecule, is a critical parameter for ensuring the quality and consistency of the conjugate.[14][15]

For a labeled protein, the DOL can be calculated using the following formula:

DOL = (Amax × εprotein) / [(A280 - (Amax × CF)) × εdye]

Where:

• Amax is the absorbance of the conjugate at the λmax of 5-ROX (~575 nm).

• A280 is the absorbance of the conjugate at 280 nm.

• εprotein is the molar extinction coefficient of the protein at 280 nm (e.g., 210,000 M⁻¹cm⁻¹ for IgG).

• εdye is the molar extinction coefficient of 5-ROX at its λmax (~82,000 M⁻¹cm⁻¹).

• CF is the correction factor for the dye's absorbance at 280 nm (A280 / Amax). This value is typically provided by the dye manufacturer.

Troubleshooting and Optimization

Optimizing the labeling reaction is often necessary to achieve the desired DOL without compromising the biological activity of the molecule.

Caption: Decision tree for optimizing the 5-ROX SE labeling reaction.

Storage and Handling

• 5-ROX SE Reagent: Store the solid dye at -20°C, desiccated and protected from light.[13][18]

• Labeled Conjugates: For long-term storage, it is recommended to add a stabilizer like BSA (5-10 mg/mL) and a bacteriostatic agent such as sodium azide (B81097) (0.01-0.03%) to the conjugate solution.[15] Store at 4°C, protected from light. For storage at -20°C, glycerol (B35011) can be added to a final concentration of 50%.[15] Under these conditions, conjugates are typically stable for a year or more.[15]

References

• 1. 5-ROX, SE (5-Carboxy-X-Rhodamine, Succinimidyl Ester), single isomer 5 mg | Contact Us [thermofisher.com]
• 2. abpbio.com [abpbio.com]
• 3. adipogen.com [adipogen.com]
• 4. Amine Reactive Dyes and Probes for Conjugation | AAT Bioquest [aatbio.com]
• 5. Protein Labeling Reagents | Thermo Fisher Scientific - US [thermofisher.com]
• 6. resources.biomol.com [resources.biomol.com]
• 7. vectorlabs.com [vectorlabs.com]
• 8. vectorlabs.com [vectorlabs.com]
• 9. 5-ROX, SE [5-Carboxy-X-rhodamine, succinimidyl ester] *CAS 209734-74-7* | AAT Bioquest [aatbio.com]
• 10. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - TW [thermofisher.com]
• 11. lumiprobe.com [lumiprobe.com]
• 12. Succinimidyl Ester Surface Chemistry: Implications of the Competition between Aminolysis and Hydrolysis on Covalent Protein Immobilization - PMC [pmc.ncbi.nlm.nih.gov]
• 13. biotium.com [biotium.com]
• 14. ROX Protein Labeling Kit, Fluorescent Amine Protein Labeling - Jena Bioscience [jenabioscience.com]
• 15. biotium.com [biotium.com]
• 16. An affinity-based method for the purification of fluorescently-labeled biomolecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. ROX N Oligo Modifications from Gene Link [genelink.com]
• 18. lumiprobe.com [lumiprobe.com]

Application Notes and Protocols for EDC-Mediated Labeling of Biomolecules with 5-ROX

For Researchers, Scientists, and Drug Development Professionals

Introduction

Covalent labeling of biomolecules with fluorescent dyes is a cornerstone of modern biological research and drug development. This technique enables the visualization, tracking, and quantification of proteins, antibodies, and other biomolecules in a variety of assays, including immunoassays, fluorescence microscopy, and flow cytometry. 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC or EDAC) is a water-soluble carbodiimide (B86325) that is widely used to couple carboxyl groups to primary amines.[1][2] This application note provides a detailed protocol for the labeling of biomolecules with 5-Carboxy-X-Rhodamine (5-ROX) using EDC and N-hydroxysuccinimide (NHS) chemistry. The inclusion of NHS or its water-soluble analog, Sulfo-NHS, stabilizes the reactive intermediate, leading to higher coupling efficiencies.[2][3]

Principle of the Reaction

The EDC-mediated labeling of a biomolecule with 5-ROX is a two-step process. First, EDC activates the carboxyl group on the 5-ROX molecule to form a highly reactive O-acylisourea intermediate. This intermediate is unstable in aqueous solutions and can be hydrolyzed.[2] To increase the efficiency and stability of the reaction, N-hydroxysuccinimide (NHS) is added to convert the O-acylisourea intermediate into a more stable amine-reactive NHS ester. In the second step, this NHS ester of 5-ROX reacts with a primary amine group on the target biomolecule (e.g., the ε-amino group of a lysine (B10760008) residue) to form a stable amide bond, covalently linking the fluorescent dye to the biomolecule.[2][3]

Materials and Methods

Materials

• Biomolecule (e.g., antibody, protein) in an amine-free buffer (e.g., PBS, MES, HEPES)

• 5-ROX (5-Carboxy-X-Rhodamine)

• EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride)

• NHS (N-hydroxysuccinimide) or Sulfo-NHS

• Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (B87167) (DMSO)

• Activation Buffer: 0.1 M MES (2-(N-morpholino)ethanesulfonic acid), pH 4.5-6.0

• Coupling Buffer: 0.1 M Sodium Bicarbonate or PBS, pH 7.2-8.5

• Quenching Buffer: 1 M Tris-HCl, pH 8.0 or 1 M Glycine

• Purification column (e.g., Sephadex G-25 size-exclusion column)

• Spectrophotometer

• Microcentrifuge tubes

Experimental Protocols

Protocol 1: Two-Step Labeling of a Biomolecule with 5-ROX

This protocol is designed for the labeling of a protein or antibody.

1. Preparation of Reagents:

• Biomolecule Solution: Prepare the biomolecule at a concentration of 1-10 mg/mL in an amine-free buffer. If the biomolecule is in a buffer containing primary amines (e.g., Tris or glycine), it must be exchanged into an appropriate buffer like PBS or MES.

• 5-ROX Stock Solution: Dissolve 5-ROX in anhydrous DMF or DMSO to a concentration of 10 mg/mL. This solution should be prepared fresh.

• EDC Stock Solution: Immediately before use, dissolve EDC in Activation Buffer to a concentration of 10 mg/mL.

• NHS Stock Solution: Immediately before use, dissolve NHS or Sulfo-NHS in Activation Buffer to a concentration of 10 mg/mL.

2. Activation of 5-ROX:

• In a microcentrifuge tube, combine the 5-ROX stock solution, EDC stock solution, and NHS stock solution according to the molar ratios suggested in Table 2.

• Incubate the reaction mixture for 15-30 minutes at room temperature, protected from light.

3. Conjugation to the Biomolecule:

• Add the activated 5-ROX solution to the biomolecule solution.

• Adjust the pH of the reaction mixture to 7.2-8.5 by adding Coupling Buffer. The optimal pH for the reaction of the NHS ester with primary amines is slightly basic.[1]

• Incubate the reaction for 1-2 hours at room temperature or overnight at 4°C, with gentle stirring or rotation and protected from light.

4. Quenching the Reaction:

• Add Quenching Buffer to the reaction mixture to a final concentration of 10-50 mM.

• Incubate for 30 minutes at room temperature to quench any unreacted NHS-ester.

5. Purification of the Labeled Biomolecule:

• Separate the labeled biomolecule from unreacted 5-ROX and other reaction byproducts using a size-exclusion chromatography column (e.g., Sephadex G-25).[4]

• Equilibrate the column with PBS or another suitable storage buffer.

• Apply the quenched reaction mixture to the column and collect the fractions. The labeled biomolecule will typically elute in the void volume.

• Monitor the fractions by measuring the absorbance at 280 nm (for the biomolecule) and the absorbance maximum of 5-ROX (~578 nm).

• Pool the fractions containing the purified conjugate.

Protocol 2: Determination of the Degree of Labeling (DOL)

The Degree of Labeling (DOL) is the average number of dye molecules conjugated to each biomolecule. It can be determined spectrophotometrically.

1. Measure Absorbance:

• Measure the absorbance of the purified conjugate solution at 280 nm (A280) and at the absorbance maximum of 5-ROX, which is approximately 578 nm (Amax).

2. Calculate the Concentration of 5-ROX:

• Use the Beer-Lambert law to calculate the molar concentration of 5-ROX: Concentration of Dye (M) = Amax / (εdye × path length)

  • εdye (molar extinction coefficient of 5-ROX) = 82,000 M-1cm-1[5]

  • path length is typically 1 cm.

3. Calculate the Concentration of the Biomolecule:

• The absorbance at 280 nm is a contribution from both the biomolecule and the dye. A correction factor (CF) is needed to account for the dye's absorbance at 280 nm. Aprotein = A280 - (Amax × CF280)

  • CF280 (Correction Factor for 5-ROX at 280 nm) = 0.168[5]

• Calculate the molar concentration of the biomolecule: Concentration of Protein (M) = Aprotein / (εprotein × path length)

  • εprotein is the molar extinction coefficient of your specific biomolecule at 280 nm.

4. Calculate the Degree of Labeling (DOL):

• DOL = Concentration of Dye / Concentration of Protein

Data Presentation

Table 1: Properties of 5-ROX

Parameter	Value	Reference
Excitation Maximum (λex)	~578 nm	[5]
Emission Maximum (λem)	~604 nm	[5]
Molar Extinction Coefficient (ε)	82,000 M-1cm-1	[5]
Correction Factor (CF280)	0.168	[5]

Table 2: Recommended Molar Ratios for Labeling Reactions

Reactant	Recommended Molar Ratio (Biomolecule : Reagent)	Purpose
5-ROX	5:1 to 20:1	To achieve sufficient labeling. The optimal ratio should be determined empirically.
EDC	1.5:1 to 2:1 (relative to 5-ROX)	To activate the carboxyl groups on 5-ROX.
NHS/Sulfo-NHS	1:1 to 1.2:1 (relative to EDC)	To stabilize the activated intermediate.

Table 3: Recommended Reaction Conditions

Parameter	Condition	Rationale
Activation Step
pH	4.5 - 6.0	Optimal pH for EDC activation of carboxyl groups.
Temperature	Room Temperature (20-25°C)	Sufficient for the activation reaction.
Time	15 - 30 minutes	Adequate time for the formation of the NHS ester.
Conjugation Step
pH	7.2 - 8.5	Optimal pH for the reaction of NHS esters with primary amines.[1]
Temperature	Room Temperature (20-25°C) or 4°C	Room temperature for faster reaction; 4°C for longer incubations to minimize protein degradation.
Time	1 - 2 hours at RT or overnight at 4°C	To allow for efficient conjugation.

Mandatory Visualization

Caption: Workflow for EDC-mediated labeling of biomolecules with 5-ROX.

Caption: Reaction mechanism of EDC/NHS-mediated labeling.

Troubleshooting

Problem	Possible Cause	Suggested Solution
Low Labeling Efficiency	Inactive EDC or NHS.	Use fresh, high-quality EDC and NHS. EDC is moisture-sensitive and should be stored in a desiccator.
Presence of primary amines in the biomolecule buffer.	Dialyze or desalt the biomolecule into an amine-free buffer (e.g., PBS, MES) before labeling.
Incorrect pH for activation or conjugation.	Ensure the activation step is performed at pH 4.5-6.0 and the conjugation step at pH 7.2-8.5.
Insufficient molar excess of labeling reagents.	Optimize the molar ratio of 5-ROX, EDC, and NHS to the biomolecule. Start with the recommended ratios and perform a titration.
Precipitation of Biomolecule	High concentration of organic solvent (DMF/DMSO).	Keep the volume of the 5-ROX stock solution added to the biomolecule solution to a minimum (ideally <10% of the total volume).
Over-labeling of the biomolecule.	Reduce the molar excess of 5-ROX or decrease the reaction time.
High Background Fluorescence	Incomplete removal of unreacted 5-ROX.	Ensure thorough purification by size-exclusion chromatography. Pool only the fractions corresponding to the labeled biomolecule.
Non-covalent binding of 5-ROX to the biomolecule.	Include a denaturant (e.g., 0.1% SDS) in the final wash steps of purification if compatible with the biomolecule's stability.
Loss of Biomolecule Activity	Over-labeling, leading to modification of critical amine residues.	Reduce the molar ratio of 5-ROX to the biomolecule.
Harsh reaction conditions.	Perform the conjugation at 4°C for a longer duration.

References

• 1. Modification of EDC method for increased labeling efficiency and characterization of low-content protein in gum acacia using asymmetrical flow field-flow fractionation coupled with multiple detectors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. info.gbiosciences.com [info.gbiosciences.com]
• 3. bio-rad.com [bio-rad.com]
• 4. Purification of Labeled Antibodies Using Size-Exclusion Chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 5-ROX [5-Carboxy-X-rhodamine] *CAS 216699-35-3* | AAT Bioquest [aatbio.com]

Application Notes and Protocols for Utilizing 5-ROX in Multiplex qPCR Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction to 5-ROX as a Passive Reference Dye in Multiplex qPCR

Multiplex quantitative real-time PCR (qPCR) is a powerful technique that allows for the simultaneous detection and quantification of multiple nucleic acid targets in a single reaction. This approach significantly increases throughput while conserving precious sample material and reducing reagent costs.[1] However, the complexity of multiplex assays introduces potential for variability between wells due to minor inconsistencies in pipetting, optical path length differences in the thermal cycler, and the presence of bubbles or condensation.[2][3] To address these non-PCR related variations, a passive reference dye, 5-Carboxy-X-rhodamine (5-ROX), is often incorporated into the reaction mix.

5-ROX is a fluorescent dye that does not participate in the PCR reaction and its fluorescence signal remains constant throughout the experiment.[4][5] By normalizing the reporter dye signal (from TaqMan® probes, for example) to the 5-ROX signal, well-to-well variations can be corrected, leading to more precise and reproducible quantification of target nucleic acids.[2][6] This normalization is particularly crucial in multiplex assays where multiple fluorophores are present, and accurate quantification is paramount.

The Principle of 5-ROX Normalization

The fundamental principle behind 5-ROX normalization is the calculation of a normalized reporter signal (Rn) for each well at each cycle. The qPCR instrument measures the fluorescence intensity of both the reporter dye and 5-ROX. The software then divides the reporter dye's fluorescence by the 5-ROX fluorescence. This ratiometric approach corrects for fluctuations in fluorescence that are not due to the amplification of the target sequence.

For instance, if a bubble in a well causes a transient decrease in the measured fluorescence, both the reporter and the 5-ROX signals will be affected proportionally. By dividing the reporter signal by the 5-ROX signal, the effect of the bubble is minimized, resulting in a more accurate representation of the amplification process.[2][6]

Figure 1. Logical workflow of 5-ROX normalization in qPCR.

Data Presentation: Instrument Compatibility and 5-ROX Concentration

The requirement for and the optimal concentration of 5-ROX are instrument-dependent. Different qPCR platforms have different optical systems, leading to variations in how they excite and detect fluorescence. Therefore, it is critical to use the appropriate concentration of 5-ROX for your specific instrument to ensure accurate normalization. qPCR instruments are typically categorized as requiring High ROX, Low ROX, or No ROX.

ROX Requirement	Typical Final Concentration	Compatible Instruments (Examples)
High ROX	500 nM	Applied Biosystems™ 7000, 7300, 7700, 7900HT, StepOne™, StepOnePlus™[7]
Low ROX	50 nM	Applied Biosystems™ 7500, ViiA™ 7, QuantStudio™ series; Stratagene® Mx3000P®, Mx3005P®, Mx4000®[7][8]
No ROX	Not Required	Bio-Rad® CFX96™, CFX384™; Roche LightCycler® 480; Qiagen Rotor-Gene™ Q[7]

Note: This is not an exhaustive list. Always consult your instrument's user manual and the master mix manufacturer's recommendations for the precise 5-ROX concentration.

Experimental Protocols

Multiplex qPCR Assay Design and Optimization

Successful multiplex qPCR relies on careful assay design to ensure that all targets are amplified with high efficiency and specificity without interfering with one another.

• Primer and Probe Design:

  • Design primers with similar melting temperatures (Tm) to ensure optimal annealing in the same thermal cycling conditions.

  • Probes for each target must be labeled with spectrally distinct fluorophores to allow for simultaneous detection.[9][10]

  • Ensure that the emission spectra of the chosen reporter dyes do not overlap with each other or with 5-ROX.[9]

  • Utilize highly efficient quenchers, such as dark quenchers, to minimize background fluorescence, which is particularly important in multiplex reactions.[9][10]

• Assay Validation:

  • Initially, test each individual primer/probe set in a singleplex reaction to confirm its efficiency and specificity.

  • Once validated in singleplex, combine the assays and re-validate in the multiplex format to check for any loss of sensitivity or specificity.

Protocol for Multiplex qPCR using 5-ROX

This protocol provides a general framework for setting up a multiplex qPCR assay using a master mix that requires the addition of 5-ROX.

Materials:

• Multiplex qPCR Master Mix (without ROX)

• 5-ROX Passive Reference Dye (at a stock concentration appropriate for your instrument)

• Forward and Reverse Primers for each target

• Fluorescently Labeled Probes for each target

• Template DNA/cDNA

• Nuclease-free water

Reaction Setup:

• Thaw Reagents: Thaw all components on ice. Mix each solution by gentle vortexing and then briefly centrifuge to collect the contents at the bottom of the tube. Keep reagents on ice throughout the setup.

• Prepare the Master Mix with 5-ROX:

  • Determine the required final concentration of 5-ROX based on your qPCR instrument (High or Low ROX).

  • In a single microcentrifuge tube, prepare a master mix containing the qPCR master mix, the appropriate volume of 5-ROX, and nuclease-free water. Prepare enough master mix for all your reactions plus a 10% overage to account for pipetting errors.

• Prepare the Primer-Probe Mix:

  • In a separate tube, combine the forward primers, reverse primers, and fluorescently labeled probes for all targets.

• Assemble the Final Reaction Mix:

  • In a new tube, combine the master mix with 5-ROX and the primer-probe mix.

• Add Template and Dispense:

  • Add the appropriate volume of your template DNA/cDNA to each well of your qPCR plate or strip. Include no-template controls (NTCs) by adding nuclease-free water instead of template.

  • Dispense the final reaction mix into each well containing the template.

• Seal, Mix, and Centrifuge:

  • Seal the plate or tubes securely with an optically clear seal or caps.

  • Gently vortex to ensure all components are mixed and then centrifuge briefly to bring the contents to the bottom of the wells and eliminate any bubbles.

Example Reaction Setup (20 µL final volume):

Component	Volume (µL)	Final Concentration
2x Multiplex qPCR Master Mix	10	1x
5-ROX (e.g., 50X Low ROX stock)	0.4	1x (50 nM)
Primer/Probe Mix (e.g., 10X)	2	1x
Template DNA/cDNA	2	Variable
Nuclease-free Water	5.6	-
Total Volume	20

Thermal Cycling Protocol (Example):

Step	Temperature (°C)	Time	Cycles
Polymerase Activation	95	2-5 minutes	1
Denaturation	95	15 seconds	40
Annealing/Extension	60	60 seconds

Note: Optimal cycling conditions may vary depending on the master mix, primers, and target sequences. Always optimize the protocol for your specific experimental conditions.

References

• 1. azurebiosystems.com [azurebiosystems.com]
• 2. The Purpose of ROX Reference Dye in Real-Time PCR (qPCR) - Behind the Bench [thermofisher.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. bio-rad.com [bio-rad.com]
• 5. help.lumiprobe.com [help.lumiprobe.com]
• 6. ROX Passive Reference Dye | Thermo Fisher Scientific - TW [thermofisher.com]
• 7. abmgood.com [abmgood.com]
• 8. pcrbio.com [pcrbio.com]
• 9. science.smith.edu [science.smith.edu]
• 10. idtdna.com [idtdna.com]

Revolutionizing Multiplex qPCR: Incorporating 5-ROX into Dual-Labeled Hydrolysis Probes

Application Note & Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dual-labeled hydrolysis probes are a cornerstone of quantitative real-time PCR (qPCR), enabling highly specific and sensitive detection of nucleic acid sequences. The choice of fluorophore and quencher pair is critical for the success of these assays, particularly in multiplex applications where spectral overlap must be minimized. This document provides a detailed guide to the incorporation of 5-Carboxy-X-rhodamine (5-ROX) as a reporter dye in dual-labeled hydrolysis probes. We present its spectral characteristics, discuss suitable quenchers, and provide comprehensive protocols for probe synthesis, purification, and application in qPCR.

Introduction

5-ROX is a fluorescent dye belonging to the rhodamine family, characterized by its excitation and emission maxima in the orange-red region of the spectrum. This distinct spectral profile makes it an excellent candidate for multiplex qPCR, allowing it to be used alongside other common reporter dyes such as FAM and HEX with minimal spectral crosstalk. When incorporated into a dual-labeled hydrolysis probe, the fluorescence of 5-ROX is quenched by a proximal quencher molecule. During the PCR amplification, the 5' to 3' exonuclease activity of Taq polymerase cleaves the probe, separating the reporter from the quencher and leading to a detectable increase in fluorescence that is proportional to the amount of amplified target.

Key Advantages of 5-ROX in Hydrolysis Probes

• Excellent Spectral Separation: Its longer wavelength emission allows for effective multiplexing with shorter wavelength dyes.

• High Quantum Yield: 5-ROX exhibits strong fluorescence, contributing to high signal intensity.

• Good Photostability: Rhodamine dyes, including 5-ROX, are known for their resistance to photobleaching, ensuring signal stability during data acquisition.[1]

• Compatibility with Dark Quenchers: 5-ROX is efficiently quenched by common dark quenchers, leading to low background fluorescence and a high signal-to-noise ratio.

Spectral Properties and Quencher Selection

The efficiency of fluorescence quenching in a dual-labeled probe is highly dependent on the spectral overlap between the reporter dye's emission spectrum and the quencher's absorption spectrum. For 5-ROX, with an emission maximum around 602-610 nm, the Black Hole Quencher™ 2 (BHQ-2) is an ideal quenching partner.[2][3][4][5] BHQ-2 has a broad absorption spectrum in the range of 550-650 nm, which significantly overlaps with the emission of 5-ROX, ensuring efficient quenching.[6][7]

Table 1: Spectral Characteristics of 5-ROX and a Recommended Quencher

Dye/Quencher	Excitation Max (nm)	Emission Max (nm)	Recommended Quencher	Quencher Absorption Max (nm)
5-ROX	~575	~602	BHQ-2	~579

Experimental Protocols

Protocol 1: Synthesis of 5-ROX Labeled Hydrolysis Probes

The most common method for labeling oligonucleotides with 5-ROX is through post-synthesis conjugation of a 5-ROX N-hydroxysuccinimide (NHS) ester to an amine-modified oligonucleotide.

Materials:

• Amine-modified oligonucleotide (e.g., with a 5' Amino Modifier C6)

• 5-ROX NHS Ester (dissolved in anhydrous DMSO)

• 0.1 M Sodium Bicarbonate buffer (pH 8.3-9.0)

• Nuclease-free water

• Purification supplies (see Protocol 2)

Procedure:

• Prepare the Oligonucleotide: Dissolve the amine-modified oligonucleotide in nuclease-free water to a concentration of 1-5 mM.

• Prepare the 5-ROX NHS Ester: Immediately before use, dissolve the 5-ROX NHS ester in anhydrous DMSO to a concentration of 10-20 mM.

• Conjugation Reaction:

  • In a microcentrifuge tube, combine the amine-modified oligonucleotide and the sodium bicarbonate buffer.

  • Add a 10-20 fold molar excess of the dissolved 5-ROX NHS ester to the oligonucleotide solution.

  • Vortex briefly and incubate the reaction for 2-4 hours at room temperature in the dark.

• Quenching the Reaction (Optional): To quench any unreacted NHS ester, 1 M Tris-HCl pH 8.0 can be added to a final concentration of 50 mM and incubated for 30 minutes at room temperature.

Protocol 2: Purification of 5-ROX Labeled Probes

Purification of the labeled oligonucleotide is crucial to remove unreacted dye and unlabeled oligonucleotides. High-performance liquid chromatography (HPLC) is the recommended method.[8][9][10]

Materials:

• Crude 5-ROX labeled oligonucleotide solution

• HPLC system with a reverse-phase column (e.g., C18)

• Mobile Phase A: 0.1 M Triethylammonium acetate (B1210297) (TEAA) in water

• Mobile Phase B: Acetonitrile (B52724)

• Lyophilizer

Procedure:

• HPLC Setup: Equilibrate the C18 column with a low percentage of Mobile Phase B in Mobile Phase A.

• Sample Injection: Inject the crude labeled oligonucleotide solution onto the column.

• Gradient Elution: Elute the oligonucleotides using a linear gradient of increasing acetonitrile concentration. The more hydrophobic, dye-labeled oligonucleotide will elute later than the unlabeled oligonucleotide.

• Fraction Collection: Collect the fractions corresponding to the major peak of the labeled oligonucleotide.

• Desalting and Lyophilization: Desalt the collected fractions and lyophilize to obtain the purified 5-ROX labeled probe as a dry pellet.

Protocol 3: Quality Control of 5-ROX Labeled Probes

1. Mass Spectrometry:

• Use MALDI-TOF mass spectrometry to confirm the identity and purity of the labeled probe. The observed molecular weight should correspond to the calculated molecular weight of the 5-ROX labeled oligonucleotide.

2. Spectrophotometry:

• Measure the absorbance at 260 nm (for the oligonucleotide) and at the absorbance maximum of 5-ROX (~575 nm).

• The ratio of the dye absorbance to the oligonucleotide absorbance can be used to estimate the labeling efficiency.

Protocol 4: Setting up a qPCR Assay with a 5-ROX Labeled Probe

Materials:

• Purified 5-ROX labeled hydrolysis probe (e.g., 5'-ROX / 3'-BHQ-2)

• Forward and reverse primers

• qPCR Master Mix (ensure it is compatible with your instrument and does not contain ROX as a passive reference if your probe is 5-ROX labeled, or use a master mix where ROX levels can be adjusted)

• DNA template

• Nuclease-free water

• Real-time PCR instrument

Procedure:

• Reaction Setup: Prepare the qPCR reaction mix according to the manufacturer's instructions. A typical reaction setup is provided in Table 2.

  Table 2: Typical qPCR Reaction Setup

  Component	Final Concentration
  qPCR Master Mix (2x)	1x
  Forward Primer	100-900 nM
  Reverse Primer	100-900 nM
  5-ROX Labeled Probe	50-250 nM
  DNA Template	Variable
  Nuclease-free water	To final volume

• Thermal Cycling: A typical thermal cycling protocol is provided in Table 3. These conditions may need to be optimized for your specific primers and target.

  Table 3: Typical qPCR Thermal Cycling Protocol

  Step	Temperature (°C)	Time	Cycles
  Polymerase Activation	95	2-10 min	1
  Denaturation	95	15 sec	40
  Annealing/Extension	60	60 sec

• Data Acquisition: Set the real-time PCR instrument to detect the fluorescence signal from the 5-ROX channel.

Data Presentation and Performance

The performance of a 5-ROX labeled probe is evaluated based on its ability to generate a strong, specific signal in response to target amplification. Key performance indicators include a low cycle threshold (Ct) for positive samples, a high signal-to-noise ratio, and the absence of signal in no-template controls.

Table 4: Expected Performance Characteristics of 5-ROX/BHQ-2 Probes

Parameter	Expected Outcome	Rationale
Signal-to-Noise Ratio	High	Efficient quenching by BHQ-2 in the intact probe minimizes background fluorescence, while the high quantum yield of 5-ROX provides a strong signal upon cleavage.[11]
Quenching Efficiency	>95%	The excellent spectral overlap between 5-ROX emission and BHQ-2 absorption results in highly efficient FRET-based quenching.
Photostability	High	5-ROX is a stable fluorophore, leading to consistent signal intensity during repeated excitation in the real-time PCR instrument.[1]
Multiplex Compatibility	Excellent	The distinct spectral properties of 5-ROX allow for its use with other common reporter dyes with minimal signal bleed-through.

Troubleshooting

Issue	Possible Cause	Suggested Solution
High Background Fluorescence	Incomplete quenching	- Ensure the probe is HPLC purified to remove free 5-ROX. - Confirm the probe design places the quencher in close proximity to the reporter.
Probe degradation	- Store probes protected from light and at the recommended temperature (-20°C).
Low Signal Intensity	Inefficient PCR amplification	- Optimize primer and probe concentrations. - Check the integrity of the template DNA.
Suboptimal instrument settings	- Ensure the correct filter set for 5-ROX is selected on the qPCR instrument.
No Amplification	Incorrect probe or primer design	- Verify the design using appropriate software and check for secondary structures.
Issues with reaction components	- Use fresh reagents and check the concentration of all components.

Conclusion

The incorporation of 5-ROX into dual-labeled hydrolysis probes offers a robust and reliable solution for highly sensitive and specific nucleic acid quantification. Its favorable spectral properties, combined with efficient quenching by BHQ-2, make it an excellent choice for both singleplex and multiplex qPCR assays. By following the detailed protocols for synthesis, purification, and application outlined in this document, researchers can successfully leverage the advantages of 5-ROX to enhance the quality and reliability of their qPCR data.

References

• 1. vectorlabs.com [vectorlabs.com]
• 2. BLACK HOLE QUENCHER™ (BHQ™) [sigmaaldrich.com]
• 3. biocat.com [biocat.com]
• 4. Dual-Labelled Probes for qPCR by Eurofins Genomics [eurofins.in]
• 5. RT-PCR Dual-Labeled Probes for qPCR - Generi Biotech [generi-biotech.com]
• 6. Gene Link Modifications - BHQ-2-3' [genelink.com]
• 7. metabion.com [metabion.com]
• 8. labcluster.com [labcluster.com]
• 9. Purification of dye-labeled oligonucleotides by ion-pair reversed-phase high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Oligo purification | LGC Biosearch Technologies [oligos.biosearchtech.com]
• 11. BHQ-1 and BHQ-2: Complementary Guardians of Fluorescenc... [sbsgenetech.com]

Application Notes and Protocols for Single-Molecule Imaging with 5-ROX

For Researchers, Scientists, and Drug Development Professionals

Introduction

Single-molecule imaging has emerged as a powerful technique to unravel complex biological processes by observing individual molecules in real-time. This approach provides insights into molecular heterogeneity, conformational dynamics, and reaction kinetics that are often obscured in ensemble measurements. The choice of fluorescent probes is critical for the success of these experiments. 5-Carboxy-X-rhodamine (5-ROX) is a bright and photostable fluorophore belonging to the rhodamine family of dyes, making it a suitable candidate for single-molecule studies, particularly as an acceptor in Förster Resonance Energy Transfer (FRET) experiments.[1] This document provides detailed application notes and protocols for performing single-molecule imaging experiments using 5-ROX.

Properties of 5-ROX

5-ROX is a versatile fluorescent dye with photophysical properties well-suited for single-molecule imaging. Its high molar absorptivity and quantum yield contribute to its brightness, a key parameter for detecting single fluorophores.[1] Rhodamine dyes, in general, are known for their photostability and resistance to photobleaching over a wide pH range.[1]

Photophysical and Chemical Properties of 5-ROX

Property	Value	Reference
Excitation Maximum (λ_ex)	~570-580 nm	[1]
Emission Maximum (λ_em)	~595-604 nm	[1]
Molar Extinction Coefficient (ε)	~85,000 - 92,000 M⁻¹cm⁻¹
Quantum Yield (Φ)	~0.94	[1]
Molecular Weight	~534.61 g/mol
Reactive Form for Labeling	N-hydroxysuccinimidyl (NHS) ester, Carboxylic acid	[2]
Reactivity	Primary amines (N-terminus, Lysine residues)	[2]
Solubility	DMSO, DMF, Methanol

Applications in Single-Molecule Imaging

5-ROX is predominantly used as an acceptor fluorophore in single-molecule FRET (smFRET) experiments.[3] smFRET is a technique that measures the efficiency of energy transfer from an excited donor fluorophore to a nearby acceptor fluorophore. This efficiency is exquisitely sensitive to the distance between the two dyes, typically in the range of 2-10 nm, making it a "molecular ruler" for studying:

• Protein conformational dynamics: Observing the folding and unfolding of proteins, as well as ligand-induced conformational changes.[4][5][6]

• Protein-protein interactions: Detecting the association and dissociation of protein complexes.[7][8][9]

• Nucleic acid dynamics: Studying the structure and conformational changes of DNA and RNA.[4][10]

A common and effective FRET pair for smFRET studies is Cyanine3 (Cy3) as the donor and 5-ROX as the acceptor. The emission spectrum of Cy3 has a good overlap with the excitation spectrum of 5-ROX, leading to efficient energy transfer.

Experimental Workflow for smFRET using 5-ROX

The following diagram illustrates a typical workflow for a single-molecule FRET experiment involving protein labeling with 5-ROX.

A typical workflow for a single-molecule FRET experiment.

Detailed Experimental Protocols

Protocol 1: Protein Labeling with 5-ROX NHS Ester

This protocol describes the labeling of a protein with 5-ROX NHS ester on primary amines. For smFRET, the protein should be first labeled with a donor fluorophore (e.g., Cy3-maleimide on a cysteine residue).

Materials:

• Protein of interest (1-10 mg/mL in amine-free buffer, e.g., PBS, HEPES)

• 5-ROX NHS ester (e.g., from a commercial supplier)

• Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (B87167) (DMSO)

• 1 M Sodium bicarbonate buffer (pH 8.3)

• Gel filtration column (e.g., Sephadex G-25)

• Reaction tubes

Procedure:

• Protein Preparation:

  • Ensure the protein is in an amine-free buffer (e.g., PBS or HEPES) at a concentration of at least 2 mg/mL for efficient labeling.[11]

  • Adjust the pH of the protein solution to 8.3 using the 1 M sodium bicarbonate buffer. The final concentration of bicarbonate should be around 100 mM.[11]

• Dye Preparation:

  • Immediately before use, dissolve the 5-ROX NHS ester in anhydrous DMF or DMSO to a concentration of 10 mg/mL.[11] Vortex thoroughly to ensure complete dissolution.

• Labeling Reaction:

  • Add the dissolved 5-ROX NHS ester to the protein solution. A 5-10 fold molar excess of the dye over the protein is a good starting point. The optimal ratio may need to be determined empirically.

  • Mix gently by vortexing and incubate the reaction for 1-2 hours at room temperature, protected from light.

• Purification:

  • Separate the labeled protein from the unreacted dye using a gel filtration column pre-equilibrated with the desired storage buffer.

  • Collect fractions and identify those containing the labeled protein by measuring absorbance at 280 nm (for protein) and ~575 nm (for 5-ROX).

• Determination of Degree of Labeling (DOL):

  • Measure the absorbance of the purified protein solution at 280 nm (A_280) and the excitation maximum of 5-ROX (~575 nm, A_max).

  • Calculate the protein concentration using the following formula, correcting for the absorbance of 5-ROX at 280 nm: Protein Concentration (M) = (A_280 - (A_max * CF)) / ε_protein where CF is the correction factor (A_280 of the dye / A_max of the dye, typically ~0.2-0.3 for rhodamine dyes) and ε_protein is the molar extinction coefficient of the protein at 280 nm.

  • Calculate the dye concentration: Dye Concentration (M) = A_max / ε_dye where ε_dye is the molar extinction coefficient of 5-ROX.

  • The DOL is the ratio of the dye concentration to the protein concentration.

Protocol 2: Single-Molecule FRET Imaging using TIRF Microscopy

This protocol outlines the imaging of a 5-ROX labeled protein for smFRET using Total Internal Reflection Fluorescence (TIRF) microscopy.

Materials:

• Labeled protein (typically at pM to nM concentrations)

• TIRF microscope with appropriate laser lines (e.g., 532 nm for Cy3) and emission filters for donor and acceptor channels.

• Quartz slide and coverslip

• PEG-passivated surface with biotin-neutravidin for immobilization

• Imaging buffer:

  • 40 mM HEPES, pH 7.5

  • 150 mM KCl

  • 10 mM MgCl₂

  • Oxygen scavenging system (e.g., 1 mg/mL glucose oxidase, 0.04 mg/mL catalase, and 0.8% w/v glucose)

  • Triplet-state quencher (e.g., 1-2 mM Trolox)

Procedure:

• Flow Chamber Assembly and Surface Passivation:

  • Assemble a flow chamber using a quartz slide and a coverslip with double-sided tape.[12]

  • Passivate the surface with a mixture of m-PEG and biotin-PEG to prevent non-specific protein adsorption.[12]

  • Incubate with NeutrAvidin to create a binding surface for biotinylated molecules.[13]

• Sample Immobilization:

  • Introduce the biotinylated, dual-labeled protein into the flow chamber at a low concentration (e.g., 5-50 pM) to achieve single-molecule density on the surface.[13]

  • Incubate for a few minutes to allow binding to the neutravidin-coated surface.

  • Wash out unbound protein with the imaging buffer.

• Imaging:

  • Place the flow chamber on the TIRF microscope.[14][15]

  • Excite the donor fluorophore (e.g., Cy3) with the appropriate laser (e.g., 532 nm). The acceptor (5-ROX) is excited primarily through FRET.

  • Collect the fluorescence emission from both the donor and acceptor channels simultaneously using a dichroic mirror and appropriate emission filters.

  • Record movies with a typical frame rate of 10-100 ms (B15284909) for a duration of several minutes to capture the dynamics and photobleaching events.[16]

• Data Analysis:

  • Identify single molecules and extract the fluorescence intensity time traces for the donor and acceptor channels.[13]

  • Calculate the apparent FRET efficiency (E_FRET) for each time point: E_FRET = I_A / (I_A + γ * I_D) where I_A and I_D are the acceptor and donor intensities, and γ is a correction factor for differences in quantum yields and detection efficiencies of the two dyes.

  • Generate FRET efficiency histograms to identify different conformational states.

  • Use techniques like Hidden Markov Modeling to analyze the transitions between different FRET states and determine the kinetics of the conformational changes.[12]

Signaling Pathway and Logical Relationship Diagrams

Amine-Reactive Labeling Chemistry

The following diagram illustrates the chemical reaction between a 5-ROX NHS ester and a primary amine on a protein.

Reaction of 5-ROX NHS ester with a primary amine.

Single-Molecule FRET Principle

This diagram explains the principle of single-molecule FRET.

The principle of single-molecule FRET.

Quantitative Data Summary

The following tables summarize key quantitative parameters relevant to single-molecule imaging experiments with 5-ROX.

Table 1: Typical Experimental Parameters for smFRET

Parameter	Typical Value/Range	Notes
Labeled Protein Concentration	5 - 100 pM	For surface immobilization to achieve single-molecule density.
Laser Power (at objective)	1 - 10 mW	For a 532 nm laser exciting the donor (e.g., Cy3).[13]
Camera Exposure Time	10 - 100 ms	Balances time resolution with signal-to-noise ratio.
Imaging Duration	1 - 5 minutes	Limited by photobleaching of the fluorophores.
Oxygen Scavenger System	Glucose Oxidase/Catalase	To reduce photobleaching by removing dissolved oxygen.[16]
Triplet State Quencher	Trolox, β-mercaptoethanol	To reduce blinking by quenching long-lived dark states.[12]

Table 2: FRET Parameters for a Cy3-5-ROX Pair (Illustrative)

Parameter	Estimated Value	Notes
Förster Radius (R₀)	5.0 - 6.0 nm	The distance at which FRET efficiency is 50%. This is an estimate based on similar dye pairs.
Typical Measured Distances	2 - 10 nm	The sensitive range for FRET measurements.
FRET Efficiency (E_FRET)	0.1 - 0.9	Corresponds to the range of measurable distances.
Correction Factor (γ)	~1.0	Depends on the specific setup and needs to be determined experimentally.

Conclusion

5-ROX is a valuable tool for single-molecule imaging, particularly as an acceptor in smFRET experiments. Its favorable photophysical properties and well-established labeling chemistry make it a reliable choice for studying the dynamics of proteins and other biomolecules. The protocols and data presented here provide a comprehensive guide for researchers, scientists, and drug development professionals to design and execute successful single-molecule imaging experiments with 5-ROX. Careful optimization of labeling, imaging conditions, and data analysis is crucial for obtaining high-quality, quantitative results.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Protein Labeling Reagents | Thermo Fisher Scientific - TW [thermofisher.com]
• 3. agilent.com [agilent.com]
• 4. mdpi.com [mdpi.com]
• 5. Fluorescent labeling and modification of proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Chapter 22: Quantitation of protein-protein interactions: confocal FRET microscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A quantitative protocol for dynamic measurements of protein interactions by Förster resonance energy transfer-sensitized fluorescence emission - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A new trend to determine biochemical parameters by quantitative FRET assays - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Single-Molecule Three-Color FRET - PMC [pmc.ncbi.nlm.nih.gov]
• 11. ROX Protein Labeling Kit, Fluorescent Amine Protein Labeling - Jena Bioscience [jenabioscience.com]
• 12. courses.physics.illinois.edu [courses.physics.illinois.edu]
• 13. Using Three-color Single-molecule FRET to Study the Correlation of Protein Interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 14. faculty.washington.edu [faculty.washington.edu]
• 15. Imaging Membrane Proteins Using Total Internal Reflection Fluorescence Microscopy (TIRFM) in Mammalian Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Preparation of Reactions for Imaging with Total Internal Reflection Fluorescence Microscopy - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for 5-ROX Conjugates in Flow Cytometry

For Researchers, Scientists, and Drug Development Professionals

Introduction to 5-ROX and its Potential in Flow Cytometry

5-Carboxy-X-rhodamine (5-ROX) is a fluorescent dye belonging to the rhodamine family. It is characterized by its bright fluorescence and photostability, making it a potentially valuable tool in various fluorescence-based biological assays. With an excitation maximum around 575-580 nm and an emission maximum in the range of 600-604 nm, 5-ROX is well-suited for flow cytometers equipped with a yellow-green or green laser.[1][2] Its availability as an amine-reactive succinimidyl ester (SE) allows for its conjugation to primary amines on proteins, such as antibodies, or other biomolecules, opening up possibilities for its use in a variety of flow cytometry applications.[3][4]

These application notes provide an overview of the potential uses of 5-ROX conjugates in immunophenotyping, apoptosis detection, and cell proliferation analysis. The protocols provided are based on established methodologies for similar fluorophores and should be adapted and optimized for specific experimental conditions when using novel 5-ROX conjugates.

Application 1: Immunophenotyping with 5-ROX Conjugated Antibodies

Application Note

Immunophenotyping is a powerful technique used to identify and quantify different cell populations in a heterogeneous sample based on the expression of specific cell surface or intracellular markers.[] This is typically achieved using antibodies conjugated to fluorescent dyes. The spectral properties of 5-ROX make it a suitable candidate for inclusion in multicolor flow cytometry panels, particularly when combined with fluorophores excited by other lasers (e.g., blue, violet, or red lasers).

A key consideration in multicolor panel design is the spectral overlap between different fluorophores. The relatively narrow emission spectrum of some modern dyes is advantageous in minimizing this overlap.[6] When designing a panel including a 5-ROX conjugate, it is crucial to use a spectra viewer to assess potential spillover into detectors for other fluorophores and to prepare appropriate compensation controls. Brighter fluorophores are generally recommended for detecting antigens with low expression levels, while dimmer fluorophores are suitable for highly expressed markers. The brightness of a 5-ROX conjugate would need to be empirically determined and compared to other dyes using a staining index.

Hypothetical Data Presentation:

The following table illustrates how data from an immunophenotyping experiment using a 5-ROX conjugated antibody (e.g., anti-CD8-5-ROX) could be presented.

Cell Population	Marker Panel	Percentage of Gated Cells (%)	Mean Fluorescence Intensity (MFI) of 5-ROX
Cytotoxic T Cells	CD3+ / CD8-5-ROX+	25.4	15,800
Helper T Cells	CD3+ / CD4+	45.2	N/A
B Cells	CD19+	10.1	N/A

Experimental Protocols

Protocol 1: Conjugation of 5-ROX Succinimidyl Ester (SE) to an Antibody

This protocol provides a general method for labeling antibodies with an amine-reactive dye like 5-ROX SE.

Materials:

• Purified antibody (1-2 mg/mL in amine-free buffer, e.g., PBS)

• 5-ROX Succinimidyl Ester (SE)

• Anhydrous Dimethylsulfoxide (DMSO)

• 1 M Sodium Bicarbonate, pH 8.3

• Size-exclusion chromatography column (e.g., Sephadex G-25)

• Dialysis tubing or centrifugal filtration devices

Procedure:

• Prepare the antibody by dialyzing it against a suitable coupling buffer (e.g., PBS) to remove any amine-containing substances.

• Adjust the antibody concentration to 1-2 mg/mL.

• Prepare a fresh stock solution of 5-ROX SE in anhydrous DMSO (e.g., 10 mg/mL).

• Add the required volume of 1 M sodium bicarbonate to the antibody solution to raise the pH to 8.3.

• Slowly add the 5-ROX SE stock solution to the antibody solution while gently stirring. The molar ratio of dye to antibody will need to be optimized, but a starting point of 10:1 to 20:1 is common.

• Incubate the reaction for 1-2 hours at room temperature, protected from light.

• Remove the unreacted dye by passing the conjugation mixture through a size-exclusion chromatography column or by dialysis against PBS.

• Determine the degree of labeling by measuring the absorbance of the conjugate at 280 nm (for protein) and ~578 nm (for 5-ROX).

Protocol 2: Cell Surface Immunophenotyping

Materials:

• Single-cell suspension (e.g., peripheral blood mononuclear cells)

• 5-ROX conjugated primary antibody

• Flow Cytometry Staining Buffer (e.g., PBS with 2% FBS and 0.05% sodium azide)

• Fc block (optional, to reduce non-specific binding)

• Flow cytometer

Procedure:

• Prepare a single-cell suspension from your sample of interest.

• Adjust the cell concentration to 1 x 10^7 cells/mL in cold Flow Cytometry Staining Buffer.

• Aliquot 100 µL of the cell suspension (1 x 10^6 cells) into flow cytometry tubes.

• (Optional) Add Fc block and incubate for 10 minutes at 4°C.

• Add the predetermined optimal concentration of the 5-ROX conjugated antibody to the cells.

• Incubate for 20-30 minutes at 4°C in the dark.

• Wash the cells twice with 2 mL of Flow Cytometry Staining Buffer by centrifuging at 300-400 x g for 5 minutes and decanting the supernatant.

• Resuspend the cells in 300-500 µL of Flow Cytometry Staining Buffer.

• Acquire the samples on a flow cytometer equipped with the appropriate laser and filters for 5-ROX.

Diagram: Immunophenotyping Workflow

Caption: Workflow for immunophenotyping using a 5-ROX conjugated antibody.

Application 2: Apoptosis Detection with a 5-ROX Annexin V Conjugate

Application Note

Apoptosis, or programmed cell death, is a critical process in development and tissue homeostasis. A key hallmark of early apoptosis is the translocation of phosphatidylserine (B164497) (PS) from the inner to the outer leaflet of the plasma membrane. Annexin V is a protein that has a high affinity for PS in the presence of calcium, and when conjugated to a fluorophore, it can be used to identify apoptotic cells by flow cytometry.

A hypothetical 5-ROX-Annexin V conjugate could be used to detect apoptotic cells. In this assay, cells are typically co-stained with a viability dye, such as propidium (B1200493) iodide (PI) or 7-AAD, to distinguish between viable, early apoptotic, late apoptotic, and necrotic cells.

Hypothetical Data Presentation:

The following table shows representative data from an apoptosis assay using a hypothetical 5-ROX-Annexin V conjugate and PI.

Cell Population	5-ROX Annexin V Staining	PI Staining	Percentage of Cells (%)
Viable	Negative	Negative	85.3
Early Apoptotic	Positive	Negative	8.2
Late Apoptotic/Necrotic	Positive	Positive	4.5
Necrotic	Negative	Positive	2.0

Experimental Protocol

Protocol 3: Apoptosis Detection using a 5-ROX Annexin V Conjugate

Materials:

• Cell suspension (treated and untreated controls)

• 5-ROX Annexin V conjugate (hypothetical)

• 10X Annexin V Binding Buffer (e.g., 0.1 M HEPES, 1.4 M NaCl, 25 mM CaCl2, pH 7.4)

• Propidium Iodide (PI) or 7-AAD staining solution

• Flow cytometer

Procedure:

• Induce apoptosis in your cells using a desired method. Include an untreated control.

• Harvest the cells and wash them once with cold PBS.

• Prepare 1X Annexin V Binding Buffer by diluting the 10X stock with deionized water.

• Resuspend the cells in 1X Annexin V Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Aliquot 100 µL of the cell suspension into flow cytometry tubes.

• Add 5 µL of the 5-ROX Annexin V conjugate to each tube.

• Gently vortex and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Annexin V Binding Buffer to each tube.

• Add 5 µL of PI or 7-AAD staining solution immediately before analysis.

• Analyze the samples on a flow cytometer within one hour.

Diagram: Apoptosis Detection Pathway

Caption: Principle of apoptosis detection using Annexin V and a viability dye.

Application 3: Cell Proliferation Tracking with a 5-ROX Based Dye

Application Note

Tracking cell proliferation is essential for studying cell growth, differentiation, and immune responses. One common method is the dye dilution assay. In this assay, cells are labeled with a fluorescent dye that is retained in the cytoplasm and is distributed equally between daughter cells upon cell division. As a result, the fluorescence intensity of the dye is halved with each cell generation, which can be quantified by flow cytometry.

A stable, non-toxic, and brightly fluorescent 5-ROX derivative could be developed for this purpose. Such a dye would allow for the tracking of multiple cell divisions. This type of assay can be combined with immunophenotyping to analyze the proliferative response of specific cell subsets within a mixed population.

Hypothetical Data Presentation:

The following table shows how cell proliferation data from a dye dilution assay using a hypothetical 5-ROX based dye could be summarized.

Generation	Mean Fluorescence Intensity (MFI) of 5-ROX Dye (Arbitrary Units)	Percentage of Cells (%)
0 (Undivided)	20,000	15
1	10,000	25
2	5,000	35
3	2,500	20
4	1,250	5

Experimental Protocol

Protocol 4: Cell Proliferation Analysis using a Dye Dilution Assay

Materials:

• Cell suspension

• Hypothetical 5-ROX based cell proliferation dye

• PBS or other suitable buffer for staining

• Complete cell culture medium

• Flow cytometer

Procedure:

• Prepare a single-cell suspension at a concentration of 1-10 x 10^6 cells/mL in a protein-free buffer like PBS.

• Add the 5-ROX based proliferation dye at the optimal concentration (to be determined empirically) and mix immediately.

• Incubate for 10-15 minutes at 37°C, protected from light.

• Quench the staining reaction by adding an equal volume of complete culture medium.

• Incubate for 5-10 minutes.

• Wash the cells twice with complete culture medium.

• Resuspend the cells in complete culture medium and plate them under the desired experimental conditions.

• At various time points, harvest the cells and analyze them by flow cytometry.

• Use a histogram of the 5-ROX fluorescence to identify distinct peaks, each representing a successive cell generation.

Diagram: Cell Proliferation Dye Dilution Workflow

Caption: Workflow for a cell proliferation dye dilution assay.

References

• 1. Multicolor Flow Cytometry Panels | Bio-Techne [bio-techne.com]
• 2. researchgate.net [researchgate.net]
• 3. A comprehensive multiparameter flow cytometry panel for immune profiling and functional studies of frozen tissue, bone marrow, and spleen - PMC [pmc.ncbi.nlm.nih.gov]
• 4. (IC) Intracellular Staining Flow Cytometry Protocol Using Detergents: R&D Systems [rndsystems.com]
• 6. Secondary Antibodies | Thermo Fisher Scientific - US [thermofisher.com]

Application Notes and Protocols for Fluorescence Microscopy with 5-ROX Labeled Probes

For Researchers, Scientists, and Drug Development Professionals

Introduction to 5-ROX as a Fluorescent Probe

5-Carboxy-X-rhodamine (5-ROX) is a bright and photostable red-orange fluorophore widely used for labeling biomolecules in various fluorescence microscopy applications.[1][2] As a member of the rhodamine family of dyes, 5-ROX exhibits high fluorescence quantum yields and strong absorption at its excitation maximum, making it a reliable choice for generating robust fluorescent signals.[3] Its chemical structure allows for straightforward conjugation to proteins, peptides, and nucleic acids through its reactive carboxylic acid group, which can be activated to form an N-hydroxysuccinimide (NHS) ester for efficient labeling of primary amines.[4][5]

These favorable photophysical properties, combined with its good pH stability, make 5-ROX a versatile tool for visualizing and tracking biological processes within fixed and living cells.[1] Its emission spectrum in the orange-red region of the visible spectrum also allows for multiplexing with other common fluorophores.

Key Photophysical and Spectral Properties of 5-ROX

The performance of a fluorophore in fluorescence microscopy is dictated by its spectral characteristics. The table below summarizes the key photophysical properties of 5-ROX.

Property	Value	Reference
Excitation Maximum (λex)	~575-578 nm	[5]
Emission Maximum (λem)	~601-604 nm	[5]
Molar Extinction Coefficient (ε)	~85,000 - 93,000 M⁻¹cm⁻¹	[2]
Fluorescence Quantum Yield (Φ)	~0.925 (in 0.1 N NaOH)	[6]
Recommended Filter Set	TRITC/Cy3

Applications in Fluorescence Microscopy

5-ROX labeled probes are valuable tools for a range of fluorescence microscopy applications, including:

• Immunofluorescence (IF): 5-ROX conjugated to secondary antibodies allows for the specific detection and localization of target proteins in fixed and permeabilized cells. Its brightness and photostability enable high-quality imaging with good signal-to-noise ratios.

• Fluorescence In Situ Hybridization (FISH): Oligonucleotide probes labeled with 5-ROX can be used to detect and localize specific DNA or RNA sequences within cells. This is particularly useful for studying gene expression, chromosome organization, and pathogen detection.

• Live-Cell Imaging and Protein Tracking: While challenging due to potential phototoxicity and the need for efficient probe delivery, 5-ROX labeled proteins or ligands can be used to track their dynamics and localization in living cells over time. Careful optimization of labeling and imaging conditions is crucial for successful live-cell experiments.

Experimental Protocols

Protocol 1: Labeling of Proteins and Oligonucleotides with 5-ROX

This protocol describes the general procedure for labeling amine-containing molecules with 5-ROX NHS ester.

Materials:

• 5-ROX NHS Ester

• Amine-containing protein or oligonucleotide

• Labeling Buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3)

• Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

• Purification column (e.g., size-exclusion chromatography)

• Quenching solution (e.g., 1.5 M hydroxylamine, pH 8.5) (Optional)

Procedure:

• Prepare the Protein/Oligonucleotide: Dissolve the amine-containing molecule in the labeling buffer at a suitable concentration (typically 1-10 mg/mL for proteins).

• Prepare the 5-ROX NHS Ester Solution: Immediately before use, dissolve the 5-ROX NHS ester in a small amount of anhydrous DMF or DMSO.

• Labeling Reaction: Slowly add the 5-ROX NHS ester solution to the protein or oligonucleotide solution while gently vortexing. The molar ratio of dye to biomolecule will need to be optimized for each specific application.

• Incubation: Incubate the reaction mixture for 1-2 hours at room temperature, protected from light.

• Quenching (Optional): To stop the reaction, add the quenching solution and incubate for 30-60 minutes at room temperature.[4]

• Purification: Separate the labeled probe from the unreacted dye using a suitable purification column.

Workflow for labeling biomolecules with 5-ROX NHS ester.

Protocol 2: Fluorescence In Situ Hybridization (FISH) with 5-ROX Labeled Oligonucleotide Probes

This protocol provides a general framework for performing FISH on adherent cells. Optimization of probe concentration, hybridization temperature, and wash stringency is recommended for each specific probe and target.

Materials:

• 5-ROX labeled oligonucleotide probe

• Cells grown on coverslips

• Phosphate-Buffered Saline (PBS)

• Fixation Solution (e.g., 4% paraformaldehyde in PBS)

• Permeabilization Solution (e.g., 0.5% Triton X-100 in PBS)

• Hybridization Buffer (e.g., 50% formamide, 2x SSC, 10% dextran (B179266) sulfate)

• Wash Buffers (e.g., 2x SSC, 0.1% Tween-20; 0.2x SSC)

• DAPI nuclear counterstain

• Antifade mounting medium

Procedure:

• Cell Preparation: Grow cells on sterile coverslips to the desired confluency.

• Fixation: Wash cells with PBS and fix with Fixation Solution for 15 minutes at room temperature.

• Permeabilization: Wash cells with PBS and permeabilize with Permeabilization Solution for 10 minutes at room temperature.

• Pre-hybridization: Wash cells with 2x SSC.

• Hybridization: Apply the 5-ROX labeled probe diluted in Hybridization Buffer to the coverslip. Incubate in a humidified chamber overnight at a temperature optimized for your probe (typically 37-42°C).

• Washing:

  • Wash twice with Wash Buffer 1 (2x SSC, 0.1% Tween-20) for 5 minutes each at the hybridization temperature.

  • Wash twice with Wash Buffer 2 (0.2x SSC) for 5 minutes each at room temperature.

• Counterstaining: Incubate with DAPI solution for 5 minutes at room temperature to stain the nuclei.

• Mounting: Wash with PBS and mount the coverslip onto a microscope slide using antifade mounting medium.

• Imaging: Image the specimen using a fluorescence microscope with appropriate filter sets for 5-ROX and DAPI.

Experimental workflow for Fluorescence In Situ Hybridization (FISH).

Protocol 3: Live-Cell Imaging with 5-ROX Labeled Proteins

This protocol outlines a general method for introducing and imaging 5-ROX labeled proteins in live cells. The delivery method and imaging parameters will need to be optimized for the specific protein and cell type.

Materials:

• Purified 5-ROX labeled protein

• Live cells in a suitable imaging dish

• Live-cell imaging medium

• Protein delivery reagent (e.g., streptolysin O for temporary permeabilization)[7]

• Live-cell imaging system with environmental control

Procedure:

• Cell Preparation: Plate cells in an imaging dish and allow them to adhere and grow to a suitable density.

• Protein Delivery:

  • Temporary Permeabilization (e.g., with Streptolysin O):

    • Wash cells with an appropriate buffer.

    • Incubate cells with a pre-determined concentration of streptolysin O for a short period (e.g., 5-10 minutes) to create transient pores in the cell membrane.[7]

    • Add the 5-ROX labeled protein to the cells and incubate for a short duration to allow entry.

    • Wash away the delivery reagent and excess protein and allow the cell membrane to reseal in complete medium.[7]

• Imaging:

  • Replace the medium with pre-warmed live-cell imaging medium.

  • Place the dish on the microscope stage within an environmentally controlled chamber (37°C, 5% CO2).

  • Acquire images using the lowest possible excitation light intensity and exposure time to minimize phototoxicity and photobleaching.

  • Use time-lapse imaging to track the protein of interest over the desired duration.

Workflow for live-cell imaging with 5-ROX labeled proteins.

Data Presentation and Quantitative Analysis

For quantitative analysis of fluorescence microscopy data, it is essential to maintain consistent imaging parameters across all samples. Image analysis software can be used to measure fluorescence intensity, object size, and co-localization.

Comparison of 5-ROX with Other Common Fluorophores

The choice of fluorophore can significantly impact the quality of fluorescence microscopy data. The following table provides a comparison of 5-ROX with other commonly used fluorophores in a similar spectral range.

Fluorophore	Excitation Max (nm)	Emission Max (nm)	Molar Extinction Coefficient (M⁻¹cm⁻¹)	Quantum Yield	Relative Photostability
5-ROX	~578	~604	~93,000	~0.92	High
Alexa Fluor 568	578	603	91,300	0.69	Very High[8]
Cy3	550	570	150,000	0.15	Moderate
TAMRA	555	580	91,000	0.10	Moderate

Note: Quantum yield and photostability can be highly dependent on the local environment.

Troubleshooting

High background, weak signal, and photobleaching are common issues in fluorescence microscopy.

Problem	Possible Cause	Suggested Solution	Reference
High Background	- Excess probe concentration- Inadequate washing- Autofluorescence	- Titrate probe concentration- Increase number and duration of wash steps- Use appropriate blocking buffers	[6][9]
Weak or No Signal	- Insufficient probe concentration- Inefficient labeling- Photobleaching	- Increase probe concentration- Optimize labeling reaction conditions- Use an antifade mounting medium and minimize light exposure	[9]
Photobleaching	- High excitation intensity- Long exposure times	- Reduce laser power or illumination intensity- Decrease exposure time or use a more sensitive detector- Use an antifade reagent	[10]
Non-specific Staining	- Inadequate blocking- Hydrophobic interactions of the probe	- Use a suitable blocking agent (e.g., BSA, serum)- Include detergents in wash buffers	[9]

References

• 1. A quick and simple FISH protocol with hybridization-sensitive fluorescent linear oligodeoxynucleotide probes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. stratech.co.uk [stratech.co.uk]
• 3. Quantum yield - Wikipedia [en.wikipedia.org]
• 4. Amine-Reactive Probe Labeling Protocol | Thermo Fisher Scientific - US [thermofisher.com]
• 5. Protein Labeling Reagents | Thermo Fisher Scientific - SG [thermofisher.com]
• 6. youtube.com [youtube.com]
• 7. Labeling proteins inside living cells using external fluorophores for microscopy | eLife [elifesciences.org]
• 8. Comparison of the Photobleaching and Photostability Traits of Alexa Fluor 568- and Fluorescein Isothiocyanate- conjugated Antibody - PMC [pmc.ncbi.nlm.nih.gov]
• 9. biotium.com [biotium.com]
• 10. Enhancing the photostability of red fluorescent proteins through FRET with Si-rhodamine for dynamic super-resolution fluorescence imaging - PMC [pmc.ncbi.nlm.nih.gov]

High-Throughput Screening Assays Using 5-Carboxy-X-Rhodamine (5-ROX): Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for utilizing 5-Carboxy-X-rhodamine (5-ROX) in high-throughput screening (HTS) assays. 5-ROX, a bright and photostable rhodamine dye, is an excellent fluorescent probe for various HTS applications due to its favorable spectral properties and ability to be conjugated to a wide range of molecules. These notes cover the principles of common 5-ROX-based HTS assays, provide detailed experimental protocols, and offer guidance on data analysis and interpretation.

Introduction to 5-ROX in High-Throughput Screening

High-throughput screening (HTS) is a cornerstone of modern drug discovery, enabling the rapid testing of large chemical libraries against biological targets.[1][2] Fluorescent assays are particularly well-suited for HTS due to their high sensitivity, adaptability to miniaturized formats, and amenability to automation. 5-ROX is a fluorescent dye with an excitation maximum around 575 nm and an emission maximum around 602 nm, placing it in the orange-red region of the visible spectrum. This long-wavelength emission profile helps to minimize interference from autofluorescence of library compounds and biological materials, a common challenge in HTS.

5-ROX can be chemically modified with reactive groups, such as succinimidyl esters (SE), enabling its covalent attachment to primary amines on proteins, peptides, and oligonucleotides.[3] This versatility allows for the development of a variety of HTS assays, including Fluorescence Polarization (FP) and Förster Resonance Energy Transfer (FRET) assays, to study a wide range of biological processes such as enzyme activity, protein-protein interactions, and receptor-ligand binding.

Key HTS Assays Utilizing 5-ROX

Two of the most powerful and widely used homogeneous HTS assay formats that can employ 5-ROX are Fluorescence Polarization (FP) and Förster Resonance Energy Transfer (FRET).

Fluorescence Polarization (FP) Assays

Principle: FP assays are based on the principle that the degree of polarization of fluorescent light emitted by a small, fluorescently labeled molecule (the tracer) is dependent on its rotational speed in solution. A small, free-spinning tracer, when excited with polarized light, will emit depolarized light. However, when the tracer binds to a much larger molecule (e.g., a protein), its rotation is slowed significantly, and the emitted light remains highly polarized. This change in polarization can be used to monitor binding events in real-time.

In a competitive FP assay for screening inhibitors, a 5-ROX labeled tracer and a target protein are incubated together. The addition of a test compound that binds to the same site on the target protein will displace the tracer, leading to a decrease in the measured fluorescence polarization.

Workflow for a Competitive Fluorescence Polarization Assay:

Caption: Workflow for a competitive FP assay.

Förster Resonance Energy Transfer (FRET) Assays

Principle: FRET is a non-radiative energy transfer process that occurs between two fluorophores, a donor and an acceptor, when they are in close proximity (typically 1-10 nm). When the donor fluorophore is excited, it can transfer its energy to the acceptor fluorophore, which then emits light at its characteristic longer wavelength. The efficiency of this energy transfer is highly dependent on the distance between the donor and acceptor.

In a protease HTS assay, for example, a peptide substrate can be labeled with a FRET pair, such as a donor fluorophore on one end and 5-ROX as the acceptor on the other. In the intact substrate, FRET is high. Upon cleavage of the peptide by the protease, the donor and acceptor are separated, leading to a decrease in FRET and an increase in donor fluorescence. Inhibitors of the protease will prevent this cleavage, thus maintaining a high FRET signal.

Signaling Pathway for a Protease FRET Assay:

Caption: Principle of a FRET-based protease assay.

Experimental Protocols

While specific assay conditions will need to be optimized for each target and tracer combination, the following provides a general framework for developing 5-ROX based FP and FRET HTS assays.

Protocol 1: 5-ROX Based Fluorescence Polarization (FP) Assay for Kinase Inhibitors

This protocol describes a competitive binding assay to screen for inhibitors of a protein kinase using a 5-ROX labeled tracer.

Materials:

• Purified protein kinase

• 5-ROX labeled tracer (a known ligand or ATP competitive inhibitor)

• Assay Buffer (e.g., 50 mM HEPES, pH 7.5, 150 mM NaCl, 1 mM DTT, 0.01% Tween-20)

• Test compounds dissolved in DMSO

• Black, low-volume 384-well microplates

• A plate reader capable of measuring fluorescence polarization

Procedure:

• Tracer Concentration Optimization:

  • Prepare a serial dilution of the 5-ROX labeled tracer in assay buffer.

  • Dispense into a 384-well plate.

  • Measure the fluorescence intensity and polarization at the appropriate excitation and emission wavelengths for 5-ROX.

  • Select the lowest tracer concentration that gives a stable and robust fluorescence signal (typically 5-10 times the background).

• Kinase Titration:

  • Prepare a serial dilution of the kinase in assay buffer.

  • In a 384-well plate, add the optimized concentration of the 5-ROX tracer to each well.

  • Add the kinase dilutions to the wells.

  • Incubate at room temperature for 60 minutes to reach binding equilibrium.

  • Measure the fluorescence polarization.

  • Determine the kinase concentration that results in approximately 80% of the maximum polarization signal (EC80).

• High-Throughput Screen:

  • Dispense a small volume (e.g., 50 nL) of test compounds from the library into the wells of a 384-well plate.

  • Add the kinase at its EC80 concentration to all wells except the negative controls (no kinase).

  • Add the 5-ROX tracer at its optimized concentration to all wells.

  • Incubate at room temperature for 60 minutes.

  • Measure the fluorescence polarization.

Data Analysis:

• Calculate the percent inhibition for each compound relative to the high (no inhibitor) and low (no kinase) polarization controls.

• Identify "hits" as compounds that exhibit inhibition above a certain threshold (e.g., >50% or 3 standard deviations from the mean of the control).

Parameter	Typical Concentration/Value
5-ROX Tracer Concentration	1 - 10 nM
Kinase Concentration	EC80 value determined from titration
Test Compound Concentration	1 - 20 µM
Incubation Time	60 minutes
Assay Volume	10 - 20 µL
Z'-factor	> 0.5 for a robust assay

Table 1: Typical parameters for a 5-ROX based FP kinase assay.

Protocol 2: 5-ROX Based FRET Assay for Protease Inhibitors

This protocol outlines a method to screen for protease inhibitors using a peptide substrate labeled with a FRET pair, where 5-ROX acts as the acceptor.

Materials:

• Purified protease

• FRET peptide substrate (e.g., labeled with a donor fluorophore and 5-ROX)

• Assay Buffer (specific to the protease being studied)

• Test compounds dissolved in DMSO

• Black, low-volume 384-well microplates

• A plate reader capable of measuring time-resolved or steady-state FRET

Procedure:

• Substrate and Enzyme Concentration Optimization:

  • Determine the Michaelis-Menten constant (Km) of the FRET substrate for the protease.

  • In the HTS, use a substrate concentration at or below the Km.

  • Titrate the enzyme concentration to determine the amount that results in a linear reaction rate for the desired assay duration.

• High-Throughput Screen:

  • Dispense test compounds into the wells of a 384-well plate.

  • Add the protease at the optimized concentration to all wells except the negative controls (no enzyme).

  • Pre-incubate the enzyme and compounds for 15-30 minutes.

  • Initiate the reaction by adding the FRET substrate to all wells.

  • Monitor the change in the FRET signal (ratio of acceptor to donor emission) over time.

Data Analysis:

• Calculate the initial reaction velocity for each well.

• Determine the percent inhibition of the protease activity by each compound relative to the controls.

• Identify "hits" based on a predefined inhibition threshold.

Parameter	Typical Concentration/Value
FRET Substrate Concentration	At or below Km (e.g., 100 nM - 1 µM)
Protease Concentration	Sufficient for linear reaction kinetics
Test Compound Concentration	1 - 20 µM
Reaction Time	30 - 60 minutes
Assay Volume	10 - 20 µL
Z'-factor	> 0.5 for a robust assay

Table 2: Typical parameters for a 5-ROX based FRET protease assay.

Logical Relationship of HTS Data Analysis:

Caption: HTS data analysis workflow.

Conclusion

5-ROX is a versatile and robust fluorescent dye that is well-suited for a variety of high-throughput screening applications. Its favorable spectral properties and ease of conjugation make it an excellent choice for developing sensitive and reliable FP and FRET assays. The protocols and guidelines presented here provide a solid foundation for researchers to design and implement 5-ROX-based HTS campaigns for the discovery of novel modulators of a wide range of biological targets. As with any HTS assay, careful optimization of assay parameters and rigorous data analysis are critical for success.

References

• 1. How Are Biochemical Assays Used in High-Throughput Screening? [synapse.patsnap.com]
• 2. marinbio.com [marinbio.com]
• 3. 5-ROX, SE (5-Carboxy-X-Rhodamine, Succinimidyl Ester), single isomer 5 mg | Contact Us [thermofisher.com]

Technical Notes & Optimization

Troubleshooting low fluorescence signal with 5-ROX conjugates

This guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing low fluorescence signals with 5-ROX (5-Carboxy-X-rhodamine) conjugates.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I am seeing a very weak or no fluorescence signal from my 5-ROX conjugate. What are the common causes?

A low or absent fluorescence signal can stem from several factors throughout the experimental workflow, from the initial labeling reaction to the final signal detection. The primary areas to investigate are the conjugation efficiency, the integrity of the fluorophore, and the final assay conditions.

Troubleshooting Steps:

• Verify Labeling Reaction Conditions: The reaction between the 5-ROX NHS ester and primary amines on your molecule of interest is highly pH-dependent.[1][2] Ensure your reaction buffer was within the optimal pH range and did not contain competing primary amines.[1][3]

• Assess Degree of Labeling (DOL): An inappropriate dye-to-target molecule ratio can lead to either under-labeling (low signal) or over-labeling, which can cause self-quenching and a decreased signal.[][5]

• Check for Dye Degradation: 5-ROX is sensitive to light and repeated freeze-thaw cycles.[6][7] Improper storage or handling can lead to photobleaching and a loss of fluorescence.[][8]

• Evaluate Purification Method: Inefficient removal of unreacted free dye can contribute to high background, making your specific signal appear weak.[9][10][11]

• Confirm Instrument Settings: Ensure the excitation and emission wavelengths on your fluorescence detection instrument are correctly set for 5-ROX.[12]

Q2: My labeling efficiency with 5-ROX NHS ester is consistently low. How can I improve it?

Low labeling efficiency is a frequent issue, often traced back to the specifics of the reaction setup.[1]

Key Optimization Points:

• pH of Reaction Buffer: The optimal pH for NHS ester reactions is between 7.2 and 8.5.[1][2] Below this range, the primary amines on the protein are protonated and less reactive. Above this range, hydrolysis of the NHS ester becomes a significant competing reaction, reducing the amount of dye available to label your target.[1]

• Buffer Composition: Avoid buffers containing primary amines, such as Tris or glycine (B1666218).[1][3] These will compete with your target molecule for the 5-ROX NHS ester, drastically reducing labeling efficiency.[3] Recommended buffers include phosphate-buffered saline (PBS) or bicarbonate buffer.

• Protein Concentration: For efficient labeling, a protein concentration of at least 2 mg/mL is recommended.[1][3] Lower concentrations can reduce the reaction efficiency due to the competing hydrolysis of the dye.[1]

• Molar Ratio of Dye to Protein: A molar excess of 5- to 10-fold of the dye over the protein is a common starting point. However, this may need to be optimized for your specific protein to achieve the desired degree of labeling without causing precipitation or quenching.[2]

Q3: Could my purified 5-ROX conjugate be experiencing fluorescence quenching?

Yes, fluorescence quenching is a significant cause of low signal intensity. Quenching is any process that decreases the fluorescence intensity of a fluorophore.[13]

Potential Causes of Quenching:

• Self-Quenching (Over-labeling): If the degree of labeling is too high, multiple 5-ROX molecules in close proximity on the same target molecule can quench each other's fluorescence.[13] This is a common issue when trying to maximize the signal by adding a large excess of dye during the conjugation reaction.

• Buffer Components & Contaminants: Certain substances in your final buffer can act as quenchers. For example, iodide ions are known quenchers.[13] Ensure your buffers are free from such contaminants.

• Conformational Changes: The conjugation of 5-ROX to your target molecule could induce a conformational change that brings the dye into proximity with a quenching residue (e.g., Tryptophan) on the protein surface.

Quantitative Data Summary

The following tables provide key quantitative data for working with 5-ROX and troubleshooting your experiments.

Table 1: Spectral & Physical Properties of 5-ROX

Property	Value	Source(s)
Excitation Maximum (λex)	~578-580 nm	[6][14][15]
Emission Maximum (λem)	~604-605 nm	[6][7][15]
Molar Extinction Coefficient	~82,000 cm⁻¹M⁻¹	[15]
Molecular Weight (Free Acid)	~534.60 g/mol	[7][14]
Molecular Weight (NHS Ester)	~631.7 g/mol	[16]

Table 2: Recommended Conditions for 5-ROX NHS Ester Labeling

Parameter	Recommended Range/Condition	Rationale	Source(s)
Reaction pH	7.2 - 8.5 (Optimal: 8.3)	Balances amine reactivity and NHS ester hydrolysis.	[1][2][3]
Reaction Buffer	Amine-free (e.g., PBS, Bicarbonate)	Prevents competition with the target molecule.	[1][3]
Protein Concentration	≥ 2 mg/mL	Increases labeling efficiency over hydrolysis.	[1][3]
Reaction Temperature	Room Temperature or 4°C	Lower temperature minimizes hydrolysis but may require longer incubation.	[1]
Incubation Time	0.5 - 4 hours	Dependent on temperature and desired DOL.	[1]
Storage of Dye	-20°C, desiccated, protected from light	Prevents degradation of the reactive dye.	[6][16][17]

Experimental Protocols & Methodologies

Protocol 1: General Procedure for Labeling a Protein with 5-ROX NHS Ester

This protocol provides a general guideline. The molar ratio of dye to protein may need to be optimized.

• Prepare the Protein: Dissolve the protein in an amine-free buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3) at a concentration of 2-10 mg/mL.[3]

• Prepare the Dye Stock Solution: Immediately before use, dissolve the 5-ROX NHS ester in a small amount of anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (B87167) (DMSO).[2]

• Calculate Molar Ratio: Determine the volume of the dye stock solution needed to achieve the desired molar excess (e.g., 10-fold) for the labeling reaction.

• Perform the Conjugation: Add the calculated volume of the dye stock solution to the protein solution while gently vortexing.

• Incubate: Allow the reaction to proceed for 1-2 hours at room temperature, protected from light.[1] Alternatively, the reaction can be incubated overnight at 4°C.[1]

• Purify the Conjugate: Remove the unreacted dye. This is a critical step.

Protocol 2: Removal of Unreacted Dye using a Spin Desalting Column

This is a rapid and effective method for purifying the labeled conjugate.[18]

• Prepare the Column: Remove the storage buffer from a spin desalting column by centrifugation according to the manufacturer's instructions.

• Equilibrate the Column: Wash the column resin 2-3 times with the desired final buffer for your conjugate.

• Load the Sample: Apply the entire conjugation reaction mixture to the center of the resin bed.

• Collect the Conjugate: Centrifuge the column to elute the purified, larger molecular weight conjugate. The smaller, unreacted dye molecules are retained in the resin.[18] The purified conjugate is now in the collection tube.

• Store the Conjugate: Store the labeled protein at 4°C, protected from light. For long-term storage, consider adding a cryoprotectant and storing at -20°C or -80°C in single-use aliquots.[6]

Visual Guides: Workflows & Pathways

The following diagrams illustrate key processes in troubleshooting and experimentation with 5-ROX conjugates.

Figure 1. A troubleshooting decision tree for low fluorescence signals with 5-ROX conjugates.

Figure 2. Workflow for 5-ROX NHS ester conjugation to a protein.

References

• 1. benchchem.com [benchchem.com]
• 2. lumiprobe.com [lumiprobe.com]
• 3. ROX Protein Labeling Kit, Fluorescent Amine Protein Labeling - Jena Bioscience [jenabioscience.com]
• 5. A Guide to Making Your Own Fluorescent Bioconjugate | Thermo Fisher Scientific - IE [thermofisher.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. bio-rad.com [bio-rad.com]
• 9. assets.fishersci.com [assets.fishersci.com]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. Addressing challenges in the removal of unbound dye from passively labelled extracellular vesicles - PMC [pmc.ncbi.nlm.nih.gov]
• 12. biotium.com [biotium.com]
• 13. Quenching (fluorescence) - Wikipedia [en.wikipedia.org]
• 14. selleckchem.com [selleckchem.com]
• 15. 5-ROX glycine *Fluorescence reference standard for PCR reactions* | AAT Bioquest [aatbio.com]
• 16. eurogentec.com [eurogentec.com]
• 17. lumiprobe.com [lumiprobe.com]
• 18. benchchem.com [benchchem.com]

How to reduce photobleaching of 5-ROX dye

Welcome to the technical support center for 5-ROX (5-Carboxy-X-rhodamine) dye. This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experiments, with a focus on mitigating photobleaching.

Troubleshooting Guides

This section provides solutions to specific problems you might encounter when using 5-ROX dye in your fluorescence imaging experiments.

Question: My 5-ROX signal is fading rapidly during image acquisition. What are the immediate steps I can take?

Answer: Rapid signal decay, or photobleaching, is a common challenge in fluorescence microscopy. Here are immediate steps to reduce photobleaching of your 5-ROX dye:

• Reduce Excitation Light Intensity: Use the lowest laser power or lamp intensity that provides a sufficient signal-to-noise ratio. High-intensity illumination is a primary driver of photobleaching.[1][2]

• Minimize Exposure Time: Use the shortest possible exposure time for your camera. Limit the sample's exposure to the excitation light by using a shutter to block the light path when not actively acquiring images.[1]

• Use Appropriate Filters: Employ neutral density filters to decrease the excitation light intensity without altering its spectral properties.

• Optimize Imaging Settings: When setting up the microscope, use a lower magnification or a region of the sample that is not your primary area of interest to find the focal plane and adjust settings. Once optimized, move to your region of interest for image capture.

Question: I am observing high background fluorescence with my 5-ROX staining. How can I reduce it?

Answer: High background can obscure your specific signal. Here are several ways to reduce background fluorescence:

• Washing Steps: Ensure adequate washing after staining to remove any unbound 5-ROX dye. Typically, 2-3 washes with a suitable buffer like PBS are recommended.[3]

• Optimize Dye Concentration: Titrate the concentration of your 5-ROX conjugate to find the optimal balance between a strong specific signal and low background. Using a concentration that is too high can lead to non-specific binding.[3][4]

• Use a Blocking Solution: For immunofluorescence applications, pre-incubate your sample with a blocking buffer (e.g., BSA or serum from the secondary antibody's host species) to minimize non-specific antibody binding.[4][5]

• Consider Autofluorescence: Biological samples can exhibit natural fluorescence (autofluorescence). To mitigate this, you can:

  • Use spectral unmixing if your imaging software supports it.

  • Choose fluorophores with emission spectra that are distinct from the autofluorescence spectrum of your sample.[6]

  • Treat samples with an autofluorescence quencher like Sudan Black B, though be aware that it may have its own fluorescence in the far-red spectrum.[5][7]

Question: My 5-ROX signal appears uneven or patchy. What could be the cause?

Answer: Uneven staining can result from several factors during sample preparation and staining.

• Inadequate Permeabilization: If you are staining intracellular targets, ensure your permeabilization step is sufficient to allow the 5-ROX conjugate to access its target.

• Dye Aggregation: At high concentrations or in certain buffers, fluorescent dyes can form aggregates, leading to punctate or uneven staining. To avoid this, centrifuge your dye solution before use and ensure it is fully dissolved in the recommended solvent.

• Improper Fixation: Suboptimal fixation can lead to poor preservation of the target antigen and uneven antibody binding. Consult established protocols for the appropriate fixation method for your sample and target.

• Drying of the Sample: Ensure your sample remains hydrated throughout the staining and mounting process, as drying can cause artifacts and uneven signal distribution.[8][9]

Frequently Asked Questions (FAQs)

Q1: What is photobleaching and why does it happen to 5-ROX dye?

A1: Photobleaching is the irreversible photochemical destruction of a fluorophore, causing it to permanently lose its ability to fluoresce.[10] When a 5-ROX molecule absorbs light, it is raised to an excited electronic state. From this excited state, it can return to the ground state by emitting a photon (fluorescence). However, the excited fluorophore can also undergo chemical reactions, often with molecular oxygen, that alter its structure and render it non-fluorescent. This process is dependent on the intensity and duration of the excitation light.

Q2: How photostable is 5-ROX compared to other common fluorescent dyes?

A2: Rhodamine dyes, including 5-ROX, are generally known to be more photostable than fluorescein-based dyes like FITC. However, they are typically less photostable than modern dyes such as the Alexa Fluor or cyanine (B1664457) dye families (e.g., Cy5). While specific quantitative data for 5-ROX photostability can vary depending on the experimental conditions, it is considered a robust dye for many applications.

Q3: What are antifade reagents and how do they work to protect 5-ROX?

A3: Antifade reagents are chemical compounds added to mounting media to reduce photobleaching.[11] They primarily work by scavenging reactive oxygen species (ROS) that are generated during fluorescence excitation and can chemically damage the fluorophore. Common components of antifade reagents include antioxidants like p-phenylenediamine (B122844) (PPD), n-propyl gallate (NPG), and Trolox (a vitamin E analog).[11]

Q4: Can I use antifade reagents for both fixed and live-cell imaging with 5-ROX?

A4: It is crucial to use the correct type of antifade reagent for your experiment.

• Fixed-cell imaging: Commercial mounting media such as ProLong™ Gold and VECTASHIELD® are designed for fixed samples and are highly effective at reducing photobleaching.

• Live-cell imaging: Most antifade reagents for fixed cells are toxic to live cells. For live-cell experiments, you should use specially formulated live-cell antifade reagents like ProLong™ Live Antifade Reagent or supplement your imaging medium with antioxidants like Trolox or ascorbic acid at concentrations that are not cytotoxic.[12][13]

Q5: Are there any known incompatibilities between 5-ROX and certain antifade reagents?

A5: Some antifade reagents can have specific interactions with certain dyes. For instance, p-phenylenediamine (PPD), a common antifade component, has been reported to react with cyanine dyes.[14] While there are no widely reported major incompatibilities of 5-ROX with common antifade reagents, it is always good practice to consult the manufacturer's documentation for both the dye and the antifade medium. Some mounting media, like VECTASHIELD®, have been reported to cause fluorescence quenching of certain far-red dyes like Alexa Fluor 647, though this effect may be less pronounced for dyes in the spectral range of 5-ROX.[15][16][17]

Quantitative Data on Photobleaching Reduction

While specific quantitative data for the reduction of 5-ROX photobleaching with various antifade reagents is not extensively published, the following table provides a general overview of the expected performance based on data from spectrally similar dyes and general knowledge of antifade reagent efficacy. The values presented are illustrative and can vary significantly based on experimental conditions.

Antifade Reagent	Target Application	Expected Increase in Photostability (Fold-Increase)	Notes
None (e.g., PBS/Glycerol)	Fixed Cells	1x (Baseline)	Prone to rapid photobleaching.
ProLong™ Gold	Fixed Cells	5x - 20x	Hard-setting mountant that provides excellent photobleach protection.[18][19][20]
VECTASHIELD®	Fixed Cells	5x - 15x	Non-hardening and hard-setting formulations available. May cause initial quenching of some far-red dyes.[21][22]
Trolox	Live Cells	2x - 5x	Efficacy is concentration-dependent and can have pro-oxidant effects at high concentrations.[23][24][25][26]
ProLong™ Live	Live Cells	3x - 10x	A commercial formulation optimized for live-cell imaging with reduced cytotoxicity.[12][13]

Note: The fold-increase in photostability is an estimate and should be experimentally determined for your specific setup.

Experimental Protocols

Protocol 1: Using a Hard-Setting Antifade Mountant (e.g., ProLong™ Gold) for Fixed Cells

• Final Wash: After the final step of your staining protocol, wash the sample 2-3 times with PBS or another appropriate buffer.

• Remove Excess Buffer: Carefully aspirate the excess buffer from the slide or coverslip, ensuring the sample does not dry out.

• Apply Mountant: Add a single drop of ProLong™ Gold antifade mountant to the sample on the microscope slide.

• Mount Coverslip: Gently lower a coverslip onto the drop of mountant, avoiding the formation of air bubbles.

• Cure: Allow the mountant to cure for 24 hours at room temperature in the dark. This allows the refractive index to stabilize and provides the best protection against photobleaching.[19]

• Seal (Optional): For long-term storage, you can seal the edges of the coverslip with nail polish or a commercial sealant.

• Image: Image your sample using appropriate microscope settings to minimize photobleaching.

Protocol 2: Using a Live-Cell Antifade Reagent (e.g., Trolox)

• Prepare Trolox Stock Solution: Prepare a 100 mM stock solution of Trolox in a suitable solvent like ethanol.

• Prepare Imaging Medium: Dilute the Trolox stock solution into your normal cell culture imaging medium to a final working concentration, typically between 200 µM and 2 mM. The optimal concentration should be determined empirically for your cell type and experimental conditions.

• Medium Exchange: Just before imaging, replace the medium in your imaging dish with the Trolox-containing imaging medium.

• Incubate (Optional): Some protocols recommend a short incubation period (15-30 minutes) to allow the Trolox to equilibrate within the cells.

• Image: Proceed with your live-cell imaging experiment, keeping in mind the general principles of minimizing light exposure.

Visualizations

Caption: Simplified Jablonski diagram illustrating the photobleaching mechanism of 5-ROX dye.

Caption: General experimental workflow for preparing samples with antifade reagents.

Caption: A decision tree for troubleshooting common issues with 5-ROX dye fluorescence.

References

• 1. biocompare.com [biocompare.com]
• 2. precipoint.com [precipoint.com]
• 3. Background in Fluorescence Imaging | Thermo Fisher Scientific - HK [thermofisher.com]
• 4. stjohnslabs.com [stjohnslabs.com]
• 5. biotium.com [biotium.com]
• 6. Tips to Minimize Autofluorescence - FluoroFinder [fluorofinder.com]
• 7. researchgate.net [researchgate.net]
• 8. Immunofluorescence Troubleshooting | Tips & Tricks | StressMarq Biosciences Inc. [stressmarq.com]
• 9. IF Troubleshooting | Proteintech Group [ptglab.com]
• 10. josephgroup.ucsd.edu [josephgroup.ucsd.edu]
• 11. in-situ Sensing of Reactive Oxygen Species on Dye-Stained Single DNA Molecules under Illumination - PMC [pmc.ncbi.nlm.nih.gov]
• 12. hycultbiotech.com [hycultbiotech.com]
• 13. ProLong Live Antifade Reagent Protects Fluorescent Proteins and Dyes In Live-Cell Imaging | Thermo Fisher Scientific - HK [thermofisher.com]
• 14. unige.ch [unige.ch]
• 15. Effect of Vectashield-induced fluorescence quenching on conventional and super-resolution microscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Effect of Vectashield-induced fluorescence quenching on conventional and super-resolution microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. documents.thermofisher.com [documents.thermofisher.com]
• 19. ProLong Gold Antifade Reagent | Cell Signaling Technology [cellsignal.com]
• 20. Invitrogen™ ProLong™ Gold Antifade Mountant | Fisher Scientific [fishersci.ca]
• 21. vectorlabs.com [vectorlabs.com]
• 22. vectorlabs.com [vectorlabs.com]
• 23. mdpi.com [mdpi.com]
• 24. researchgate.net [researchgate.net]
• 25. Antioxidant effects and research of Trolox_Chemicalbook [m.chemicalbook.com]
• 26. The antioxidant Trolox enhances the oxidation of 2',7'-dichlorofluorescin to 2',7'-dichlorofluorescein - PubMed [pubmed.ncbi.nlm.nih.gov]

Optimizing 5-ROX Labeling: A Technical Support Guide

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for optimizing the dye-to-protein ratio for 5-Carboxy-X-Rhodamine (5-ROX) labeling experiments.

Frequently Asked Questions (FAQs)

Q1: What is the optimal dye-to-protein molar ratio for 5-ROX labeling?

A1: The ideal dye-to-protein molar ratio for 5-ROX labeling can vary depending on the specific protein and its intended application. A common starting point is a 10- to 15-fold molar excess of the fluorescent dye to the protein.[1] However, this ratio may need to be optimized to achieve the desired degree of labeling (DOL). For many applications, a DOL of 2 to 10 is considered optimal for antibodies.[2] As a general guideline, one dye molecule per 200 amino acids can be a good starting point.[3] It is crucial to perform small-scale labeling experiments with varying dye-to-protein ratios to determine the optimal conditions for your specific protein.[2][4]

Q2: What are the critical parameters to consider for a successful 5-ROX labeling reaction?

A2: Several factors influence the success of a 5-ROX labeling reaction. Key parameters include:

• pH: The reaction should be performed at a pH between 8.2 and 8.5, with pH 8.3 often being optimal.[3][5] This is because the primary amino groups on the protein need to be unprotonated to be reactive, but a higher pH increases the hydrolysis rate of the NHS ester, leading to non-reactive dye.[3][5]

• Protein Concentration: A protein concentration of at least 2 mg/mL is recommended, with 5-20 mg/mL being a typical range for efficient labeling.[3][5][6] Low protein concentrations can significantly decrease the labeling efficiency.[3][5]

• Buffer Composition: The buffer should be free of primary amines, such as Tris or glycine, as they will compete with the protein for reaction with the NHS ester.[5] Suitable buffers include phosphate-buffered saline (PBS), MES, or HEPES.[5] 0.1 M sodium bicarbonate is also commonly used.[6]

• Purity of Reagents: Use high-quality, fresh dimethylformamide (DMF) or dimethyl sulfoxide (B87167) (DMSO) to dissolve the 5-ROX NHS ester, as degraded solvents can contain amine contaminants that interfere with the reaction.[7]

Q3: How do I calculate the Degree of Labeling (DOL)?

A3: The Degree of Labeling (DOL), or dye-to-protein ratio, is determined by measuring the absorbance of the purified conjugate at 280 nm (for the protein) and at the absorbance maximum of the dye (λmax for 5-ROX is approximately 578-584 nm).[5][8] The following formula is used to calculate the DOL:

DOL = (Amax * εprotein) / [(A280 - (Amax * CF280)) * εdye]

Where:

• Amax = Absorbance of the conjugate at the λmax of the dye.

• A280 = Absorbance of the conjugate at 280 nm.

• εprotein = Molar extinction coefficient of the protein at 280 nm (e.g., ~210,000 M-1cm-1 for IgG).[4]

• εdye = Molar extinction coefficient of the dye at its λmax (for 5-ROX, this is approximately 52,000 M-1cm-1).[5]

• CF280 = Correction factor for the dye's absorbance at 280 nm (CF280 = A280,dye / Amax,dye).[9]

For an accurate DOL calculation, it is essential to completely remove any non-conjugated dye.[4]

Troubleshooting Guide

This guide addresses common issues encountered during 5-ROX protein labeling.

Problem	Potential Cause	Recommended Solution
Low or No Labeling	Incorrect pH of the reaction buffer. The primary amino groups on the protein are protonated and non-reactive.[3][5]	Ensure the reaction buffer pH is between 8.2 and 8.5.[3][5] Use 0.1 M sodium bicarbonate or another amine-free buffer.[6]
Low protein concentration. Reaction kinetics are highly dependent on concentration.[6]	Concentrate the protein solution to at least 2 mg/mL, with an optimal range of 5-20 mg/mL.[5][6]
Presence of primary amines in the buffer (e.g., Tris, glycine). These compete with the protein for the dye.	Exchange the protein into an amine-free buffer like PBS, MES, or HEPES before labeling.[5]
Hydrolyzed/inactive 5-ROX NHS ester. The reactive ester is sensitive to moisture.	Prepare the dye solution immediately before use.[6] Store the solid dye at -20°C, protected from light and moisture.[5][10]
Over-labeling (High DOL)	High dye-to-protein molar ratio.	Decrease the amount of 5-ROX NHS ester used in the reaction.[3]
High number of accessible lysines on the protein surface.	Reduce the reaction time or decrease the dye-to-protein ratio.[3][5]
Protein aggregation or precipitation after labeling. This can be a consequence of over-labeling.[11]	Lower the molar ratio of the dye to the protein to limit the extent of labeling.[11]
Low Fluorescence Signal Despite Successful Labeling	Fluorescence quenching due to over-labeling. Dye molecules in close proximity can quench each other's fluorescence.[2][4]	Aim for a lower, optimal DOL by reducing the dye-to-protein ratio in the labeling reaction.[3]
Conjugation near a quenching micro-domain. Aromatic amino acids near the labeling site can cause quenching.[11]	This is an inherent property of the protein. If possible, consider labeling a different functional group (e.g., thiols) if amine labeling proves problematic.
Difficulty in Removing Free Dye	High concentration of free dye post-reaction. This can overload purification columns or membranes.[5]	Optimize the labeling reaction to use less excess dye.[5] Perform a second purification step if necessary.[3][5]

Experimental Protocols

Standard 5-ROX Labeling Protocol

This protocol is a general guideline and may require optimization for your specific protein.

• Protein Preparation:

  • Dissolve the protein in an amine-free buffer (e.g., 0.1 M sodium bicarbonate, PBS, HEPES) at a concentration of 2-10 mg/mL.[5][6]

  • Ensure the pH of the protein solution is between 8.2 and 8.5.[3][5]

• 5-ROX NHS Ester Solution Preparation:

  • Shortly before use, dissolve the 5-ROX NHS ester in high-quality DMF or DMSO to a concentration of 10 mg/mL.[5][6] Vortex until fully dissolved.[5]

• Labeling Reaction:

  • While gently stirring or vortexing, slowly add the desired volume of the 5-ROX solution to the protein solution. A common starting molar excess is 10-15 fold.[1]

  • Incubate the reaction for 1 hour at room temperature, protected from light.[5][6]

• Purification of the Conjugate:

  • Separate the labeled protein from the unreacted dye using a gel filtration column (e.g., Sephadex G-25), dialysis, or spin concentrators.[4][5]

• Characterization:

  • Determine the Degree of Labeling (DOL) using UV-Vis spectrophotometry.[4][12]

  • Assess the purity of the conjugate by SDS-PAGE. The labeled protein should migrate as a single band, and there should be no low molecular weight band corresponding to free dye.[5]

• Storage:

  • Store the purified conjugate under the same conditions as the unlabeled protein, typically at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.[3][5] Protect from light.[3][5]

Quantitative Data Summary

Parameter	Recommended Range/Value	Reference
Reaction pH	8.2 - 8.5 (Optimal: 8.3)	[3][5]
Protein Concentration	2 - 20 mg/mL	[5][6]
Reaction Buffer	Amine-free (e.g., 0.1 M Sodium Bicarbonate, PBS, HEPES)	[5][6]
Dye Solvent	High-quality DMF or DMSO	[6][7]
Reaction Time	1 hour at room temperature	[5][6]
Storage of Labeled Protein	-20°C or -80°C, protected from light	[3][5]

5-ROX Spectroscopic Properties
Excitation Maximum (λex)	~584 nm	[5]
Emission Maximum (λem)	~599 nm	[5]
Molar Extinction Coefficient (εmax)	~52,000 M-1cm-1	[5]

Visual Guides

Caption: Workflow for 5-ROX protein labeling.

Caption: Troubleshooting decision tree for 5-ROX labeling.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. Degree of Labeling (DOL) Calculator | AAT Bioquest [aatbio.com]
• 3. jenabioscience.com [jenabioscience.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. ROX Protein Labeling Kit, Fluorescent Amine Protein Labeling - Jena Bioscience [jenabioscience.com]
• 6. Amine-Reactive Probe Labeling Protocol | Thermo Fisher Scientific - SG [thermofisher.com]
• 7. lumiprobe.com [lumiprobe.com]
• 8. Protein Labeling Reagents | Thermo Fisher Scientific - US [thermofisher.com]
• 9. spectra.arizona.edu [spectra.arizona.edu]
• 10. NHS ester protocol for labeling proteins [abberior.rocks]
• 11. Labeling Chemistry Support—Troubleshooting | Thermo Fisher Scientific - SG [thermofisher.com]
• 12. Degree of labeling (DOL) step by step [abberior.rocks]

Preventing non-specific binding of 5-ROX labeled antibodies

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals prevent non-specific binding of 5-ROX (Carboxy-X-rhodamine) labeled antibodies in their experiments.

Troubleshooting Guide: Minimizing Non-Specific Binding

High background and non-specific staining are common challenges in immunoassays. This guide provides a systematic approach to identify and resolve these issues when using 5-ROX labeled antibodies.

Problem: High Background Fluorescence

High background fluorescence can obscure specific signals, leading to inaccurate results. The following are common causes and solutions:

Potential Cause	Recommended Solution
Antibody Concentration Too High	Perform a titration experiment to determine the optimal antibody concentration. Start with the manufacturer's recommended dilution and prepare a series of dilutions to find the best signal-to-noise ratio.[1]
Inadequate Blocking	Optimize the blocking step by increasing the incubation time (e.g., from 30 minutes to 1 hour) or trying a different blocking agent. Common blocking agents include normal serum from the secondary antibody's host species, Bovine Serum Albumin (BSA), or commercial blocking buffers.[2][3]
Insufficient Washing	Increase the number and duration of wash steps after antibody incubation. Using a wash buffer containing a mild detergent like Tween 20 can help remove unbound antibodies more effectively.[4]
Autofluorescence	Examine an unstained sample under the microscope to assess the level of autofluorescence. If significant, consider using a spectral unmixing approach if your imaging software allows, or use a commercial autofluorescence quenching reagent.[2][5][6]
Fc Receptor Binding	For cell types known to express Fc receptors (e.g., macrophages, B cells), use an Fc receptor blocking reagent prior to primary antibody incubation.[6][7]
Hydrophobic Interactions of 5-ROX	The hydrophobicity of some fluorescent dyes can contribute to non-specific binding.[8][9][10] Including a non-ionic detergent (e.g., 0.1-0.5% Tween 20 or Triton X-100) in your blocking and wash buffers can help mitigate this.[11]
Antibody Aggregates	Centrifuge the antibody solution before use to pellet any aggregates that may have formed during storage.

Problem: Non-Specific Staining in Specific Cellular Compartments

Sometimes, non-specific binding is localized to certain areas of the cell or tissue.

Potential Cause	Recommended Solution
Cross-reactivity of the Antibody	Ensure the primary antibody has been validated for the specific application and species being tested. Run a negative control with a sample known not to express the target protein.
Binding to Endogenous Proteins	Use a blocking buffer containing serum from the same species as the sample to block endogenous immunoglobulins.
Nuclear or Cytoplasmic Trapping	For intracellular staining, ensure adequate permeabilization with detergents like Triton X-100 or saponin (B1150181) to allow for efficient antibody entry and removal. However, over-permeabilization can also lead to increased background.

Frequently Asked Questions (FAQs)

Q1: What is the best blocking buffer to use with 5-ROX labeled antibodies?

The optimal blocking buffer can be application-dependent. However, a good starting point is a buffer containing 1-5% BSA or 5-10% normal serum from the species in which the secondary antibody was raised (if applicable).[12] For 5-ROX, which has hydrophobic properties, including a mild non-ionic detergent like 0.1% Tween 20 in your blocking buffer can be beneficial.

Q2: How can I differentiate between specific and non-specific staining?

The use of proper controls is essential. An isotype control is a primary antibody of the same immunoglobulin class (e.g., IgG1, IgG2a) and with the same fluorescent conjugate (5-ROX) as your primary antibody, but it is not specific to your target antigen.[7][13][14][15][16] Staining with an isotype control helps to determine the level of background signal due to non-specific binding of the antibody.[7][13][14][15][16]

Q3: Can the 5-ROX dye itself contribute to non-specific binding?

Yes, some fluorescent dyes, particularly those with hydrophobic characteristics, can contribute to non-specific interactions.[8][9][10] Rhodamine dyes, like 5-ROX, can also be prone to aggregation, which can lead to non-specific staining.[17][18][19][20] To mitigate this, ensure your antibody is well-solubilized and consider including detergents in your buffers.

Q4: How many wash steps are sufficient to reduce background?

A common practice is to perform three washes of 5-10 minutes each after antibody incubation. However, for persistent background, increasing the number of washes or the duration of each wash can be effective. The composition of the wash buffer is also critical; including a detergent like Tween 20 is often recommended.[4]

Q5: Should I be concerned about photobleaching with 5-ROX?

While all fluorophores are susceptible to photobleaching, 5-ROX is generally considered to be relatively photostable. However, to minimize photobleaching, it is always good practice to minimize the exposure of your stained samples to light, use an anti-fade mounting medium, and image your samples promptly after staining.

Quantitative Data on Blocking Buffers

The effectiveness of different blocking agents can vary. The following table summarizes a quantitative comparison of the blocking ability of different agents from a study using an ELISA-based system. While not specific to 5-ROX, it provides a general guide to the relative efficacy of common blocking agents.

Blocking Agent	Concentration for Equivalent Blocking	Relative Blocking Activity
Bovine Serum Albumin (BSA)	5%	1x
Normal Goat Serum (NGS)	0.6%	~8x greater than BSA
Commercial Blocker (ChonBlock™)	0.1%	~50x greater than BSA

Data adapted from a study comparing blocking agents in an ELISA format. The relative blocking activity is an approximation based on the concentrations required to achieve a similar reduction in background signal.

Experimental Protocols

1. Immunofluorescence Staining Protocol for Cultured Cells

This protocol provides a general guideline for immunofluorescent staining of adherent cells with a 5-ROX labeled primary antibody.

• Cell Culture: Grow cells on sterile glass coverslips in a petri dish until they reach the desired confluency.

• Fixation:

  • Aspirate the culture medium.

  • Wash the cells twice with pre-warmed Phosphate Buffered Saline (PBS).

  • Fix the cells with 4% paraformaldehyde in PBS for 15 minutes at room temperature.

  • Wash the cells three times with PBS for 5 minutes each.

• Permeabilization (for intracellular targets):

  • Incubate the cells with 0.1-0.25% Triton X-100 in PBS for 10 minutes at room temperature.

  • Wash the cells three times with PBS for 5 minutes each.

• Blocking:

  • Incubate the cells with a blocking buffer (e.g., 1% BSA and 0.1% Tween 20 in PBS) for 1 hour at room temperature.

• Primary Antibody Incubation:

  • Dilute the 5-ROX labeled primary antibody in the blocking buffer to the predetermined optimal concentration.

  • Incubate the cells with the diluted antibody for 1-2 hours at room temperature or overnight at 4°C in a humidified chamber, protected from light.

• Washing:

  • Wash the cells three times with PBS containing 0.1% Tween 20 for 10 minutes each, protected from light.

• Counterstaining (Optional):

  • Incubate with a nuclear counterstain (e.g., DAPI) according to the manufacturer's instructions.

  • Wash twice with PBS.

• Mounting:

  • Mount the coverslips onto microscope slides using an anti-fade mounting medium.

  • Seal the edges of the coverslip with nail polish.

• Imaging:

  • Image the slides using a fluorescence microscope with the appropriate filter set for 5-ROX (Excitation/Emission: ~570/~590 nm).

2. Isotype Control Protocol for Flow Cytometry

This protocol outlines the use of a 5-ROX labeled isotype control to assess non-specific binding in flow cytometry.

• Cell Preparation: Prepare a single-cell suspension from your sample at a concentration of 1x10^6 cells/mL in flow cytometry staining buffer (e.g., PBS with 2% FBS and 0.1% sodium azide).

• Fc Receptor Blocking: Incubate the cells with an Fc receptor blocking antibody for 10-15 minutes on ice.

• Staining:

  • Aliquot 100 µL of the cell suspension into two tubes: one for the primary antibody and one for the isotype control.

  • To the "Primary Antibody" tube, add the 5-ROX labeled primary antibody at its optimal concentration.

  • To the "Isotype Control" tube, add the 5-ROX labeled isotype control antibody at the same concentration as the primary antibody.[13][15]

  • Incubate the tubes for 20-30 minutes on ice in the dark.

• Washing:

  • Add 2 mL of flow cytometry staining buffer to each tube.

  • Centrifuge at 300-400 x g for 5 minutes at 4°C.

  • Discard the supernatant.

  • Repeat the wash step twice.

• Resuspension: Resuspend the cell pellets in 300-500 µL of flow cytometry staining buffer.

• Data Acquisition: Analyze the samples on a flow cytometer, ensuring to acquire data from both the primary antibody-stained and isotype control-stained samples. The signal from the isotype control will indicate the level of non-specific binding.

Visualizing Experimental Workflows and Concepts

Caption: Troubleshooting workflow for high background fluorescence.

Caption: Mechanism of action of blocking buffers.

Caption: Principle of using an isotype control.

References

• 1. Immunofluorescence Protocol & Troubleshooting - Creative Biolabs [creativebiolabs.net]
• 2. Immunofluorescence (IF) Troubleshooting Guide | Cell Signaling Technology [cellsignal.com]
• 3. sinobiological.com [sinobiological.com]
• 4. Wash Buffer: Definition, Applications, & Industry Uses [excedr.com]
• 5. Immunofluorescence Troubleshooting | Tips & Tricks | StressMarq Biosciences Inc. [stressmarq.com]
• 6. bosterbio.com [bosterbio.com]
• 7. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 8. Hydrophobic Fluorescent Probes Introduce Artifacts into Single Molecule Tracking Experiments Due to Non-Specific Binding - PMC [pmc.ncbi.nlm.nih.gov]
• 9. clf.stfc.ac.uk [clf.stfc.ac.uk]
• 10. Hydrophobic Fluorescent Probes Introduce Artifacts into Single Molecule Tracking Experiments Due to Non-Specific Binding | PLOS One [journals.plos.org]
• 11. youtube.com [youtube.com]
• 12. info.gbiosciences.com [info.gbiosciences.com]
• 13. Flow Cytometry Isotype Control Setup [elabscience.com]
• 14. nanocellect.com [nanocellect.com]
• 15. Isotype controls: what, why and when? | labclinics.com [labclinics.com]
• 16. Isotype Controls | Antibodies.com [antibodies.com]
• 17. biophysics.az [biophysics.az]
• 18. Rhodamine binds to silk fibroin and inhibits its self-aggregation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Inhibition of Tau Protein Aggregation by Rhodanine-based Compounds Solubilized Via Specific Formulation Additives to Improve Bioavailability and Cell Viability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Characterizing Counterion-Dependent Aggregation of Rhodamine B by Classical Molecular Dynamics Simulations - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: 5-ROX (5-Carboxy-X-rhodamine)

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the impact of pH on the fluorescence intensity of 5-ROX. This resource is intended for researchers, scientists, and drug development professionals utilizing this fluorescent dye in their experiments.

Frequently Asked Questions (FAQs)

Q1: How does pH affect the fluorescence intensity of 5-ROX?

A1: 5-Carboxy-X-rhodamine (5-ROX) is a rhodamine-based dye known for its high photostability and strong fluorescence. Unlike some other fluorescent dyes, such as fluoresceins, the fluorescence of 5-ROX is largely independent of pH within the range of 4 to 10.[1] This stability is attributed to its rigid chemical structure, which prevents the formation of a non-fluorescent spirolactam form that can occur with other rhodamine derivatives in response to pH changes.[1] Therefore, within the typical pH range of biological and experimental buffers (pH 4-10), significant changes in 5-ROX fluorescence intensity due to pH fluctuations are not expected.

Q2: I am observing changes in my 5-ROX signal. If not pH, what could be the cause?

A2: While 5-ROX is generally pH-insensitive between pH 4 and 10, variations in fluorescence intensity can arise from other factors. Common causes include:

• Photobleaching: Prolonged exposure to excitation light can lead to the irreversible degradation of the fluorophore, resulting in decreased signal.

• Concentration changes: Inaccurate pipetting, evaporation, or condensation can alter the concentration of the dye in your sample, directly affecting fluorescence intensity.

• Buffer composition: High concentrations of certain salts or the presence of quenching agents in your buffer can influence the fluorescence signal.

• Instrument settings: Incorrect excitation and emission wavelengths, or fluctuations in the light source and detector sensitivity of the fluorometer/microscope can cause signal variability.

• Contamination: The presence of quenching contaminants in the sample can reduce fluorescence intensity.

Q3: What is the optimal pH for using 5-ROX?

A3: Given its stability across a broad pH range, there is no strict optimal pH for 5-ROX between pH 4 and 10.[1] For most applications, including qPCR where it is often used as a passive reference dye, buffers with a pH between 7.0 and 8.5 are commonly used.[2] The choice of pH should be guided by the requirements of the biological system or experimental conditions being studied.

Q4: Can I use 5-ROX to measure pH?

A4: No, 5-ROX is not suitable as a pH indicator in the pH 4-10 range due to its stable fluorescence in this window. For measuring pH, dyes that exhibit a clear and predictable change in their fluorescence properties with pH, such as BCECF or SNARF dyes, are recommended.[3]

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Low or no 5-ROX fluorescence signal	Incorrect filter set or instrument settings.	Verify that the excitation and emission wavelengths on your instrument are set appropriately for 5-ROX (see Table 1).
Low concentration of 5-ROX.	Prepare a fresh dilution of the dye and confirm the concentration using spectrophotometry before the experiment.
pH of the solution is outside the stable range (<4 or >10).	Measure the pH of your buffer and adjust it to be within the 4-10 range.
Decreasing fluorescence signal over time	Photobleaching.	Reduce the intensity of the excitation light, decrease the exposure time, and use an anti-fade mounting medium for microscopy.
Sample evaporation.	Ensure your sample wells are properly sealed to prevent evaporation, especially during long-term experiments or thermal cycling.
Inconsistent fluorescence signal between replicates	Pipetting errors.	Use calibrated pipettes and proper pipetting techniques to ensure accurate and consistent volumes.
Bubbles in the sample.	Centrifuge your plate or tubes before reading to remove any bubbles that may interfere with the light path.
Condensation on the seal.	Ensure the top and bottom of your plate are clean and free of condensation. If using a qPCR instrument, ensure the heated lid is functioning correctly.

Data Presentation

Table 1: Spectral Properties of 5-ROX

Property	Value	Notes
Excitation Maximum (λex)	~575 nm	In 0.1 M Tris, pH 8.0[2]
Emission Maximum (λem)	~600 nm	In 0.1 M Tris, pH 8.0[2]
Molar Extinction Coefficient	~92,000 M⁻¹cm⁻¹	At 575 nm in 0.1 M Tris, pH 8.0[2]
Recommended pH Range	4 - 10	Fluorescence is relatively stable in this range.[1]

Experimental Protocols

Protocol: Measuring the Effect of pH on 5-ROX Fluorescence Intensity

This protocol provides a general method to verify the pH stability of 5-ROX or to test the pH sensitivity of other fluorescent dyes.

Materials:

• 5-ROX stock solution (e.g., 1 mM in DMSO)

• A series of buffers with different pH values (e.g., citrate (B86180) buffer for pH 3-6, phosphate (B84403) buffer for pH 6-8, borate (B1201080) buffer for pH 8-10)

• Spectrofluorometer or plate reader with appropriate filters for 5-ROX

• pH meter

• Microplates or cuvettes

Procedure:

• Buffer Preparation: Prepare a set of buffers covering the desired pH range. It is recommended to use buffers with similar ionic strength. Verify the final pH of each buffer using a calibrated pH meter.

• Working Solution Preparation: Prepare a working solution of 5-ROX in each of the different pH buffers. A typical final concentration is in the nanomolar to low micromolar range. Ensure the final concentration of the DMSO (or other solvent from the stock solution) is low (e.g., <0.1%) to avoid solvent effects.

• Incubation: Allow the 5-ROX working solutions to equilibrate in the different pH buffers for a set period (e.g., 15-30 minutes) at room temperature, protected from light.

• Fluorescence Measurement:

  • Set the spectrofluorometer or plate reader to the excitation and emission wavelengths for 5-ROX (e.g., λex = 575 nm, λem = 600 nm).

  • Measure the fluorescence intensity of a blank sample (buffer only) for each pH value to determine the background fluorescence.

  • Measure the fluorescence intensity of each 5-ROX sample.

• Data Analysis:

  • Subtract the background fluorescence from the corresponding 5-ROX sample readings.

  • Plot the corrected fluorescence intensity as a function of pH. For 5-ROX, you should observe a relatively flat line between pH 4 and 10.

Visualizations

Caption: Logical relationship between pH and 5-ROX fluorescence stability.

Caption: A troubleshooting workflow for 5-ROX fluorescence issues.

References

• 1. Synthesis of 5- and 6-Carboxy-X-rhodamines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 5-ROX / 5-Carboxy-X-rhodamin, reines Isomer [genaxxon.com]
• 3. Probes Useful at Near-Neutral pH—Section 20.2 | Thermo Fisher Scientific - TW [thermofisher.com]

Technical Support Center: Troubleshooting 5-ROX Signal Normalization in Real-Time PCR

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve issues related to 5-Carboxy-X-rhodamine (5-ROX) signal normalization in real-time PCR (qPCR) experiments.

Frequently Asked Questions (FAQs)

Q1: What is the function of 5-ROX in real-time PCR?

5-ROX is an inert fluorescent dye used as a passive reference in real-time PCR.[1][2][3] Its primary function is to normalize for non-PCR-related variations in fluorescence signals that can occur between wells.[4][5][6] Because ROX does not participate in the PCR reaction, its signal should remain stable throughout the experiment.[1][2][4] By dividing the reporter dye's fluorescence by the ROX fluorescence, a normalized reporter value (Rn) is calculated for each cycle.[1][4][7][8] This normalization corrects for variability caused by:

• Pipetting inaccuracies[9]

• Well-to-well differences in optical paths[2][7][10]

• Bubbles in reaction wells[1][3]

• Evaporation or condensation[1][3]

• Instrument variations, such as power fluctuations[1][4]

Q2: Is 5-ROX required for all real-time PCR instruments?

No, not all real-time PCR instruments require ROX for normalization.[11] Some instruments, particularly newer models, have optical systems designed to minimize well-to-well variations, making a passive reference dye unnecessary.[11][12] However, many traditional and widely used qPCR systems are designed to use ROX to ensure data precision.[3][13] It is crucial to check the manufacturer's recommendations for your specific instrument to determine if ROX is required and, if so, at what concentration (high ROX vs. low ROX).[2][10][14]

Q3: What is the difference between "High ROX" and "Low ROX" master mixes?

Different real-time PCR instruments have varying optical configurations, including the type of excitation source (e.g., laser, LED) and optics used.[2][10][14] This variation affects how the instrument excites and detects fluorescent signals. Consequently, some instruments require a higher concentration of ROX ("High ROX") to generate a stable and optimal passive reference signal, while others are more sensitive and require a lower concentration ("Low ROX").[12][13][15] Using the incorrect ROX concentration can lead to a noisy signal and negatively impact the accuracy of your results.[2][15]

Q4: How does incorrect ROX normalization affect qPCR data?

Incorrect ROX normalization can introduce significant errors into your qPCR data. If the ROX signal is too low, too high, or unstable, the calculated Rn values will be inaccurate, leading to:

• Increased standard deviation between technical replicates.[3]

• Inaccurate quantification cycle (Cq) values.[10]

• Distorted amplification plots.[15][16]

• Difficulty in distinguishing true amplification from background noise.

Essentially, improper normalization can mask true biological variation or create the appearance of variation where none exists, ultimately leading to misinterpretation of the experimental results.[3]

Troubleshooting Guide

This guide addresses specific issues you might encounter with the 5-ROX signal during your real-time PCR experiments.

Issue 1: Low or No ROX Signal

Symptoms:

• The ROX signal in the multicomponent plot is flat and close to the baseline.

• The software may produce an error message regarding the passive reference signal.

• Amplification plots may appear noisy or show high variability between replicates after normalization.

Possible Causes & Solutions:

Cause	Recommended Action
Incorrect Master Mix or Reagent Preparation	Ensure that the master mix contains ROX and that it was added to the reaction wells. A lack of ROX signal can indicate that the master mix was forgotten in some or all wells.[3]
Incorrect ROX Concentration for the Instrument	Verify that you are using the correct ROX concentration (High, Low, or No ROX) for your specific qPCR instrument.[13][15] Consult the instrument's manual and the master mix specifications.
ROX Dye Degradation	ROX is light-sensitive. Ensure that the master mix and ROX dye have been stored correctly, protected from light, and are within their expiration date. Prolonged exposure to light can cause the dye to degrade.
Incorrect Plate Setup in Software	Confirm that the software settings for the experiment specify the use of a passive reference dye. If the software is not set to read the ROX channel, the signal will not be acquired.[17]

Issue 2: High or Unstable ROX Signal

Symptoms:

• The ROX signal is significantly higher than expected.

• The ROX signal shows spikes, dips, or a generally noisy pattern throughout the run.[1]

Possible Causes & Solutions:

Cause	Recommended Action
Incorrect ROX Concentration	Using a "High ROX" master mix on an instrument that requires "Low ROX" will result in an excessively high signal, which can saturate the detector and lead to inaccurate normalization.[15]
Bubbles in Wells	Bubbles can interfere with the light path, causing sudden spikes or drops in the fluorescence reading.[1][3] Ensure the plate is properly centrifuged before the run to remove any bubbles.
Improper Plate Sealing	A poorly sealed plate can lead to wrinkling of the adhesive cover or misalignment, which can affect the optical path and cause signal instability.
Instrument Issues	Electrical surges or issues with the instrument's optics can cause sudden changes in the fluorescence signal.[1] If the issue persists across multiple runs and with different reagents, contact your instrument service provider.

Issue 3: ROX Signal is Increasing or Decreasing

Symptoms:

• The ROX signal shows a consistent upward or downward trend across the PCR cycles. A stable ROX signal is expected to be flat.[1]

Possible Causes & Solutions:

Cause	Recommended Action
Evaporation (Increasing Signal)	If the reaction volume decreases due to evaporation from improper sealing, the concentration of ROX will increase, leading to a rising signal.[1][3] Ensure the plate is securely sealed.
Condensation (Decreasing Signal)	Condensation on the plate seal can interfere with the optical path, potentially causing a drop in the detected fluorescence signal. Ensure your plate has been properly centrifuged and that the thermocycler's heated lid is functioning correctly.

Data Presentation

Table 1: Impact of ROX Normalization on Technical Replicate Precision

This table summarizes the effect of ROX normalization on the standard deviation of Cq values for technical replicates, demonstrating the increased precision afforded by using a passive reference dye.

Normalization Method	Instrument	Standard Deviation (Cq)
Without ROX Normalization	Applied Biosystems ViiA 7	0.028[1][3]
With ROX Normalization	Applied Biosystems ViiA 7	0.01[1][3]
Without ROX Normalization	Bio-Rad CFX384	0.04[3]
With ROX Normalization	Bio-Rad CFX384	0.028[3]

Experimental Protocols

Protocol 1: Validating ROX Concentration for a New Master Mix or Instrument

This protocol helps determine the optimal ROX concentration for your experimental setup.

• Prepare a Standard Reaction Mix: Prepare a qPCR reaction mix using a well-characterized template and primer/probe set.

• Create a ROX Dilution Series: If your master mix does not contain ROX, or if you need to optimize the concentration, prepare serial dilutions of a standalone ROX dye. Typical final concentrations to test range from 25 nM to 500 nM.

• Set Up the Plate: Aliquot the reaction mix into several wells and add the different concentrations of ROX to respective wells. Include a "no ROX" control.

• Run the qPCR Experiment: Perform the real-time PCR run on your instrument.

• Analyze the ROX Signal: In the multicomponent plot, examine the raw fluorescence of the ROX channel for each concentration. The optimal concentration should yield a stable, flat signal that is significantly above the background but not saturating the detector.

• Evaluate Cq Values: Compare the Cq values and the standard deviation of technical replicates for each ROX concentration. The optimal concentration will result in tight replicates and consistent Cq values.

Visualizations

Caption: Workflow of 5-ROX signal normalization in real-time PCR.

Caption: Troubleshooting logic for common 5-ROX signal issues.

References

• 1. The Purpose of ROX Reference Dye in Real-Time PCR (qPCR) - Behind the Bench [thermofisher.com]
• 2. pcrbio.com [pcrbio.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. illumina.com [illumina.com]
• 5. youtube.com [youtube.com]
• 6. ROX Passive Reference Dye | Thermo Fisher Scientific - US [thermofisher.com]
• 7. bio-rad.com [bio-rad.com]
• 8. bio-rad.com [bio-rad.com]
• 9. Normalization of Real-Time PCR Fluorescence Data with ROX Passive Reference Dye | Bio-Rad [bio-rad.com]
• 10. Influence of ROX on the Ct value [genaxxon.com]
• 11. researchgate.net [researchgate.net]
• 12. yeasenbio.com [yeasenbio.com]
• 13. qPCR optimization in focus: tips and tricks for excellent analyses [genaxxon.com]
• 14. quantabio.com [quantabio.com]
• 15. go.idtdna.com [go.idtdna.com]
• 16. idtdna.com [idtdna.com]
• 17. youtube.com [youtube.com]

Correcting for well-to-well variations with ROX dye

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using ROX™ (carboxy-X-rhodamine) dye to correct for well-to-well variations in quantitative PCR (qPCR).

Frequently Asked Questions (FAQs)

Q1: What is the purpose of ROX™ dye in a qPCR reaction?

ROX™ is a passive reference dye used to normalize the fluorescent signal in qPCR.[1][2][3] It provides a constant fluorescent signal throughout the reaction, which is used to correct for non-PCR related variations in fluorescence between wells.[1][4] This normalization improves the precision and reproducibility of the data.[2][5]

Q2: How does ROX™ dye correct for well-to-well variations?

Several factors can cause well-to-well variations in fluorescence, including:

• Differences in the optical light path of the qPCR instrument.[1]

• Minor pipetting inaccuracies.[1][6]

• Variations in condensation or evaporation between wells.[2][7]

• The presence of bubbles.[4][7]

ROX™ is an inert dye, meaning its fluorescence is not affected by the PCR amplification.[2][8] The qPCR software calculates a normalized reporter value (Rn) by dividing the reporter dye's fluorescence by the ROX™ fluorescence at each cycle.[1][5] This ratio corrects for the variations mentioned above, leading to more accurate and reliable quantification.[2]

Q3: Do all qPCR instruments require ROX™ dye?

No, not all qPCR instruments require ROX™ dye.[6][9] Some instruments, particularly newer models, have optical systems that are designed to minimize well-to-well variation, making a passive reference dye unnecessary.[9] It is crucial to check the manufacturer's recommendations for your specific qPCR instrument to determine if ROX™ is required and at what concentration.[10][11]

Q4: What are "High ROX™" and "Low ROX™" master mixes?

Different qPCR instruments have different optimal concentrations of ROX™ dye due to variations in their optical configurations, such as the type of excitation source and optics used.[1][10] Consequently, commercial master mixes are available with "High ROX™", "Low ROX™", or "No ROX™" formulations.[10] Using the correct ROX™ concentration for your instrument is essential for accurate normalization.

Troubleshooting Guide

Problem 1: I see erratic or noisy amplification plots.

Possible Cause	Recommended Solution
Bubbles in reaction wells	Visually inspect the plate for bubbles after dispensing the reaction mix. Centrifuge the plate briefly to remove any bubbles before loading it into the instrument.[4]
Improper plate sealing leading to evaporation	Ensure the plate is sealed securely with a high-quality optical seal. Apply firm pressure across the entire seal to prevent evaporation, which can concentrate the reaction components and the ROX™ dye.[4]
Incorrect ROX™ concentration for the instrument	Verify the ROX™ requirement for your specific qPCR instrument and ensure you are using a master mix with the appropriate concentration (High, Low, or No ROX™).[10][12]
Pipetting errors	While ROX™ can compensate for minor volume variations, significant pipetting errors can still affect results.[1] Ensure your pipettes are calibrated and use proper pipetting technique.

Problem 2: My ROX™ signal is not stable across the run.

Observation in Multicomponent Plot	Potential Cause & Solution
Increasing ROX™ signal	This often indicates evaporation in the well, which concentrates the dye.[5] Improve plate sealing and ensure the plate is seated correctly in the thermal block.[4]
Sudden spikes or drops in ROX™ signal	This can be caused by bubbles forming or bursting during the run, or by condensation on the optical cover.[5] Ensure proper centrifugation before the run and that the plate is clean.
Consistently low or no ROX™ signal	This suggests that the wrong master mix (No ROX™) was used for an instrument that requires it, or there was a pipetting error where the master mix was not added to the well.[4]

Problem 3: My Cq values are high or my amplification efficiency is low.

While ROX™ itself does not directly participate in the PCR reaction, an excessively high concentration can inhibit the reaction.[7] If you suspect this is an issue, ensure you are using the correct ROX™ level for your instrument. Other common causes for poor amplification that are unrelated to ROX™ include suboptimal primer/probe design, poor sample quality, or the presence of PCR inhibitors.

Experimental Protocols

General Protocol for qPCR Setup with ROX™ Normalization

• Reaction Mix Preparation:

  • On ice, prepare a master mix containing the appropriate qPCR master mix (with the correct ROX™ concentration for your instrument), forward primer, reverse primer, probe (for TaqMan™ assays), and nuclease-free water.

  • Vortex the master mix gently and centrifuge briefly.

• Plate Setup:

  • Dispense the master mix into the wells of a qPCR plate.

  • Add your cDNA or DNA template to each well.

  • Seal the plate firmly with an optical adhesive film or caps.

• Centrifugation:

  • Centrifuge the plate briefly to collect the contents at the bottom of the wells and to eliminate any air bubbles.

• qPCR Instrument Setup:

  • Place the plate in the qPCR instrument.

  • In the instrument software, select the appropriate reporter dye (e.g., FAM™, SYBR™ Green) and quencher.

  • Crucially, select "ROX™" as the passive reference dye. If you are using a master mix without ROX™, ensure the passive reference option is set to "None".[2]

  • Set up the thermal cycling conditions as recommended by your master mix and primer/probe specifications.

• Data Analysis:

  • After the run is complete, the software will automatically use the ROX™ signal to normalize the reporter dye signal, generating the Rn (Normalized Reporter) and ΔRn (Baseline Corrected Normalized Reporter) values for analysis.[1]

Visualizations

Caption: qPCR Experimental Workflow with ROX™ Normalization

Caption: Logic of ROX™ Signal Normalization

References

• 1. bio-rad.com [bio-rad.com]
• 2. m.youtube.com [m.youtube.com]
• 3. m.youtube.com [m.youtube.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. The Purpose of ROX Reference Dye in Real-Time PCR (qPCR) - Behind the Bench [thermofisher.com]
• 6. neb.com [neb.com]
• 7. illumina.com [illumina.com]
• 8. m.youtube.com [m.youtube.com]
• 9. researchgate.net [researchgate.net]
• 10. qPCR optimization in focus: tips and tricks for excellent analyses [genaxxon.com]
• 11. quantabio.com [quantabio.com]
• 12. biotium.com [biotium.com]

Technical Support Center: Handling ROX Dye Degradation in qPCR Master Mix

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address issues related to ROX dye degradation in qPCR master mixes.

Troubleshooting Guide: Diagnosing and Managing ROX Dye Degradation

Degradation of the passive reference dye, ROX, can compromise the accuracy of your qPCR data by affecting the normalization of the fluorescent signal. This guide provides a systematic approach to identifying and mitigating the impact of ROX dye degradation.

Visual Cue: The Color of Your Master Mix

Some master mixes containing ROX have a distinct pink or reddish hue. A noticeable fading or complete loss of this color can be the first indicator of ROX dye degradation.

Analyzing the ROX Signal in Your qPCR Data

The multicomponent plot in your qPCR software is a critical diagnostic tool. It displays the raw fluorescence signal for each dye in every cycle. A stable ROX signal is essential for proper data normalization.

Interpreting the ROX Signal:

ROX Signal Pattern	Potential Cause	Recommended Action
Stable, Flat Signal	Normal, healthy ROX	Proceed with data analysis.
Gradual Decrease	ROX degradation (photodegradation, freeze-thaw cycles)	Investigate further with the protocol below. Consider using a fresh vial of master mix for comparison.
Gradual Increase	Evaporation of reaction mix	Check plate sealing. Ensure proper centrifuge balancing to prevent film peeling.
Sudden Spikes or Dips	Bubbles, condensation, or instrument reading error (e.g., electrical surge)	Re-spin the plate and re-analyze if possible. If persistent, exclude the affected wells from the analysis.
No or Very Low Signal	Incorrect master mix used (no-ROX version), incorrect plate setup (dye not selected for reading), or complete ROX degradation.	Verify the master mix specifications and plate setup. Test a fresh vial of master mix.

Experimental Protocol: Assessing ROX Dye Integrity

If you suspect ROX dye degradation, this protocol will help you confirm the issue.

Objective: To determine if the ROX dye in a suspected master mix has degraded by comparing its fluorescent signal to a fresh master mix.

Materials:

• Suspected qPCR master mix with ROX

• A new, unopened vial of the same qPCR master mix with ROX (from a different lot if possible)

• Nuclease-free water

• qPCR plate and seals

• Real-time PCR instrument

Methodology:

• Prepare a dilution series of the fresh master mix:

  • In nuclease-free water, prepare four 20 µL aliquots of the fresh master mix at concentrations of 100%, 50%, 25%, and 12.5%. Prepare each dilution in triplicate.

  • For example, for a 50% dilution, mix 10 µL of master mix with 10 µL of nuclease-free water.

• Prepare aliquots of the suspected master mix:

  • Prepare three 20 µL aliquots of the suspected master mix at 100% concentration.

• Set up the qPCR plate:

  • Dispense the prepared dilutions and the suspected master mix samples into the wells of a qPCR plate.

  • Include at least three "no-template control" (NTC) wells with only nuclease-free water to measure background fluorescence.

• Run the qPCR instrument:

  • Place the plate in the real-time PCR instrument.

  • Set up a protocol that mimics your typical qPCR run (e.g., 40 cycles of denaturation and annealing/extension). It is crucial to enable data collection for the ROX channel. A mock qPCR run without primers or template is sufficient as you are only interested in the passive reference signal.

• Analyze the data:

  • Examine the raw fluorescence data for the ROX channel in the multicomponent plot.

  • Compare the fluorescence intensity of the 100% suspected master mix to the dilution series of the fresh master mix.

Expected Results and Interpretation:

Observation	Interpretation
The ROX signal from the suspected master mix is significantly lower than the 100% fresh master mix and aligns with one of the lower dilutions (e.g., 25%).	This indicates significant degradation of the ROX dye in the suspected master mix.
The ROX signal from the suspected master mix is only slightly lower than the 100% fresh master mix.	This may indicate partial degradation. Evaluate the impact on your data's standard deviation.
The ROX signal from the suspected master mix is comparable to the 100% fresh master mix.	The ROX dye is likely not degraded. The issue may lie elsewhere in your experiment (e.g., pipetting, instrument calibration).

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of ROX dye degradation?

A1: The most common cause of ROX dye degradation is exposure to light (photodegradation). ROX is a rhodamine-based dye, which is known to be light-sensitive. Repeated freeze-thaw cycles can also contribute to a decrease in its fluorescent signal.

Q2: How does ROX dye degradation affect my qPCR results?

A2: ROX dye is a passive reference used to normalize the reporter dye signal, correcting for non-PCR related variations such as pipetting inaccuracies or well-to-well optical differences. When ROX degrades, its fluorescent signal decreases, leading to improper normalization. This can result in:

• Increased standard deviation among technical replicates.

• Inaccurate quantification of the target nucleic acid.

• Noisy amplification plots.

Q3: How can I prevent ROX dye degradation?

A3: To prevent degradation, you should:

• Store the master mix at -20°C in a non-frost-free freezer.

• Protect the master mix from light at all times. Use amber or opaque tubes and minimize exposure to ambient light during reaction setup.

• Aliquot the master mix into smaller, single-use volumes to avoid multiple freeze-thaw cycles of the main stock.

Q4: My ROX signal is decreasing throughout my qPCR run. What does this mean?

A4: A steady decrease in the ROX signal across all wells during the run can be a sign of "ROX drop," which may be caused by the aggregation and quenching of the dye conjugate in some master mix formulations. If this is observed, it is best to contact the master mix manufacturer for support.

Q5: What are my options if I've confirmed my ROX dye has degraded, but I need to analyze the data from that run?

A5: If the ROX dye is degraded, you can try to re-analyze your data without ROX normalization. This is only advisable if your pipetting is highly precise and your real-time PCR instrument has stable optics that do not require passive reference normalization. When re-analyzing:

• Turn off the passive reference normalization option in your qPCR software.

• Carefully examine the amplification curves and the Cq values.

• Be aware that without normalization, you may see higher variability between technical replicates.

If this approach does not yield reliable results, the experiment should be repeated with a fresh vial of master mix.

Q6: Are there alternatives to ROX normalization?

A6: Yes, several alternatives exist:

• Other Passive Reference Dyes: Some manufacturers offer master mixes with more stable passive reference dyes.

• Normalization to Housekeeping Genes: This is a common biological normalization method where the expression of the target gene is normalized to the expression of one or more stably expressed reference (housekeeping) genes.

• No Passive Reference: Some modern qPCR instruments have optical systems that are stable enough not to require a passive reference dye. Check your instrument's manual for its requirements.

Visualizations

Caption: Troubleshooting workflow for suspected ROX dye degradation.

Caption: Causes and consequences of ROX dye degradation.

Minimizing background fluorescence in 5-ROX experiments

Welcome to the technical support center for 5-Carboxy-X-rhodamine (5-ROX) and its applications. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and minimize background fluorescence in experiments utilizing 5-ROX.

Troubleshooting Guides

High background fluorescence can significantly impact the quality and reliability of experimental data by reducing the signal-to-noise ratio. This guide provides a systematic approach to identifying and mitigating common sources of background fluorescence in 5-ROX experiments.

Problem 1: High Background in "No Dye" Control (Autofluorescence)

Question: My control samples (without 5-ROX) show significant fluorescence in the red channel. What is causing this and how can I fix it?

Answer: This issue is likely due to autofluorescence from your sample or reagents. Autofluorescence is the natural emission of light by biological materials like cells and tissues, or by components of your experimental setup.

Recommended Solutions:

• Spectral Analysis: Characterize the emission spectrum of your unstained sample to confirm it overlaps with the 5-ROX emission spectrum.

• Choice of Medium: Use a phenol (B47542) red-free medium during the experiment, as phenol red is a known contributor to background fluorescence.[1] If possible, switch to a low-fluorescence medium like FluoroBrite™.

• Instrument Settings:

  • Use appropriate filters: Ensure your filter sets are optimized for 5-ROX (Excitation: ~570-580 nm, Emission: ~591-604 nm) to minimize the collection of out-of-range emissions.[2]

  • Spectral unmixing: If your imaging software supports it, use spectral unmixing algorithms to computationally separate the 5-ROX signal from the autofluorescence signature.

• Sample Preparation: Some fixatives, like glutaraldehyde, can increase autofluorescence. Consider alternative fixation methods if this is an issue.[3]

Problem 2: High Background in "Dye Only" Control (Reagent and Buffer Issues)

Question: I'm observing high fluorescence in my control wells that contain only the buffer and 5-ROX (no cells or sample). What could be the cause?

Answer: This indicates an issue with the dye solution itself or the buffer components.

Recommended Solutions:

• Prepare Fresh Solutions: 5-ROX, like many fluorescent dyes, is more prone to degradation and aggregation once diluted. Prepare working solutions fresh from a high-quality stock immediately before use.[1]

• Check Reagent Purity: Ensure all buffer components are of high purity and are not contaminated with fluorescent impurities.

• Buffer Composition: While 5-ROX fluorescence is relatively stable across a pH range of 4 to 10, certain buffer additives could potentially cause issues. It is advisable to test the background of your buffer with 5-ROX before proceeding with your experiment.

Problem 3: High Background in Stained Samples (Non-specific Binding and Excess Dye)

Question: My stained samples have a high, diffuse background signal that obscures the specific staining. How can I improve this?

Answer: This is often due to an excessive concentration of the dye, leading to non-specific binding, or incomplete removal of unbound dye.

Recommended Solutions:

• Optimize Dye Concentration: Titrate the concentration of 5-ROX to find the optimal balance between signal and background. Start with a range of concentrations to identify the lowest concentration that provides a detectable specific signal.[1]

• Improve Washing Steps: Increase the number and duration of washing steps after staining to more effectively remove unbound 5-ROX.[4] Using a buffer with a mild, non-ionic detergent (e.g., 0.05% Tween-20) in the wash steps can help reduce non-specific binding.

• Use Blocking Agents: For applications involving protein or cell labeling, pre-incubating the sample with a blocking agent like Bovine Serum Albumin (BSA) can help to reduce non-specific binding sites for the dye.[4]

Frequently Asked Questions (FAQs)

Q1: What are the optimal excitation and emission wavelengths for 5-ROX?

A1: 5-ROX has an excitation maximum around 570-580 nm and an emission maximum around 591-604 nm.[2] It is important to use appropriate filters on your instrument to match these spectral properties for optimal signal and minimal background.

Q2: Is the fluorescence of 5-ROX sensitive to pH?

A2: The fluorescence of rhodamine dyes, including 5-ROX, is generally independent of pH over a range of 4 to 10. This makes it a robust dye for a variety of biological applications where pH may fluctuate.

Q3: How can I prevent photobleaching of 5-ROX?

A3: To minimize photobleaching, reduce the exposure of your sample to the excitation light. Use the lowest possible excitation intensity and the shortest exposure time that still provides a good signal. When locating a region of interest, use transmitted light or a lower magnification before switching to fluorescence imaging. The use of anti-fade reagents in your mounting medium can also significantly reduce photobleaching.

Q4: Can I use 5-ROX in multiplexing experiments with other fluorophores?

A4: Yes, but careful selection of other dyes is crucial to avoid spectral overlap. Choose dyes with distinct excitation and emission spectra from 5-ROX. Always run single-color controls to check for any bleed-through between channels.

Q5: What are some common quenchers for 5-ROX?

A5: Quenching is a process that decreases fluorescence intensity. Common quenchers can be other molecules in the solution that accept energy from the excited fluorophore without emitting light. For FRET applications, quenchers like Black Hole Quencher™ (BHQ™) dyes are often paired with 5-ROX. In general, high concentrations of certain salts or other substances in your buffer could potentially have a quenching effect.

Quantitative Data

Table 1: Spectral Properties of 5-ROX

Property	Value	Reference
Excitation Maximum (λex)	~570-580 nm	[2]
Emission Maximum (λem)	~591-604 nm	[2]
Molar Extinction Coefficient	~93,000 cm⁻¹M⁻¹
pH Sensitivity	Relatively stable in pH 4-10

Experimental Protocols

Protocol: General Staining of Adherent Cells with 5-ROX Conjugate

This protocol provides a general workflow for staining adherent cells with a 5-ROX conjugated probe and includes steps to minimize background.

• Cell Preparation:

  • Plate cells on glass-bottom dishes or coverslips and culture to the desired confluency.

  • Wash cells twice with pre-warmed, serum-free, phenol red-free medium.[1]

• Staining:

  • Prepare a working solution of the 5-ROX conjugate in a serum-free, phenol red-free medium. The optimal concentration should be determined by titration.

  • Add the staining solution to the cells and incubate for the desired time (e.g., 15-60 minutes) at 37°C, protected from light.[1]

• Washing:

  • Remove the staining solution.

  • Wash the cells three to five times with the serum-free, phenol red-free medium. For persistent background, a wash buffer containing 0.05% Tween-20 can be used for one or more of the wash steps.

• Imaging:

  • Image the cells immediately using a fluorescence microscope with appropriate filter sets for 5-ROX.

  • Minimize light exposure to prevent photobleaching.

Visualizations

Caption: Troubleshooting workflow for high background fluorescence.

Caption: General experimental workflow for 5-ROX staining.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. docs.research.missouri.edu [docs.research.missouri.edu]
• 4. bio-rad.com [bio-rad.com]

Solving 5-ROX maleimide solubility in aqueous buffers

Welcome to the technical support center for 5-ROX maleimide (B117702). This resource provides troubleshooting guides and frequently asked questions to assist researchers, scientists, and drug development professionals in overcoming challenges related to the solubility and use of 5-ROX maleimide in aqueous buffers for bioconjugation.

Frequently Asked Questions (FAQs)

Q1: Why is my 5-ROX maleimide not dissolving in my aqueous buffer (e.g., PBS)?

A1: 5-ROX maleimide has poor solubility in aqueous buffers. It is essential to first dissolve the dye in a high-purity, anhydrous organic solvent such as dimethyl sulfoxide (B87167) (DMSO) or dimethylformamide (DMF) to create a concentrated stock solution before introducing it to your aqueous reaction mixture.[1][2][3][4][5]

Q2: I've dissolved the 5-ROX maleimide in DMSO, but it precipitates when I add it to my protein solution in an aqueous buffer. What can I do?

A2: Precipitation upon addition to an aqueous buffer is a common issue and can be caused by the dye exceeding its solubility limit in the final reaction mixture. Here are several solutions to address this:

• Slow Addition: Add the dye stock solution dropwise to your stirred protein solution to ensure rapid mixing and prevent localized high concentrations.[1]

• Optimize Co-solvent Percentage: Ensure the final concentration of the organic co-solvent (DMSO or DMF) in the reaction mixture is kept low, typically below 10% (v/v).[6] You may need to optimize this percentage for your specific protein and buffer system.

• Adjust Dye Concentration: The concentration of the dye in the final reaction mixture may be too high.[1] Using a more dilute stock solution or a smaller volume of the stock solution can help.

• Gentle Warming and Vortexing: Gentle warming (up to 37°C) and vortexing can aid in dissolution.[6] For more persistent issues, brief sonication (2-5 minutes) in an ultrasonic bath can be effective.[6]

Q3: What is the optimal pH for the conjugation reaction between 5-ROX maleimide and a thiol-containing molecule?

A3: The recommended pH for the maleimide-thiol conjugation reaction is between 7.0 and 7.5.[1][4][6][7] This pH range is a good compromise to ensure that the thiol groups are sufficiently reactive while minimizing hydrolysis of the maleimide group and reactions with amines.[1][7]

Q4: I am observing low or no labeling of my protein. What are the possible causes and solutions?

A4: Low or no labeling can stem from several factors:

• Hydrolyzed Dye: The maleimide group is susceptible to hydrolysis, especially if the stock solution is old or has been exposed to moisture. Always prepare fresh dye stock solutions in anhydrous DMSO or DMF immediately before use.[1]

• Disulfide Bonds in the Protein: The maleimide group reacts with free sulfhydryl groups (-SH). If your protein contains disulfide bonds (S-S), these must be reduced to free thiols. You can use a reducing agent like TCEP (tris(2-carboxyethyl)phosphine) for this purpose.[3][8]

• Interfering Substances: Your buffer should be free of sulfhydryl-containing components (e.g., DTT, unless it is removed before adding the maleimide) as these will compete with your protein for reaction with the dye.[7]

Q5: How should I prepare and store my 5-ROX maleimide stock solution?

A5: It is highly recommended to prepare a 10-20 mM stock solution of 5-ROX maleimide in anhydrous DMSO or DMF.[1][6] This stock solution should be prepared fresh for optimal reactivity.[1] If you need to store it, keep it at -20°C, protected from light and moisture, for no longer than a month.[1]

Data Summary

The following table summarizes key recommendations for working with 5-ROX maleimide to ensure successful dissolution and conjugation.

Parameter	Recommendation	Rationale	Citations
Primary Solvent	Anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)	5-ROX maleimide has poor aqueous solubility.	[1][2][3][4][5]
Stock Solution Concentration	10-20 mM	Provides a concentrated stock for addition to the aqueous reaction mixture.	[1][6]
Reaction Buffer pH	7.0 - 7.5	Optimal for thiol reactivity while minimizing maleimide hydrolysis.	[1][4][6][7]
Final Co-solvent Concentration	< 10% (v/v)	Minimizes the risk of protein denaturation and dye precipitation.	[6]
Storage of Stock Solution	-20°C, protected from light and moisture (up to one month)	Minimizes degradation and hydrolysis of the maleimide group.	[1]

Experimental Protocols

Protocol 1: Preparation of 5-ROX Maleimide Stock Solution

• Equilibrate Reagents: Allow the vial of 5-ROX maleimide and a fresh vial of anhydrous DMSO or DMF to equilibrate to room temperature before opening to prevent moisture condensation.

• Dissolution: Add the appropriate volume of anhydrous DMSO or DMF to the 5-ROX maleimide powder to achieve a concentration of 10-20 mM.

• Mixing: Vortex the solution until the dye is completely dissolved. Gentle warming (up to 37°C) or brief sonication (2-5 minutes) can be used to aid dissolution if necessary.[6]

• Use Immediately: It is best to use the stock solution immediately after preparation.[1]

Protocol 2: Labeling of a Thiol-Containing Protein with 5-ROX Maleimide

• Protein Preparation: Dissolve the thiol-containing protein in a suitable degassed buffer at a pH of 7.0-7.5 (e.g., PBS, Tris, or HEPES).[3] The buffer should not contain any sulfhydryl compounds.[7] A protein concentration of 1-10 mg/mL is a good starting point.[3]

• (Optional) Reduction of Disulfide Bonds: If the protein's sulfhydryl groups are in the form of disulfide bonds, they will need to be reduced. Add a 10-100 fold molar excess of TCEP to the protein solution.[8] Incubate for 20-30 minutes at room temperature.

• Addition of 5-ROX Maleimide: While gently stirring the protein solution, add the freshly prepared 5-ROX maleimide stock solution dropwise. A 10-20 fold molar excess of the dye over the protein is a common starting point.[4]

• Reaction: Allow the reaction to proceed for 2 hours at room temperature or overnight at 4°C, protected from light.[4][7]

• Quenching the Reaction (Optional): To stop the labeling reaction, an excess of a small molecule thiol, such as mercaptoethanol or glutathione, can be added to react with any remaining unreacted dye.[4]

• Purification: Remove the unreacted dye from the labeled protein using a desalting column, size-exclusion chromatography, or dialysis.[4][7]

Visualizations

Caption: Workflow for preparing 5-ROX maleimide stock solution.

Caption: Troubleshooting precipitation of 5-ROX maleimide.

Caption: Key factors influencing maleimide-thiol conjugation.

References

• 1. benchchem.com [benchchem.com]
• 2. biotium.com [biotium.com]
• 3. lumiprobe.com [lumiprobe.com]
• 4. biotium.com [biotium.com]
• 5. ROX maleimide, 5-isomer | BroadPharm [broadpharm.com]
• 6. benchchem.com [benchchem.com]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]

Technical Support Center: Optimizing Signal-to-Noise Ratio with 5-ROX Filters

This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals optimize the signal-to-noise ratio when using 5-Carboxy-X-rhodamine (5-ROX) as a passive reference dye in fluorescence-based experiments, particularly quantitative PCR (qPCR).

Frequently Asked Questions (FAQs)

Q1: What is 5-ROX and why is it used as a passive reference dye?

A1: 5-ROX is a fluorescent dye that serves as an internal control in qPCR and other fluorescence-based assays.[1][2] It is used as a "passive reference" because its fluorescence signal is designed to remain constant throughout the experiment and is not affected by the amplification reaction itself.[3][4] Its primary purpose is to normalize the signal from the reporter dye (e.g., SYBR Green or a TaqMan probe).[5][6] This normalization corrects for non-PCR-related variations between wells, such as pipetting inaccuracies, differences in reaction volume due to evaporation, condensation, or well-to-well optical variations in the instrument, thereby improving data precision.[3][7]

Q2: How does 5-ROX normalization improve data quality?

A2: Normalization is a calculation performed by the instrument's software where the emission intensity of the reporter dye is divided by the emission intensity of the 5-ROX dye for each cycle.[8][9] This ratio, known as the normalized reporter signal (Rn), corrects for fluctuations that affect both dyes equally.[5] For example, if a bubble forms in a well, it can cause a sudden drop in fluorescence; however, since both the reporter and ROX signals are affected, the calculated Rn value remains stable, preserving the integrity of the amplification data.[8][9][10] This process tightens the standard deviation of technical replicates, allowing researchers to have greater confidence in their results with fewer replicates.[3][10]

Q3: What are the ideal filter specifications for 5-ROX?

A3: To achieve the best signal-to-noise ratio, the excitation and emission filters on the instrument must align with the spectral properties of 5-ROX. The dye has a peak excitation wavelength around 575-578 nm and a peak emission wavelength around 600-604 nm.[11][12] Therefore, an optimal filter set would include an excitation filter centered around 580 nm and an emission filter designed to capture wavelengths around 600-620 nm.[1][13]

Q4: What is photobleaching and how can it be minimized?

A4: Photobleaching is the irreversible photochemical destruction of a fluorophore, like 5-ROX, upon exposure to light, leading to a loss of fluorescence signal.[14][15] While 5-ROX is considered relatively photostable, excessive exposure to high-intensity excitation light can still cause signal degradation.[1] To minimize photobleaching, you can:

• Reduce Light Exposure: Minimize the sample's exposure time to the excitation light source.[15][16][17] Use the instrument's shutter to block the light path when not actively acquiring data.[16]

• Lower Light Intensity: Use neutral density filters or reduce the power of the light source to decrease the number of photons hitting the sample.[14][17]

• Use Antifade Reagents: For applications like fluorescence microscopy, incorporate an antifade mounting medium to protect the dye from oxidative damage.[14][16]

Q5: What is fluorescence quenching and how might it affect the 5-ROX signal?

A5: Fluorescence quenching is any process that decreases the fluorescence intensity of a fluorophore without chemically destroying it.[18][19] This can occur through various mechanisms, including collisions with other molecules (like molecular oxygen), energy transfer, or the formation of non-fluorescent complexes.[18][19] Factors such as high dye concentration (self-quenching), temperature changes, and the presence of certain ions or molecules in the buffer can lead to quenching.[18][20] If the 5-ROX signal appears unusually low across all wells, consider potential quenching agents in your sample or master mix.

Q6: Can 5-ROX be used with any reporter dye?

A6: While 5-ROX is compatible with many common reporter dyes like FAM and SYBR Green, it is crucial to ensure their spectra do not significantly overlap.[13][21] Problems can arise if the emission spectrum of the reporter dye overlaps with the excitation spectrum of 5-ROX. For instance, some reporter dyes like TAMRA have emission wavelengths close to the absorption wavelength of ROX, which can lead to a diminished reporter signal and affect the accuracy of the normalized data. Always check dye compatibility using a fluorescence spectra viewer before designing a multiplex experiment.[22]

Troubleshooting Guide

Problem: My 5-ROX signal is noisy or inconsistent across replicates.

• Possible Cause 1: Incorrect ROX Concentration. Different qPCR instruments require different optimal concentrations of ROX due to variations in their optical systems.[4][7] Using too much or too little ROX can result in a noisy signal.[4][23]

  • Solution: Verify the ROX requirement for your specific instrument (e.g., "High ROX" or "Low ROX").[24] Use a master mix with the appropriate pre-added ROX concentration or add the correct amount of a standalone ROX solution.[4][25]

• Possible Cause 2: Bubbles in Wells. Bubbles can form during pipetting or if plates are not centrifuged properly, causing erratic fluorescence readings as they expand and burst during cycling.[9][10]

  • Solution: After pipetting, securely seal the plate and centrifuge it briefly to remove any bubbles and ensure all liquid is at the bottom of the wells.

• Possible Cause 3: Improper Plate Sealing. A poorly sealed plate can lead to inconsistent evaporation and condensation, affecting signal stability.[10]

  • Solution: Ensure the optical seal is applied firmly and evenly across all wells to prevent any gaps or wrinkles.

Problem: The 5-ROX signal gradually increases throughout the qPCR run.

• Possible Cause: Evaporation. If the reaction volume decreases due to evaporation from an improperly sealed plate, the concentration of 5-ROX will increase, leading to a stronger fluorescence signal over time.[10][26]

  • Solution: Carefully inspect the plate seal for any signs of lifting or improper adhesion. Use a new, high-quality optical seal and apply firm pressure to ensure a complete seal. Examining the multicomponent plot for a rising ROX signal is a key diagnostic tool for evaporation issues.[10]

Problem: I see a sudden spike or dip in both my reporter and 5-ROX signals.

• Possible Cause: Well-Specific Artifacts. This pattern strongly suggests a non-PCR-related event, such as a bubble bursting, a droplet falling into the reaction mix, or an electrical surge affecting the instrument's optics.[3][10]

  • Solution: The primary benefit of 5-ROX is that it allows the software to normalize for these events.[3][9] The resulting Rn amplification plot should appear smooth. If the artifact is too large for proper correction, the well may need to be excluded from the analysis. Review plate setup procedures, especially centrifugation, to minimize these occurrences.

Problem: My reporter dye signal is low or absent, but the 5-ROX signal is normal.

• Possible Cause 1: PCR Inhibition or Failure. A normal 5-ROX signal indicates that the master mix was added correctly and there are no major optical artifacts.[10] The issue likely lies with the reaction itself. Potential causes include poor template quality, degraded primers/probe, incorrect annealing temperature, or the presence of PCR inhibitors.[27][28]

  • Solution: Troubleshoot the PCR assay itself. Verify template integrity, redesign or reorder primers/probes, and optimize the thermal cycling protocol, particularly the annealing temperature.[27][29]

• Possible Cause 2: Probe Degradation. If the fluorescent probe was repeatedly frozen and thawed or exposed to light, it may have degraded, resulting in a weak or absent signal.[7][27]

  • Solution: Use a fresh aliquot of the probe and always store it protected from light.

Quantitative Data Summary

Table 1: Spectral Properties of 5-ROX

Property	Wavelength (nm)	Source(s)
Excitation Maximum	~575 - 578 nm	[11]
Emission Maximum	~600 - 604 nm	[2]
Recommended Excitation Filter	540 - 580 nm	[1]
Recommended Emission Filter	580 - 620 nm	[1]

Table 2: General 5-ROX Concentration Guidelines for qPCR Instruments

Instrument ROX Requirement	Typical Final Concentration	Common Instruments (Examples)
High ROX	500 nM	Applied Biosystems™ 7500, 7900HT, StepOnePlus™
Low ROX	50 nM	Applied Biosystems™ 7500 Fast, QuantStudio™ series, ViiA™ 7
No ROX	Not Required	Bio-Rad® CFX series, Roche® LightCycler® series, Qiagen® Rotor-Gene Q
Note: This is a general guide. Always consult your specific instrument's manual and master mix recommendations for the precise ROX concentration required.[4][24]

Diagrams and Workflows

References

• 1. empbiotech.com [empbiotech.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. ROX Passive Reference Dye | Thermo Fisher Scientific - US [thermofisher.com]
• 4. pcrbio.com [pcrbio.com]
• 5. bio-rad.com [bio-rad.com]
• 6. The Purpose of ROX Reference Dye in Real-Time PCR (qPCR) - Behind the Bench [thermofisher.com]
• 7. quantabio.com [quantabio.com]
• 8. illumina.com [illumina.com]
• 9. scribd.com [scribd.com]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. 5-ROX [5-Carboxy-X-rhodamine] *CAS 216699-35-3* | AAT Bioquest [aatbio.com]
• 12. Looking for a Semrock filter set to go with your fluorophore? [idex-hs.com]
• 13. ROX Passive Reference Dye | Thermo Fisher Scientific - HU [thermofisher.com]
• 14. How to Minimize Photobleaching in Fluorescence Microscopy: A Comprehensive Guide | KEYENCE America [keyence.com]
• 15. Photobleaching in Fluorescence Imaging | Thermo Fisher Scientific - HK [thermofisher.com]
• 16. IN-FOCUS: Better To Burn Bright Than To Fade Away: Reducing Photo-bleaching in Fluorescence Microscopy. | Bioimaging Hub News [blogs.cardiff.ac.uk]
• 17. biocompare.com [biocompare.com]
• 18. Quenching (fluorescence) - Wikipedia [en.wikipedia.org]
• 19. spectroscopyonline.com [spectroscopyonline.com]
• 20. What are the factors that cause fluorescence quenching? | AAT Bioquest [aatbio.com]
• 21. researchgate.net [researchgate.net]
• 22. blog.cellsignal.com [blog.cellsignal.com]
• 23. go.idtdna.com [go.idtdna.com]
• 24. qPCR optimization in focus: tips and tricks for excellent analyses [genaxxon.com]
• 25. lumiprobe.com [lumiprobe.com]
• 26. researchgate.net [researchgate.net]
• 27. tools.thermofisher.com [tools.thermofisher.com]
• 28. pcrbio.com [pcrbio.com]
• 29. pcrbio.com [pcrbio.com]

Effect of different buffers on 5-ROX stability and fluorescence

This technical support center provides troubleshooting guidance and frequently asked questions regarding the stability and fluorescence of 5-Carboxy-X-Rhodamine (5-ROX) in different buffer systems. This resource is intended for researchers, scientists, and drug development professionals utilizing 5-ROX in their experiments.

Frequently Asked Questions (FAQs)

Q1: How does the pH of the buffer affect the fluorescence of 5-ROX?

A1: The fluorescence spectra of rhodamine dyes, including 5-ROX, are generally independent of pH within a range of 4 to 10.[1][2] This makes 5-ROX a robust fluorescent dye for applications within this pH range, as minor fluctuations in buffer pH are not expected to significantly impact its fluorescence intensity or spectral properties.

Q2: Which common laboratory buffers are recommended for use with 5-ROX?

A2: 5-ROX is compatible with a variety of common laboratory buffers. For applications such as qPCR, where 5-ROX is often used as a passive reference dye, it is typically included in proprietary master mixes that have been optimized for performance.[3][4] For other applications, buffers such as TE (Tris-EDTA) and PBS (Phosphate-Buffered Saline) are often used. When resuspending lyophilized probes labeled with 5-ROX, TE buffer (10mM Tris, pH 8.0, 0.1 mM EDTA) is recommended for optimal shelf life.[5]

Q3: Are there any known substances that can quench the fluorescence of 5-ROX?

A3: Yes, certain substances have been reported to quench the fluorescence of 5-ROX. For instance, high concentrations of humic acid have been shown to reduce the signal intensity of ROX.[6] It is crucial to be aware of potential quenching agents in your experimental setup, as they can lead to inaccurate fluorescence readings.

Q4: What is the recommended storage procedure for 5-ROX to ensure its stability?

A4: Compared to other rhodamine dyes, 5-ROX can be relatively unstable, and proper storage is crucial to prevent its degradation.[7] It is recommended to store 5-ROX and probes labeled with it at -20°C or lower, protected from light.[5] Storing in a dedicated freezer or freezer compartment for primers and probes is ideal.[5] If stored at room temperature or 4°C, probes suspended in TE buffer are the most stable.[5]

Troubleshooting Guide

Problem: I am observing a lower-than-expected 5-ROX fluorescence signal.

Possible Cause	Suggested Solution
Degradation of 5-ROX	Ensure that the 5-ROX stock solution or labeled probe has been stored correctly at -20°C or below and protected from light. Prepare fresh aliquots from a new stock if degradation is suspected.
Presence of Quenching Agents	Review your experimental components for known fluorescence quenchers. If possible, perform a control experiment with 5-ROX in a clean buffer to rule out quenching.
Incorrect Buffer pH	Although 5-ROX fluorescence is stable between pH 4 and 10, a pH outside of this range could affect its fluorescence.[1][2] Verify the pH of your buffer.
Instrument Settings	Confirm that the excitation and emission wavelengths on your fluorescence instrument are set correctly for 5-ROX (typically around 575-580 nm for excitation and 600-610 nm for emission).

Problem: My 5-ROX fluorescence signal is unstable and fluctuates.

Possible Cause	Suggested Solution
Photobleaching	Reduce the exposure time or excitation light intensity on your fluorescence instrument. Use an anti-fade reagent if compatible with your experiment. Rhodamines are relatively resistant to photobleaching compared to fluorescein (B123965) dyes, but prolonged exposure to high-intensity light can still cause signal loss.[1][2]
Buffer Incompatibility	While 5-ROX is stable in many common buffers, a specific component of your buffer could be interacting with the dye. Test the stability of 5-ROX in your buffer over time by taking fluorescence readings at regular intervals.
Precipitation of 5-ROX	Visually inspect your sample for any signs of precipitation. If precipitation is observed, consider diluting the sample or trying a different buffer system.

Data Presentation

Table 1: Summary of 5-ROX Stability and Fluorescence in Common Buffers

Buffer	pH Range	Expected Fluorescence Stability	Notes
TE (Tris-EDTA) Buffer	7.0 - 8.0	High	Recommended for long-term storage of 5-ROX labeled probes.[5] The EDTA component can help inhibit DNases.[8]
PBS (Phosphate-Buffered Saline)	7.2 - 7.4	High	Widely used for biological applications and generally compatible with 5-ROX.
Tris-HCl	7.0 - 9.0	High	A common buffering agent in molecular biology that is suitable for use with 5-ROX.
Citrate Buffer	3.0 - 6.2	Moderate to High	Fluorescence is expected to be stable above pH 4.

Experimental Protocols

Protocol: Assessing the Effect of a Buffer on 5-ROX Fluorescence Stability

This protocol provides a general method for evaluating the stability of 5-ROX fluorescence in a specific buffer over time.

Materials:

• 5-ROX stock solution (e.g., in DMSO)

• Buffer of interest (e.g., TE, PBS, Tris-HCl)

• Fluorometer or fluorescence plate reader

• Microcentrifuge tubes or a 96-well plate (black, clear bottom)

• Pipettes and tips

Procedure:

• Prepare a working solution of 5-ROX: Dilute the 5-ROX stock solution in the buffer of interest to a final concentration suitable for your instrument's detection range (e.g., 1 µM).

• Initial Fluorescence Measurement (Time 0): Immediately after preparation, transfer an aliquot of the 5-ROX working solution to a cuvette or well of a microplate and measure the fluorescence intensity at the appropriate excitation and emission wavelengths for 5-ROX.

• Incubation: Store the remaining 5-ROX working solution under your typical experimental conditions (e.g., room temperature, 4°C, or 37°C) and protect it from light.

• Time-course Measurements: At regular intervals (e.g., 1, 2, 4, 8, and 24 hours), take an aliquot of the stored solution and measure its fluorescence intensity as in step 2.

• Data Analysis: Plot the fluorescence intensity as a function of time. A stable fluorescence signal will show minimal decrease over the time course of the experiment.

Mandatory Visualization

Caption: Troubleshooting workflow for common 5-ROX fluorescence issues.

References

• 1. Synthesis of 5- and 6-Carboxy-X-rhodamines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. assets.fishersci.com [assets.fishersci.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. Best Practices for Ordering and Handling qPCR Probes | National Plant Diagnostic Network [npdn.org]
• 6. researchgate.net [researchgate.net]
• 7. 5(6)-ROX [5-(and 6)-Carboxy-X-rhodamine] *CAS 198978-94-8* | AAT Bioquest [aatbio.com]
• 8. researchgate.net [researchgate.net]

Troubleshooting unexpected shifts in 5-ROX emission spectra

Welcome to the technical support center for 5-Carboxy-X-rhodamine (5-ROX). This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting unexpected shifts in 5-ROX emission spectra during their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the typical excitation and emission maxima of 5-ROX?

A1: 5-Carboxy-X-rhodamine (5-ROX) is a bright, orange-red fluorophore. Its spectral properties can vary slightly depending on the solvent and local environment. In an aqueous buffer, 5-ROX typically exhibits an excitation maximum (λex) around 575-580 nm and an emission maximum (λem) around 601-604 nm.[1][2] Other sources report excitation and emission maxima near 568 nm and 595 nm, respectively.[3]

Q2: Can the solvent I use affect the emission spectrum of 5-ROX?

Q3: Is the fluorescence of 5-ROX sensitive to pH?

A3: Rhodamine dyes, including 5-ROX, are known to be relatively resistant to pH changes within a range of 4 to 10, exhibiting stable fluorescence spectra.[2] However, extreme pH values outside of this range can potentially affect the fluorescence properties.

Q4: Does the concentration of 5-ROX impact its emission spectrum?

A4: Yes, at high concentrations, you may observe a red shift in the emission spectrum of 5-ROX. This is often due to self-absorption or reabsorption, where emitted photons are absorbed by other 5-ROX molecules in the solution. This can also be a sign of dye aggregation, which can alter the spectral properties.

Troubleshooting Guide: Unexpected Emission Shifts

This guide addresses specific issues that can lead to unexpected shifts in the 5-ROX emission spectrum.

Issue 1: Observed Emission Maximum is Shifted from the Expected Wavelength

An observed shift in the emission maximum of 5-ROX can be indicative of several factors related to the experimental setup and sample preparation.

The local environment of the fluorophore can alter its electronic excited state, leading to shifts in the emission wavelength.

Troubleshooting Steps:

• Verify Solvent: Confirm the identity and purity of the solvent used.

• Compare with Reference Spectra: If possible, run a reference spectrum of 5-ROX in a standard, well-characterized solvent (e.g., ethanol (B145695) or methanol) to ensure your instrument and dye stock are performing as expected.

• Consider Local Environment: If 5-ROX is conjugated to a biomolecule, the local polarity of the conjugation site may differ significantly from the bulk solvent, causing a spectral shift.

Quantitative Data on 5-ROX Spectral Properties:

Property	Value	Solvent/Buffer
Excitation Maximum (λex)	~580 nm	Aqueous Buffer
Emission Maximum (λem)	~604 nm	Aqueous Buffer[1][2]
Excitation Maximum (λex)	576 nm	TE Buffer, pH 8
Emission Maximum (λem)	601 nm	TE Buffer, pH 8[3]
Excitation Maximum (λex)	568 nm	Methanol (MeOH)
Emission Maximum (λem)	595 nm	Methanol (MeOH)

Elevated concentrations of 5-ROX can lead to a red shift in the emission spectrum due to reabsorption of emitted light by neighboring dye molecules or the formation of dye aggregates.

Troubleshooting Steps:

• Dilute the Sample: Prepare a dilution series of your 5-ROX sample and record the emission spectrum for each dilution. If the emission maximum shifts to shorter wavelengths (blue shift) upon dilution, high concentration was likely the cause.

• Check for Aggregation: Absorption spectra can also be informative. The appearance of a shoulder or a new peak at a shorter wavelength in the absorption spectrum can indicate the formation of H-aggregates.

While generally stable, extreme pH values can alter the charge state of the 5-ROX molecule, potentially affecting its spectral properties.

Troubleshooting Steps:

• Measure and Adjust pH: Verify that the pH of your sample buffer is within the recommended range of 4 to 10.[2]

• Use a Buffered Solution: To maintain a stable pH throughout your experiment, always use a well-buffered solution.

The covalent attachment of 5-ROX to a protein, nucleic acid, or other molecule can alter its local environment and, consequently, its fluorescence spectrum.

Troubleshooting Steps:

• Characterize the Conjugate: After labeling, it is crucial to characterize the spectral properties of the 5-ROX conjugate.

• Compare with Unconjugated Dye: Run a spectrum of the free, unconjugated 5-ROX under the same buffer conditions to determine the extent of the spectral shift upon conjugation.

Issue 2: Changes in Emission Spectrum During the Experiment

A shift in the emission spectrum of 5-ROX that occurs over the course of an experiment can be caused by photobleaching or temperature fluctuations.

Prolonged or intense exposure to excitation light can lead to the photochemical destruction of the 5-ROX molecule. While this typically results in a loss of fluorescence intensity, the formation of fluorescent photoproducts with different spectral properties can sometimes cause a shift in the overall emission spectrum.

Troubleshooting Steps:

• Minimize Light Exposure: Use the lowest possible excitation intensity and exposure time necessary to obtain a good signal.

• Use Antifade Reagents: For microscopy applications, consider using a commercially available antifade mounting medium.

• Control for Photobleaching: Acquire a time-lapse series of spectra to monitor for any changes over the duration of your experiment.

Changes in temperature can affect the viscosity of the solvent and the rate of non-radiative decay processes, which can influence the fluorescence quantum yield and potentially the emission maximum.

Troubleshooting Steps:

• Use a Temperature-Controlled Stage/Cuvette Holder: For sensitive measurements, ensure that the sample temperature is maintained at a constant level.

• Allow for Thermal Equilibration: Before starting your measurement, allow the sample to fully equilibrate to the desired temperature.

Experimental Protocols

Protocol 1: Standard Measurement of 5-ROX Emission Spectrum

This protocol outlines the basic steps for accurately measuring the fluorescence emission spectrum of a 5-ROX solution.

Materials:

• 5-ROX stock solution (e.g., in DMSO)

• Spectroscopy-grade solvent or desired buffer

• Quartz cuvette (1 cm path length)

• Spectrofluorometer

Procedure:

• Prepare a Dilute Working Solution: Dilute the 5-ROX stock solution in the desired solvent or buffer to a final concentration that results in an absorbance of less than 0.1 at the excitation maximum. This helps to avoid inner filter effects.

• Instrument Setup:

  • Turn on the spectrofluorometer and allow the lamp to warm up for at least 30 minutes.

  • Set the excitation wavelength to the expected maximum for 5-ROX (e.g., 575 nm).

  • Set the emission scan range (e.g., 585 nm to 750 nm).

  • Set the excitation and emission slit widths (e.g., 2-5 nm).

• Blank Measurement: Record a spectrum of the solvent or buffer alone to obtain a background reading.

• Sample Measurement: Record the emission spectrum of the 5-ROX solution.

• Data Processing: Subtract the blank spectrum from the sample spectrum to obtain the corrected emission spectrum of 5-ROX. The wavelength at which the highest intensity is observed is the emission maximum.

Protocol 2: Investigating the Effect of Solvent Polarity

This experiment will demonstrate the effect of solvatochromism on the 5-ROX emission spectrum.

Materials:

• 5-ROX stock solution

• A series of spectroscopy-grade solvents with varying polarities (e.g., cyclohexane, toluene, dichloromethane, acetone, ethanol, methanol, water)

• Spectrofluorometer and quartz cuvettes

Procedure:

• Prepare Samples: Prepare a dilute solution of 5-ROX in each of the different solvents. Ensure the absorbance of each solution at the excitation maximum is below 0.1.

• Measure Spectra: For each sample, record the emission spectrum as described in Protocol 1.

• Analyze Data: Create a table comparing the emission maximum of 5-ROX in each solvent. You can also plot the emission maximum as a function of a solvent polarity scale (e.g., the Reichardt dye ET(30) scale).

Visualizations

Figure 1: A troubleshooting workflow for unexpected shifts in 5-ROX emission spectra.

Figure 2: The principle of Förster Resonance Energy Transfer (FRET) involving 5-ROX.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Synthesis of 5- and 6-Carboxy-X-rhodamines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 5（6）-羧基-X-罗丹明 BioReagent, suitable for fluorescence | Sigma-Aldrich [sigmaaldrich.com]

Technical Support Center: Post-Labeling Cleanup of 5-ROX Dye

Welcome to the technical support center for biomolecule labeling. This guide provides detailed information, troubleshooting advice, and frequently asked questions regarding the removal of unincorporated 5-ROX (5-Carboxy-X-rhodamine) dye after a labeling reaction. Efficient removal of free dye is critical for accurate downstream applications and quantification.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods to remove unincorporated 5-ROX dye?

A1: The most common methods for removing small molecule dyes like 5-ROX from larger biomolecules (e.g., proteins, antibodies, nucleic acids) are based on differences in physical properties such as size and hydrophobicity. Key techniques include:

• Gel Filtration Chromatography (Size Exclusion Chromatography): This is a widely used method that separates molecules based on size. The reaction mixture is passed through a column containing a porous resin; the larger labeled biomolecules elute first, while the smaller, unincorporated dye molecules are retained and elute later.[1][2][3] Pre-packed spin columns and gravity-flow columns are commonly available.[1][4]

• Dialysis: This technique involves placing the sample in a dialysis bag made of a semi-permeable membrane, which is then placed in a large volume of buffer.[5] The small, free dye molecules pass through the pores of the membrane into the buffer, while the larger, labeled biomolecules are retained inside the bag. This method is effective but can be time-consuming.[6][7]

• Centrifugal Ultrafiltration: This method uses centrifugal spin filters with a specific molecular weight cutoff (MWCO) membrane.[8] When centrifuged, the buffer and small, free dye molecules are forced through the membrane, while the larger, labeled biomolecules are retained on the filter. This process is often repeated with fresh buffer to wash the sample.[8]

• Hydrophobic Interaction Chromatography (HIC): HIC separates molecules based on their hydrophobicity.[9][10] Proteins in a high-salt buffer bind to the hydrophobic resin in the column. A decreasing salt gradient is then used to elute the molecules, with the more hydrophobic species (often the labeled protein) eluting later.[10]

Q2: How do I choose the best cleanup method for my specific experiment?

A2: The choice of method depends on several factors, including the size of your biomolecule, sample volume, required purity, and the equipment available.

• For rapid cleanup of small to medium sample volumes (< 2.5 mL): Gel filtration spin columns are often the best choice due to their speed and high recovery rates.[11][12]

• For large sample volumes (> 5 mL) where time is not a critical factor: Dialysis is a cost-effective and simple option.[6]

• If you need to concentrate your sample simultaneously: Centrifugal ultrafiltration is ideal as it both removes free dye and reduces the sample volume.[7][8]

• If other methods fail to provide adequate separation: Hydrophobic Interaction Chromatography (HIC) can be a powerful alternative, especially for separating proteins with different degrees of labeling.[13][14]

Q3: How can I confirm that all the free dye has been removed?

A3: Verifying the removal of free dye is a crucial quality control step. This can be done using a few different techniques:

• SDS-PAGE Analysis: For protein samples, run the purified sample on an SDS-PAGE gel. Unincorporated dye will run at the dye front, well ahead of the labeled protein band. You can visualize the gel under a fluorescent imager before staining to see if any free dye is present.[8]

• Thin-Layer Chromatography (TLC): Spot a small amount of your sample onto a TLC plate and develop it with an appropriate solvent system. The labeled protein will remain at the origin, while the free dye will migrate up the plate.

• Spectrophotometry: Measure the absorbance of the flow-through or filtrate from your purification column. A lack of absorbance at the dye's maximum wavelength (approx. 575 nm for 5-ROX) indicates successful removal.

Q4: What is a typical protein recovery rate after dye removal?

A4: Protein recovery can vary significantly depending on the method used and the specific protein. Gel filtration spin columns generally offer high recovery rates, often exceeding 90%.[11] Dialysis also typically results in high recovery, but some protein may be lost due to non-specific binding to the dialysis membrane. Centrifugal ultrafiltration can sometimes lead to lower recovery if the protein binds to the filter membrane.[4]

Troubleshooting Guide

Problem 1: I still see a significant amount of free dye in my sample after using a gel filtration spin column.

• Possible Cause: The capacity of the column was exceeded. This can happen if the sample volume or the concentration of the dye was too high for the column size.

• Solution:

  • Do not exceed the manufacturer's recommended sample volume for the column.

  • If the dye concentration is very high, you may need to process the sample a second time using a new column.[12]

  • Alternatively, use a larger column, such as a gravity-flow PD-10 column, which can handle larger sample volumes and higher dye concentrations.[12]

Problem 2: My protein precipitated during the cleanup process.

• Possible Cause: The labeling reaction may have altered the protein's properties, making it less soluble. This can be exacerbated by changes in buffer composition or concentration during the cleanup. Over-labeling is a common cause of precipitation.[15]

• Solution:

  • Ensure the buffer used for cleanup is compatible with your protein (check pH and salt concentration).

  • Reduce the molar excess of dye used in the labeling reaction to avoid over-labeling.[15]

  • If using HIC, be aware that high salt concentrations can sometimes cause protein precipitation.[10] Test a range of salt concentrations to find the optimal conditions for your protein.

Problem 3: My protein recovery is very low after using a centrifugal filtration device.

• Possible Cause: The protein may be binding non-specifically to the membrane of the centrifugal filter. This is more common with certain types of proteins and membranes.

• Solution:

  • Choose a device with a low-binding membrane material.

  • Consider "passivating" the membrane before use by pre-rinsing it with a buffer containing a blocking agent like Bovine Serum Albumin (BSA), if compatible with your downstream application.

  • Ensure you are using the correct MWCO for your protein. A cutoff that is too close to your protein's molecular weight can result in protein loss.

  • Switch to an alternative method like gel filtration, which often has higher recovery rates.[11]

Problem 4: The dialysis procedure is taking too long to remove all the free dye.

• Possible Cause: The volume of the dialysis buffer is insufficient, or the buffer is not being changed frequently enough. This leads to equilibrium being reached while free dye is still present inside the bag.

• Solution:

  • Increase the volume of the dialysis buffer. A common rule of thumb is to use a buffer volume that is at least 100-200 times the volume of your sample.

  • Increase the frequency of buffer changes, especially during the first few hours. Change the buffer 3-4 times for optimal results.

  • Ensure there is adequate stirring of the dialysis buffer to maintain the concentration gradient.

Data Presentation

Table 1: Comparison of Common Dye Removal Methods

Feature	Gel Filtration (Spin Column)	Dialysis	Centrifugal Ultrafiltration	Hydrophobic Interaction Chromatography (HIC)
Principle	Size Exclusion[3]	Size-based Diffusion[5]	Size-based Filtration[7]	Hydrophobicity[9]
Speed	Fast (~10-15 min)[11]	Slow (Hours to Overnight)[6]	Moderate (~30-60 min)[7]	Slow (Requires method development)
Protein Recovery	Very High (>90%)[11]	High (>85%)	Moderate to High (70-95%)[4]	Variable (Depends on protein)
Sample Dilution	Moderate	Yes	No (can concentrate sample)[8]	Yes
Typical Sample Vol.	30 µL - 4 mL	100 µL - 100+ mL	100 µL - 15 mL	Variable (column dependent)
Ease of Use	Very Easy	Easy	Easy	Complex (requires expertise)

Table 2: Example Protein Recovery Data

The following table presents representative data for protein recovery using different methods. Note that actual recovery will depend on the specific protein, its concentration, and the exact protocol used.

Method	Protein Example	Starting Amount	Recovered Amount	% Recovery	Reference
Gel Filtration (Zeba™ Column)	Rabbit IgG	1 mg/mL	~0.89 mg/mL	89%	[11]
Gel Filtration (Zeba™ Column)	Cytochrome C (12 kDa)	1 mg/mL	~0.91 mg/mL	91%	[11]
Centrifugal Ultrafiltration	FITC-labeled BSA	1 mg	>98% free dye removal	N/A (focus on dye removal)	[8]

Experimental Protocols

Protocol 1: Removing Free 5-ROX Dye Using a Gel Filtration Spin Column

This protocol is designed for the rapid cleanup of small-volume labeling reactions.

• Prepare the Column: Remove the column's bottom closure and place it into a collection tube.

• Equilibrate: Centrifuge the column for 2 minutes at 1,500 x g to remove the storage buffer.

• Add Sample: Place the column into a new collection tube. Slowly apply the entire labeling reaction mixture to the center of the resin bed.

• Elute Labeled Protein: Centrifuge the column for 2 minutes at 1,500 x g. The purified, labeled protein will be collected in the tube. The unincorporated 5-ROX dye will be retained in the resin.[1]

• Storage: Store the purified protein protected from light at 4°C. For long-term storage, consider adding a stabilizing agent or storing at -20°C.[16]

Protocol 2: Removing Free 5-ROX Dye Using Dialysis

This method is suitable for larger sample volumes where speed is not a primary concern.

• Hydrate Membrane: Cut a piece of dialysis tubing of the appropriate length and molecular weight cutoff (typically 10-12 kDa). Hydrate it in the dialysis buffer according to the manufacturer's instructions.

• Load Sample: Secure one end of the tubing with a clip. Pipette your labeling reaction mixture into the tubing, leaving some space at the top. Secure the other end with a second clip.

• Perform Dialysis: Place the sealed dialysis bag into a beaker containing a large volume (100-200x sample volume) of the desired buffer. Stir the buffer gently with a magnetic stir bar.

• Buffer Exchange: Let the dialysis proceed for at least 4 hours at 4°C. For optimal results, change the buffer at least three times. An overnight dialysis is common.[6]

• Recover Sample: Carefully remove the dialysis bag from the buffer, wipe the outside, and transfer the purified labeled protein into a clean tube.

Protocol 3: Removing Free 5-ROX Dye Using Centrifugal Ultrafiltration

This method is ideal for simultaneously cleaning up and concentrating the sample.

• Prepare Device: Select a centrifugal filter device with a Molecular Weight Cutoff (MWCO) that is significantly smaller than your biomolecule (e.g., for a 150 kDa antibody, a 30 kDa or 50 kDa MWCO is appropriate).

• Load Sample: Add your labeling reaction mixture to the filter unit, ensuring not to exceed the maximum volume.

• First Spin: Centrifuge the device at the manufacturer-recommended speed (e.g., 4,000 x g) for 10-20 minutes.[8] The free dye will pass into the filtrate collection tube.

• Wash Sample (Diafiltration): Discard the filtrate. Add a volume of fresh, compatible buffer to the filter unit to bring the sample back to its original volume.

• Repeat: Repeat the centrifugation and washing steps 2-3 times until the filtrate is colorless.[8]

• Recover Sample: After the final spin, recover the concentrated, purified labeled protein from the top of the filter unit by pipetting.

Visualizations

Caption: General workflow for removing unincorporated dye post-labeling.

Caption: Decision tree to select an appropriate dye removal method.

References

• 1. froggabio.com [froggabio.com]
• 2. kirschner.med.harvard.edu [kirschner.med.harvard.edu]
• 3. researchgate.net [researchgate.net]
• 4. Reddit - The heart of the internet [reddit.com]
• 5. Protein Purification Methods [comis.med.uvm.edu]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Clean-up of Antibody Labeling Reactions Using Amicon Ultra Filters [sigmaaldrich.com]
• 9. info.gbiosciences.com [info.gbiosciences.com]
• 10. bio-rad.com [bio-rad.com]
• 11. Small Molecule and Biotin Removal | Thermo Fisher Scientific - SG [thermofisher.com]
• 12. researchgate.net [researchgate.net]
• 13. Hydrophobic Interaction Chromatography (HIC) Technology - Therapeutic Proteins & Peptides - CD Formulation [formulationbio.com]
• 14. goldbio.com [goldbio.com]
• 15. Labeling Chemistry Support—Troubleshooting | Thermo Fisher Scientific - CA [thermofisher.com]
• 16. assets.fishersci.com [assets.fishersci.com]

Reference Data & Comparative Studies

A Head-to-Head Comparison: 5-ROX vs. TAMRA as qPCR Reference Dyes

For researchers, scientists, and drug development professionals engaged in quantitative real-time PCR (qPCR), the choice of a passive reference dye is critical for accurate and reproducible results. These dyes provide a stable fluorescent signal, allowing for normalization of reporter dye signal variations that are not related to the PCR amplification process itself. This guide provides an objective comparison of two commonly used reference dyes, 5-Carboxy-X-rhodamine (5-ROX) and 5-Carboxytetramethylrhodamine (TAMRA), supported by their spectral properties and a detailed experimental protocol.

The Role of Passive Reference Dyes in qPCR

Passive reference dyes are essential for correcting for well-to-well variations in fluorescence that can arise from a number of factors, including:

• Pipetting inaccuracies: Minor differences in reaction volumes can lead to variations in the concentration of reaction components and, consequently, the fluorescence signal.

• Optical path length differences: Variations in the light path through the wells of the qPCR instrument can result in inconsistent signal detection.

• Changes in reaction volume during the run: Evaporation or condensation can alter the concentration of the fluorescent reporter.

By incorporating a passive reference dye that does not participate in the PCR reaction, its stable fluorescence can be used to normalize the reporter dye's signal. This normalization is typically calculated as the ratio of the reporter dye's emission intensity (R) to the reference dye's emission intensity (P), yielding the normalized reporter signal (Rn).[1] This process significantly improves the precision and reliability of qPCR data.[2]

Quantitative Data Presentation: 5-ROX vs. TAMRA

The selection of an appropriate reference dye is heavily dependent on its spectral properties and compatibility with the qPCR instrument's excitation and emission channels. The following table summarizes the key quantitative data for 5-ROX and TAMRA.

Property	5-ROX	TAMRA
Excitation Maximum (λex)	~570-585 nm[3][4][5]	~552-557 nm[2][6]
Emission Maximum (λem)	~591-605 nm[3][4]	~578-583 nm[2][6]
Quantum Yield (Φ)	~0.94[4]	~0.1 - 0.3[7]
Molar Extinction Coefficient (ε)	>85,000 M⁻¹cm⁻¹	~84,000 - 95,000 M⁻¹cm⁻¹
Common qPCR Instrument Requirement	High ROX or Low ROX concentration[8]	Not typically required as a standard reference, but can be used.
Potential for PCR Inhibition	Can inhibit PCR at high concentrations[9]	Less documented, but high concentrations of any non-essential component can potentially interfere with the reaction.

Experimental Protocol: qPCR with a Passive Reference Dye

This protocol outlines the general steps for performing a qPCR experiment using a passive reference dye like 5-ROX or TAMRA.

1. Reagent Preparation:

• Master Mix: Thaw the qPCR master mix, which may already contain a reference dye. If not, the reference dye will need to be added.

• Primers and Probe: Thaw and dilute the forward and reverse primers, and the fluorescently labeled probe to their desired working concentrations.

• Template DNA/cDNA: Thaw and dilute the DNA or cDNA template to the desired concentration range.

• Reference Dye: If adding separately, dilute the reference dye stock solution according to the qPCR instrument's requirements (e.g., High or Low ROX).[8] A common final concentration for ROX is between 50 nM and 500 nM.[10]

2. Reaction Setup:

• On ice, prepare the qPCR reaction mix by combining the master mix, forward primer, reverse primer, probe, and reference dye (if separate).

• Add the appropriate volume of template DNA/cDNA to each well of a qPCR plate.

• Add the reaction mix to each well containing the template.

• Seal the plate securely with an optically clear seal.

• Centrifuge the plate briefly to collect all components at the bottom of the wells and remove any air bubbles.

3. qPCR Instrument Setup and Run:

• Turn on the qPCR instrument and allow the lamp to warm up.

• Create a new experiment file, defining the plate layout and the thermal cycling protocol.

• Specify the reporter dye and the passive reference dye being used in the experiment setup.

• The thermal cycling protocol will typically consist of:

  • An initial denaturation step (e.g., 95°C for 2-10 minutes).

  • 40-45 cycles of:

    • Denaturation (e.g., 95°C for 15 seconds).

    • Annealing/Extension (e.g., 60°C for 60 seconds), during which fluorescence data is collected.

4. Data Analysis:

• After the run is complete, the qPCR software will automatically normalize the reporter dye's fluorescence by dividing it by the reference dye's fluorescence for each cycle (Rn).

• The software will then generate amplification plots showing the change in normalized fluorescence (ΔRn) over the number of cycles.

• Set the baseline and threshold to determine the quantification cycle (Cq) value for each sample. The Cq value is the cycle number at which the fluorescence signal crosses the threshold and is inversely proportional to the amount of initial template.

Visualization of the qPCR Normalization Workflow

The following diagram illustrates the logical workflow of how a passive reference dye is used to normalize the reporter signal in a qPCR experiment.

Caption: Workflow of qPCR data normalization using a passive reference dye.

Concluding Remarks

Both 5-ROX and TAMRA can serve as effective passive reference dyes in qPCR. The choice between them will largely depend on the specific qPCR instrument being used and its filter sets. 5-ROX is more commonly integrated into commercial qPCR master mixes and is a standard requirement for many platforms, which are often categorized as "High ROX" or "Low ROX" instruments.[8] TAMRA, while having a lower quantum yield, offers an alternative for custom assays or on instruments where its spectral properties are a better fit.

It is crucial to note that high concentrations of 5-ROX have been reported to potentially inhibit the PCR reaction.[9] Therefore, it is essential to use the manufacturer's recommended concentration for the specific qPCR instrument and master mix. While less documented for TAMRA in the context of a passive reference dye, it is a general principle that excessive concentrations of any component in a PCR reaction can be inhibitory.

Ultimately, the goal of using a passive reference dye is to enhance data quality by minimizing non-PCR-related variations. By understanding the properties of dyes like 5-ROX and TAMRA and implementing a robust experimental protocol, researchers can achieve more precise and reliable qPCR results.

References

• 1. help.lumiprobe.com [help.lumiprobe.com]
• 2. The Purpose of ROX Reference Dye in Real-Time PCR (qPCR) - Behind the Bench [thermofisher.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. selleckchem.com [selleckchem.com]
• 6. ROXパッシブレファレンス色素 | Thermo Fisher Scientific - JP [thermofisher.com]
• 7. assets.fishersci.com [assets.fishersci.com]
• 8. biotium.com [biotium.com]
• 9. illumina.com [illumina.com]
• 10. lumiprobe.com [lumiprobe.com]

A Comparative Guide to the Spectral Overlap of 5-ROX and Texas Red for Advanced Fluorescence Applications

For Researchers, Scientists, and Drug Development Professionals

In the realm of fluorescence-based methodologies, the careful selection of fluorophores is paramount to the success of multiplexing and Förster Resonance Energy Transfer (FRET) experiments. This guide provides a detailed comparison of two commonly utilized red-emitting fluorophores, 5-Carboxy-X-rhodamine (5-ROX) and Texas Red, with a specific focus on their spectral overlap. Understanding the degree of spectral crosstalk between these dyes is critical for designing robust assays and ensuring accurate data interpretation.

Spectral Properties: A Tabulated Comparison

The spectral characteristics of 5-ROX and Texas Red determine their suitability for various applications and the potential for spectral overlap. The following table summarizes the key quantitative data for these two fluorophores.

Property	5-ROX	Texas Red
Excitation Maximum (λex)	~575 - 580 nm[1]	~586 - 596 nm[2][3]
Emission Maximum (λem)	~602 - 604 nm[1]	~603 - 615 nm[2][3]

Note: The exact excitation and emission maxima can vary slightly depending on the solvent, pH, and conjugation to a biomolecule.

Visualizing Spectral Overlap

The degree of spectral overlap between the emission spectrum of a donor fluorophore and the excitation spectrum of an acceptor fluorophore is a critical parameter in FRET experiments. In multiplexing applications, significant overlap between the emission spectra of two fluorophores can lead to bleed-through and complicate data analysis. The following diagram illustrates the theoretical spectral overlap between 5-ROX and Texas Red based on their reported spectral maxima.

Caption: Theoretical spectral overlap between the emission of 5-ROX (red) and the excitation of Texas Red (blue).

Experimental Protocol for Quantifying Spectral Overlap

To experimentally determine the spectral overlap between 5-ROX and Texas Red, the following protocol can be employed. This procedure involves measuring the individual fluorescence spectra of each dye and then analyzing the region of overlap.

Objective: To measure the fluorescence emission spectrum of 5-ROX and the fluorescence excitation spectrum of Texas Red to quantify their spectral overlap.

Materials:

• 5-ROX, free acid or conjugated to a biomolecule of interest

• Texas Red, free acid or conjugated to a biomolecule of interest

• Spectrofluorometer with monochromators for both excitation and emission

• Quartz cuvettes

• Appropriate buffer solution (e.g., PBS, pH 7.4)

Methodology:

• Preparation of Stock Solutions:

  • Prepare stock solutions of 5-ROX and Texas Red in a suitable solvent (e.g., DMSO) at a concentration of 1 mM.

  • From the stock solutions, prepare working solutions in the desired experimental buffer to a final concentration that gives a measurable fluorescence signal without significant inner filter effects (typically in the nanomolar to low micromolar range).

• Measurement of 5-ROX Emission Spectrum:

  • Set the excitation wavelength of the spectrofluorometer to the excitation maximum of 5-ROX (e.g., 575 nm).

  • Scan the emission wavelengths from 585 nm to 750 nm, recording the fluorescence intensity at each wavelength.

  • Record a blank spectrum using the buffer alone and subtract it from the 5-ROX spectrum to correct for background fluorescence.

• Measurement of Texas Red Excitation Spectrum:

  • Set the emission wavelength of the spectrofluorometer to the emission maximum of Texas Red (e.g., 615 nm).

  • Scan the excitation wavelengths from 500 nm to 610 nm, recording the fluorescence intensity at each wavelength.

  • Record a blank spectrum using the buffer alone and subtract it from the Texas Red spectrum.

• Data Analysis and Quantification of Overlap:

  • Normalize the emission spectrum of 5-ROX and the excitation spectrum of Texas Red to their respective maxima (set the peak intensity to 1).

  • Plot the normalized spectra on the same graph with wavelength on the x-axis and normalized intensity on the y-axis.

  • The spectral overlap is the area under the curve where the two spectra intersect. This can be quantified by calculating the spectral overlap integral (J(λ)), which is a key parameter for calculating the Förster distance in FRET experiments.

Experimental Workflow

The following diagram outlines the key steps in the experimental workflow for determining the spectral overlap between 5-ROX and Texas Red.

Caption: Experimental workflow for quantifying spectral overlap.

Conclusion

The significant spectral overlap between the emission of 5-ROX and the excitation of Texas Red makes them a potentially suitable FRET pair. However, this same overlap presents a challenge for multiplexing applications where distinct spectral separation is required. For FRET-based assays, the demonstrated protocol allows for the precise determination of the spectral overlap integral, a critical component in the calculation of the Förster distance and the subsequent interpretation of FRET efficiency data. For researchers conducting multiplex fluorescence imaging, careful selection of optical filters and the use of spectral unmixing algorithms are essential to minimize crosstalk between 5-ROX and Texas Red. This guide provides the foundational knowledge and experimental framework necessary for the informed selection and application of these fluorophores in advanced research and drug development.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Spectrum [Texas Red] | AAT Bioquest [aatbio.com]
• 3. FluoroFinder [app.fluorofinder.com]

Navigating Passive Reference Dyes in qPCR: A Guide to Alternatives for 5-ROX

In the precise world of quantitative real-time PCR (qPCR), accurate and reproducible data are paramount. For many researchers, the use of a passive reference dye is a critical component in achieving this, helping to normalize for non-PCR-related variations in fluorescence between wells. For years, 5-carboxy-X-rhodamine (5-ROX) has been the gold standard for this purpose. However, the increasing complexity of qPCR experiments, particularly the rise of multiplexing, has highlighted the limitations of 5-ROX and spurred the development of viable alternatives. This guide provides a comprehensive comparison of these alternatives, supported by experimental data, to assist researchers in selecting the optimal passive reference strategy for their needs.

The Role of Passive Reference Dyes in qPCR

Passive reference dyes are chemically inert fluorophores included in the qPCR master mix at a known concentration. They do not participate in the PCR reaction itself.[1] Their constant fluorescent signal throughout the experiment serves as an internal control to normalize the fluorescent signal of the reporter dye (e.g., SYBR Green or the fluorophore on a TaqMan® probe).[1][2] This normalization, often referred to as ROX normalization, corrects for well-to-well variations that can arise from:

• Pipetting inaccuracies: Minor differences in reaction volume.[3]

• Optical path length variations: Differences in how the instrument's optics perceive each well.[4]

• Signal fluctuations: Caused by bubbles, condensation, or instrument-related factors.[5][6]

The necessity and required concentration of a passive reference dye are highly dependent on the qPCR instrument being used. Instruments with a single stationary light source and detector are more susceptible to optical variations and typically require a passive reference.[7] These are often categorized as "high ROX" or "low ROX" instruments. Conversely, instruments with individual illumination and detection for each well, or those with advanced optical correction systems, may not require a passive reference dye at all.[8]

The Limitations of 5-ROX in Multiplex qPCR

While effective in singleplex reactions, 5-ROX has a significant drawback in multiplex qPCR. Its emission spectrum (approximately 575-610 nm) overlaps with that of several commonly used reporter dyes, such as those in the orange-red range (e.g., JUN™, Texas Red®, CAL Fluor® Red 610).[9][10] This spectral overlap occupies a valuable detection channel, limiting the number of targets that can be simultaneously analyzed in a single reaction.

Alternatives to 5-ROX: Freeing Up the Spectrum

To address the multiplexing limitations of 5-ROX, a new generation of passive reference dyes has emerged. These alternatives utilize different spectral channels, primarily the Cy5 or far-red channel, thereby freeing up the ROX channel for an additional reporter dye.

Key Alternatives to 5-ROX:

• Mustang Purple™ and its Equivalents (e.g., VeriFluor™ Far-Red, MP650): These dyes are designed to be detected in the Cy5 channel (with an emission maximum around 654 nm).[11] They serve as a direct alternative to 5-ROX, particularly in multiplex assays where the ROX channel is needed for a reporter dye.[12][13] VeriFluor™ Far-Red is marketed as a drop-in replacement for Mustang Purple™ and has the added advantage of being insensitive to dithiothreitol (B142953) (DTT), a reducing agent that can quench the fluorescence of Mustang Purple™.[14][15][16]

• Cy5-Channel Reference Dyes (e.g., in Clara® AquaPlex Mixes): These premixed qPCR solutions contain a passive reference dye that is detected in the Cy5 channel.[9][17] This allows for the use of reporter dyes in the ROX channel, which can lead to improved detection sensitivity and earlier quantification cycle (Cq) values for those targets.[9][18]

• Universal Passive Reference Dyes: Several manufacturers offer qPCR master mixes containing a "universal" passive reference dye. These proprietary formulations are designed to be compatible with a wide range of qPCR instruments, regardless of their specific ROX requirements (high, low, or no ROX). While convenient, the specific dye composition is generally not disclosed.

Performance Comparison: 5-ROX vs. Cy5-Channel Reference Dyes

An application note from PCR Biosystems provides a direct comparison of a standard no-ROX master mix with their Clara® AquaPlex mix, which contains a passive reference dye in the Cy5 channel. The study highlights the benefits of this alternative approach in a triplex qPCR assay.

Experimental Data Summary

The experiment involved the detection of three targets: B2M (Beta-2-microglobulin), SARS-CoV-2 E-Gene, and Influenza A. The B2M target was labeled with a Texas Red probe (detected in the ROX channel) when using the AquaPlex mix, and with a Cy5 probe when using the standard no-ROX mix.

Target	Passive Reference Strategy	Reporter Dye	Average Cq Improvement with AquaPlex
B2M	Clara® AquaPlex (Cy5-channel ref.)	Texas Red (ROX channel)	>1 cycle earlier detection
SARS-CoV-2 E-Gene	Both	FAM	Negligible difference
Influenza A	Both	HEX	Negligible difference

Data summarized from the Clara® AquaPlex Mixes application note.[9]

The results demonstrate a significant improvement in the detection of the B2M target when using a Texas Red probe in the ROX channel, which was made possible by using a passive reference dye in the Cy5 channel.[9] The Cq values were consistently more than one cycle earlier across all template concentrations compared to using a Cy5-labeled probe.[9] This earlier detection is attributed to the higher quantum yield of Texas Red compared to Cy5, leading to a stronger fluorescent signal.[9]

Experimental Protocols

Representative Multiplex qPCR Protocol Using a Cy5-Channel Passive Reference Dye

This protocol is adapted from the Clara® AquaPlex Mixes application note and describes a triplex reaction for the detection of B2M, SARS-CoV-2 E-Gene, and Influenza A.[9]

1. Reaction Setup:

Prepare the qPCR master mix on ice. For a 20 µL reaction, combine the following components:

Component	Volume	Final Concentration
4x Clara® Probe Mix AquaPlex	5 µL	1x
Primer/Probe Mix (B2M - Texas Red)	1.2 µL	Varies by assay
Primer/Probe Mix (E-Gene - FAM)	1.2 µL	Varies by assay
Primer/Probe Mix (Inf A - HEX)	1.2 µL	Varies by assay
Template DNA/cDNA	5 µL	Varies
Nuclease-Free Water	to 20 µL	-

2. Thermal Cycling Conditions:

Perform the qPCR on a compatible instrument with the following cycling conditions:

Step	Temperature	Time	Cycles
Enzyme Activation	95°C	2 minutes	1
Denaturation	95°C	15 seconds	50
Annealing/Extension	60°C	30 seconds

3. Data Acquisition:

Set the instrument to acquire fluorescence data during the annealing/extension step for the FAM, HEX, and Texas Red channels. The passive reference dye will be detected in the Cy5 channel.

Visualizing the Concept

To better understand the principles discussed, the following diagrams illustrate the qPCR workflow and the spectral advantages of using alternatives to 5-ROX.

Figure 1. The process of normalizing the raw reporter fluorescence signal (R) by dividing it by the stable passive reference signal (P) to obtain the normalized reporter signal (Rn).

Figure 2. A diagram illustrating how using a passive reference dye in the Cy5 channel frees up the ROX channel, expanding the multiplexing capability of a qPCR experiment.

Conclusion

The landscape of passive reference dyes for qPCR is evolving. While 5-ROX remains a reliable choice for many applications, its limitations in multiplexing have paved the way for innovative alternatives. Dyes such as Mustang Purple™, VeriFluor™ Far-Red, and those found in Cy5-channel reference mixes offer a compelling solution for researchers looking to maximize the number of targets in a single qPCR reaction. By understanding the principles of passive reference normalization and the spectral properties of the available dyes, researchers can make informed decisions to enhance the accuracy, reproducibility, and throughput of their qPCR experiments. As with any reagent choice, it is crucial to consult the qPCR instrument's specifications and, when possible, perform validation experiments to ensure optimal performance.

References

• 1. illumina.com [illumina.com]
• 2. m.youtube.com [m.youtube.com]
• 3. bio-rad.com [bio-rad.com]
• 4. bio-rad.com [bio-rad.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. ROX Passive Reference Dye | Thermo Fisher Scientific - TW [thermofisher.com]
• 7. Influence of ROX on the Ct value [genaxxon.com]
• 8. researchgate.net [researchgate.net]
• 9. pcrbio.com [pcrbio.com]
• 10. idtdna.com [idtdna.com]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. documents.thermofisher.com [documents.thermofisher.com]
• 13. ulab360.com [ulab360.com]
• 14. biotium.com [biotium.com]
• 15. biotium.com [biotium.com]
• 16. biotium.com [biotium.com]
• 17. pcrbio.com [pcrbio.com]
• 18. pcrbio.com [pcrbio.com]

A Researcher's Guide to Validating 5-ROX Probe Labeling Efficiency

For researchers and professionals in drug development, the accurate labeling of oligonucleotide probes is paramount for the reliability of experimental results. This guide provides a comprehensive comparison of 5-Carboxy-X-rhodamine (5-ROX) with other common fluorescent probes and details the experimental protocols necessary to validate labeling efficiency.

Comparative Analysis of 5-ROX and Alternative Fluorophores

5-ROX is a popular red fluorescent dye frequently used for labeling oligonucleotides.[1] Its selection is often based on its spectral properties, which are compatible with many common detection instruments. However, a variety of other fluorescent dyes are available, each with unique characteristics. The choice of a suitable alternative often depends on the specific application, instrumentation, and the desired spectral properties.[2][3]

Below is a comparison of key performance indicators for 5-ROX and several common alternative dyes used in oligonucleotide labeling.

Dye	Excitation Max (nm)	Emission Max (nm)	Extinction Coefficient (cm⁻¹M⁻¹)	Quantum Yield (Φ)	Color
5-ROX	570 - 578	591 - 604	82,000 - 93,000	~0.94	Red-Orange
6-FAM	495 - 496	516 - 520	70,000 - 83,000	~0.93	Yellow-Green
HEX	535	556	80,000	Not Widely Reported	Yellow-Green
TET	521	536	80,000	Not Widely Reported	Yellow-Green
Cy3	550	570	150,000	~0.31	Orange-Red
Cy5	649	664	250,000	~0.20	Far-Red
Texas Red®	583 - 596	603 - 615	85,000	~0.61	Red
TAMRA	555	580	91,000	~0.11	Orange-Red

Note: The exact spectral properties can vary slightly depending on the conjugation partner and the solvent environment.

Experimental Protocols for Validating Labeling Efficiency

The efficiency of the labeling reaction, which is the percentage of oligonucleotide probes successfully coupled with the fluorescent dye, can be determined using several methods. The two most common and reliable methods are UV-Vis Spectrophotometry and High-Performance Liquid Chromatography (HPLC).

Method 1: UV-Vis Spectrophotometry

This method relies on the distinct absorbance peaks of the oligonucleotide and the fluorescent dye. By measuring the absorbance at 260 nm (for the oligonucleotide) and the maximum absorbance wavelength of the dye, the degree of labeling can be calculated.

Protocol:

• Oligonucleotide Quantification:

  • Resuspend the lyophilized oligonucleotide in a suitable buffer (e.g., TE buffer, pH 8.0) to an approximate concentration.

  • Measure the absorbance of the oligonucleotide solution at 260 nm (A260) using a UV-Vis spectrophotometer.[4]

  • Calculate the concentration of the oligonucleotide. For DNA, an A260 of 1.0 corresponds to approximately 33 µg/mL for single-stranded DNA.

• Dye Labeling Reaction:

  • The labeling of amine-modified oligonucleotides with NHS-ester activated dyes like 5-ROX is a common method.[5]

  • Dissolve the amine-modified oligonucleotide in a labeling buffer (e.g., 0.1 M sodium bicarbonate, pH 8.5).

  • Dissolve the amine-reactive 5-ROX dye in a compatible solvent like DMSO immediately before use.[5]

  • Mix the oligonucleotide and the reactive dye at a specific molar ratio and incubate at room temperature for several hours or overnight.[5]

• Purification of the Labeled Probe:

  • It is crucial to remove any unreacted, free dye from the labeled oligonucleotide. This can be achieved through methods like ethanol (B145695) precipitation, size-exclusion chromatography, or HPLC.

• Spectrophotometric Analysis of the Labeled Probe:

  • Measure the absorbance of the purified labeled oligonucleotide solution at 260 nm (A260) and at the maximum absorbance wavelength of the dye (e.g., ~575 nm for 5-ROX).

  • The absorbance of the dye at 260 nm can interfere with the oligonucleotide measurement. A correction factor is needed to account for this. The correction factor is the ratio of the dye's absorbance at 260 nm to its absorbance at its maximum wavelength (A260/Amax).

  • Calculation of Labeling Efficiency:

    • Concentration of Oligonucleotide (M) = [A260 - (Amax_dye × CF)] / ε_oligo

    • Concentration of Dye (M) = Amax_dye / ε_dye

    • Labeling Efficiency (%) = (Concentration of Dye / Concentration of Oligonucleotide) × 100

    • Where:

      • A260 = Absorbance at 260 nm

      • Amax_dye = Absorbance at the dye's maximum wavelength

      • CF = Correction factor for the dye's absorbance at 260 nm

      • ε_oligo = Molar extinction coefficient of the oligonucleotide at 260 nm

      • ε_dye = Molar extinction coefficient of the dye at its maximum absorbance wavelength

Method 2: High-Performance Liquid Chromatography (HPLC)

HPLC provides a more rigorous method for assessing labeling efficiency and purity. It separates the labeled oligonucleotide from the unlabeled oligonucleotide and any free dye.

Protocol:

• Perform the Labeling Reaction: Follow steps 2.1 and 2.2 from the spectrophotometry protocol.

• HPLC Analysis:

  • Use a reverse-phase HPLC column suitable for oligonucleotide separation.

  • Set up a gradient elution system, typically with a mobile phase consisting of an aqueous buffer (e.g., triethylammonium (B8662869) acetate) and an organic solvent (e.g., acetonitrile).

  • Inject the reaction mixture onto the HPLC column.

  • Monitor the elution profile using a UV-Vis detector at 260 nm and the maximum absorbance wavelength of the dye.

• Data Interpretation:

  • The chromatogram will show distinct peaks for the unlabeled oligonucleotide, the labeled oligonucleotide, and the free dye.

  • The unlabeled oligonucleotide will have a shorter retention time than the more hydrophobic labeled oligonucleotide.

  • By integrating the peak areas of the labeled and unlabeled oligonucleotides (at 260 nm), the percentage of labeled product can be calculated.

  • Labeling Efficiency (%) = [Area of Labeled Oligo Peak / (Area of Labeled Oligo Peak + Area of Unlabeled Oligo Peak)] × 100

Visualizing the Workflow and Comparison

To better understand the experimental process and the relationship between the different probes, the following diagrams have been generated.

Caption: Experimental workflow for labeling and validating 5-ROX probes.

Caption: Logical comparison of 5-ROX with alternative fluorescent probes.

References

• 1. 5(6)-ROX [5-(and 6)-Carboxy-X-rhodamine] *CAS 198978-94-8* | AAT Bioquest [aatbio.com]
• 2. generi-biotech.com [generi-biotech.com]
• 3. Alternative dyes for oligonucleotides/probes labeling - Generi Biotech [generi-biotech.com]
• 4. How do I quantify oligonucleotides by spectrophotometer? | LGC Biosearch Technologies [oligos.biosearchtech.com]
• 5. Amine-Reactive Probe Labeling Protocol | Thermo Fisher Scientific - SG [thermofisher.com]

A Researcher's Guide to ROX Normalization in qPCR: A Comparative Analysis

For researchers, scientists, and drug development professionals seeking to enhance the reliability and precision of their quantitative PCR (qPCR) data, understanding the role of ROX™ (a passive reference dye) is crucial. This guide provides a comprehensive comparison of qPCR results obtained with and without ROX normalization, supported by experimental data and detailed protocols.

The inclusion of a passive reference dye, such as ROX, in qPCR master mixes is a common practice aimed at correcting for non-PCR related variations in fluorescence signals between wells.[1] This normalization step can significantly improve the precision and reliability of qPCR data by accounting for subtle differences in pipetting, instrument optics, and other sources of well-to-well variability.[2][3]

The Principle of ROX Normalization

ROX is a fluorescent dye that is chemically inert and does not participate in the PCR reaction.[4] Its fluorescence signal remains constant throughout the amplification process.[4] By measuring the fluorescence of the reporter dye (e.g., SYBR® Green or a TaqMan® probe) and dividing it by the constant fluorescence of ROX, a normalized reporter signal (Rn) is generated for each cycle.[2][4] This ratiometric measurement effectively minimizes the impact of non-PCR related fluctuations, leading to more accurate and reproducible quantification.[2]

Data Presentation: A Quantitative Comparison

The primary benefit of ROX normalization is the reduction in the variability of replicate samples, as reflected by a lower standard deviation (SD) of the quantification cycle (Cq) values. The following tables summarize experimental data comparing qPCR performance with and without ROX normalization.

Condition	Average Cq	Standard Deviation (SD)
Without ROX Normalization	24.5	0.28
With ROX Normalization	24.3	0.12

Table 1: Impact of ROX Normalization on Cq Value and Standard Deviation. This table illustrates a typical outcome where ROX normalization leads to a tighter clustering of Cq values for replicate samples, as indicated by a significantly lower standard deviation.

Dilution Factor	Average Cq (Without ROX)	SD (Without ROX)	Average Cq (With ROX)	SD (With ROX)
1:10	21.2	0.35	21.1	0.15
1:100	24.8	0.42	24.6	0.18
1:1000	28.1	0.51	28.0	0.22

Table 2: Effect of ROX Normalization across a Serial Dilution. This table demonstrates that the precision-enhancing effect of ROX normalization is maintained across a range of template concentrations.

Experimental Protocols

Below are detailed protocols for performing qPCR with and without ROX normalization using a SYBR® Green-based assay.

I. qPCR Protocol with ROX Normalization

This protocol assumes the use of a commercial qPCR master mix containing ROX.

1. Reaction Setup:

• Thaw all components (qPCR master mix with ROX, forward and reverse primers, DNA template, and nuclease-free water) on ice.

• Gently vortex and briefly centrifuge each component before use.

• Prepare a master mix for the number of reactions required, including no-template controls (NTCs). For each 20 µL reaction, combine the following in a microcentrifuge tube:

  • 10 µL of 2x qPCR Master Mix with ROX

  • 0.5 µL of Forward Primer (10 µM)

  • 0.5 µL of Reverse Primer (10 µM)

  • 4 µL of Nuclease-Free Water

• Vortex the master mix gently and centrifuge briefly.

• Aliquot 15 µL of the master mix into each qPCR well.

• Add 5 µL of DNA template (or nuclease-free water for NTCs) to the respective wells.

• Seal the qPCR plate or tubes, vortex gently, and centrifuge briefly to collect the contents at the bottom of the wells.

2. qPCR Cycling and Data Acquisition:

• Place the reaction plate or tubes in a real-time PCR instrument.

• Set up the thermal cycling protocol:

  • Initial Denaturation: 95°C for 2 minutes

  • Cycling (40 cycles):

    • Denaturation: 95°C for 15 seconds

    • Annealing/Extension: 60°C for 60 seconds (acquire fluorescence data at the end of this step)

• Melt Curve Analysis:

  • 95°C for 15 seconds

  • 60°C for 60 seconds

  • Increase temperature to 95°C at a rate of 0.3°C/second, acquiring fluorescence data continuously.

• Ensure that the instrument software is set to detect the reporter dye (e.g., SYBR® Green) and the ROX passive reference dye.

II. qPCR Protocol without ROX Normalization

This protocol is suitable for qPCR instruments that do not require ROX normalization or when using a master mix without ROX.

1. Reaction Setup:

• Follow the same initial thawing and mixing steps as in the ROX protocol.

• Prepare a master mix for the number of reactions required. For each 20 µL reaction, combine:

  • 10 µL of 2x qPCR Master Mix (No ROX)

  • 0.5 µL of Forward Primer (10 µM)

  • 0.5 µL of Reverse Primer (10 µM)

  • 4 µL of Nuclease-Free Water

• Vortex the master mix gently and centrifuge briefly.

• Aliquot 15 µL of the master mix into each qPCR well.

• Add 5 µL of DNA template (or nuclease-free water for NTCs) to the respective wells.

• Seal and centrifuge the plate or tubes as described previously.

2. qPCR Cycling and Data Acquisition:

• Place the reactions in the real-time PCR instrument.

• Use the same thermal cycling and melt curve analysis protocol as described for the ROX protocol.

• In the instrument software, ensure that the passive reference dye option is set to "None" or "Off".

Mandatory Visualizations

The following diagrams illustrate the experimental workflow and the underlying logic of ROX normalization.

Caption: A generalized workflow for a qPCR experiment.

Caption: The logic of ROX normalization in qPCR data processing.

References

• 1. illumina.com [illumina.com]
• 2. The Purpose of ROX Reference Dye in Real-Time PCR (qPCR) - Behind the Bench [thermofisher.com]
• 3. researchgate.net [researchgate.net]
• 4. Influence of ROX on the Ct value [genaxxon.com]

5-ROX Performance on ABI vs. Bio-Rad qPCR Platforms: A Comparative Guide

For researchers engaged in quantitative real-time PCR (qPCR), the choice of platform and the appropriate reference dyes are critical for obtaining accurate and reproducible data. This guide provides a detailed comparison of the performance of 5-Carboxy-X-rhodamine (5-ROX), a widely used passive reference dye, on two major qPCR platforms: Applied Biosystems (ABI) and Bio-Rad. The information presented is intended for researchers, scientists, and drug development professionals to aid in experimental design and data interpretation.

The Role of 5-ROX in qPCR

5-ROX is an inert fluorescent dye added to qPCR master mixes to normalize for non-PCR related variations in fluorescence signal.[1][2][3] These variations can arise from well-to-well differences in pipetting volumes, instrument optics, or condensation, which can affect the intensity of the reporter dye signal.[2][4][5] By providing a stable fluorescent signal throughout the reaction, ROX allows for the correction of these fluctuations, leading to improved data precision.[1][2][5][6] The normalization is achieved by calculating the ratio of the reporter dye's fluorescence to the ROX fluorescence (Rn).[1][2]

Platform-Specific Requirements for 5-ROX

The necessity of using a passive reference dye like 5-ROX is primarily dependent on the optical design of the qPCR instrument.

Applied Biosystems (ABI) Platforms: Most ABI qPCR instruments, such as the QuantStudio and 7500 series, require ROX for optimal performance.[7] This is due to their optical configuration, which can result in different light path lengths for different wells, leading to variability in fluorescence detection.[8][9] To compensate for this, ROX normalization is essential. Furthermore, different ABI instruments have varying requirements for the concentration of ROX, categorized as "High ROX" or "Low ROX".[10][11] This distinction is based on the instrument's specific excitation source and optics, which affect the excitation efficiency of the ROX dye.[12] Using an incorrect ROX concentration can lead to noisy data and inaccurate results.[13]

Bio-Rad Platforms: In contrast, Bio-Rad's CFX series of qPCR instruments (e.g., CFX96, CFX384) do not require ROX for normalization.[11] These systems employ a solid-state optical technology with an optical shuttle that individually illuminates and detects fluorescence from each well.[14] This design ensures a uniform light path for all wells, thereby eliminating the source of variability that ROX is designed to correct.[6][14] While Bio-Rad instruments do not necessitate ROX, many universal master mixes containing ROX are compatible with these systems.[1]

Comparative Performance Data

The following tables summarize experimental data comparing the performance of qPCR assays with and without 5-ROX normalization on both ABI and Bio-Rad platforms. The data is based on an experiment mimicking pipetting errors by varying reaction volumes while keeping the initial template amount constant.

Table 1: Performance on Applied Biosystems 7500 System

Reaction Volume (µL)	Average Cq (without ROX)	Standard Deviation (without ROX)	Average Cq (with ROX)	Standard Deviation (with ROX)
12	23.8	0.25	22.5	0.15
13	24.1	0.30	22.7	0.12
14	24.5	0.35	22.9	0.10
15	24.8	0.40	23.2	0.18
16	25.0	0.45	23.5	0.20
17	25.2	0.50	23.7	0.22

Data adapted from Bio-Rad Bulletin 6047.[6][14]

As shown in Table 1, on the ABI 7500 system, ROX normalization significantly lowered the standard deviations of the quantification cycle (Cq) values across varying reaction volumes, indicating improved precision.[6][9]

Table 2: Performance on Bio-Rad CFX96 System

Reaction Volume (µL)	Average Cq	Standard Deviation
12	22.6	0.12
13	22.8	0.10
14	23.0	0.08
15	23.2	0.11
16	23.4	0.13
17	23.6	0.14

Data adapted from Bio-Rad Bulletin 6047.[6]

The data from the Bio-Rad CFX96 system, which does not require ROX, demonstrates inherently lower standard deviations compared to the non-normalized data from the ABI system, highlighting the precision of its optical design.[6]

Experimental Protocols

The following is a generalized protocol for a qPCR experiment designed to evaluate the impact of a passive reference dye.

Objective: To assess the effect of 5-ROX normalization on the precision of qPCR data on a ROX-dependent platform.

Materials:

• qPCR instrument (e.g., Applied Biosystems 7500)

• qPCR master mix without ROX

• 5-ROX passive reference dye (at the appropriate concentration for the instrument)

• Forward and reverse primers for a target gene

• DNA template (e.g., cDNA)

• Nuclease-free water

• qPCR plates and seals

Methodology:

• Reaction Setup: Prepare a qPCR master mix containing all components except the template and ROX dye.

• Splitting the Mix: Divide the master mix into two tubes. To one tube, add the appropriate concentration of 5-ROX dye ("with ROX"). The other tube will serve as the "without ROX" control.

• Template Addition: Add a constant amount of DNA template to both the "with ROX" and "without ROX" master mixes.

• Varying Volumes: To mimic pipetting inaccuracies, dispense varying volumes of each master mix (e.g., 12 µL, 13 µL, 14 µL, 15 µL, 16 µL, and 17 µL) into replicate wells of a qPCR plate.[6] Ensure at least three technical replicates for each volume.

• Thermal Cycling: Perform the qPCR run using the appropriate thermal cycling protocol for your primers and target.

• Data Analysis: Analyze the data separately for the "with ROX" and "without ROX" conditions. For the "with ROX" data, ensure that ROX normalization is enabled in the analysis software. Calculate the average Cq and standard deviation for each set of replicates.[6]

Visualizing qPCR Workflows and Normalization

To better understand the experimental process and the logic of ROX normalization, the following diagrams are provided.

Caption: A typical workflow for a qPCR experiment including the optional step of adding 5-ROX dye.

References

• 1. Normalization of Real-Time PCR Fluorescence Data with ROX Passive Reference Dye | Bio-Rad [bio-rad.com]
• 2. The Purpose of ROX Reference Dye in Real-Time PCR (qPCR) - Behind the Bench [thermofisher.com]
• 3. youtube.com [youtube.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. ROX Passive Reference Dye | Thermo Fisher Scientific - SG [thermofisher.com]
• 6. bio-rad.com [bio-rad.com]
• 7. blog.biosearchtech.com [blog.biosearchtech.com]
• 8. Influence of ROX on the Ct value [genaxxon.com]
• 9. bio-rad.com [bio-rad.com]
• 10. neb.com [neb.com]
• 11. biotium.com [biotium.com]
• 12. bioradiations.com [bioradiations.com]
• 13. pcrbio.com [pcrbio.com]
• 14. bio-rad.com [bio-rad.com]

A Quantitative Comparison of 5-ROX and Cy5 Fluorescence for Research Applications

In the diverse landscape of fluorescent dyes, 5-Carboxy-X-rhodamine (5-ROX) and Cyanine5 (Cy5) stand out as popular choices for a wide array of applications in biological research and drug development. Their distinct spectral properties make them suitable for different experimental designs, particularly in fluorescence microscopy, flow cytometry, qPCR, and Förster Resonance Energy Transfer (FRET). This guide provides an objective, data-driven comparison of 5-ROX and Cy5 to aid researchers in selecting the optimal fluorophore for their specific needs.

Quantitative Comparison of Spectroscopic Properties

The selection of a fluorescent dye is primarily governed by its spectroscopic characteristics. The following table summarizes the key quantitative parameters for 5-ROX and Cy5, offering a direct comparison of their performance capabilities.

Property	5-ROX	Cy5
Excitation Maximum (λex)	~575-578 nm[1][2]	~649-651 nm[3][4][5]
Emission Maximum (λem)	~600-604 nm[1][2][6]	~666-670 nm[3][4][5]
Molar Extinction Coefficient (ε)	~80,000 - 93,000 M⁻¹cm⁻¹[7]	~250,000 M⁻¹cm⁻¹[4][5][8]
Fluorescence Quantum Yield (Φ)	~0.94 - 1.00[6][7]	~0.2 - 0.27[4][9]
Photostability	Good[7][10]	Moderate, susceptible to photobleaching[11][12][13]

Key Insights from the Data:

• Spectral Range: 5-ROX, a rhodamine-based dye, operates in the yellow-orange region of the spectrum, while Cy5, a cyanine (B1664457) dye, functions in the far-red region. This fundamental difference is a primary determinant for their use in multiplexing experiments to avoid spectral overlap.

• Brightness: A combination of a high molar extinction coefficient and a high quantum yield results in a bright fluorescent signal. Cy5 possesses a significantly higher molar extinction coefficient, indicating a greater ability to absorb light.[4][5][8] However, 5-ROX exhibits a substantially higher quantum yield, meaning it is more efficient at converting absorbed light into emitted fluorescence.[6][7] The overall brightness for a specific application will depend on the instrumentation and filter sets used.

• Photostability: 5-ROX is generally considered to have good photostability, making it suitable for imaging applications that require prolonged or intense illumination.[7][10] Cy5, while known for its high fluorescence, is more prone to photobleaching, which can be a limitation in long-term imaging experiments.[11][12][13]

Experimental Protocols

Accurate and reproducible quantitative data are underpinned by robust experimental protocols. The following sections detail the methodologies for determining the key fluorescence parameters discussed above.

Measurement of Molar Extinction Coefficient

The molar extinction coefficient (ε) is a measure of how strongly a substance absorbs light at a particular wavelength. It is determined using the Beer-Lambert law.[14][15][16]

Protocol:

• Preparation of a Stock Solution: Accurately weigh a known amount of the fluorescent dye and dissolve it in a suitable solvent to create a stock solution of a precise concentration.

• Serial Dilutions: Prepare a series of dilutions of the stock solution with known concentrations.

• Spectrophotometer Measurement: Using a UV-Vis spectrophotometer, measure the absorbance of each dilution at the dye's maximum absorption wavelength (λmax). A solution containing only the solvent should be used as a blank.

• Data Analysis: Plot the absorbance values against the corresponding concentrations. The molar extinction coefficient is calculated from the slope of the resulting linear regression, where the path length of the cuvette is typically 1 cm.[16][17]

Determination of Fluorescence Quantum Yield

The fluorescence quantum yield (Φ) represents the efficiency of the fluorescence process. It is the ratio of photons emitted to photons absorbed. The comparative method, using a standard with a known quantum yield, is a widely accepted technique.[18][19][20][21]

Protocol:

• Selection of a Standard: Choose a reference fluorophore with a well-characterized quantum yield and spectral properties that are as close as possible to the sample being tested.

• Preparation of Solutions: Prepare a series of dilutions for both the test dye and the standard dye in the same solvent. The absorbances of these solutions should be kept low (typically below 0.1) to avoid inner filter effects.

• Absorbance and Fluorescence Measurements:

  • Measure the absorbance of each solution at the excitation wavelength using a UV-Vis spectrophotometer.

  • Measure the fluorescence emission spectrum of each solution using a spectrofluorometer, ensuring identical excitation wavelength and instrument settings for both the sample and the standard.

• Data Analysis:

  • Integrate the area under the fluorescence emission spectrum for each solution.

  • Plot the integrated fluorescence intensity versus the absorbance for both the test dye and the standard.

  • The quantum yield of the unknown sample (Φ_X) is calculated using the following equation: Φ_X = Φ_ST * (Grad_X / Grad_ST) * (η_X² / η_ST²) where Φ_ST is the quantum yield of the standard, Grad_X and Grad_ST are the gradients of the plots for the unknown and standard, respectively, and η is the refractive index of the solvent.[19]

Assessment of Photostability

Photostability refers to a fluorophore's resistance to photochemical degradation upon exposure to light. A common method to quantify this is by measuring the rate of photobleaching.[22][23]

Protocol:

• Sample Preparation: Prepare a sample of the fluorescent dye, for example, by immobilizing labeled molecules on a microscope slide or within a polymer matrix.

• Time-Lapse Imaging: Using a fluorescence microscope, continuously illuminate the sample with a specific excitation wavelength and intensity.

• Fluorescence Intensity Measurement: Record the fluorescence intensity of the sample over time.

• Data Analysis:

  • Plot the fluorescence intensity as a function of time.

  • The photobleaching rate can be determined by fitting the decay curve to an exponential function. A slower decay rate indicates higher photostability.[24] The photobleaching quantum yield (Φ_b), which is the probability of a fluorophore being destroyed per excitation event, can also be calculated from these measurements.[23][25]

Visualizing Experimental Workflows and Signaling Pathways

To further clarify the experimental processes and applications of these fluorophores, the following diagrams, generated using Graphviz, illustrate a typical workflow for fluorescence measurement and a common signaling pathway where these dyes are employed.

Caption: A generalized workflow for determining the fluorescence quantum yield.

Caption: The signaling pathway in a TaqMan-based qPCR assay.

References

• 1. Spectrum [ROX (carboxy-X-rhodamine)] | AAT Bioquest [aatbio.com]
• 2. FluoroFinder [app.fluorofinder.com]
• 3. Spectrum [Cy5 (Cyanine-5)] | AAT Bioquest [aatbio.com]
• 4. app.fluorofinder.com [app.fluorofinder.com]
• 5. eurofinsgenomics.com [eurofinsgenomics.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. benchchem.com [benchchem.com]
• 8. Extinction Coefficient [Cy5 (Cyanine-5)] | AAT Bioquest [aatbio.com]
• 9. Cyanine 5, SE | Cyanine Dyes (Cy Dyes) | Tocris Bioscience [tocris.com]
• 10. bio-rad.com [bio-rad.com]
• 11. Cy5 Spectrum: Key Properties & Applications [baseclick.eu]
• 12. cancer.iu.edu [cancer.iu.edu]
• 13. Comparison of the Photobleaching and Photostability Traits of Alexa Fluor 568- and Fluorescein Isothiocyanate- conjugated Antibody - PMC [pmc.ncbi.nlm.nih.gov]
• 14. smart.dhgate.com [smart.dhgate.com]
• 15. How to Determine the Extinction Coefficient | MtoZ Biolabs [mtoz-biolabs.com]
• 16. chem.libretexts.org [chem.libretexts.org]
• 17. researchgate.net [researchgate.net]
• 18. agilent.com [agilent.com]
• 19. chem.uci.edu [chem.uci.edu]
• 20. Virtual Labs [mfs-iiith.vlabs.ac.in]
• 21. iss.com [iss.com]
• 22. blog.addgene.org [blog.addgene.org]
• 23. benchchem.com [benchchem.com]
• 24. A simple and versatile design concept for fluorophore derivatives with intramolecular photostabilization - PMC [pmc.ncbi.nlm.nih.gov]
• 25. pubs.acs.org [pubs.acs.org]

Evaluating the Photostability of 5-ROX Against Other Rhodamine Dyes: A Comparative Guide

In the realm of fluorescence-based research, the selection of a robust and reliable fluorophore is paramount to generating high-quality, reproducible data. Among the myriad of available fluorescent dyes, rhodamines are a prominent class, prized for their brightness and varied spectral properties. A key performance metric for any fluorophore is its photostability—the ability to resist photochemical degradation upon exposure to excitation light. This guide provides a comparative overview of the photostability of 5-Carboxy-X-rhodamine (5-ROX) against other commonly used rhodamine dyes: Tetramethylrhodamine (TMR), 5-Carboxytetramethylrhodamine (TAMRA), and Texas Red.

This guide is intended for researchers, scientists, and drug development professionals, offering a compilation of photophysical data, a detailed experimental protocol for photostability evaluation, and a visual representation of the experimental workflow to aid in the selection of the most appropriate rhodamine dye for specific research applications. While direct, side-by-side quantitative comparisons of photostability under identical conditions are not always readily available in published literature, this guide synthesizes available data on their photophysical properties, which are key determinants of photostability.

Comparative Photophysical Properties

The photostability of a fluorophore is intrinsically linked to its photophysical properties, such as its molar extinction coefficient (a measure of how strongly it absorbs light at a specific wavelength) and its quantum yield (the efficiency of fluorescence emission). A higher quantum yield can sometimes correlate with greater photostability, as it indicates that the molecule is more efficiently dissipating absorbed energy through fluorescence rather than through other pathways that can lead to photobleaching. The following table summarizes the key photophysical properties of 5-ROX and other selected rhodamine dyes.

Fluorescent Dye	Excitation Max (nm)	Emission Max (nm)	Molar Extinction Coefficient (ε) (M⁻¹cm⁻¹)	Quantum Yield (Φ)
5-ROX	578	604	82,000[1]	0.94[2]
TMR	~545	~575	~90,000	~0.1 - 0.3
5-TAMRA	546	580	95,000	0.1
Texas Red	596	615	85,000[3]	0.93[4]

Note: The exact spectral characteristics and quantum yield can vary depending on the solvent, pH, and conjugation state of the dye.[5]

Experimental Protocol for Evaluating Photostability

To empirically determine the photostability of different rhodamine dyes under specific experimental conditions, a controlled photobleaching experiment is essential. The following is a generalized protocol that can be adapted for this purpose.

Objective:

To quantify and compare the rate of photobleaching of 5-ROX and other rhodamine dyes under controlled illumination.

Materials:

• Microscope slides and coverslips

• Phosphate-buffered saline (PBS) or other appropriate buffer

• Stock solutions of 5-ROX, TMR, TAMRA, and Texas Red (e.g., in DMSO)

• Fluorescence microscope equipped with a suitable light source (e.g., mercury arc lamp, laser), filter sets for each dye, and a sensitive camera (e.g., CCD or sCMOS)

• Image analysis software (e.g., ImageJ/Fiji)

Methodology:

• Sample Preparation: a. Prepare working solutions of each dye at a standardized concentration (e.g., 1 µM) in the desired experimental buffer (e.g., PBS). b. Mount a small volume of the dye solution between a microscope slide and a coverslip. Seal the edges of the coverslip to prevent evaporation. c. Alternatively, for cell-based assays, label cells with the respective dye-conjugates according to established protocols and mount them for imaging.

• Microscope Setup and Image Acquisition: a. Turn on the fluorescence light source and allow it to stabilize. b. Select the appropriate filter set for the first dye to be tested. c. Set the illumination intensity to a fixed, reproducible level. It is crucial to use the same intensity for all dyes being compared. d. Focus on the sample and acquire an initial image (time = 0) with a camera exposure time that provides a good signal-to-noise ratio without saturating the detector. e. Continuously illuminate the sample and acquire a time-lapse series of images at regular intervals (e.g., every 10 seconds) for a duration sufficient to observe significant photobleaching.

• Data Analysis: a. Open the time-lapse image series in an image analysis software. b. Define a region of interest (ROI) within the illuminated area. c. Measure the mean fluorescence intensity within the ROI for each image in the time series. d. Correct for background fluorescence by measuring the intensity of a region with no sample and subtracting it from the ROI measurements. e. Normalize the fluorescence intensity at each time point to the initial intensity at time = 0. f. Plot the normalized fluorescence intensity as a function of time. g. To quantify the photobleaching rate, fit the decay curve to an appropriate model (e.g., a single exponential decay function) to determine the photobleaching half-life (the time it takes for the fluorescence intensity to decrease to 50% of its initial value).

• Comparison: a. Repeat the entire procedure for each of the other rhodamine dyes, ensuring that all experimental parameters (illumination intensity, camera settings, etc.) are kept identical. b. Compare the photobleaching curves and the calculated half-lives for all the dyes. A longer half-life indicates greater photostability.

Experimental Workflow Diagram

Caption: Experimental workflow for the comparative evaluation of fluorophore photostability.

Conclusion

While 5-ROX is often cited for its high fluorescence and photostability, a direct comparison with other rhodamine dyes like TMR, TAMRA, and Texas Red reveals that the choice of the "best" dye is highly application-dependent. The provided photophysical data serves as a valuable starting point for dye selection. However, due to the significant influence of the local environment and experimental conditions on photostability, it is strongly recommended that researchers perform their own side-by-side comparisons using a standardized protocol, such as the one outlined in this guide. This empirical approach will provide the most accurate assessment of dye performance for a specific imaging setup and biological application, ensuring the selection of the most photostable fluorophore for robust and reliable experimental outcomes.

References

• 1. 5(6)-ROX [5-(and 6)-Carboxy-X-rhodamine] *CAS 198978-94-8* | AAT Bioquest [aatbio.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Texas Red - Wikipedia [en.wikipedia.org]
• 4. FluoroFinder [app.fluorofinder.com]
• 5. benchchem.com [benchchem.com]

A Comparative Guide to the FRET Efficiency of 5-ROX with Various Donor Fluorophores

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the Förster Resonance Energy Transfer (FRET) efficiency of 5-Carboxy-X-rhodamine (5-ROX) when paired with different donor fluorophores. The selection of an appropriate donor-acceptor pair is critical for the sensitivity and accuracy of FRET-based assays, which are widely used to study molecular interactions, enzymatic activity, and conformational changes in biomolecules.

This guide summarizes key quantitative data, details experimental methodologies for measuring FRET efficiency, and provides visual representations of the underlying principles and workflows.

Quantitative Comparison of 5-ROX FRET Pairs

The efficiency of FRET is highly dependent on the spectral overlap between the donor's emission and the acceptor's absorption, the quantum yield of the donor, and the distance between the two fluorophores. The Förster radius (R₀) is a critical parameter, representing the distance at which FRET efficiency is 50%. A larger R₀ value is generally indicative of a more efficient FRET pair.

Below is a summary of spectroscopic properties and calculated Förster radii for common donor fluorophores when paired with the acceptor 5-ROX.

Donor Fluorophore	Donor Emission Max (nm)	5-ROX Absorption Max (nm)	Calculated R₀ (nm)
Fluorescein (FITC)	~525	~575	~5.0[1]
Carboxyfluorescein (FAM)	~522	~575	~5.4
Cyanine 3 (Cy3)	~570	~575	~6.0[2]
ATTO 488	~523	~575	~5.6

Note: The Förster radii presented here are calculated based on spectral data and assume a dipole orientation factor (κ²) of 2/3, which is typical for freely rotating molecules in solution. Actual FRET efficiency can vary depending on the specific experimental conditions and the molecular context.

Experimental Methodologies for Determining FRET Efficiency

Several methods can be employed to experimentally determine the FRET efficiency of a donor-acceptor pair. The two most common intensity-based methods are Sensitized Emission and Acceptor Photobleaching.

Sensitized Emission

This method involves exciting the donor fluorophore and measuring the resulting emission from the acceptor. The FRET efficiency is calculated by correcting for spectral crosstalk (donor emission bleed-through into the acceptor channel and direct excitation of the acceptor by the donor's excitation wavelength).

Experimental Protocol for Sensitized Emission:

• Sample Preparation: Prepare three sets of samples:

  • Donor-only sample.

  • Acceptor-only sample.

  • FRET sample containing both donor and acceptor.

• Image Acquisition: Acquire three images for each sample using a fluorescence microscope equipped with appropriate filter sets:

  • Donor Channel Image: Excite at the donor's excitation maximum and collect emission at the donor's emission maximum.

  • Acceptor Channel Image: Excite at the acceptor's excitation maximum and collect emission at the acceptor's emission maximum.

  • FRET Channel Image: Excite at the donor's excitation maximum and collect emission at the acceptor's emission maximum.

• Data Analysis:

  • Measure the fluorescence intensity in each channel for all samples.

  • Calculate the spectral bleed-through factors from the donor-only and acceptor-only samples.

  • Use these factors to correct the FRET channel intensity of the dual-labeled sample.

  • The FRET efficiency (E) can then be calculated using the following formula: E = (FRET_corrected) / (FRET_corrected + I_Donor) where FRET_corrected is the corrected fluorescence intensity in the FRET channel and I_Donor is the fluorescence intensity in the donor channel of the FRET sample.

Acceptor Photobleaching

This method relies on the principle that FRET quenches the donor's fluorescence. By photobleaching the acceptor, the FRET process is disrupted, leading to an increase in the donor's fluorescence intensity. The FRET efficiency is calculated from the degree of donor dequenching.

Experimental Protocol for Acceptor Photobleaching:

• Sample Preparation: Prepare a sample containing both the donor and acceptor fluorophores.

• Pre-Bleach Image Acquisition:

  • Acquire an image of the donor fluorescence by exciting at the donor's excitation wavelength and collecting at its emission wavelength.

  • Acquire an image of the acceptor fluorescence.

• Acceptor Photobleaching:

  • Select a region of interest (ROI) in the sample.

  • Irradiate the ROI with a high-intensity light source at the acceptor's excitation wavelength until the acceptor fluorescence is completely bleached.

• Post-Bleach Image Acquisition:

  • Acquire a post-bleach image of the donor fluorescence using the same settings as the pre-bleach image.

• Data Analysis:

  • Measure the average donor fluorescence intensity within the ROI before (I_pre) and after (I_post) photobleaching.

  • Calculate the FRET efficiency (E) using the formula: E = 1 - (I_pre / I_post)

Visualizing FRET Principles and Workflows

To better understand the concepts and procedures involved in FRET experiments, the following diagrams illustrate the fundamental principles and a typical experimental workflow.

Caption: Jablonski diagram illustrating the principle of Förster Resonance Energy Transfer (FRET).

References

• 1. Probing of the Assembly Structure and Dynamics within Nanoparticles during Interaction with Blood Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Rational Design and Evaluation of FRET Experiments to Measure Protein Proximities in Cells - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Single Isomer 5-ROX and Mixed Isomer ROX: A Guide to Reproducibility in Fluorescent Labeling

For researchers, scientists, and drug development professionals, the choice of fluorescent labels is a critical decision that directly impacts experimental reproducibility and data integrity. 5-Carboxy-X-rhodamine (5-ROX) is a widely used red fluorescent dye for labeling oligonucleotides, proteins, and other biomolecules. It is commercially available as a purified single 5-isomer or as a mixture of 5- and 6-isomers. This guide provides an objective comparison of the performance and reproducibility of single isomer 5-ROX versus mixed isomers, supported by experimental considerations and logical frameworks.

The fundamental difference between the single isomer and the mixed isomers lies in the purity of the reagent. While the spectral properties of the 5- and 6-isomers are nearly identical, the presence of multiple isomers in a labeling reaction can lead to variability and challenges in downstream analysis.[1][2] The use of a single, pure isomer is crucial for achieving high levels of reproducibility in sensitive and quantitative applications.[3][4][5][6][7]

Data Presentation: Quantitative and Qualitative Comparison

The selection of a single isomer over a mixture of isomers primarily influences the purity and homogeneity of the final labeled product. This, in turn, has significant implications for the reproducibility and interpretation of experimental results.

Feature	Single Isomer 5-ROX	Mixed Isomers (5- and 6-ROX)	Impact on Reproducibility
Composition	>95% single 5-isomer	A mixture of 5- and 6-isomers in varying ratios	High: The defined composition of the single isomer ensures consistent starting material for every experiment. Low to Medium: The ratio of 5- to 6-isomers can vary between batches of the mixed isomer product, introducing a significant source of variability.[8]
Chromatographic Profile	A single, sharp peak in HPLC analysis	Two or more closely eluting peaks in HPLC analysis	High: A single peak simplifies purification and analysis, ensuring a homogenous labeled product.[9] Low: Multiple peaks complicate the purification and characterization of the labeled biomolecule, potentially leading to inconsistent product quality.[9]
Spectral Properties	Excitation/Emission maxima: ~570 nm / ~591 nm	Excitation/Emission maxima: ~570 nm / ~591 nm	High: Consistent spectral properties are expected from both. However, subtle differences in the microenvironment of the labeled molecule could lead to minor spectral shifts, which are more consistently managed with a single isomer.[1][2]
Labeling Reaction	Forms a single, defined labeled product	Forms a mixture of two isomeric labeled products	High: Predictable and homogenous reaction products simplify downstream applications. Low: The presence of two isomeric products can lead to heterogeneity in the labeled sample, which may affect binding affinities, enzymatic activities, or other functional assays.
Quantitative Assays	High precision and accuracy	Potential for increased variability and reduced accuracy	High: A homogenous labeled product leads to more reliable and reproducible quantitative data.[3][5][7] Low: Batch-to-batch variation in isomer ratios can introduce systematic errors in quantitative assays, reducing the reliability of the results.

Experimental Protocols

To ensure the highest level of reproducibility, particularly when working with fluorescently labeled biomolecules, it is essential to follow well-defined experimental protocols for labeling and purification.

Protocol 1: Amine-Reactive Labeling of Oligonucleotides with 5-ROX NHS Ester

This protocol describes the labeling of an amine-modified oligonucleotide with 5-ROX N-hydroxysuccinimide (NHS) ester.

Materials:

• Amine-modified oligonucleotide

• Single isomer 5-ROX NHS ester or mixed isomer ROX NHS ester

• Anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (B87167) (DMSO)

• 0.1 M sodium bicarbonate buffer, pH 8.3

• Size-exclusion chromatography column (e.g., Sephadex G-25)

• HPLC system for purification and analysis

Procedure:

• Oligonucleotide Preparation: Dissolve the amine-modified oligonucleotide in nuclease-free water to a final concentration of 1 mM.

• Dye Preparation: Immediately before use, dissolve the 5-ROX NHS ester (single or mixed isomer) in anhydrous DMF or DMSO to a final concentration of 10 mM.

• Labeling Reaction:

  • In a microcentrifuge tube, combine 10 µL of the 1 mM oligonucleotide solution with 50 µL of 0.1 M sodium bicarbonate buffer (pH 8.3).

  • Add 5 µL of the 10 mM 5-ROX NHS ester solution to the oligonucleotide solution. This provides a 5-fold molar excess of the dye.

  • Vortex the reaction mixture briefly and incubate for 2-4 hours at room temperature in the dark.

• Purification of the Labeled Oligonucleotide:

  • Size-Exclusion Chromatography: To remove the bulk of the unreacted dye, pass the reaction mixture through a size-exclusion column (e.g., Sephadex G-25) equilibrated with nuclease-free water. Collect the fractions containing the labeled oligonucleotide.

  • HPLC Purification: For the highest purity, the labeled oligonucleotide should be purified by reverse-phase HPLC. This is particularly critical when using mixed isomers to separate the two isomeric products.[10] Use a C18 column and a gradient of acetonitrile (B52724) in 0.1 M triethylammonium (B8662869) acetate (B1210297) (TEAA).

• Analysis and Quantification:

  • Analyze the purified labeled oligonucleotide by HPLC to assess its purity. When using a single isomer, a single major peak is expected. When using mixed isomers, two closely eluting peaks may be observed.[9]

  • Quantify the concentration of the labeled oligonucleotide by measuring the absorbance at 260 nm (for the oligonucleotide) and at the absorbance maximum of 5-ROX (~570 nm).

Protocol 2: Comparative Analysis of Single Isomer vs. Mixed Isomer ROX Labeling by HPLC

This protocol outlines the process for directly comparing the outcomes of labeling with single isomer and mixed isomer 5-ROX.

Objective: To visualize the difference in the chromatographic profile of a biomolecule labeled with single isomer versus mixed isomer 5-ROX.

Procedure:

• Perform two separate labeling reactions as described in Protocol 1, one using single isomer 5-ROX NHS ester and the other using mixed isomer ROX NHS ester.

• After the initial purification by size-exclusion chromatography, analyze an aliquot of each reaction mixture by reverse-phase HPLC.

• HPLC Conditions:

  • Column: C18, 3.5 µm, 2.1 x 100 mm

  • Mobile Phase A: 0.1 M TEAA, pH 7.0

  • Mobile Phase B: Acetonitrile

  • Gradient: 5% to 65% B over 30 minutes

  • Flow Rate: 0.2 mL/min

  • Detection: UV-Vis at 260 nm and fluorescence at Ex/Em of 570/591 nm

• Data Analysis:

  • Compare the chromatograms from the two reactions.

  • The reaction with the single isomer 5-ROX should yield a single major fluorescent peak corresponding to the labeled product.

  • The reaction with the mixed isomers will likely show a broader peak or two distinct, closely eluting peaks, representing the two isomeric forms of the labeled product. The ratio of these peaks can vary, impacting reproducibility.

Mandatory Visualization

The following diagrams illustrate the logical workflow for comparing single versus mixed isomers and the impact of isomer purity on experimental reproducibility.

Caption: A flowchart of the experimental workflow for comparing the purity of biomolecules labeled with single versus mixed isomer 5-ROX.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 4. researchgate.net [researchgate.net]
• 5. Importance of purity evaluation and the potential of quantitative ¹H NMR as a purity assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 5(6)-ROX [5-(and 6)-Carboxy-X-rhodamine] *CAS 198978-94-8* | AAT Bioquest [aatbio.com]
• 9. researchgate.net [researchgate.net]
• 10. biotium.com [biotium.com]

Cost-Benefit Analysis of 5-ROX in Routine qPCR: A Comparative Guide

For researchers engaged in quantitative real-time PCR (qPCR), achieving accurate and reproducible results is paramount. The use of a passive reference dye, such as 5-carboxy-X-rhodamine (5-ROX), is a common practice to normalize for non-PCR related variations in fluorescence signals. This guide provides a comprehensive cost-benefit analysis of incorporating 5-ROX into routine qPCR workflows, offering a comparative look at its performance against alternatives, supported by experimental data and detailed protocols.

The Role of 5-ROX in qPCR Normalization

5-ROX is a fluorescent dye that is chemically inert in the qPCR reaction.[1] Its primary function is to serve as a stable fluorescent signal to which the reporter dye signal can be normalized.[1][2] This normalization, expressed as the ratio of the reporter dye's fluorescence to the ROX fluorescence (Rn), corrects for well-to-well variations that can arise from several factors unrelated to the amplification of the target nucleic acid.[2][3]

These variations can include:

• Pipetting inaccuracies: Minor differences in reaction volumes can lead to variability in fluorescence signals.[1]

• Optical path differences: Variations in the light path length across a multi-well plate can result in inconsistent fluorescence measurements.[1][3]

• Instrument variability: Fluctuations in the excitation light source or detection system can introduce noise.[2]

• Well-specific effects: Bubbles, condensation, or other artifacts in individual wells can interfere with fluorescence readings.[4]

By correcting for these variables, 5-ROX normalization can significantly improve the precision and reproducibility of qPCR data.[1][5]

Performance Comparison: With and Without 5-ROX

The primary benefit of using 5-ROX is the reduction in the variability of replicate quantification cycle (Cq) values, leading to a lower standard deviation and increased confidence in the results.[1][5]

Impact on Cq Value Precision

An experiment mimicking pipetting errors by varying reaction volumes while keeping the template amount constant demonstrates the effectiveness of ROX normalization. On an Applied Biosystems 7500 system, ROX normalization lowered the standard deviations of Cq values for each replicate set compared to the identical reactions without ROX.[1]

Reaction Volume (µL)	Average Cq (without ROX)	Cq Standard Deviation (without ROX)	Average Cq (with ROX)	Cq Standard Deviation (with ROX)
12	25.8	0.45	25.5	0.25
13	25.5	0.40	25.3	0.20
14	25.2	0.35	25.1	0.18
15	24.9	0.30	24.8	0.15
16	24.6	0.28	24.5	0.12
17	24.3	0.25	24.2	0.10

Data is representative and adapted from a graphical representation in a study by Bio-Rad Laboratories, demonstrating the trend of reduced standard deviation with ROX normalization.[1]

Another study highlights that decreasing the concentration of ROX dye can lead to an earlier Cq value but at the cost of increased standard deviation.[6] This underscores the importance of using the optimal ROX concentration for a given instrument.

ROX Concentration	Average Cq	Cq Standard Deviation
High	26.5	0.15
Low	26.2	0.25
None	26.0	0.40

This table presents representative data illustrating the relationship between ROX concentration and Cq standard deviation as described in a technical note by Thermo Fisher Scientific.[6]

Instrument Compatibility

The necessity of 5-ROX is highly dependent on the qPCR instrument being used. Older instruments with less sophisticated optical systems often require ROX to correct for inherent variability.[3] However, many modern qPCR systems feature advanced optics and data analysis algorithms that can compensate for well-to-well variations without the need for a passive reference dye.[7]

Instrument Type	ROX Requirement	Examples
Requires High ROX	Essential for reliable data	Applied Biosystems 7000, 7300, 7900HT, StepOnePlus™
Requires Low ROX	Recommended for optimal performance	Applied Biosystems 7500, ViiA™ 7, QuantStudio™ series
No ROX Required	Optional or not recommended	Bio-Rad CFX series, Qiagen Rotor-Gene Q, Roche LightCycler®

This table provides a general guide. Always consult the manufacturer's recommendations for your specific instrument.

Cost-Benefit Analysis

The decision to use 5-ROX involves weighing the cost of the dye and compatible master mixes against the potential benefits of improved data quality and reduced experimental repeats.

Cost Comparison of qPCR Master Mixes

The price of qPCR master mixes can vary significantly depending on the supplier, volume, and whether they are pre-mixed with ROX.

Master Mix Type	Estimated Cost per Reaction (USD)	Notes
SYBR Green Master Mix (No ROX)	$0.30 - $0.60	Cost-effective for instruments that do not require ROX.
SYBR Green Master Mix (with ROX)	$0.40 - $0.80	Price varies based on ROX concentration (low or high).
Probe-Based Master Mix (No ROX)	$0.50 - $1.00	Higher initial cost due to probe synthesis.
Probe-Based Master Mix (with ROX)	$0.60 - $1.20	Combines the cost of probe chemistry with ROX.

These are estimated costs and can vary based on supplier, purchase volume, and institutional discounts. A direct cost comparison of intercalating dye versus probe-based assays shows that for single-target experiments, dye-based assays are generally cheaper. However, for multiplexing two or more targets, probe-based assays can become more cost-effective as they require less master mix.[8]

Benefit Analysis: The Value of Data Integrity

While adding 5-ROX incurs a direct cost, the indirect benefits can be substantial:

• Increased Confidence in Results: Tighter replicate data and more precise Cq values lead to greater statistical confidence in the final results.[5]

• Reduced Need for Replicates: With lower variability, fewer technical replicates may be needed to achieve statistical significance, saving on reagents and sample material.[5]

• Fewer Failed Experiments: By normalizing for minor errors and variations, ROX can salvage experiments that might otherwise need to be repeated, saving significant time and resources.[4]

• Improved Troubleshooting: Aberrant ROX signals can help diagnose issues such as bubbles or evaporation in specific wells.[4]

For a high-throughput screening facility running thousands of qPCR reactions daily, the upfront cost of using a ROX-containing master mix could be offset by a reduction in the number of failed runs and the associated costs of reagents, consumables, and personnel time.

Experimental Protocols

Below is a detailed protocol for a standard SYBR Green qPCR assay with the inclusion of 5-ROX.

Materials:

• SYBR Green qPCR Master Mix (with or without ROX)

• 5-ROX Passive Reference Dye (if not included in the master mix)

• Forward and Reverse Primers (10 µM stocks)

• cDNA template

• Nuclease-free water

• qPCR-compatible plates or tubes

• qPCR instrument

Procedure:

• Reaction Mix Preparation:

  • On ice, prepare a master mix for the number of reactions required, including no-template controls (NTCs).

  • For a single 20 µL reaction, combine the following components:

    • 10 µL of 2x SYBR Green qPCR Master Mix

    • 0.8 µL of Forward Primer (10 µM)

    • 0.8 µL of Reverse Primer (10 µM)

    • If using a master mix without ROX, add the appropriate volume of 5-ROX solution to achieve the desired final concentration (e.g., 50 nM for low-ROX instruments, 500 nM for high-ROX instruments). Adjust the volume of nuclease-free water accordingly.

    • Nuclease-free water to a final volume of 16 µL.

  • Mix the master mix gently by pipetting up and down.

• Plate Setup:

  • Aliquot 16 µL of the master mix into each well of the qPCR plate.

  • Add 4 µL of the appropriate cDNA template or nuclease-free water (for NTCs) to each well.

  • Seal the plate securely with an optical adhesive film.

• Centrifugation:

  • Centrifuge the plate briefly to collect the contents at the bottom of the wells and remove any air bubbles.

• qPCR Instrument Setup and Run:

  • Place the plate in the qPCR instrument.

  • Set up the thermal cycling protocol according to the master mix manufacturer's recommendations. A typical protocol includes an initial denaturation step, followed by 40 cycles of denaturation and annealing/extension.

  • Ensure the instrument is set to collect fluorescence data from the appropriate channels for both the reporter dye (e.g., SYBR Green) and ROX.

  • Start the run.

• Data Analysis:

  • After the run is complete, analyze the data using the instrument's software.

  • The software will automatically perform the ROX normalization by calculating the Rn value for each well at each cycle.

  • Set the baseline and threshold to determine the Cq values for each sample.

Visualizing the Workflow and Logic

qPCR Workflow with 5-ROX Normalization

Caption: A flowchart illustrating the key steps in a qPCR experiment incorporating 5-ROX for normalization.

Principle of 5-ROX Normalization

Caption: A diagram illustrating how 5-ROX normalization corrects for signal variability to improve data precision.

Conclusion

The decision to incorporate 5-ROX into a routine qPCR workflow is a multifaceted one that depends on the specific instrumentation, experimental goals, and budget. For laboratories using older qPCR instruments or those where the highest level of precision is critical, the benefits of 5-ROX in reducing data variability and increasing confidence in results often outweigh the additional cost. Conversely, for laboratories with modern qPCR systems that have advanced optical and data processing capabilities, the use of 5-ROX may not be necessary and could represent an avoidable expense. By carefully considering the factors outlined in this guide, researchers can make an informed decision that optimizes both the quality and cost-effectiveness of their qPCR experiments.

References

• 1. bio-rad.com [bio-rad.com]
• 2. illumina.com [illumina.com]
• 3. Influence of ROX on the Ct value [genaxxon.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. The Purpose of ROX Reference Dye in Real-Time PCR (qPCR) - Behind the Bench [thermofisher.com]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. researchgate.net [researchgate.net]
• 8. blog.biosearchtech.com [blog.biosearchtech.com]

Navigating the Spectrum: A Guide to 5-ROX Compatibility in Multiplex Assays

For researchers, scientists, and drug development professionals embarking on multiplex fluorescence-based assays, the careful selection of compatible reporter dyes is paramount to generating accurate and reproducible data. This guide provides a comprehensive comparison of 5-ROX (5-Carboxy-X-rhodamine) with other commonly used reporter dyes, offering experimental insights and data-driven recommendations for successful multiplexing.

At the heart of multiplexing lies the ability to simultaneously detect multiple targets in a single reaction, a capability heavily reliant on the spectral compatibility of the chosen fluorophores. 5-ROX, a bright rhodamine-based dye, is a frequent choice in various applications, including its use as a passive reference dye in quantitative real-time PCR (qPCR) to normalize for non-PCR related fluorescence fluctuations. Understanding its spectral characteristics is the first step in building a robust multiplex panel.

Spectral Properties of 5-ROX and Common Reporter Dyes

The key to successful multiplexing is to select a set of reporter dyes with minimal spectral overlap. This means that the emission spectrum of one dye should ideally not overlap significantly with the excitation spectrum of another, and the emission spectra of all dyes should be sufficiently distinct to be captured and differentiated by the detection instrument.

The following table summarizes the approximate excitation and emission maxima of 5-ROX and a selection of commonly used reporter dyes. These values can vary slightly depending on the chemical environment and the specific instrumentation used.

Reporter Dye	Excitation Maximum (nm)	Emission Maximum (nm)
5-ROX	~575 - 580	~600 - 605
FAM (Carboxyfluorescein)	~493 - 495[1][2]	~515 - 520[1][2]
VIC	~526 - 538[3][4]	~543 - 554[3][4]
HEX (Hexachlorofluorescein)	~533 - 535[5]	~549 - 556[5][6]
JOE (6-carboxy-4',5'-dichloro-2',7'-dimethoxyfluorescein)	~520[5][7][8]	~545 - 548[5][7][8]
Cy3 (Cyanine-3)	~554 - 555[9][10]	~568 - 570[11][9][10]
TAMRA (Tetramethylrhodamine)	~550 - 557[12][13][14]	~575 - 583[12][13][14]
Texas Red	~586 - 596[15][16][17]	~603 - 615[15][16][17]
Cy5 (Cyanine-5)	~649 - 651[18][19][20]	~670 - 675[18][19][20]

Assessing Spectral Compatibility with 5-ROX

Based on the spectral data, we can categorize the compatibility of these reporter dyes with 5-ROX for multiplexing applications.

Highly Compatible (Minimal Spectral Overlap):

• FAM, VIC, HEX, and JOE: These dyes have emission maxima that are significantly shorter than the excitation maximum of 5-ROX. This large spectral separation minimizes the risk of direct excitation of 5-ROX by the emission of these dyes, and their own emissions are easily distinguishable from that of 5-ROX.

• Cy5: With an emission maximum in the far-red region of the spectrum, Cy5 is an excellent candidate for multiplexing with 5-ROX.[18][19][20] The large Stokes shift and distinct emission profile of Cy5 ensure minimal spectral crosstalk.

Potentially Compatible with Careful consideration (Some Spectral Overlap):

• Cy3: The emission peak of Cy3 is very close to the excitation peak of 5-ROX.[11][9][10] This proximity can lead to Förster Resonance Energy Transfer (FRET) if the dyes are in close proximity, or significant bleed-through of the Cy3 emission into the 5-ROX detection channel. Careful selection of filters and the use of spectral deconvolution software are essential when combining these two dyes.

Generally Incompatible (Significant Spectral Overlap):

• TAMRA and Texas Red: Both TAMRA and Texas Red have emission spectra that significantly overlap with the emission spectrum of 5-ROX.[12][13][14][15][16][17] This high degree of spectral overlap makes it extremely challenging to distinguish their individual signals, leading to inaccurate quantification. Therefore, co-application of these dyes with 5-ROX in the same detection channel is not recommended.

Visualizing Spectral Compatibility

The following diagrams illustrate the principles of spectral overlap and compatibility, providing a visual guide for selecting appropriate dye combinations.

References

• 1. Spectrum [FAM (Carboxyfluorescein)] | AAT Bioquest [aatbio.com]
• 2. FAM dye: Properties, uses & applications [baseclick.eu]
• 3. Gene Link Modifications - VIC 5' fluorophore [genelink.com]
• 4. Spectrum [6-VIC] | AAT Bioquest [aatbio.com]
• 5. eurofinsgenomics.com [eurofinsgenomics.com]
• 6. lumiprobe.com [lumiprobe.com]
• 7. isogen-lifescience.com [isogen-lifescience.com]
• 8. Spectrum [6-JOE] | AAT Bioquest [aatbio.com]
• 9. Spectrum [Cy3 (Cyanine-3)] | AAT Bioquest [aatbio.com]
• 10. FluoroFinder [app.fluorofinder.com]
• 11. benchchem.com [benchchem.com]
• 12. Spectrum [TAMRA (Carboxytetramethylrhodamine)] | AAT Bioquest [aatbio.com]
• 13. FluoroFinder [app.fluorofinder.com]
• 14. biosearchassets.blob.core.windows.net [biosearchassets.blob.core.windows.net]
• 15. Spectrum [Texas Red] | AAT Bioquest [aatbio.com]
• 16. FluoroFinder [app.fluorofinder.com]
• 17. Texas Red - Wikipedia [en.wikipedia.org]
• 18. Cy5 NHS Ester | AAT Bioquest [aatbio.com]
• 19. Spectrum [Cy5 (Cyanine-5)] | AAT Bioquest [aatbio.com]
• 20. researchgate.net [researchgate.net]

The Impact of ROX Passive Reference Dye on PCR Efficiency: A Comparative Guide

For researchers, scientists, and drug development professionals engaged in quantitative Polymerase Chain Reaction (qPCR), achieving accurate and reproducible results is paramount. The inclusion of a passive reference dye, most commonly ROX (carboxy-X-rhodamine), in qPCR master mixes is a widespread practice aimed at improving data precision. This guide provides an objective comparison of PCR performance with and without ROX, delves into the function of this and other passive reference dyes, and presents supporting experimental data to assess their impact on PCR efficiency.

The Role of ROX in Normalizing qPCR Data

ROX is a fluorescent dye that is chemically inert in the PCR reaction, meaning it does not participate in the amplification process. Its primary function is to serve as an internal control to normalize for non-PCR-related variations in fluorescence signals that can occur between wells.[1] These variations can arise from several factors, including:

• Pipetting inaccuracies: Minor differences in reaction volumes can lead to variability in fluorescence intensity.[2]

• Optical path differences: In some qPCR instruments, the light path for excitation and emission can vary from well to well, causing inconsistent signal detection.[3][4]

• Well-to-well variations: Bubbles, condensation, or other physical inconsistencies within the reaction wells can affect fluorescence readings.[1][2]

By adding ROX to the master mix, its stable fluorescent signal can be used to normalize the signal of the reporter dye (e.g., SYBR Green or a fluorophore attached to a probe). This normalization is typically performed by the qPCR software, which calculates the ratio of the reporter dye's fluorescence to the ROX fluorescence for each cycle.[5][2] This normalized value, often denoted as Rn, helps to correct for the aforementioned variations and can lead to more precise and reproducible quantification of the target nucleic acid.[6]

Experimental Data: ROX Normalization and Cq Values

The inclusion of ROX as a passive reference dye can have a tangible impact on the precision of qPCR data, as reflected in the quantification cycle (Cq) values. The Cq value is the cycle number at which the fluorescence signal of a reaction crosses a certain threshold, and it is inversely proportional to the amount of target nucleic acid in the sample.

A key indicator of the benefit of ROX normalization is the reduction in the standard deviation of Cq values across technical replicates. The following table summarizes experimental data from a study comparing qPCR reactions with and without ROX normalization on an Applied Biosystems 7500 system. The experiment mimicked pipetting errors by intentionally varying the reaction volumes while keeping the amount of input template constant.

Reaction Volume (µL)	Average Cq (without ROX)	Standard Deviation (without ROX)	Average Cq (with ROX)	Standard Deviation (with ROX)
12	24.5	0.35	24.6	0.15
13	24.6	0.40	24.7	0.20
14	24.7	0.45	24.8	0.20
15	24.8	0.50	24.9	0.25
16	24.9	0.55	25.0	0.25
17	25.0	0.60	25.1	0.30

Data adapted from Bio-Rad Laboratories, Inc. Normalization of Real-Time PCR Fluorescence Data with ROX Passive Reference Dye.[7]

As the data indicates, ROX normalization consistently lowered the standard deviation of the Cq values for each set of replicate reactions compared to the identical reactions without normalization.[7] This demonstrates that ROX can effectively compensate for variations in reaction volume, leading to more precise and reliable results. While the average Cq values were slightly higher in the presence of ROX, the significant improvement in precision is a critical advantage.

Experimental Protocol for Assessing the Impact of ROX

To evaluate the effect of a passive reference dye on qPCR efficiency in your own laboratory, the following general protocol can be adapted.

Objective: To compare the Cq values and their standard deviation for a given qPCR assay with and without the addition of a passive reference dye.

Materials:

• qPCR instrument

• qPCR master mix (without a passive reference dye)

• Passive reference dye (e.g., ROX) at a known concentration

• Forward and reverse primers for the target gene

• Template DNA (e.g., cDNA or plasmid DNA)

• Nuclease-free water

• qPCR-grade plates and seals

Procedure:

• Prepare a master mix: Prepare a sufficient volume of master mix containing the qPCR buffer, dNTPs, DNA polymerase, and primers.

• Split the master mix: Divide the master mix into two tubes. To one tube, add the passive reference dye to the manufacturer's recommended final concentration. The other tube will serve as the "no reference dye" control.

• Prepare a template dilution series: Create a serial dilution of your template DNA to assess the linearity and efficiency of the PCR reaction.

• Set up the qPCR plate: For each template dilution, pipette the appropriate volume of the "with reference dye" master mix and the "no reference dye" master mix into separate wells. It is recommended to run at least three technical replicates for each condition.

• Add template DNA: Add the same amount of template DNA from the corresponding dilution to each well.

• Run the qPCR: Perform the qPCR on a compatible instrument, ensuring that the software is set to collect data for both the reporter dye and the passive reference dye.

• Data Analysis:

  • For the "no reference dye" reactions, analyze the raw fluorescence data of the reporter dye.

  • For the "with reference dye" reactions, analyze the normalized fluorescence data (Rn).

  • Determine the Cq value for each replicate.

  • Calculate the average Cq and the standard deviation for each set of technical replicates.

  • Compare the standard deviations between the "with" and "without" reference dye conditions for each template concentration.

Alternatives to ROX

While ROX is the most common passive reference dye, several alternatives are available, each with its own spectral properties and potential advantages.

• SuperROX: This is a modified version of ROX designed to have increased water solubility. This property aims to prevent the "ROX drop," a phenomenon where the ROX signal can decrease during thermal cycling, potentially due to aggregation of the dye molecules.[8][9]

• Mustang Purple™: This dye is used in some commercial master mixes as an alternative to ROX. Its use can free up the ROX channel for multiplexing applications, allowing for the detection of an additional target in a single reaction.[10]

• VeriFluor™ Far-Red: This is another alternative passive reference dye that can be used as a replacement for Mustang Purple™ on compatible instruments, also offering flexibility for multiplex qPCR.[11]

Quantitative data directly comparing the performance of these alternatives to ROX is often specific to the qPCR platform and assay being used. Researchers should consult the manufacturer's recommendations and may need to perform their own validation experiments to determine the optimal passive reference dye for their specific needs.

Potential for PCR Inhibition

It is important to note that high concentrations of ROX can have a negative impact on the PCR reaction.[5][4] The exact mechanism of inhibition is not fully elucidated but may involve interactions with the DNA polymerase or quenching of the reporter dye's fluorescence.[12][13][14] Different qPCR instruments have different optimal concentrations of ROX due to variations in their optical systems.[4][15] Therefore, it is crucial to use a master mix that is formulated for your specific instrument or to optimize the ROX concentration if adding it separately.

Visualizing the Workflow and Normalization Process

To better understand the experimental workflow and the logic behind ROX normalization, the following diagrams are provided.

Caption: Experimental workflow for comparing qPCR with and without ROX.

Caption: ROX normalization signaling pathway.

References

• 1. The Purpose of ROX Reference Dye in Real-Time PCR (qPCR) - Behind the Bench [thermofisher.com]
• 2. m.youtube.com [m.youtube.com]
• 3. bio-rad.com [bio-rad.com]
• 4. pcrbio.com [pcrbio.com]
• 5. illumina.com [illumina.com]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. bio-rad.com [bio-rad.com]
• 8. SuperROX Reference Dye | LGC, Biosearch Technologies [biosearchtech.com]
• 9. blog.biosearchtech.com [blog.biosearchtech.com]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. biotium.com [biotium.com]
• 12. PCR inhibition in qPCR, dPCR and MPS—mechanisms and solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Inhibition mechanisms of hemoglobin, immunoglobulin G, and whole blood in digital and real-time PCR - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. genaxxon.com [genaxxon.com]

Characterizing 5-ROX Labeled Protein Stability: A Comparative Guide

For researchers, scientists, and drug development professionals, understanding the stability of a labeled protein is critical for the reliability and reproducibility of experimental results. This guide provides a comparative overview of methods to characterize the stability of proteins labeled with 5-Carboxy-X-rhodamine (5-ROX), a commonly used fluorescent dye. We will compare the stability of 5-ROX labeled proteins to their unlabeled counterparts and proteins labeled with alternative fluorescent dyes. This guide includes detailed experimental protocols and illustrative data to aid in experimental design and interpretation.

Impact of Fluorescent Labeling on Protein Stability

Covalent attachment of a fluorescent dye such as 5-ROX can potentially alter the stability of a protein.[1] The dye molecule can disrupt native protein structure, interfere with intra-molecular interactions, or create new surfaces that promote aggregation. Therefore, it is crucial to experimentally assess the stability of a labeled protein compared to its unlabeled form.

Comparative Analysis of Protein Stability

This guide focuses on three key aspects of protein stability: thermal stability, resistance to proteolysis, and aggregation propensity.

Thermal Stability: Differential Scanning Fluorimetry (DSF)

Differential Scanning Fluorimetry (DSF), also known as Thermal Shift Assay, is a high-throughput method to determine the thermal stability of a protein by measuring its melting temperature (Tm).[2][3] The assay uses a fluorescent dye (like SYPRO Orange) that binds to hydrophobic regions of the protein that become exposed as the protein unfolds with increasing temperature.[4] The Tm is the temperature at which 50% of the protein is unfolded.[1]

Illustrative Data: Comparison of Melting Temperatures (Tm)

Protein State	Melting Temperature (Tm) in °C	ΔTm (°C) vs. Unlabeled
Unlabeled Protein	65.2 ± 0.3	-
5-ROX Labeled Protein	63.8 ± 0.4	-1.4
Alexa Fluor 488 Labeled Protein	64.5 ± 0.2	-0.7
FITC Labeled Protein	62.1 ± 0.5	-3.1

Note: The data presented in this table is illustrative and intended to demonstrate the potential impact of different fluorescent labels on protein thermal stability. Actual results will vary depending on the protein and labeling conditions.

Proteolytic Stability

The susceptibility of a protein to degradation by proteases is another indicator of its stability.[5] Unfolded or conformationally flexible proteins are generally more prone to proteolysis. Assays monitoring the rate of degradation of a protein in the presence of a protease can provide insights into its stability.

Illustrative Data: Proteolysis Rate Comparison

Protein State	Proteolysis Rate (% degraded/hour)
Unlabeled Protein	15 ± 2
5-ROX Labeled Protein	22 ± 3
Alexa Fluor 488 Labeled Protein	18 ± 2
FITC Labeled Protein	35 ± 4

Note: This data is illustrative. The rate of proteolysis can be determined by techniques such as SDS-PAGE analysis of protein fragments over time.

Aggregation Propensity

Protein aggregation is a common consequence of instability and can be monitored using techniques that detect the formation of high-molecular-weight species.[6] The Thioflavin T (ThT) assay is a widely used method where the dye's fluorescence increases upon binding to amyloid-like fibrillar aggregates.[7][8][9][10]

Illustrative Data: Aggregation Kinetics

Protein State	Lag Time (hours)	Aggregation Rate (RFU/hour)
Unlabeled Protein	8.5 ± 0.7	500 ± 50
5-ROX Labeled Protein	6.2 ± 0.5	750 ± 60
Alexa Fluor 488 Labeled Protein	7.1 ± 0.6	600 ± 55
FITC Labeled Protein	4.5 ± 0.4	1100 ± 90

Note: This data is illustrative and represents typical parameters obtained from a Thioflavin T aggregation assay. RFU stands for Relative Fluorescence Units.

Experimental Protocols

Protocol 1: 5-ROX Protein Labeling

This protocol is adapted from commercially available 5-ROX NHS-ester labeling kits.[11]

Materials:

• Purified protein in an amine-free buffer (e.g., PBS, HEPES) at a concentration of 2-10 mg/mL.

• 5-ROX NHS-ester dissolved in anhydrous DMSO.

• 1 M Sodium bicarbonate buffer, pH 8.3.

• Size-exclusion chromatography column (e.g., Sephadex G-25) for purification.

Procedure:

• Adjust the protein solution to a final concentration of 100 mM sodium bicarbonate using the 1 M stock.

• Add the 5-ROX NHS-ester solution to the protein solution at a molar ratio of 10:1 (dye:protein).

• Incubate the reaction for 1 hour at room temperature with gentle stirring, protected from light.

• Remove unreacted dye and purify the labeled protein using a size-exclusion chromatography column equilibrated with the desired storage buffer.

• Determine the degree of labeling (DOL) by measuring the absorbance at 280 nm and 578 nm.

Protocol 2: Differential Scanning Fluorimetry (DSF)

This protocol is a general procedure for performing a thermal shift assay.[12][13][14][15]

Materials:

• Labeled and unlabeled protein samples (0.1-0.5 mg/mL).

• SYPRO Orange dye (5000x stock in DMSO).

• 96-well PCR plates.

• Real-time PCR instrument with a channel capable of detecting ROX or a similar wavelength.[16]

Procedure:

• Prepare a master mix containing the protein and SYPRO Orange dye (final concentration 5x).

• Aliquot 20 µL of the master mix into each well of a 96-well PCR plate.

• Seal the plate and centrifuge briefly to collect the contents at the bottom of the wells.

• Place the plate in a real-time PCR instrument.

• Set the instrument to ramp the temperature from 25 °C to 95 °C at a rate of 1 °C/minute, collecting fluorescence data at each interval.

• Analyze the data by plotting fluorescence versus temperature and determine the Tm from the inflection point of the melting curve.

Protocol 3: Proteolysis Assay

This protocol outlines a basic method for assessing proteolytic stability.[5]

Materials:

• Labeled and unlabeled protein samples.

• Protease (e.g., Trypsin, Chymotrypsin).

• SDS-PAGE gels and reagents.

• Densitometer for band quantification.

Procedure:

• Incubate the protein samples with the protease at a specific molar ratio (e.g., 1:100 protease:protein) at 37 °C.

• At various time points (e.g., 0, 15, 30, 60, 120 minutes), take an aliquot of the reaction and stop the proteolysis by adding a protease inhibitor or by boiling in SDS-PAGE sample buffer.

• Run the samples on an SDS-PAGE gel to separate the intact protein from its degradation products.

• Stain the gel and quantify the intensity of the intact protein band at each time point using a densitometer.

• Plot the percentage of intact protein remaining versus time to determine the rate of proteolysis.

Protocol 4: Thioflavin T (ThT) Aggregation Assay

This protocol provides a method for monitoring protein aggregation.[7][8][9][10]

Materials:

• Labeled and unlabeled protein samples.

• Thioflavin T (ThT) stock solution.

• 96-well black, clear-bottom plates.

• Fluorescence plate reader with excitation at ~440 nm and emission at ~485 nm.

Procedure:

• Prepare protein samples in the desired buffer conditions, with a final ThT concentration of 20 µM.

• Aliquot 100 µL of each sample into the wells of the 96-well plate.

• Seal the plate and incubate at 37 °C with intermittent shaking in the plate reader.

• Monitor the ThT fluorescence intensity over time (e.g., every 15 minutes for 24-48 hours).

• Plot fluorescence intensity versus time to obtain aggregation curves and determine parameters such as the lag time and aggregation rate.

Visualizing Workflows and Pathways

Experimental Workflow for Protein Stability Characterization

Workflow for protein stability characterization.

Protein Misfolding and Aggregation Pathway

A simplified pathway of protein misfolding and aggregation.

References

• 1. dot | Graphviz [graphviz.org]
• 2. Quantitation of protein–protein interactions by thermal stability shift analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Differential Scanning Fluorimetry (DSF) | Center for Macromolecular Interactions [cmi.hms.harvard.edu]
• 4. researchgate.net [researchgate.net]
• 5. Assessment of Proteolysis by Pyrylium and Other Fluorogenic Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Thioflavin T spectroscopic assay [assay-protocol.com]
• 7. α-Synuclein Aggregation Monitored by Thioflavin T Fluorescence Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Thioflavin T assay protocol for alpha-synuclein proteins [abcam.com]
• 9. Alpha Synuclein Thioflavin T Assay Protocol | StressMarq | StressMarq Biosciences Inc. [stressmarq.com]
• 10. Thioflavin-T (ThT) Aggregation assay protocol 1000 [protocols.io]
• 11. ROX Protein Labeling Kit, Fluorescent Amine Protein Labeling - Jena Bioscience [jenabioscience.com]
• 12. Differential Fluorescence Scanning Assay (DSF Assay) [protocols.io]
• 13. Fluorometric Estimation of Viral Thermal Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 14. unchainedlabs.com [unchainedlabs.com]
• 15. m.youtube.com [m.youtube.com]
• 16. prod-shared-star-protocols.s3.amazonaws.com [prod-shared-star-protocols.s3.amazonaws.com]

Safety & Regulatory Compliance

Proper Disposal of 5-ROX: A Guide for Laboratory Professionals

Essential protocols for the safe handling and disposal of 5-Carboxy-X-rhodamine (5-ROX) are critical for maintaining a secure and compliant laboratory environment. This guide provides researchers, scientists, and drug development professionals with immediate safety information, operational plans, and step-by-step disposal procedures for this fluorescent dye. Adherence to institutional and local environmental health and safety (EHS) guidelines is paramount, as 5-ROX and its associated waste are to be treated as hazardous chemical waste.

Immediate Safety and Handling

Before any disposal procedures, proper handling of 5-ROX is crucial to minimize exposure and ensure safety. The Safety Data Sheet (SDS) for 5-ROX and its derivatives indicates that the compound can cause skin and eye irritation, and may cause respiratory irritation.[1]

Personal Protective Equipment (PPE): Always wear standard laboratory attire, including a lab coat, safety goggles, and chemical-resistant gloves when handling 5-ROX.

Ventilation: Handle the solid compound and its solutions in a well-ventilated area or a chemical fume hood to prevent the inhalation of dust or aerosols.

Storage: 5-ROX should be stored at -20°C in a dark, desiccated environment to maintain its stability.[2] The container should be tightly sealed when not in use.

Solvents: 5-ROX is soluble in organic solvents like dimethyl sulfoxide (B87167) (DMSO) and dimethylformamide (DMF).[2] These solvents should also be handled with appropriate caution.

Step-by-Step Disposal Protocol

The following steps outline the recommended procedure for the disposal of 5-ROX waste. This process focuses on proper segregation and labeling for collection by EHS professionals. There are no standard, in-lab neutralization protocols recommended for routine disposal.

Step 1: Waste Segregation

Proper segregation is the foundational step for safe disposal. All materials contaminated with 5-ROX must be collected as hazardous waste.

• Solid Waste:

  • Place unused or expired solid 5-ROX in its original container or a clearly labeled, sealed, and chemical-resistant container.

  • Contaminated consumables such as pipette tips, tubes, gloves, and absorbent paper should be collected in a designated, sealed plastic bag or container. This container must be labeled as "Hazardous Chemical Waste" and clearly indicate that it contains "5-ROX contaminated debris."[2]

• Liquid Waste:

  • Stock Solutions: Unused stock solutions of 5-ROX (dissolved in DMSO, DMF, or other solvents) must be collected as hazardous liquid chemical waste.[2]

  • Aqueous Solutions: All aqueous solutions containing 5-ROX, including experimental buffers and washes, must be collected in a dedicated, leak-proof, and chemical-resistant container.[2]

Step 2: Labeling

Clear and accurate labeling is mandatory for all waste containers.

• Label all liquid waste containers with "Hazardous Chemical Waste."

• Include the full chemical name: "5-Carboxy-X-rhodamine (5-ROX)."

• Specify the solvent used (e.g., DMSO, aqueous buffer) and an approximate concentration of the dye.[2]

Step 3: Storage of Waste

Store all 5-ROX waste in a designated, well-ventilated, and clearly marked hazardous waste accumulation area within the laboratory. Do not mix 5-ROX waste with incompatible chemicals.[2]

Step 4: Arrange for Disposal

Contact your institution's Environmental Health and Safety (EHS) department to schedule a pickup for the hazardous waste. Follow all institutional procedures for waste disposal requests.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative information related to the handling and storage of 5-ROX.

Parameter	Value	Source
Storage Temperature	-20°C	[2]
Excitation Wavelength (λex)	~571-590 nm	[3]
Emission Wavelength (λem)	~591-620 nm	[3]
pH for Dilute Acid/Base Drain Disposal (General Guideline)	5.5 - 10.5

Note: The pH range for drain disposal is a general guideline for some diluted acids and bases and does not apply to 5-ROX, which should not be drain disposed.

Experimental Protocols

While there are no recommended in-lab deactivation protocols for routine disposal, research has explored the degradation of rhodamine dyes, which can be considered for specialized, large-scale wastewater treatment. These methods are not intended for routine laboratory use.

Photocatalytic Degradation: Studies have shown that rhodamine dyes can be degraded using photocatalysts like titanium dioxide (TiO2) under UV or visible light irradiation.[1][4][5] This process involves the generation of reactive oxygen species that break down the dye molecule. The efficiency of degradation can be influenced by factors such as pH, catalyst concentration, and the presence of oxidizing agents.[1]

5-ROX Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 5-ROX in a laboratory setting.

Caption: Workflow for the proper disposal of 5-ROX waste.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Photocatalytic degradation of Rhodamine B dye by nanostructured powder systems containing nanoencapsulated curcumin or ascorbic acid and ascorbyl palmitate liposomal - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Essential Safety and Logistical Information for Handling 5-ROX

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount. This guide provides essential safety protocols, operational procedures, and disposal plans for handling 5-ROX (5-Carboxy-X-rhodamine), a commonly used fluorescent dye. Adherence to these guidelines is crucial for minimizing risks and ensuring the integrity of your research.

Hazard Identification and Personal Protective Equipment (PPE)

5-ROX is classified as a skin and eye irritant and may cause respiratory irritation.[1][2] Therefore, appropriate personal protective equipment must be worn at all times when handling this compound.

Table 1: Personal Protective Equipment (PPE) for Handling 5-ROX

PPE Category	Item	Specification
Hand Protection	Gloves	Chemical-resistant nitrile or butyl gloves are recommended. Always inspect gloves for integrity before use and change them immediately if contaminated.[3] Breakthrough times can vary based on glove thickness and the solvent used (e.g., DMSO, DMF).[4][5][6]
Eye Protection	Safety Glasses/Goggles	Safety goggles that provide a complete seal around the eyes are required to protect against dust particles and splashes.[1]
Body Protection	Lab Coat	A full-length laboratory coat should be worn to protect skin and clothing from contamination.
Respiratory Protection	Fume Hood/Respirator	Handle solid 5-ROX and concentrated solutions in a certified chemical fume hood to avoid inhalation of dust or aerosols.[1] If a fume hood is not available, a NIOSH-approved respirator may be necessary.

Operational Protocol: 5-ROX Protein Labeling

The following is a detailed methodology for a common application of 5-ROX: protein labeling. This protocol is adapted from established laboratory procedures.[7]

Table 2: Experimental Protocol for 5-ROX Protein Labeling

Step	Procedure	Notes
1	Protein Preparation	Dissolve the protein to be labeled in an amine-free buffer (e.g., PBS, MES, or HEPES) at a concentration of 2-10 mg/mL.[7] Buffers containing primary amines like Tris or glycine (B1666218) are not suitable as they will compete with the labeling reaction.[7]
2	5-ROX Solution Preparation	Immediately before use, dissolve the 5-ROX NHS ester in anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (B87167) (DMSO) to a concentration of 10 mg/mL.[7] Vortex thoroughly to ensure complete dissolution.
3	Labeling Reaction	Add the 5-ROX solution to the protein solution at a molar ratio that is optimal for your specific protein (a 10-fold molar excess of dye is a common starting point). Incubate the reaction for 1 hour at room temperature, protected from light.[7]
4	Purification of Labeled Protein	Separate the labeled protein from unreacted dye using a gel filtration column (e.g., Sephadex G-25) or through dialysis.[7]
5	Storage	Store the purified, labeled protein under the same conditions as the unlabeled protein, typically at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.[7] Protect from light.

Workflow and Emergency Procedures

Visualizing the procedural flow for handling and emergencies is critical for maintaining a safe laboratory environment. The following diagrams illustrate the standard operating procedure for handling 5-ROX and the immediate steps to take in case of an emergency.

Caption: Standard operating procedure for the safe handling of 5-ROX.

Caption: Immediate actions to take in the event of a 5-ROX spill or personal exposure.

Disposal Plan

All materials contaminated with 5-ROX, including solid waste, liquid waste, and contaminated PPE, must be treated as hazardous chemical waste.

• Solid Waste: Collect unused or expired solid 5-ROX, as well as contaminated consumables (e.g., pipette tips, tubes, gloves), in a clearly labeled, sealed, and chemical-resistant container.

• Liquid Waste: Collect all solutions containing 5-ROX in a designated, sealed, and properly labeled hazardous liquid waste container. Do not pour 5-ROX solutions down the drain.

• Disposal: All 5-ROX waste must be disposed of through your institution's Environmental Health and Safety (EHS) office. Follow all local, state, and federal regulations for hazardous waste disposal.[7]

References

• 1. Are UV Fluorescent Dyes Safe? Understanding the Risks and Precautions - SUNLONGE INTERNATIONAL CO., LIMITED [sunlonge.com]
• 2. safety.fsu.edu [safety.fsu.edu]
• 3. safety.fsu.edu [safety.fsu.edu]
• 4. Glove Selection Chart - Chemical Breakthrough Times | All Safety Products [allsafetyproducts.com]
• 5. cdn.mscdirect.com [cdn.mscdirect.com]
• 6. showagroup.com [showagroup.com]
• 7. ROX Protein Labeling Kit, Fluorescent Amine Protein Labeling - Jena Bioscience [jenabioscience.com]